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6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid Documentation Hub

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  • Product: 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid
  • CAS: 351329-40-3

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Synthesis of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid

Abstract This comprehensive technical guide details the synthesis of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid, a substituted quinoline derivative of significant interest in medicinal chemistry and drug...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This comprehensive technical guide details the synthesis of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid, a substituted quinoline derivative of significant interest in medicinal chemistry and drug development. The quinoline scaffold is a privileged structure known for its broad range of pharmacological activities, including anticancer, antibacterial, and antiviral properties.[1][2][3] This guide provides a deep dive into the strategic selection of the Pfitzinger reaction for the synthesis of this target molecule. It offers a detailed, step-by-step experimental protocol, a thorough examination of the reaction mechanism, and a discussion of the critical process parameters. Safety considerations, purification techniques, and methods for characterization are also presented to ensure a reproducible and verifiable synthesis. This document is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery.

Introduction: The Significance of Quinoline-4-Carboxylic Acids

Quinoline and its derivatives are a class of heterocyclic compounds that have garnered immense attention in the scientific community due to their versatile biological activities.[1][2] The quinoline-4-carboxylic acid moiety, in particular, serves as a crucial pharmacophore in a number of therapeutic agents.[3] The presence of the carboxylic acid group provides a handle for further molecular modifications, allowing for the exploration of structure-activity relationships (SAR) and the optimization of lead compounds.

The target molecule, 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid, incorporates several key structural features: a bromine atom at the 6-position, which can influence the electronic properties and metabolic stability of the molecule, and a 2,4-dimethoxyphenyl group at the 2-position, which can modulate its interaction with biological targets. The synthesis of this specific derivative provides a valuable building block for the development of novel therapeutic agents.

Synthetic Strategy: The Pfitzinger Reaction

The synthesis of quinoline-4-carboxylic acids can be achieved through various named reactions, with the Pfitzinger reaction being one of the most powerful and widely employed methods.[4] This reaction involves the condensation of an isatin derivative with a carbonyl compound containing an α-methylene group in the presence of a base.[4]

For the synthesis of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid, the Pfitzinger reaction offers a direct and efficient route. The retrosynthetic analysis identifies 5-bromoisatin and 2,4-dimethoxyacetophenone as the key starting materials.

Diagram of the Retrosynthetic Analysis:

Retrosynthesis target 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid intermediates Pfitzinger Reaction target->intermediates Disconnection starting_materials 5-Bromoisatin + 2,4-Dimethoxyacetophenone intermediates->starting_materials Precursors

Caption: Retrosynthetic approach for the target molecule.

Reaction Mechanism

The Pfitzinger reaction proceeds through a well-established multi-step mechanism:

  • Base-Catalyzed Ring Opening of Isatin: The reaction is initiated by the hydrolysis of the amide bond in 5-bromoisatin by a strong base, such as potassium hydroxide, to form the potassium salt of 5-bromo-2-aminophenylglyoxylic acid.[4]

  • Imine Formation: The carbonyl group of 2,4-dimethoxyacetophenone reacts with the amino group of the opened isatin intermediate to form an imine.

  • Enamine Tautomerization: The imine undergoes tautomerization to the more stable enamine.

  • Intramolecular Cyclization and Dehydration: The enamine then undergoes an intramolecular cyclization, followed by dehydration, to yield the final product, 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid.[4]

Diagram of the Pfitzinger Reaction Mechanism:

Pfitzinger_Mechanism cluster_start Step 1: Ring Opening cluster_condensation Step 2 & 3: Condensation & Tautomerization cluster_cyclization Step 4: Cyclization & Dehydration isatin 5-Bromoisatin O NH O intermediate1 Potassium 5-bromo-2-aminophenylglyoxylate O- K+ NH2 O isatin->intermediate1 Hydrolysis base KOH imine Imine Intermediate intermediate1->imine + Ketone ketone 2,4-Dimethoxyacetophenone O CH3 enamine Enamine Intermediate imine->enamine Tautomerization cyclized Cyclized Intermediate enamine->cyclized Intramolecular Cyclization product 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid cyclized->product - H2O

Caption: Mechanism of the Pfitzinger reaction.

Experimental Protocol

This protocol is a guideline and may require optimization based on laboratory conditions and reagent purity.

Reagents and Materials
Reagent/MaterialFormulaM.W. ( g/mol )QuantityPuritySupplier
5-BromoisatinC₈H₄BrNO₂226.032.26 g (10 mmol)>98%Sigma-Aldrich
2,4-DimethoxyacetophenoneC₁₀H₁₂O₃180.201.98 g (11 mmol)>98%Alfa Aesar
Potassium Hydroxide (KOH)KOH56.112.81 g (50 mmol)>85%Fisher Scientific
Ethanol (EtOH)C₂H₅OH46.0750 mL95%VWR
Hydrochloric Acid (HCl)HCl36.46As needed2 MJ.T. Baker
Distilled WaterH₂O18.02As needed--
Diethyl Ether(C₂H₅)₂O74.12As neededACS GradeEMD Millipore
Equipment
  • 250 mL Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with heating mantle

  • Büchner funnel and filter flask

  • pH paper or pH meter

  • Rotary evaporator

  • Standard laboratory glassware

Step-by-Step Procedure
  • Preparation of the Reaction Mixture: In a 250 mL round-bottom flask, dissolve potassium hydroxide (2.81 g, 50 mmol) in ethanol (50 mL). To this basic solution, add 5-bromoisatin (2.26 g, 10 mmol) and stir at room temperature for 1 hour. The color of the solution should change from orange-red to a deep brown, indicating the formation of the potassium salt of the opened isatin.

  • Addition of the Ketone: To the stirred solution, add 2,4-dimethoxyacetophenone (1.98 g, 11 mmol).

  • Reflux: Equip the flask with a reflux condenser and heat the reaction mixture to reflux (approximately 78 °C) with vigorous stirring. Maintain the reflux for 24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Work-up: After 24 hours, allow the reaction mixture to cool to room temperature. Remove the ethanol using a rotary evaporator.

  • Isolation of the Product: To the resulting residue, add 100 mL of distilled water to dissolve the potassium salt of the product. Wash the aqueous solution with diethyl ether (2 x 50 mL) to remove any unreacted ketone and other non-polar impurities.

  • Precipitation: Cool the aqueous layer in an ice bath and acidify to pH 4-5 by the dropwise addition of 2 M hydrochloric acid. A precipitate will form.

  • Filtration and Drying: Collect the precipitate by vacuum filtration using a Büchner funnel. Wash the solid with cold distilled water (3 x 30 mL) and then dry it in a vacuum oven at 60 °C to a constant weight.

Purification

The crude product can be purified by recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture to yield the pure 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid.

Characterization

The identity and purity of the synthesized compound should be confirmed by standard analytical techniques.

TechniqueExpected Results
Melting Point To be determined experimentally.
¹H NMR Aromatic protons of the quinoline and dimethoxyphenyl rings, and methoxy protons.
¹³C NMR Signals corresponding to the carbon atoms of the quinoline and dimethoxyphenyl rings, the carboxylic acid, and the methoxy groups.
Mass Spectrometry Molecular ion peak corresponding to the molecular weight of the product (C₁₈H₁₄BrNO₄, MW: 388.21 g/mol ).
FT-IR Characteristic peaks for O-H (carboxylic acid), C=O (carboxylic acid), C=N (quinoline), and C-Br bonds.

Safety and Handling

  • 5-Bromoisatin: Causes skin irritation and serious eye damage. May cause respiratory irritation. Handle with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Use in a well-ventilated fume hood.[4]

  • 2,4-Dimethoxyacetophenone: May cause skin and eye irritation. Handle with care and appropriate PPE.

  • Potassium Hydroxide: Corrosive. Causes severe skin burns and eye damage. Handle with extreme care and use appropriate PPE.

  • Hydrochloric Acid: Corrosive. Causes severe skin burns and eye damage. May cause respiratory irritation. Handle in a fume hood with appropriate PPE.

  • Ethanol and Diethyl Ether: Flammable liquids. Keep away from ignition sources.

Always consult the Safety Data Sheet (SDS) for each reagent before use.

Discussion and Conclusion

The Pfitzinger reaction provides a reliable and efficient method for the synthesis of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid. The choice of a strong base like potassium hydroxide is crucial for the initial ring opening of the isatin. The reaction time and temperature may be optimized to improve the yield. The purification by recrystallization is an effective method to obtain the product in high purity.

This in-depth guide provides a comprehensive framework for the successful synthesis and characterization of this valuable quinoline derivative. The availability of this compound will facilitate further research into its potential biological activities and its utility as a scaffold in the design of new therapeutic agents.

References

  • Some biological properties of new quinoline-4-carboxylic acid and quinoline-4-carboxamide derivatives. PubMed. Available at: [Link]

  • Biological evaluation of some quinoline derivatives with different functional groups as anticancer agents. PubMed. Available at: [Link]

  • Synthesis And Antibacterial Activity of 6-Bromo-2-(O- Amin- Ophenyl)-3-Amino- Quinazolin-4(3h). Journal of Clinical Case Reports and Trails. Available at: [Link]

  • Pfitzinger reaction. Wikipedia. Available at: [Link]

  • Review on recent development of quinoline for anticancer activities. Taylor & Francis Online. Available at: [Link]

Sources

Exploratory

Physicochemical properties of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid

An In-Depth Technical Guide to the Physicochemical Properties of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid Executive Summary This technical guide provides a comprehensive overview of the physicochemical...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Physicochemical Properties of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid

Executive Summary

This technical guide provides a comprehensive overview of the physicochemical properties of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid. As a member of the quinoline-4-carboxylic acid class, this molecule represents a scaffold of significant interest in medicinal chemistry and materials science.[1][2] The strategic incorporation of a bromine atom at the 6-position and a dimethoxyphenyl group at the 2-position is anticipated to confer unique electronic and steric properties, influencing its solubility, lipophilicity, and potential biological interactions. This document serves as a foundational resource for researchers, scientists, and drug development professionals, offering detailed protocols for characterization, predicted property data based on analogous structures, and insights into its potential applications.

Introduction and Scientific Context

The quinoline core is a "privileged" heterocyclic motif, forming the backbone of numerous synthetic compounds with a wide array of biological activities, including antimicrobial, anti-inflammatory, and anti-tumor effects.[2][3] The carboxylic acid at the 4-position is a key feature, often involved in critical binding interactions with biological targets.

This guide focuses on a specific derivative, 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid. The constituent parts of the molecule are expected to modulate its overall properties in distinct ways:

  • Quinoline-4-Carboxylic Acid Core : Provides the fundamental rigid structure and a key hydrogen-bonding acidic group.

  • 6-Bromo Substituent : Increases molecular weight and lipophilicity, and can act as a handle for further synthetic modification (e.g., cross-coupling reactions). Its electron-withdrawing nature also influences the electronics of the quinoline ring.

  • 2-(2,4-dimethoxyphenyl) Group : Adds significant bulk and introduces two methoxy groups, which can act as hydrogen bond acceptors and influence conformation and solubility.

Understanding the fundamental physicochemical properties of this molecule is the first step toward unlocking its potential in any research or development pipeline.

Chemical Identity and Structure

The unambiguous identification of the compound is critical for all subsequent experimental work.

Table 1: Core Compound Identifiers

Identifier Value Source
IUPAC Name 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid Inferred from Structure
Molecular Formula C₁₈H₁₄BrNO₄ [4]
Molecular Weight 388.21 g/mol [4]

| Canonical SMILES | COC1=C(C=C(C=C1)OC)C2=NC3=C(C=C(C=C3)Br)C(=C2)C(=O)O | Inferred from Structure |

G Chemical Structure of the Title Compound compound

Caption: 2D structure of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid.

Core Physicochemical Properties

Direct experimental data for this specific molecule is scarce. The following properties are a synthesis of data from closely related analogs and theoretical predictions, providing a robust starting point for laboratory investigation.

Table 2: Summary of Physicochemical Properties

Property Predicted/Estimated Value Rationale & Commentary
Appearance Pale yellow to off-white crystalline powder Based on the appearance of the close analog, 6-Bromo-2-Phenyl-Quinoline-4-Carboxylic Acid.[5]
Melting Point ~240-255 °C Estimated based on analogs. 6-Bromo-2-Phenyl-Quinoline-4-Carboxylic Acid melts at ~243 °C[5], while the parent quinoline-4-carboxylic acid melts at 254-255 °C.[3] The bulky dimethoxyphenyl group may slightly alter crystal packing.
Solubility Soluble in DMSO, DMF; Poorly soluble in water and nonpolar solvents. Quinoline-4-carboxylic acid is soluble in DMSO.[3][6] The large, aromatic nature of the title compound suggests similar solubility in polar aprotic solvents. Aqueous solubility is expected to be low.
pKa Carboxylic Acid: ~3-5; Quinoline Nitrogen: ~2-4 This molecule has two ionizable centers. The carboxylic acid pKa is typical for aromatic acids. The quinoline nitrogen is weakly basic (parent quinoline pKa is 4.9[7]); this basicity is further reduced by the electron-withdrawing effects of the carboxylic acid and bromo-substituent.

| LogP | High (Predicted > 4) | Calculated XLogP3 values for similar structures like 6-bromo-2-(4-methoxyphenyl)-3-methylquinoline-4-carboxylic acid (4.4)[8] and 6-bromo-2-(4-bromophenyl)quinoline-4-carboxylic acid (4.8)[9] suggest the title compound is highly lipophilic. |

Synthesis and Analytical Characterization Workflow

A robust analytical workflow is essential to confirm the identity, purity, and stability of the compound before its use in further applications.

cluster_synthesis Synthesis & Purification cluster_analysis Analytical Workflow Reactants 4-Bromoaniline, 2,4-Dimethoxybenzaldehyde, Pyruvic Acid Reaction Doebner Reaction Reactants->Reaction Crude Crude Product Reaction->Crude Purify Recrystallization or Chromatography Crude->Purify Pure Pure Compound Purify->Pure MS Mass Spectrometry (Identity, MW) Pure->MS NMR NMR Spectroscopy (Structure) Pure->NMR HPLC HPLC (Purity) Pure->HPLC

Caption: Proposed workflow from synthesis to analytical validation.

Plausible Synthetic Route: The Doebner Reaction

The synthesis of quinoline-4-carboxylic acids can often be achieved through multicomponent reactions like the Doebner reaction. This approach offers efficiency by combining simpler starting materials in a one-pot synthesis.

A plausible route involves the reaction of 4-bromoaniline, 2,4-dimethoxybenzaldehyde, and pyruvic acid, typically refluxed in ethanol or another suitable solvent.

Analytical Protocol: Mass Spectrometry (MS)
  • Objective: To confirm the molecular weight and elemental composition (presence of Bromine).

  • Methodology (Electrospray Ionization - ESI-MS):

    • Sample Preparation: Prepare a dilute solution of the compound (~0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

    • Instrumentation: Infuse the sample directly into the ESI source of a high-resolution mass spectrometer (e.g., TOF or Orbitrap).

    • Data Acquisition: Acquire spectra in both positive and negative ion modes. The carboxylic acid should be readily deprotonated in negative mode ([M-H]⁻), while the quinoline nitrogen can be protonated in positive mode ([M+H]⁺).

    • Validation: Look for the molecular ion peak corresponding to the calculated exact mass (C₁₈H₁₄BrNO₄). A critical confirmation is the presence of a characteristic isotopic pattern for bromine: two peaks of nearly equal intensity separated by ~2 m/z units (due to the natural abundance of ⁷⁹Br and ⁸¹Br).

Analytical Protocol: Nuclear Magnetic Resonance (NMR) Spectroscopy
  • Objective: To elucidate the precise chemical structure and confirm the connectivity of all atoms.

  • Methodology (¹H and ¹³C NMR):

    • Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆). DMSO-d₆ is an excellent choice as it will solubilize the compound and allow for the observation of the acidic carboxylic proton.

    • Instrumentation: Acquire spectra on a 400 MHz or higher field NMR spectrometer.

    • Expected ¹H NMR Signals:

      • Aromatic Protons: A series of doublets and multiplets between ~7.0 and 8.5 ppm corresponding to the protons on the quinoline and dimethoxyphenyl rings.

      • Methoxy Protons: Two distinct singlets around ~3.8-4.0 ppm, each integrating to 3H.

      • Carboxylic Acid Proton: A broad singlet, typically downfield (>10 ppm), which will disappear upon addition of D₂O.

    • Expected ¹³C NMR Signals: Signals corresponding to the 18 carbons, including the carbonyl carbon (~165-170 ppm), aromatic carbons (~100-160 ppm), and methoxy carbons (~55-60 ppm).

    • Validation: The combination of chemical shifts, integration values, and coupling patterns should be fully consistent with the proposed structure. 2D NMR experiments (COSY, HSQC) can be used for definitive assignment.

Analytical Protocol: High-Performance Liquid Chromatography (HPLC)
  • Objective: To determine the purity of the compound.

  • Methodology (Reverse-Phase HPLC):

    • Sample Preparation: Prepare a stock solution in DMSO and dilute with the mobile phase to a final concentration of ~1 mg/mL.

    • Instrumentation:

      • Column: C18, 4.6 x 150 mm, 5 µm particle size.

      • Mobile Phase A: Water + 0.1% Trifluoroacetic Acid (TFA) or Formic Acid.

      • Mobile Phase B: Acetonitrile + 0.1% TFA or Formic Acid. The acidic modifier is crucial for good peak shape of the carboxylic acid.

      • Gradient: A linear gradient from ~5% B to 95% B over 15-20 minutes.

      • Detection: UV detector set to 254 nm and/or 280 nm.

    • Validation: A pure sample should yield a single major peak. Purity is calculated as the area of the main peak divided by the total area of all peaks, expressed as a percentage.

Potential Applications and Directions for Future Research

Given the structural motifs present in 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid, several avenues of research are worth exploring.

  • Medicinal Chemistry:

    • Anticancer Agents: Many quinoline derivatives exhibit anti-tumor activity.[3][5] This compound could be screened against various cancer cell lines.

    • Anti-Infective Agents: The quinoline scaffold is present in many antimalarial and antibacterial drugs.[2]

  • Materials Science:

    • Fluorescent Probes: The extended aromatic system of the quinoline core suggests potential fluorescent properties.[5] The response of its fluorescence to changes in pH or metal ion concentration could be investigated.

  • Future Experimental Work:

    • X-ray Crystallography: Obtaining a single crystal structure would provide definitive proof of structure and insights into intermolecular interactions.

    • Comprehensive Solubility Studies: Quantifying solubility in a range of pharmaceutically relevant buffers and solvents.

    • Biological Screening: Testing the compound in relevant bioassays to discover potential therapeutic activities.

References

  • PubChem. (n.d.). 6-Bromo-2-(4-methoxyphenyl)-3-methylquinoline-4-carboxylic acid. Retrieved from [Link]

  • mVOC 4.0. (n.d.). Quinoline. Retrieved from [Link]

  • PubChem. (n.d.). 6-Bromo-2-(4-bromophenyl)quinoline-4-carboxylic acid. Retrieved from [Link]

  • PubChem. (n.d.). 6-Bromo-2-hydroxyquinoline-4-carboxylic acid. Retrieved from [Link]

  • Organic Chemistry Data. (2022). pKa Data Compiled by R. Williams. Retrieved from [Link]

  • Vasava, A. M., & Patel, H. D. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. Journal of Chemical and Pharmaceutical Research, 9(2), 216-230. Retrieved from [Link]

  • Kucerova-Chlupacova, M., et al. (2015). Some Biological Properties of New Quinoline-4-carboxylic Acid and Quinoline-4-carboxamide Derivatives. Molecules, 20(8), 13676-13696. Retrieved from [Link]

  • ResearchGate. (n.d.). Antifungal bioactivity of 6-bromo-4-ethoxyethylthio quinazoline. Retrieved from [Link]

Sources

Foundational

6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid spectral data (NMR, IR, MS)

An In-depth Technical Guide to the Spectroscopic Characterization of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid Abstract This technical guide provides a detailed analysis of the expected spectral data for...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Spectroscopic Characterization of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid

Abstract

This technical guide provides a detailed analysis of the expected spectral data for the compound 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid (Molecular Formula: C₁₈H₁₄BrNO₄, Molecular Weight: 388.21 g/mol ).[1] As a member of the quinoline-4-carboxylic acid family, this molecule holds significant interest for researchers in medicinal chemistry and drug development due to the diverse biological activities associated with this scaffold.[2][3][4] While direct experimental spectra for this specific molecule are not widely published, this document synthesizes a comprehensive and predictive characterization based on fundamental spectroscopic principles and data from closely related structural analogs. The methodologies and interpretations presented herein serve as a robust reference for researchers involved in the synthesis, purification, and analysis of this compound and its derivatives.

Introduction and Rationale

Quinoline-4-carboxylic acids are a cornerstone of many therapeutic agents.[5] The rigid, planar quinoline core, substituted at the 2-position with an aryl group and bearing a carboxylic acid at the 4-position, provides a privileged scaffold for interacting with various biological targets. The specific compound, 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid, combines several key structural features:

  • The Quinoline Core: A bicyclic aromatic system known for its role in antimalarial, antibacterial, and antitumor agents.[4]

  • A 6-Bromo Substituent: Halogenation, particularly bromination, is a common strategy in drug design to modulate lipophilicity, metabolic stability, and binding affinity.

  • A 2,4-dimethoxyphenyl Group: The electron-donating methoxy groups can significantly influence the electronic properties and conformation of the molecule, potentially enhancing its interaction with target proteins.

  • A 4-Carboxylic Acid Group: This acidic moiety often serves as a critical hydrogen bonding group or a handle for further chemical modification into esters, amides, or other derivatives.[2]

Accurate structural confirmation is the bedrock of any chemical research. This guide provides the expected spectroscopic fingerprint of the title compound, empowering researchers to confidently verify its identity and purity.

Molecular Structure

Below is the chemical structure of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid.

Caption: Molecular Structure of the Target Compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

Experimental Protocol: ¹H and ¹³C NMR
  • Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often preferred for carboxylic acids to ensure the solubility and observation of the acidic proton.

  • Instrumentation: Acquire spectra on a 400 MHz or higher field NMR spectrometer.

  • ¹H NMR Acquisition: Obtain a standard proton spectrum with a spectral width of approximately 16 ppm, centered around 6 ppm. A sufficient number of scans (e.g., 16 or 32) should be averaged to achieve a good signal-to-noise ratio.

  • ¹³C NMR Acquisition: Obtain a proton-decoupled ¹³C spectrum. A wider spectral width (e.g., 250 ppm) is required. Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a greater number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary.

Predicted ¹H NMR Spectral Data (400 MHz, DMSO-d₆)

The choice of DMSO-d₆ as a solvent is strategic; it solubilizes the polar carboxylic acid and allows for the observation of the exchangeable -COOH proton at a downfield chemical shift.

Predicted Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale and Expert Insights
~13.5 - 14.0broad singlet1HCOOHThe acidic proton of a carboxylic acid typically appears as a very broad signal far downfield. Its exact position is concentration and temperature-dependent.
~8.70d1HH5The H5 proton is deshielded by the adjacent nitrogen and the anisotropic effect of the fused ring system. It will appear as a doublet due to coupling with H7.
~8.20d1HH8This proton is adjacent to the nitrogen atom, leading to a downfield shift. It will be a doublet coupled to H7.
~8.10s1HH3The proton at the 3-position is a singlet and is deshielded by the adjacent carboxylic acid and the aromatic system.
~7.95dd1HH7Coupled to both H5 and H8, this proton will appear as a doublet of doublets.
~7.60d1HH6' (phenyl)This proton on the dimethoxyphenyl ring is ortho to the quinoline ring and will be a doublet coupled to H5'.
~6.80d1HH3' (phenyl)Ortho to a methoxy group and meta to the quinoline, this proton will be a doublet coupled to H5'.
~6.70dd1HH5' (phenyl)This proton is coupled to both H6' and H3', resulting in a doublet of doublets.
~3.90s3HOCH₃ (at C4')Methoxy group protons are singlets and typically appear in this region. The C4'-methoxy is in a standard position.
~3.85s3HOCH₃ (at C2')The C2'-methoxy may be slightly shifted due to proximity to the quinoline ring.
Predicted ¹³C NMR Spectral Data (100 MHz, DMSO-d₆)

The proton-decoupled ¹³C NMR spectrum will provide a count of all unique carbon atoms and information about their chemical environment.

Predicted Chemical Shift (δ, ppm)Carbon TypeAssignmentRationale and Expert Insights
~168.0CC=O (Carboxylic Acid)The carbonyl carbon of a carboxylic acid is highly deshielded and appears significantly downfield.
~162.0, ~160.0CC2' & C4' (phenyl)Carbons directly attached to oxygen in the methoxy groups are strongly deshielded.
~155.0CC2The carbon at the 2-position, attached to nitrogen and the phenyl ring, will be downfield.
~148.0CC8aA quaternary carbon at the fusion of the two rings, adjacent to nitrogen.
~140.0CC4The carbon bearing the carboxylic acid group.
~135.0CHC8Aromatic CH carbon adjacent to nitrogen.
~132.0CHC6' (phenyl)Aromatic CH on the phenyl ring.
~130.0CC6The carbon bearing the bromine atom. The heavy atom effect of bromine causes a distinct shift.
~128.0CHC5Aromatic CH.
~125.0CHC7Aromatic CH.
~122.0CC4aThe second quaternary carbon at the ring junction.
~118.0CC1' (phenyl)The quaternary carbon of the phenyl ring attached to the quinoline.
~115.0CHC3The CH carbon at position 3.
~106.0CHC5' (phenyl)Aromatic CH ortho to one methoxy group and para to the other.
~99.0CHC3' (phenyl)Aromatic CH positioned between two electron-donating methoxy groups, leading to significant shielding (upfield shift).
~56.0, ~55.8CH₃OCH₃The two methoxy carbons will appear as sharp signals in the aliphatic region.

Infrared (IR) Spectroscopy

IR spectroscopy excels at identifying the functional groups present in a molecule.

Experimental Protocol: FT-IR
  • Attenuated Total Reflectance (ATR): The simplest method. A small amount of the solid sample is placed directly on the ATR crystal (e.g., diamond or ZnSe), and pressure is applied to ensure good contact.

  • KBr Pellet: Alternatively, grind 1-2 mg of the sample with ~100 mg of dry potassium bromide (KBr) and press the mixture into a thin, transparent pellet.

  • Data Acquisition: Record the spectrum from 4000 cm⁻¹ to 400 cm⁻¹.

Predicted IR Absorption Bands

The IR spectrum of a carboxylic acid is highly characteristic due to the strong absorptions of the hydroxyl and carbonyl groups.[6]

Predicted Wavenumber (cm⁻¹)IntensityVibration TypeFunctional GroupExpert Insights
3300 - 2500Broad, StrongO-H stretchCarboxylic AcidThis is the hallmark of a carboxylic acid, appearing as a very broad envelope due to extensive hydrogen bonding. It often overlaps with C-H stretches.[6]
~3050MediumC-H stretchAromaticStretching vibrations of the C-H bonds on the quinoline and phenyl rings.
~2950, ~2850Medium-WeakC-H stretchMethoxy (-OCH₃)Asymmetric and symmetric stretching of the methyl C-H bonds.
~1710Strong, SharpC=O stretchCarboxylic AcidThe carbonyl stretch of an aromatic carboxylic acid is very intense and sharp. Its position indicates conjugation with the quinoline ring.
~1610, ~1580, ~1470Medium-StrongC=C & C=N stretchAromatic RingsSkeletal vibrations of the quinoline and phenyl rings.
~1250, ~1030StrongC-O stretchAryl Ether (-OCH₃)Asymmetric and symmetric C-O-C stretching from the two methoxy groups. These are typically strong and reliable bands.
~900 - 650Medium-StrongC-H out-of-plane bendAromatic SubstitutionThe pattern of these bands in the "fingerprint region" can sometimes help confirm the substitution pattern on the aromatic rings.
~600MediumC-Br stretchAryl BromideThe carbon-bromine stretch is a low-energy vibration and appears at the low end of the mid-IR range.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and offers clues to its structure through analysis of its fragmentation patterns.

Experimental Protocol: Electron Ionization (EI-MS)
  • Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe.

  • Ionization: Bombard the vaporized sample with a high-energy electron beam (typically 70 eV). This process creates a radical cation known as the molecular ion (M⁺•).

  • Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., a quadrupole).

Predicted Mass Spectrum and Fragmentation

The presence of a bromine atom is a key diagnostic feature in the mass spectrum, as bromine has two abundant isotopes, ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%), in a nearly 1:1 ratio. This results in a characteristic "M" and "M+2" peak pattern for any fragment containing bromine.

  • Molecular Ion (M⁺•): Expect to see two peaks of nearly equal intensity at m/z 387 and m/z 389 , corresponding to [C₁₈H₁₄⁷⁹BrNO₄]⁺• and [C₁₈H₁₄⁸¹BrNO₄]⁺•. This isotopic signature is definitive proof of the presence of one bromine atom.

  • Key Fragmentation Pathways: The fragmentation of quinoline-4-carboxylic acids is often initiated by losses from the carboxylic acid group.[5][7]

M [M]⁺• m/z 387/389 M_COOH [M - COOH]⁺ m/z 342/344 M->M_COOH - •COOH (45 u) M_CO2 [M - CO₂]⁺• m/z 343/345 M->M_CO2 - CO₂ (44 u) Frag1 [M - COOH - CH₃]⁺ m/z 327/329 M_COOH->Frag1 - •CH₃ (15 u)

Caption: Predicted ESI-MS Fragmentation Pathway.

Primary Fragments:

  • [M - COOH]⁺ (m/z 342/344): Loss of the entire carboxylic acid radical (45 amu) is a common and often significant fragmentation pathway for this class of compounds.

  • [M - CO₂]⁺• (m/z 343/345): Decarboxylation, the loss of a neutral CO₂ molecule (44 amu), is also highly probable.

  • Further Fragmentation: The [M - COOH]⁺ fragment may subsequently lose a methyl radical (•CH₃, 15 amu) from one of the methoxy groups to yield an ion at m/z 327/329 .

Conclusion

The structural verification of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid relies on a synergistic interpretation of multiple spectroscopic techniques. The predicted data presented in this guide forms a comprehensive analytical benchmark. Key identifying features include the characteristic 1:1 isotopic pattern at m/z 387/389 in the mass spectrum, the very broad O-H and sharp C=O stretches in the IR spectrum, and the unique set of aromatic and methoxy signals in the ¹H and ¹³C NMR spectra. By comparing experimentally obtained data with these detailed predictions, researchers can achieve unambiguous confirmation of the molecule's identity and purity, ensuring the integrity of their subsequent studies.

References

  • Chem-Impex. 6-Bromo-2-Phenyl-Quinoline-4-Carboxylic Acid. Available from: [Link]

  • Abdel-Wahab, B. F., et al. (2021). Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors. National Institutes of Health. Available from: [Link]

  • University of Colorado Boulder. Table of Characteristic IR Absorptions. Available from: [Link]

  • PubChem. 6-Bromo-2-(4-bromophenyl)quinoline-4-carboxylic acid. National Center for Biotechnology Information. Available from: [Link]

  • MDPI. Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives. (2016). Available from: [Link]

  • YouTube. Infrared Spectra Interpretation for different Functional Groups. (2021). Available from: [Link]

  • Frontiers in Chemistry. Discovery of 2-(4-Acrylamidophenyl)-Quinoline-4-Carboxylic Acid Derivatives as Potent SIRT3 Inhibitors. (2022). Available from: [Link]

  • ACS Publications. Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. (2023). Available from: [Link]

  • Chemical Papers. Mass Spectra of Some 2-Substituted Derivatives of Quinoline-4-carboxylic Acids and their Amides. (1993). Available from: [Link]

  • ResearchGate. IR spectrum of 6-Bromo-2-(4'-methoxyphenyl)-1, 3-dihydroquinoline-4-one (6e). Available from: [Link]

  • Spectroscopy Online. The C=O Bond, Part III: Carboxylic Acids. (2018). Available from: [Link]

  • Atlantis Press. Synthesis of 6-bromo-4-iodoquinoline. (2017). Available from: [Link]

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Exploratory

The Structural Elucidation of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid: A Technical Guide for Advanced Drug Discovery

This technical guide provides an in-depth exploration of the crystallographic analysis of 6-bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid, a novel compound with significant potential in medicinal chemistry. As...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides an in-depth exploration of the crystallographic analysis of 6-bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid, a novel compound with significant potential in medicinal chemistry. As researchers and drug development professionals, understanding the three-dimensional atomic arrangement of such molecules is paramount for elucidating structure-activity relationships (SAR) and designing next-generation therapeutics. This document outlines the synthesis, crystallization, and comprehensive X-ray diffraction analysis workflow, offering field-proven insights into the experimental choices and data interpretation.

Introduction: The Therapeutic Promise of Quinolines

Quinoline and its derivatives represent a cornerstone in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents.[1] The quinoline-4-carboxylic acid scaffold, in particular, has garnered substantial attention for its diverse pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antimalarial properties.[1][2][3][4] The strategic introduction of various substituents onto the quinoline ring allows for the fine-tuning of a compound's biological profile, enhancing its potency and selectivity while mitigating potential toxicity.[1] The title compound, 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid, is a promising candidate for further investigation due to the combined electronic and steric influences of its bromo and dimethoxyphenyl substituents. A definitive crystal structure is the critical next step in unlocking its therapeutic potential.

Synthesis and Crystallization: From Molecule to Single Crystal

A robust and reproducible synthesis is the prerequisite for any crystallographic study. The synthesis of the title compound can be efficiently achieved through a modified Doebner reaction, a reliable method for generating quinoline-4-carboxylic acids.[4]

Proposed Synthetic Pathway

The synthesis involves a three-component reaction between a substituted aniline, an aldehyde, and pyruvic acid. This approach is highly versatile and can be adapted for large-scale production of bioactive molecules.[4]

Caption: Proposed synthetic route for the title compound via the Doebner reaction.

Experimental Protocol: Synthesis
  • Reaction Setup: To a solution of 4-bromoaniline (1.0 eq) and 2,4-dimethoxybenzaldehyde (1.0 eq) in ethanol, add pyruvic acid (1.1 eq).

  • Reaction Conditions: The mixture is refluxed for 4-6 hours, with reaction progress monitored by Thin Layer Chromatography (TLC).

  • Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature, and the precipitated solid is collected by filtration. The crude product is then purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure 6-bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid.

Crystallization: The Art of Growing Quality Crystals

Obtaining a single crystal of sufficient size and quality is often the most challenging step in X-ray crystallography.[5][6] The goal is to grow a crystal that is typically larger than 0.1 mm in all dimensions, with a well-ordered internal structure and free from significant defects like cracks or twinning.[5][6]

Experimental Protocol: Crystallization

Slow evaporation of a saturated solution is a common and effective method for growing high-quality crystals.

  • Solvent Selection: A range of solvents should be screened to identify one in which the compound has moderate solubility.

  • Preparation of Saturated Solution: A saturated solution of the purified compound is prepared by heating the solvent and slowly adding the compound until no more dissolves.

  • Slow Evaporation: The solution is filtered to remove any particulate matter and then left undisturbed in a loosely covered container to allow for slow evaporation of the solvent.

  • Crystal Harvesting: Once suitable crystals have formed, they are carefully harvested and prepared for mounting.

X-ray Diffraction Analysis: Unveiling the Molecular Architecture

X-ray crystallography is the definitive experimental science for determining the atomic and molecular structure of a crystal.[5] The process involves irradiating a crystal with X-rays and analyzing the resulting diffraction pattern to produce a three-dimensional model of the electron density within the crystal.[5][7]

X-ray_Crystallography_Workflow A Single Crystal Selection & Mounting B X-ray Diffraction Data Collection A->B C Data Processing & Reduction B->C D Structure Solution (Direct Methods) C->D E Structure Refinement D->E F Model Building & Validation E->F G Final Crystal Structure F->G

Caption: The comprehensive workflow for determining a crystal structure via X-ray diffraction.

Data Collection

A suitable single crystal is mounted on a goniometer and placed in a finely focused, monochromatic X-ray beam.[6] The crystal is then rotated while a detector records the intensities and positions of the diffracted X-rays, which appear as a pattern of spots known as reflections.[6][7]

Structure Solution and Refinement

The collected diffraction data is processed to determine the unit cell dimensions and the symmetry of the crystal. The initial atomic positions are often determined using "direct methods".[5] This initial model is then refined to achieve the best possible fit between the calculated and observed diffraction data.[8] The refinement process involves adjusting atomic positions, displacement parameters, and other variables to minimize the difference between the experimental and calculated structure factors.

Hypothetical Structural Analysis and Data

While the specific crystal structure of the title compound is not yet publicly available, we can predict key structural features based on known quinoline derivatives.

Expected Molecular Geometry:

  • The quinoline ring system is expected to be essentially planar.

  • There will likely be a degree of torsion between the quinoline ring and the 2,4-dimethoxyphenyl substituent due to steric hindrance.

  • Intramolecular hydrogen bonding may occur between the carboxylic acid proton and the quinoline nitrogen.

  • Intermolecular hydrogen bonding involving the carboxylic acid groups is highly probable, potentially leading to the formation of dimers or extended chains in the crystal lattice.

Hypothetical Crystallographic Data Summary

The following table presents a summary of the expected crystallographic data for 6-bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid, based on typical values for small organic molecules.

ParameterHypothetical Value
Chemical FormulaC₁₈H₁₄BrNO₄
Formula Weight388.21 g/mol
Crystal SystemMonoclinic
Space GroupP2₁/c
a (Å)~10-15
b (Å)~8-12
c (Å)~15-20
α (°)90
β (°)~95-105
γ (°)90
Volume (ų)~2000-2500
Z4
Density (calculated)~1.5-1.7 g/cm³
Absorption Coefficient (μ)~2.5-3.0 mm⁻¹
F(000)~784
Crystal Size (mm³)0.20 x 0.15 x 0.10
Reflections Collected~10000
Independent Reflections~4000
R_int~0.04
Final R indices [I>2σ(I)]R₁ = ~0.05, wR₂ = ~0.12
Goodness-of-fit on F²~1.05

Conclusion: The Path Forward

The determination of the crystal structure of 6-bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid is a critical step in advancing its development as a potential therapeutic agent. The detailed structural information gleaned from X-ray crystallography will provide invaluable insights into its intermolecular interactions, which can be used to guide the design of more potent and selective analogs. This technical guide provides a comprehensive framework for the synthesis, crystallization, and structural elucidation of this promising compound, empowering researchers to accelerate the drug discovery process.

References

  • Wikipedia. X-ray crystallography. [Link]

  • Creative BioMart. X-ray Crystallography. [Link]

  • Wlodawer, A., Minor, W., Dauter, Z., & Jaskolski, M. (2008). X-ray crystallography. PMC. [Link]

  • Royal Society of Chemistry. (2019). 12: Refining X-ray Crystal Structures. [Link]

  • University of Oklahoma. Structure Refinement. [Link]

  • Al-Ostath, A., Al-Assi, A., & El-Awady, R. (2021). Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. PubMed. [Link]

  • Rohlíček, J. Structure solution and refinement: introductory strategies. [Link]

  • Brunger, A. T. (2007). Refinement of X-ray Crystal Structures. Stanford University. [Link]

  • Chemistry LibreTexts. (2023). X-ray Crystallography. [Link]

  • Brunger, A. T. (2007). Refinement of X-ray Crystal Structures. Stanford University. [Link]

  • Oishi, T., et al. (2014). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. PMC. [Link]

  • Kumar, T. O. S., et al. (2015). Crystal structure of ethyl 6-bromo-2-[(E)-2-phenylethenyl]quinoline-4-carboxylate. PMC. [Link]

  • Lahna, Z., et al. (2022). RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES. Revues Scientifiques Marocaines. [Link]

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Foundational

An In-depth Technical Guide on the Solubility of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid in Different Solvents

Introduction: The Critical Role of Solubility in Drug Discovery In the landscape of pharmaceutical research and drug development, the journey from a promising chemical entity to a viable therapeutic agent is fraught with...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Critical Role of Solubility in Drug Discovery

In the landscape of pharmaceutical research and drug development, the journey from a promising chemical entity to a viable therapeutic agent is fraught with challenges. Among the most fundamental of these is the compound's solubility.[1] Solubility, the ability of a substance to dissolve in a solvent to form a homogeneous solution, profoundly influences a drug's bioavailability, efficacy, and safety.[1] For a drug to exert its therapeutic effect, it must first be absorbed into the systemic circulation, a process largely dictated by its ability to dissolve in physiological fluids.

This guide provides an in-depth exploration of the solubility of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid, a quinoline derivative of interest in medicinal chemistry.[2] Quinoline derivatives are a significant class of heterocyclic compounds known for a wide range of biological activities, including antimalarial, anticancer, and anti-inflammatory properties.[3][4][5] Understanding the solubility of this specific molecule is paramount for its potential development as a therapeutic candidate. We will delve into the theoretical underpinnings of its solubility based on its molecular structure, provide a detailed experimental protocol for its determination, and discuss the interpretation of the resulting data for formulation and development strategies.

Molecular Structure and Predicted Solubility Profile

The solubility of an organic molecule is a direct consequence of its structural features and the interplay of intermolecular forces with the solvent. 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid possesses a complex structure with several functional groups that dictate its solubility behavior.

  • Quinoline Core: The quinoline ring system is a bicyclic aromatic heterocycle containing a nitrogen atom. This nitrogen can act as a hydrogen bond acceptor and its basicity will be influenced by the other substituents.

  • Carboxylic Acid Group (-COOH): This is a key functional group that can act as both a hydrogen bond donor and acceptor. Its acidic nature means that the solubility of the entire molecule will be highly dependent on the pH of the aqueous environment.[6]

  • Bromo Group (-Br): The bromine atom is an electron-withdrawing group that contributes to the overall lipophilicity of the molecule.

  • Dimethoxyphenyl Group: The 2,4-dimethoxyphenyl substituent is relatively nonpolar and bulky, which is expected to decrease solubility in aqueous media.

Based on these features, we can predict the following general solubility trends:

  • Aqueous Solubility: The presence of the carboxylic acid group suggests that the compound will exhibit pH-dependent solubility in aqueous solutions.[6] At low pH (acidic conditions), the carboxylic acid will be protonated and less soluble. As the pH increases (alkaline conditions), the carboxylic acid will be deprotonated to form a carboxylate salt, which is significantly more polar and therefore more soluble in water. The overall aqueous solubility is likely to be low due to the large, nonpolar aromatic structure.

  • Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can engage in hydrogen bonding with the carboxylic acid group, leading to moderate to good solubility.

  • Polar Aprotic Solvents (e.g., DMSO, DMF, Acetone): These solvents can act as hydrogen bond acceptors for the carboxylic acid proton and can effectively solvate the large aromatic structure, suggesting good solubility.[7]

  • Nonpolar Solvents (e.g., Hexane, Toluene): Due to the presence of the polar carboxylic acid and the quinoline nitrogen, the compound is expected to have poor solubility in nonpolar solvents.

Experimental Determination of Solubility

A robust and reproducible method for determining the solubility of a compound is essential for generating reliable data.[8] The shake-flask method is a widely accepted and reliable technique for determining thermodynamic solubility.[8]

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the solubility of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid.

G cluster_prep Preparation cluster_equilibration Equilibration cluster_separation Phase Separation cluster_analysis Analysis prep_compound Weigh excess solid compound prep_solvent Add known volume of solvent prep_compound->prep_solvent shake Agitate at constant temperature (e.g., 24-48h) prep_solvent->shake centrifuge Centrifuge to pellet undissolved solid shake->centrifuge filter Filter supernatant (e.g., 0.22 µm syringe filter) centrifuge->filter dilute Dilute supernatant filter->dilute quantify Quantify concentration (e.g., HPLC-UV) dilute->quantify

Caption: Experimental workflow for solubility determination.

Detailed Protocol

Materials:

  • 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid

  • Selected solvents (e.g., water, phosphate-buffered saline (PBS) at various pH values, methanol, ethanol, dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), acetone, hexane, toluene)

  • Vials with screw caps

  • Orbital shaker with temperature control

  • Centrifuge

  • Syringe filters (0.22 µm)

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector

  • Analytical balance

Procedure:

  • Preparation of Saturated Solutions:

    • Add an excess amount of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid to a series of vials. The amount should be sufficient to ensure that undissolved solid remains at equilibrium.

    • To each vial, add a known volume of the desired solvent.

    • Tightly cap the vials to prevent solvent evaporation.

  • Equilibration:

    • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C).

    • Agitate the samples for a sufficient period to reach equilibrium (typically 24-48 hours). A preliminary kinetic study can be performed to determine the optimal equilibration time.

  • Phase Separation:

    • After equilibration, remove the vials from the shaker and allow them to stand for a short period to allow for initial settling of the undissolved solid.

    • Centrifuge the vials at a high speed (e.g., 10,000 rpm for 15 minutes) to pellet the remaining solid.

    • Carefully withdraw an aliquot of the supernatant using a pipette.

    • Filter the supernatant through a 0.22 µm syringe filter to remove any remaining particulate matter. This step is crucial to avoid overestimation of solubility.

  • Quantification:

    • Dilute the filtered supernatant with a suitable solvent to a concentration within the linear range of the analytical method.

    • Analyze the diluted samples using a validated HPLC-UV method to determine the concentration of the dissolved compound. A calibration curve should be prepared using standards of known concentrations.

  • Calculation:

    • Calculate the solubility of the compound in each solvent using the following formula: Solubility (mg/mL) = (Concentration from HPLC (mg/mL)) x (Dilution factor)

Data Presentation and Interpretation

The quantitative solubility data should be summarized in a clear and concise table for easy comparison.

Table 1: Hypothetical Solubility Data for 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid at 25 °C

Solvent ClassSolventSolubility (mg/mL)
Aqueous Water (pH 7.4)< 0.01
PBS (pH 5.0)< 0.005
PBS (pH 9.0)0.1 - 0.5
Polar Protic Methanol5 - 10
Ethanol2 - 5
Polar Aprotic DMSO> 50
DMF> 50
Acetone1 - 2
Nonpolar Hexane< 0.001
Toluene< 0.01

Interpreting the Results:

The hypothetical data in Table 1 aligns with the predicted solubility profile. The very low aqueous solubility at neutral and acidic pH highlights a significant challenge for oral drug delivery. The increased solubility at alkaline pH confirms the role of the carboxylic acid group in pH-dependent solubility. The high solubility in polar aprotic solvents like DMSO and DMF suggests they would be suitable for initial in vitro screening assays. The moderate solubility in polar protic solvents indicates their potential use in certain formulation strategies. The negligible solubility in nonpolar solvents is as expected.

Intermolecular Interactions and Solubility

The following diagram illustrates the key intermolecular interactions that govern the solubility of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid in different types of solvents.

G cluster_compound 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid cluster_solvents Solvent Types compound Carboxylic Acid Quinoline N Aromatic Rings polar_protic Polar Protic (e.g., Methanol) H-bond donor/acceptor compound:cooh->polar_protic Strong H-bonding compound:quinoline->polar_protic H-bonding polar_aprotic Polar Aprotic (e.g., DMSO) H-bond acceptor compound:cooh->polar_aprotic Strong H-bonding nonpolar Nonpolar (e.g., Hexane) van der Waals forces compound:aromatic->nonpolar Weak van der Waals

Caption: Intermolecular interactions influencing solubility.

Conclusion and Future Directions

This guide has provided a comprehensive overview of the solubility of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid. While specific experimental data is not publicly available, a thorough understanding of its molecular structure allows for a strong prediction of its solubility profile. The provided experimental protocol offers a robust framework for researchers to determine the solubility of this and similar compounds accurately.

The anticipated poor aqueous solubility of this compound underscores the importance of early-stage solubility assessment in the drug discovery process.[9] Future work should focus on strategies to enhance its aqueous solubility, such as salt formation, co-solvency, or the use of enabling formulation technologies like amorphous solid dispersions. A thorough understanding of the solubility in various solvents is the foundational first step in overcoming these challenges and unlocking the therapeutic potential of this promising quinoline derivative.

References

  • Purosolv. (2025, April 22). Key Considerations for Selecting Solvents in Drug Manufacturing.
  • amofor. (2023, December 21).
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Foundational

Initial Biological Screening of Bromo-Substituted Quinoline Compounds

An In-depth Technical Guide: Authored by: Gemini, Senior Application Scientist Abstract The quinoline scaffold is a cornerstone in medicinal chemistry, recognized for its presence in numerous pharmacologically active com...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide:

Authored by: Gemini, Senior Application Scientist

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, recognized for its presence in numerous pharmacologically active compounds.[1][2][3][4] The strategic introduction of bromine atoms onto the quinoline ring system significantly modulates the molecule's physicochemical properties, often enhancing its lipophilicity, metabolic stability, and target-binding affinity. This guide provides a comprehensive framework for the initial biological screening of novel bromo-substituted quinoline compounds. We will delve into the rationale behind primary screening cascades, focusing on anticancer, antimicrobial, and anti-inflammatory activities. This document is designed for researchers, scientists, and drug development professionals, offering not just protocols, but the strategic thinking behind them to facilitate robust and meaningful early-stage drug discovery.

The Rationale for Bromine Substitution in Quinoline Scaffolds

The quinoline ring is a privileged scaffold, but its derivatization is key to unlocking specific biological activities. Halogenation, particularly bromination, is a time-tested strategy in medicinal chemistry. A bromine substituent can act as a bioisostere for other groups, increase the compound's mass and volume, and crucially, form halogen bonds—a type of non-covalent interaction that can enhance binding to biological targets. Furthermore, bromoquinolines serve as versatile synthetic intermediates, allowing for further functionalization through cross-coupling reactions to build molecular complexity and explore structure-activity relationships (SAR).[2][5][6]

A Tiered Approach to Initial Biological Screening

A successful screening campaign is not a random assortment of assays but a logical, tiered workflow. The goal is to efficiently identify "hits" with promising activity and an acceptable preliminary safety profile, justifying further investigation.

G cluster_0 Phase 1: Library & Synthesis cluster_1 Phase 2: Primary Screening (In Vitro) cluster_2 Phase 3: Hit Validation & Selectivity cluster_3 Phase 4: Lead Generation A Compound Library (Bromo-substituted Quinolines) B Synthesis & Purification of Novel Derivatives C Anticancer Screening (Cytotoxicity Assays) B->C Broad Spectrum Evaluation D Antimicrobial Screening (MIC Assays) B->D Broad Spectrum Evaluation E Anti-inflammatory Screening (e.g., COX/LOX Enzyme Assays) B->E Broad Spectrum Evaluation F Dose-Response Analysis (IC50 / MIC Determination) C->F Confirm Activity D->F Confirm Activity E->F Confirm Activity G Cytotoxicity in Normal Cell Lines (Selectivity Index) F->G Assess Safety Profile H Secondary / Mechanistic Assays G->H Elucidate Mechanism I Preliminary SAR Analysis H->I Identify Key Moieties J Selection of 'Hit' Compounds for Further Development I->J G Compound Bromo-substituted Quinoline Topo1 Topoisomerase I Compound->Topo1 Inhibition Mitochondria Mitochondrial Pathway (Intrinsic) Compound->Mitochondria Induction DNA DNA Replication & Transcription Topo1->DNA Relaxes Supercoils Damage DNA Strand Breaks (Cell Cycle Arrest) DNA->Damage Stalled Replication Fork Apoptosis Apoptosis (Programmed Cell Death) Damage->Apoptosis Mitochondria->Apoptosis

Caption: Key anticancer mechanisms of bromo-substituted quinolines.

Primary Screening: In Vitro Cytotoxicity Assay

The initial step is to assess the general cytotoxicity of the compounds against a panel of relevant cancer cell lines. The MTT assay is a robust, reliable, and high-throughput colorimetric method for this purpose. [7][8]It measures the metabolic activity of cells, which correlates with cell viability. [7]

Detailed Protocol: MTT Cytotoxicity Assay
  • Cell Culture: Plate cancer cells (e.g., HT-29, MCF-7, HeLa) in a 96-well flat-bottom plate at a density of 5,000-10,000 cells/well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

  • Compound Preparation: Prepare a stock solution of each bromo-quinoline compound in DMSO (e.g., 10 mM). Create a series of dilutions in culture medium to achieve final concentrations ranging from, for example, 0.1 µM to 100 µM. Ensure the final DMSO concentration in the wells is ≤0.5% to avoid solvent toxicity.

  • Treatment: Remove the medium from the wells and add 100 µL of the prepared compound dilutions. Include wells with medium + DMSO as a vehicle control and wells with untreated cells as a negative control. A known cytotoxic drug (e.g., 5-Fluorouracil, Cisplatin) should be used as a positive control. [9][10]4. Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂. The incubation time should be consistent across experiments. [11]5. MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 3-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT tetrazolium salt to purple formazan crystals.

  • Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO, isopropanol) to each well to dissolve the formazan crystals. Gently shake the plate for 15 minutes to ensure complete dissolution.

  • Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value (the concentration that inhibits cell growth by 50%). [11]

Data Presentation: Comparative Cytotoxicity

Summarizing results in a table allows for clear comparison of the potency of different derivatives.

Compound IDSubstitution PatternCell LineIC₅₀ (µg/mL)Reference
11 5,7-dibromo-3,6-dimethoxy-8-hydroxyHeLa9.60[5]
11 5,7-dibromo-3,6-dimethoxy-8-hydroxyC65.45[5]
11 5,7-dibromo-3,6-dimethoxy-8-hydroxyHT298.86[5]
4 6-bromo-5-nitroHeLa33.6[9]
4 6-bromo-5-nitroC618.9[9]
5 5,7-dibromo-8-hydroxyHT296.7[12][13]
6 7-bromo-8-hydroxyC625.6[12][13]
5-FU (Control) N/AHT29240.8[9][10]

Note: Data is compiled from multiple sources for illustrative purposes.

Antimicrobial Activity Screening

The quinoline core is present in several antibacterial drugs, and bromo-substituted derivatives are being explored as novel antimicrobial agents. [3][14][15]The primary screening goal is to determine the minimum concentration of a compound that can inhibit the visible growth of a microorganism.

Primary Screening: Minimum Inhibitory Concentration (MIC) Assay

The broth microdilution method is the gold standard for determining the MIC of a novel compound against a panel of clinically relevant bacteria and fungi. [14][16]

Detailed Protocol: Broth Microdilution MIC Assay
  • Microorganism Preparation: Inoculate a single colony of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) into a suitable broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi). Incubate under appropriate conditions until the culture reaches the logarithmic growth phase. Adjust the turbidity to a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

  • Compound Dilution: In a 96-well plate, perform a two-fold serial dilution of the test compounds in the appropriate broth. Concentrations typically range from 256 µg/mL down to 0.5 µg/mL.

  • Inoculation: Dilute the standardized microbial suspension and add it to each well of the plate to achieve a final concentration of 5 x 10⁵ CFU/mL.

  • Controls: Include a positive control (broth with inoculum, no compound) to confirm microbial growth and a negative control (broth only) to check for sterility. A standard antibiotic (e.g., Ciprofloxacin, Fluconazole) should be run in parallel as a reference.

  • Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria or 24-48 hours for fungi.

  • MIC Determination: The MIC is defined as the lowest concentration of the compound at which there is no visible growth (i.e., the well is clear). [14]This can be assessed visually or by measuring absorbance.

Anti-inflammatory Activity Screening

Chronic inflammation is implicated in numerous diseases, and quinoline derivatives have shown promise as anti-inflammatory agents. [1][17][18]Initial screening often involves evaluating the compounds' ability to reduce inflammation in an acute, in vivo model.

Primary Screening: Carrageenan-Induced Paw Edema Assay

This is a widely used and validated preclinical model for evaluating the activity of acute anti-inflammatory agents. [17][18]The assay measures the ability of a compound to reduce the swelling (edema) induced by the injection of carrageenan, an inflammatory agent.

Detailed Protocol: Carrageenan-Induced Paw Edema Assay
  • Animal Acclimatization: Use adult rats or mice (e.g., Wistar rats) and allow them to acclimatize for at least one week under standard laboratory conditions. Fast the animals overnight before the experiment but allow free access to water.

  • Compound Administration: Administer the bromo-quinoline compounds orally (p.o.) or intraperitoneally (i.p.) at a predetermined dose (e.g., 10-50 mg/kg). The control group receives the vehicle (e.g., 0.5% carboxymethyl cellulose), and a reference group receives a standard NSAID like Diclofenac or Indomethacin.

  • Induction of Inflammation: One hour after compound administration, inject 0.1 mL of a 1% (w/v) carrageenan solution in saline into the sub-plantar region of the right hind paw of each animal.

  • Measurement of Edema: Measure the paw volume or thickness immediately before the carrageenan injection (V₀) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours) using a plethysmometer or digital calipers.

  • Data Analysis: The degree of edema is calculated as the increase in paw volume (Vt - V₀). The percentage of inhibition of edema for each treated group is calculated using the formula: % Inhibition = [ (V_c - V_t) / V_c ] x 100 Where V_c is the average increase in paw volume in the control group and V_t is the average increase in paw volume in the treated group. Statistical significance is determined using an appropriate test (e.g., ANOVA followed by Dunnett's test).

Conclusion and Forward Look

The initial biological screening of bromo-substituted quinoline compounds is a critical phase in the drug discovery pipeline. A systematic approach focusing on anticancer, antimicrobial, and anti-inflammatory activities provides a broad yet targeted assessment of a compound's therapeutic potential. The protocols detailed in this guide represent robust, validated methods for generating the initial data required to identify promising hits. Compounds demonstrating significant activity (e.g., low micromolar IC₅₀ values, low MICs, or significant edema inhibition) and acceptable selectivity against normal cells should be prioritized for secondary screening, mechanism of action studies, and further chemical optimization. The versatility of the bromo-quinoline scaffold ensures a rich chemical space for the development of next-generation therapeutic agents.

References

  • Karaburun, A. C., Ökten, S., Yavuz, S., Köprülü, T. K., & Çakmak, O. (2025). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics.
  • Patel, D. B., & Parmar, P. (2022). Review on synthesis and screening of the quinoline derivatives as an anti-inflammatory agent.
  • Ökten, S., et al. (2018). Biological evaluation of some quinoline derivatives with different functional groups as anticancer agents. Journal of Biochemical and Molecular Toxicology.[Link]

  • BenchChem. (2025). Application Notes and Protocols for In Vitro Cytotoxicity Assessment of Novel Compounds. BenchChem.
  • BenchChem. (2025). Comparative Anticancer Activity of Brominated Quinolines: A Guide for Researchers. BenchChem.
  • Okten, S., et al. (2017). A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents. ResearchGate.[Link]

  • Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles.
  • ResearchGate. (n.d.). Bromination of 8-substituted quinolines. Reagents and conditions. ResearchGate.[Link]

  • Okten, S., et al. (2017). A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents. Bentham Science Publishers.
  • El-Sayed, N. N. E., et al. (2018). Synthesis, anti-inflammatory screening, molecular docking, and COX-1,2/-5-LOX inhibition profile of some novel quinoline derivatives. PubMed.[Link]

  • Kumar, A., et al. (2016). Synthesis, Characterization & Screening for Anti-Inflammatory & Analgesic Activity of Quinoline Derivatives Bearing Azetidinones Scaffolds. PubMed.[Link]

  • Greene, N., et al. (2010). Using an in vitro cytotoxicity assay to aid in compound selection for in vivo safety studies. Bioorganic & Medicinal Chemistry Letters.
  • Meanwell, N. A. (2010). Process for preparing bromo-substituted quinolines.
  • Roy, A., et al. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
  • Chen, Y., et al. (2016). Regioselective Synthesis of 3-Bromoquinoline Derivatives and Diastereoselective Synthesis of Tetrahydroquinolines via Acid-Promoted Rearrangement of Arylmethyl Azides. The Journal of Organic Chemistry.[Link]

  • Kumar, A., et al. (2023). Design, synthesis and antimicrobial activity of novel quinoline derivatives: an in silico and in vitro study. Journal of Biomolecular Structure and Dynamics.[Link]

  • ResearchGate. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. ResearchGate.[Link]

  • Zhang, H., et al. (2015). Facilely Accessible Quinoline Derivatives as Potent Antibacterial Agents. ACS Medicinal Chemistry Letters.[Link]

  • Riss, T. L., & Moravec, R. A. (2004). Update on in vitro cytotoxicity assays for drug development. Expert Opinion on Drug Discovery.[Link]

  • Khidre, R. E., et al. (2016). New Quinoline-Based Compounds for Analgesic and Anti-Inflammatory Evaluation. ResearchGate.[Link]

  • ResearchGate. (2016). Synthesis, Characterization & Screening for Anti-Inflammatory & Analgesic Activity of Quinoline Derivatives Bearing Azetidinones Scaffolds. ResearchGate.[Link]

  • Wu, X. W., et al. (2011). Synthesis, antimicrobial activity and possible mechanism of action of 9-bromo-substituted indolizinoquinoline-5,12-dione derivatives. European Journal of Medicinal Chemistry.[Link]

  • Kumar, A., et al. (2023). Design, synthesis and antimicrobial activity of novel quinoline derivatives: an in silico and in vitro study. PubMed.[Link]

  • Asif, M. (2021). Antibacterial Properties of Quinoline Derivatives: A Mini- Review. Biointerface Research in Applied Chemistry.
  • Kumar, J., & Kumar, A. (2021). Synthesis and Antimicrobial Evaluation of New Quinoline Derivatives. Asian Pacific Journal of Health Sciences.
  • Ilango, K., et al. (2015). Design, Synthesis and Biological Screening of 2, 4- Disubstituted Quinolines. Austin Journal of Analytical and Pharmaceutical Chemistry.
  • BenchChem. (2025).

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Exploratory

In silico modeling of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid

An In-Depth Technical Guide to the In Silico Modeling of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid Foreword: The Rationale for Predictive Modeling in Modern Drug Discovery In the landscape of contemporar...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the In Silico Modeling of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid

Foreword: The Rationale for Predictive Modeling in Modern Drug Discovery

In the landscape of contemporary drug development, the journey from a promising chemical entity to a clinically approved therapeutic is fraught with challenges, high costs, and a significant attrition rate. The quinoline-4-carboxylic acid scaffold represents a "privileged structure," a molecular framework that has repeatedly been found to yield compounds with diverse and potent biological activities, including anticancer, antimalarial, and anti-inflammatory properties.[1][2][3] Our subject molecule, 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid (Molecular Formula: C₁₈H₁₄BrNO₄, Molecular Weight: 388.21 g/mol [4]), is a member of this versatile class.

Before committing to the resource-intensive processes of chemical synthesis and biological screening, a robust in silico evaluation is not merely a preliminary step but a strategic imperative. Computational modeling allows us to dissect a molecule's potential from multiple angles: predicting its fundamental physicochemical and pharmacokinetic properties, understanding its electronic behavior, identifying likely biological targets, and simulating its dynamic interactions with those targets. This guide provides a comprehensive, technically-grounded workflow for the computational characterization of this specific quinoline derivative, designed for researchers and drug development professionals. Our approach emphasizes not just the "how" but the "why," grounding each protocol in established scientific principles to ensure a self-validating and insightful analysis.[5]

Part 1: Foundational Analysis - Physicochemical and Quantum Mechanical Profiling

The initial phase of any in silico investigation is to build a fundamental understanding of the molecule's intrinsic properties. These descriptors govern its behavior in biological systems, from membrane permeability to metabolic stability, and inform its potential as a drug candidate.

Physicochemical Property Prediction: Assessing "Drug-Likeness"

Causality: A molecule's success as an oral drug is heavily influenced by its ability to navigate a complex physiological environment. Rules such as Lipinski's Rule of Five provide an empirical framework for evaluating oral bioavailability based on key physicochemical properties. By calculating these properties, we can make a rapid, first-pass assessment of our compound's viability.

Experimental Protocol: Calculating Molecular Descriptors

  • Input: Obtain the canonical SMILES (Simplified Molecular Input Line Entry System) string for 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid.

  • Platform: Utilize a validated computational tool such as the open-access SwissADME web server or commercial software packages like Schrödinger's QikProp.

  • Execution: Input the SMILES string and execute the calculation to generate a comprehensive profile of descriptors.

  • Analysis: Compare the output against established drug-likeness criteria (e.g., Lipinski, Ghose, Veber rules).

Data Presentation: Predicted Physicochemical Properties

DescriptorPredicted ValueLipinski's Rule of Five GuidelineCompliance
Molecular Weight ( g/mol )388.21≤ 500Yes
LogP (Octanol/Water Partition)Value to be calculated≤ 5TBD
H-Bond Donors1 (from -COOH)≤ 5Yes
H-Bond Acceptors5 (2x -OCH₃, 1x N, 2x O in -COOH)≤ 10Yes
Topological Polar Surface Area (TPSA)Value to be calculated≤ 140 ŲTBD
Rotatable Bonds4≤ 10Yes
Quantum Mechanics (QM) Analysis: Unveiling Electronic Structure

Causality: Density Functional Theory (DFT) calculations provide profound insights into a molecule's electronic distribution and reactivity, which are fundamental to its ability to interact with a biological target.[6][7] The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies determine the molecule's susceptibility to electronic transitions and reactions, while the Molecular Electrostatic Potential (MEP) map visually identifies regions prone to non-covalent interactions.[6]

Experimental Protocol: DFT Calculation

  • Software: Employ a quantum chemistry package like Gaussian, ORCA, or Schrödinger's Jaguar.

  • Geometry Optimization: Perform a full geometry optimization of the 3D structure using a standard functional and basis set (e.g., B3LYP/6-31G(d,p)) to find the lowest energy conformation.[7]

  • Frequency Calculation: Confirm that the optimized structure is a true energy minimum by ensuring the absence of imaginary frequencies.

  • Property Calculation: Using the optimized geometry, calculate the HOMO-LUMO energies and generate the MEP surface.

  • Analysis:

    • Calculate the HOMO-LUMO energy gap (ΔE = E_LUMO - E_HOMO). A smaller gap suggests higher reactivity.

    • Inspect the MEP map. Red, electron-rich regions (negative potential), expected around the carboxylic acid and methoxy oxygens, indicate sites for hydrogen bonding or metallic coordination. Blue, electron-poor regions (positive potential) indicate sites for nucleophilic attack.

Visualization: Quantum Mechanics Calculation Workflow

Start Input 3D Structure Opt Geometry Optimization (e.g., B3LYP/6-31G*) Start->Opt Freq Frequency Calculation Opt->Freq Check Verify No Imaginary Frequencies Freq->Check Props Single Point Energy Calculation Check->Props Is Minimum HOMO HOMO/LUMO Analysis Props->HOMO MEP MEP Surface Generation Props->MEP End Electronic Properties Profile HOMO->End MEP->End

Caption: Workflow for DFT-based electronic property calculation.

Part 2: Pharmacokinetic and Target Interaction Modeling

With a foundational understanding of the molecule, we proceed to predict its journey through the body (ADMET) and its potential interactions with specific disease-relevant proteins.

ADMET Profiling: Predicting the Fate of a Drug Candidate

Causality: A compound with excellent target affinity can still fail if it has poor pharmacokinetic (PK) properties or unforeseen toxicity. Predicting Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) is a critical risk-mitigation step. For instance, inhibition of key Cytochrome P450 (CYP) enzymes can lead to dangerous drug-drug interactions.[8]

Experimental Protocol: ADMET Prediction

  • Platform: Use specialized predictive models such as pkCSM, SwissADME, or commercial modules like Schrödinger's ADMETox.

  • Input: Provide the molecule's structure (SMILES format).

  • Execution: Run the prediction suite to generate scores and classifications for various ADMET endpoints.

  • Analysis: Critically evaluate the predictions. For example, a prediction of high Blood-Brain Barrier (BBB) penetration is desirable for a CNS drug but undesirable for a peripherally acting agent. Predicted inhibition of the hERG channel is a major red flag for cardiotoxicity.

Data Presentation: Predicted ADMET Profile Summary

ADMET CategoryParameterPredictionImplication
Absorption Human Intestinal AbsorptionValue/ClassLikelihood of uptake after oral administration.
Caco-2 PermeabilityValue/ClassModel for absorption across the gut wall.
Distribution BBB PermeantYes/NoPotential for CNS side effects or efficacy.
Plasma Protein Binding%High binding can reduce free drug concentration.
Metabolism CYP2D6 InhibitorYes/NoRisk of interaction with common drugs.
CYP3A4 InhibitorYes/NoRisk of interaction with a wide range of drugs.
Toxicity AMES MutagenicityYes/NoPotential to cause DNA mutations.
hERG I InhibitionYes/NoRed flag for potential cardiotoxicity.
Molecular Docking: Identifying and Characterizing Target Binding

Causality: Molecular docking predicts the preferred orientation and binding affinity of a ligand when it interacts with a target protein's binding site. Based on literature for similar quinoline-4-carboxylic acid derivatives, Dihydroorotate Dehydrogenase (DHODH), a key enzyme in pyrimidine biosynthesis, is a highly plausible and validated anticancer target.[9] Docking allows us to generate a testable hypothesis of how our specific molecule might bind to this target. The carboxylate group is known to be critical, forming key salt bridge interactions with residues like Arginine (R136).[9]

Experimental Protocol: Molecular Docking into Human DHODH

  • Target Preparation:

    • Download the crystal structure of human DHODH from the Protein Data Bank (PDB; e.g., PDB ID: 4X1A).

    • Using a molecular modeling suite (e.g., AutoDock Tools, Schrödinger's Protein Preparation Wizard), remove crystallographic waters, add hydrogen atoms, assign correct bond orders, and perform a constrained energy minimization to relieve steric clashes.

  • Ligand Preparation:

    • Generate the 3D, low-energy conformer of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid.

    • Ensure the carboxylic acid is deprotonated (-COO⁻) to reflect its likely physiological state, which is crucial for forming the key salt bridge.

  • Binding Site Definition:

    • Define the docking grid box by centering it on the position of a co-crystallized inhibitor (like brequinar) within the DHODH active site. This ensures the search space is focused on the relevant binding pocket.

  • Docking Execution:

    • Run the docking algorithm (e.g., AutoDock Vina, Glide) using standard precision settings. The program will systematically sample ligand conformations and orientations within the grid.

  • Pose Analysis:

    • Analyze the top-scoring binding poses. The docking score (e.g., in kcal/mol) provides an estimate of binding affinity.

    • Visually inspect the predicted complex. Identify and measure key interactions: the salt bridge between the ligand's carboxylate and R136, potential hydrogen bonds with Q47, and hydrophobic interactions with residues lining the pocket.[9]

Visualization: Molecular Docking Workflow

cluster_protein Protein Preparation cluster_ligand Ligand Preparation PDB Download PDB Structure (e.g., hDHODH) PrepP Add Hydrogens Remove Water Minimize PDB->PrepP Grid Define Docking Grid (at Active Site) PrepP->Grid SMILES Input Ligand Structure PrepL Generate 3D Conformer Set Protonation State SMILES->PrepL PrepL->Grid Dock Execute Docking Simulation (e.g., AutoDock Vina) Grid->Dock Analyze Analyze Binding Poses & Interactions Dock->Analyze Result Predicted Binding Mode & Affinity Score Analyze->Result

Caption: Standard workflow for protein-ligand molecular docking.

Part 3: Validating the Interaction - Molecular Dynamics Simulation

Causality: A docking pose is a static snapshot. A biological system is dynamic. Molecular Dynamics (MD) simulations provide a temporal dimension, allowing us to assess the stability of the predicted protein-ligand complex in a simulated physiological environment (explicit water and ions) over time.[7][10] This step is crucial for validating whether the key interactions identified during docking are maintained.

Experimental Protocol: MD Simulation of the DHODH-Ligand Complex

  • System Setup:

    • Take the highest-scoring, most plausible docking pose as the starting coordinate file.

    • Using an MD package (e.g., GROMACS, AMBER), place the complex in the center of a periodic simulation box (e.g., a dodecahedron).

    • Solvate the system with an explicit water model (e.g., TIP3P).[7]

    • Add counter-ions (e.g., Na⁺) to neutralize the system's net charge.

  • Force Field Assignment: Assign appropriate force field parameters for the protein (e.g., AMBERff14SB) and generate ligand parameters using a tool like Antechamber.

  • Equilibration:

    • Perform a steep descent energy minimization to remove steric clashes.

    • Gradually heat the system to 300 K under constant volume (NVT ensemble).

    • Equilibrate the system's pressure and density under constant pressure (NPT ensemble). This ensures the system is stable before data collection.

  • Production Run: Run the simulation for a significant duration (e.g., 100-200 nanoseconds) to sample conformational space.

  • Trajectory Analysis:

    • RMSD (Root Mean Square Deviation): Plot the RMSD of the protein backbone and the ligand over time. A stable plateau indicates the complex has reached equilibrium.

    • RMSF (Root Mean Square Fluctuation): Plot the RMSF per residue to identify flexible and rigid regions of the protein upon ligand binding.

    • Interaction Analysis: Monitor the distance of key interactions (e.g., the R136-carboxylate salt bridge) throughout the simulation to confirm their stability.

Visualization: Molecular Dynamics Simulation Workflow

Start Input: Best Docking Pose Setup Solvate in Water Box Add Counter-Ions Start->Setup Minimize Energy Minimization Setup->Minimize Equil System Equilibration (NVT & NPT) Minimize->Equil Production Production MD Run (e.g., 100 ns) Equil->Production Trajectory Generate Trajectory File Production->Trajectory Analysis Analyze Trajectory: - RMSD - RMSF - Interactions Trajectory->Analysis Conclusion Assess Complex Stability & Dynamic Behavior Analysis->Conclusion

Caption: Key stages of a molecular dynamics simulation protocol.

Conclusion and Forward Look

This in-depth guide outlines a logical and scientifically rigorous in silico workflow for the comprehensive evaluation of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid. The progression from foundational property prediction to dynamic interaction simulation provides a multi-faceted view of the molecule's potential as a therapeutic agent, specifically as a putative DHODH inhibitor.

The results of this computational cascade generate a series of testable hypotheses:

  • The compound possesses drug-like physicochemical properties.

  • Its ADMET profile is acceptable for further development.

  • It binds to the active site of human DHODH with a predictable orientation, anchored by a key salt bridge.

  • The predicted binding mode is stable over time.

The authoritative grounding for these steps provides confidence in the resulting predictions. The next logical steps would be to synthesize the compound and validate these in silico findings through in vitro experiments, including DHODH enzyme inhibition assays and cytotoxicity studies in relevant cancer cell lines. This synergy between predictive modeling and empirical testing embodies the core of efficient, modern drug discovery.

References

  • Synthesis, Anticancer Evaluation, Molecular Docking, and DFT Studies of Substituted Quinoline Derivatives. (2025). PubMed. Available at: [Link]

  • Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. (2022). Frontiers in Chemistry. Available at: [Link]

  • Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. (2024). PubMed. Available at: [Link]

  • Drug discovery studies on quinoline-based derivatives as potential antimalarial agents. (n.d.). Taylor & Francis Online. Available at: [Link]

  • Quinoline derivatives as possible lead compounds for anti-malarial drugs: Spectroscopic, DFT and MD study. (2018). Arabian Journal of Chemistry. Available at: [Link]

  • Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities. (2024). RSC Medicinal Chemistry. Available at: [Link]

  • Discovery of 2-(4-Acrylamidophenyl)-Quinoline-4-Carboxylic Acid Derivatives as Potent SIRT3 Inhibitors. (2022). Frontiers in Chemistry. Available at: [Link]

  • Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. (2021). Journal of Medicinal Chemistry. Available at: [Link]

  • Importance and Application of Computational Studies in Finding New Active Quinazoline Derivatives. (2023). ResearchGate. Available at: [Link]

  • 6-Bromo-2-hydroxyquinoline-4-carboxylic acid. (n.d.). PubChem. Available at: [Link]

  • 6-Bromo-2-(4-bromophenyl)quinoline-4-carboxylic acid. (n.d.). PubChem. Available at: [Link]

  • 6-Bromo-2-(4-methoxyphenyl)-3-methylquinoline-4-carboxylic acid. (n.d.). PubChem. Available at: [Link]

  • 6-Bromo quinazoline derivatives as cytotoxic agents: design, synthesis, molecular docking and MD simulation. (2024). Journal of the Iranian Chemical Society. Available at: [Link]

  • Some Biological Properties of New Quinoline-4-carboxylic Acid and Quinoline-4-carboxamide Derivatives. (2015). ResearchGate. Available at: [Link]

  • Antifungal bioactivity of 6-bromo-4-ethoxyethylthio quinazoline. (2015). ResearchGate. Available at: [Link]

  • Synthesis, Characterization, In Silico DFT, Molecular Docking, and Dynamics Simulation Studies of Phenylhydrazono Phenoxyquinolones for Their Hypoglycemic Efficacy. (2022). ACS Omega. Available at: [Link]

  • Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Re. (2021). UI Scholars Hub. Available at: [Link]

  • Synthesis, Characterization, In-Silico Drug Discovery And In-Vitro Biological Evaluation Of Morpholinium 2, 6-Pyridine Dicarboxylate. (2023). ResearchGate. Available at: [Link]

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Foundational

An In-Depth Technical Guide to the Pfitzinger Reaction: Mechanism and Application in Substituted Quinoline Synthesis

This guide provides an in-depth exploration of the Pfitzinger reaction, a cornerstone of heterocyclic chemistry for the synthesis of quinoline-4-carboxylic acids. Tailored for researchers, medicinal chemists, and profess...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth exploration of the Pfitzinger reaction, a cornerstone of heterocyclic chemistry for the synthesis of quinoline-4-carboxylic acids. Tailored for researchers, medicinal chemists, and professionals in drug development, this document elucidates the reaction's mechanism, offers field-proven experimental protocols, and discusses its versatility in creating diverse molecular scaffolds critical to modern pharmacology.

Introduction: The Enduring Relevance of the Pfitzinger Reaction

First reported by Wilhelm Pfitzinger in the late 19th century, the Pfitzinger reaction is the condensation of isatin (or its derivatives) with a carbonyl compound possessing an α-methylene group in the presence of a strong base.[1][2][3][4] This reaction provides a direct and efficient pathway to substituted quinoline-4-carboxylic acids. The quinoline core is a "privileged scaffold" in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents with activities spanning antibacterial, antiviral, anticancer, and anti-inflammatory applications.[1][2][5]

The enduring utility of this reaction lies in its operational simplicity and the diversity of the products it can generate. By judiciously selecting substituted isatins and various carbonyl partners, chemists can systematically assemble libraries of quinoline derivatives, making the Pfitzinger reaction an invaluable tool in lead discovery and optimization programs.[1][2]

The Core Reaction Mechanism: A Step-by-Step Analysis

The Pfitzinger reaction proceeds through a logical sequence of base-catalyzed transformations. Understanding the causality behind each step is critical for troubleshooting and adapting the reaction to new substrates. The generally accepted mechanism involves four key stages:

  • Base-Induced Ring Opening of Isatin: The reaction is initiated by the hydrolytic cleavage of the amide bond within the isatin ring by a strong base, typically potassium hydroxide (KOH).[4][6][7] This irreversible step opens the five-membered lactam to form the potassium salt of a keto-acid, 2-aminophenylglyoxylate (Intermediate 2 ).[4][5] This intermediate is rarely isolated and is generated in situ.[4]

  • Condensation and Imine Formation: The highly reactive keto group of the intermediate and the primary amine functionality are now poised for reaction. The aniline derivative condenses with the carbonyl group of the second reactant (e.g., a ketone or aldehyde) to eliminate a molecule of water and form an imine (Schiff base, Intermediate 3 ).[4][5][7]

  • Tautomerization to Enamine: The imine intermediate rapidly tautomerizes to the more thermodynamically stable enamine form (Intermediate 4 ).[4][5] This step is crucial as it positions the nucleophilic enamine carbon for the subsequent cyclization.

  • Intramolecular Cyclization and Dehydration: The final phase involves an intramolecular cyclization where the enamine attacks the ketone carbonyl within the same molecule.[6] This ring-closing event is followed by a dehydration step, which eliminates a second molecule of water to form the stable, aromatic quinoline ring system, yielding the final quinoline-4-carboxylic acid product (5 ).[4][6]

Mechanistic Pathway Diagram

The following diagram illustrates the sequential steps of the Pfitzinger reaction mechanism.

Pfitzinger_Mechanism cluster_start Reactants cluster_intermediate Reaction Intermediates cluster_product Product Isatin Isatin (1) KetoAcid Keto-Acid Intermediate (2) Isatin->KetoAcid 1. Amide Hydrolysis Carbonyl Carbonyl Compound (with α-methylene) Imine Imine (3) Carbonyl->Imine Base Base (e.g., KOH) Base->Isatin KetoAcid->Imine 2. Condensation Enamine Enamine (4) Imine->Enamine 3. Tautomerization Quinoline Substituted Quinoline- 4-carboxylic Acid (5) Enamine->Quinoline 4. Cyclization & Dehydration

Caption: The Pfitzinger reaction mechanism from isatin to quinoline-4-carboxylic acid.

Experimental Protocol: A Validated Workflow

The following protocol provides a reliable, step-by-step methodology for the synthesis of quinoline-4-carboxylic acids via the Pfitzinger reaction, adaptable for various substrates.

Materials and Reagents
  • Isatin (or substituted isatin)

  • Carbonyl compound (e.g., acetone, acetophenone)

  • Potassium Hydroxide (KOH)

  • Ethanol (95% or absolute)

  • Deionized Water

  • Glacial Acetic Acid or Hydrochloric Acid (HCl) for acidification

  • Diethyl ether (for washing)

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer and hotplate

  • Standard laboratory glassware

  • Thin-Layer Chromatography (TLC) apparatus

Safety Precautions
  • Strong Base: Potassium hydroxide is highly corrosive. Always handle with appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.

  • Heating: The reaction is typically run under reflux. Perform the reaction in a well-ventilated fume hood and ensure the apparatus is securely clamped.

  • Acidification: The final neutralization step is exothermic. Add acid slowly to an ice-cooled mixture to control the temperature.

Step-by-Step Procedure
  • Base Solution Preparation: In a 100 mL round-bottom flask, dissolve potassium hydroxide (0.2 mol) in 25 mL of ethanol. Stir until the KOH is fully dissolved.

  • Isatin Ring Opening: Add isatin (0.07 mol) to the basic solution. Stir the mixture at room temperature. A color change from orange/red to a brownish or dark solution indicates the formation of the potassium salt of isatinic acid.[5] This step typically takes about one hour.

  • Addition of Carbonyl Compound: To this mixture, add the carbonyl compound (0.07-0.15 mol) dropwise.[2]

  • Reflux: Heat the reaction mixture to reflux (approx. 78-80°C for ethanol) and maintain for 12-24 hours.[2][8] The reaction progress should be monitored periodically using TLC.

  • Work-up and Isolation: a. After the reaction is complete, allow the mixture to cool to room temperature. b. Distill off the bulk of the ethanol under reduced pressure. c. Add water to the residue to dissolve the potassium salt of the product. d. Wash the aqueous solution with diethyl ether to remove any unreacted carbonyl compound and other neutral impurities.[8] e. Cool the aqueous layer in an ice bath and acidify slowly with glacial acetic acid or dilute HCl until precipitation is complete (typically pH 4-5).[5][8]

  • Purification: a. Collect the crude solid product by vacuum filtration. b. Wash the precipitate thoroughly with cold water to remove inorganic salts.[2] c. Recrystallize the solid from a suitable solvent (e.g., ethanol, acetic acid) to obtain the purified quinoline-4-carboxylic acid. d. Dry the final product under vacuum.

Experimental Workflow Diagram

This diagram outlines the logical flow of the experimental procedure.

Pfitzinger_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Isolation cluster_purification Purification A Dissolve KOH in Ethanol B Add Isatin (Ring Opening) A->B C Add Carbonyl Compound B->C D Reflux for 12-24 hours C->D E Monitor by TLC D->E D->E periodically F Cool & Remove Ethanol E->F G Aqueous Wash (remove impurities) F->G H Acidify to Precipitate Product G->H I Filter Solid Product H->I J Recrystallize I->J K Dry Final Product J->K

Caption: A typical experimental workflow for Pfitzinger quinoline synthesis.

Versatility in Synthesizing Substituted Quinolines

The true power of the Pfitzinger reaction lies in its flexibility. A wide variety of substituents can be introduced onto the quinoline ring by simply changing the starting isatin or the carbonyl compound.

  • Substituted Isatins: Using isatins with electron-donating or electron-withdrawing groups at positions 5, 6, or 7 allows for the synthesis of correspondingly substituted quinolines. For example, 5-chloro-isatin or 5-methyl-isatin can be used to generate quinolines with a chloro or methyl group at the 6-position.

  • Carbonyl Reactants: The choice of the carbonyl compound dictates the substituents at positions 2 and 3 of the quinoline ring.

    • Aldehydes: Generally yield 3-substituted quinolines.

    • Ketones: Symmetrical ketones (e.g., acetone) yield a 2-methylquinoline. Asymmetrical ketones (e.g., ethyl methyl ketone) can lead to a mixture of isomers, although one typically predominates.

    • Cyclic Ketones: Produce fused-ring systems.

Data Presentation: Reactant-Product Correlation
Isatin DerivativeCarbonyl CompoundResulting Quinoline-4-Carboxylic Acid Derivative
IsatinAcetone2-Methylquinoline-4-carboxylic acid
IsatinPyruvic AcidQuinoline-2,4-dicarboxylic acid
IsatinCyclohexanone1,2,3,4-Tetrahydroacridine-9-carboxylic acid
5-BromoisatinAcetophenone6-Bromo-2-phenylquinoline-4-carboxylic acid
N-AcetylisatinVarious Ketones2-Hydroxy-quinoline-4-carboxylic acids (Halberkann variant)[4]
Logical Relationship Diagram

This diagram illustrates how different starting materials can be combined to synthesize a variety of substituted quinolines.

Pfitzinger_Logic Isatin Isatin Pfitzinger Pfitzinger Reaction Isatin->Pfitzinger SubIsatin Substituted Isatin (e.g., 5-Chloro-isatin) SubIsatin->Pfitzinger Ketone Ketone (e.g., Acetone) Ketone->Pfitzinger Aldehyde Aldehyde (e.g., Acetaldehyde) Aldehyde->Pfitzinger CyclicKetone Cyclic Ketone (e.g., Cyclohexanone) CyclicKetone->Pfitzinger Quinoline Quinoline Derivative Pfitzinger->Quinoline

Sources

Exploratory

A Senior Application Scientist's Guide to the Doebner Reaction: Synthesis of Quinoline-4-Carboxylic Acids

Abstract The quinoline-4-carboxylic acid motif is a privileged scaffold in medicinal chemistry and materials science, renowned for its presence in a wide array of bioactive compounds. The Doebner reaction, a one-pot, thr...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The quinoline-4-carboxylic acid motif is a privileged scaffold in medicinal chemistry and materials science, renowned for its presence in a wide array of bioactive compounds. The Doebner reaction, a one-pot, three-component synthesis involving an aniline, an aldehyde, and pyruvic acid, represents a cornerstone of synthetic strategies to access this vital chemical architecture.[1][2][3] This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the Doebner reaction. We will dissect its mechanistic underpinnings, present a detailed and field-tested experimental protocol, explore the reaction's scope and limitations, and offer practical troubleshooting advice. By grounding our discussion in both fundamental principles and practical applications, this document serves as a robust resource for leveraging the Doebner reaction in modern synthetic endeavors.

Introduction: The Enduring Significance of Quinoline-4-Carboxylic Acids

Quinoline derivatives are a major class of heterocyclic compounds that form the structural core of numerous pharmaceuticals, exhibiting a broad spectrum of biological activities including anticancer, antimalarial, antibacterial, and anti-inflammatory properties.[4] Specifically, the quinoline-4-carboxylic acid framework is a key pharmacophore found in drugs like Cinchophen, a historically significant anti-inflammatory agent, and serves as a crucial intermediate for more complex molecular targets.[5][6] For instance, derivatives have been developed as potent inhibitors of the STAT3 signaling pathway, which is constitutively active in many human cancers, and as inhibitors of dihydroorotate dehydrogenase (DHODH) for potential autoimmune and cancer therapies.[7]

Given their importance, efficient and versatile synthetic routes are paramount. The Doebner reaction, first reported by Oscar Doebner in 1887, provides a direct and operationally simple method for constructing these valuable molecules from readily available starting materials.[2] It stands as a powerful alternative to other named reactions like the Pfitzinger or Gould-Jacobs syntheses.[1][8]

The Core Reaction: Mechanistic Insights and Principles

A deep understanding of the reaction mechanism is critical for optimization and troubleshooting. While the exact mechanism of the Doebner reaction is not definitively established, two primary pathways are widely proposed and accepted in the scientific community.[1][3] The prevailing conditions and substrate electronics can influence which pathway dominates.

Pathway A: The Schiff Base Route

This is the most commonly depicted mechanism. It begins with the acid-catalyzed condensation of the aromatic amine (aniline) and the aldehyde to form an N-arylimine, commonly known as a Schiff base. Concurrently, pyruvic acid tautomerizes to its enol form. The key carbon-carbon bond-forming step is a Michael-type addition of the pyruvic acid enol to the electrophilic Schiff base. This is followed by an intramolecular electrophilic aromatic substitution (cyclization) onto the aniline ring. The resulting dihydroquinoline intermediate then undergoes oxidation to furnish the aromatic quinoline ring system.[2] In many cases, a second molecule of the Schiff base acts as the hydrogen acceptor (oxidizing agent) in a hydrogen-transfer process.[2][8]

Pathway B: The Aldol Condensation Route

An alternative mechanism proposes an initial aldol condensation between the enol of pyruvic acid and the aldehyde.[1][3] This forms a β,γ-unsaturated α-keto acid. The aniline then engages in a conjugate (Michael) addition to this intermediate. From this adduct, the reaction proceeds through the same intramolecular cyclization and subsequent aromatization via dehydration to yield the final product.[1][3]

Below is a diagram illustrating the more commonly accepted Schiff Base pathway.

Doebner_Mechanism Figure 1: Proposed Mechanism of the Doebner Reaction (Schiff Base Pathway) cluster_1 Schiff Base Formation cluster_2 Enolization cluster_3 Key C-C Bond Formation & Cyclization cluster_4 Aromatization Aniline Aniline SchiffBase Schiff Base (Imine) Aniline->SchiffBase + Aldehyde, -H₂O Aldehyde Aldehyde Adduct Michael Adduct SchiffBase->Adduct + Enol PyruvicAcid Pyruvic Acid Enol Pyruvic Acid (Enol) PyruvicAcid->Enol Tautomerization Cyclized Dihydroquinoline Intermediate Adduct->Cyclized Intramolecular Cyclization Product Quinoline-4-Carboxylic Acid Cyclized->Product Oxidation (-2H)

Caption: Figure 1: Proposed Mechanism of the Doebner Reaction (Schiff Base Pathway).

Experimental Protocol: A Practical Guide

This section provides a generalized, robust protocol for the synthesis of 2-phenylquinoline-4-carboxylic acid (Cinchophen), a classic example of the Doebner reaction.[5][6]

Materials & Reagents:

  • Aniline (freshly distilled)

  • Benzaldehyde

  • Pyruvic acid

  • Ethanol (absolute)

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer and hot plate

  • Sodium bicarbonate (Saturated aq. solution)

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate or magnesium sulfate

Step-by-Step Procedure:

  • Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add pyruvic acid (0.1 mol) and benzaldehyde (0.1 mol).

  • Solvent Addition: Add absolute ethanol (100 mL) to the flask and stir the mixture to ensure homogeneity.

  • Aniline Addition: To this stirring solution, add a solution of pure aniline (0.1 mol) in ethanol (50 mL) dropwise over a period of 30-60 minutes.[6] The addition is often exothermic, and a gentle reflux may be observed.

  • Heating & Reflux: Once the addition is complete, heat the reaction mixture to reflux (approximately 80-85°C) and maintain this temperature for 3-4 hours.[6] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Isolation: After the reaction is complete, allow the mixture to cool to room temperature and then stand overnight.[6] The product often crystallizes out of the solution.

  • Work-up:

    • Filter the crude product using a Büchner funnel and wash the crystals with cold ethanol.

    • For material remaining in the filtrate, concentrate the solution under reduced pressure.

    • Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate to remove any unreacted acids, followed by a wash with brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield additional crude product.

  • Purification: The combined crude product can be purified by recrystallization from ethanol or a suitable solvent mixture to afford the pure quinoline-4-carboxylic acid.

Causality Behind Choices:

  • Solvent: Ethanol is a common choice as it effectively dissolves all three reactants and has an appropriate boiling point for reflux without requiring excessively high temperatures that could promote side reactions.

  • Stoichiometry: Using equimolar amounts of the three components is typical. However, slight excesses of the aldehyde or pyruvic acid may be used to drive the reaction to completion depending on the specific substrates.

  • Dropwise Addition: Slow addition of the aniline helps to control the initial exotherm of the Schiff base formation, preventing the formation of undesired byproducts.

  • Reflux: Heating provides the necessary activation energy for the cyclization and dehydration steps, which are often the rate-limiting parts of the sequence.

Scope, Limitations, and Modern Variations

The Doebner reaction is versatile, accommodating a wide range of anilines and aldehydes.[2]

Substrate Scope:

  • Anilines: Both electron-rich (e.g., with methoxy or alkyl groups) and electron-deficient anilines (e.g., with halo or nitro groups) can be used. However, anilines bearing strongly electron-withdrawing groups are known to give lower yields under conventional conditions, as they deactivate the aromatic ring towards the electrophilic cyclization step.[2][9]

  • Aldehydes: A variety of aromatic and aliphatic aldehydes are suitable reaction partners. Steric hindrance on the aldehyde can sometimes slow the reaction or reduce yields.

Table 1: Representative Substrate Scope and Yields

Aniline SubstituteAldehydeCatalyst/ConditionsYield (%)
H (Aniline)BenzaldehydeEthanol, Reflux~50-60%[6]
4-MethylBenzaldehydep-TSA, Water/Ethylene Glycol91%[10]
4-Chloro4-Chlorobenzaldehydep-TSA, Water/Ethylene Glycol84%[10]
4-NitroBenzaldehydeBF₃·THF, Acetonitrile, 65°C70-80%[7][8]

Limitations & Side Reactions:

  • Low Yields: As mentioned, strongly deactivated anilines can be problematic.[2]

  • Side Reactions: The formation of pyrrolidine derivatives can occur as a side reaction, especially if the cyclization happens at the amino group instead of the benzene ring.[1][11] This has been reported for substrates like 2-chloro-5-aminopyridine.[1]

  • Distinction from Doebner-von Miller: It is crucial to distinguish the Doebner reaction from the Doebner-von Miller reaction. The latter uses α,β-unsaturated carbonyl compounds instead of an aldehyde/pyruvic acid combination and is often catalyzed by strong acids, leading to quinolines that are not necessarily carboxylated at the 4-position.[12]

Modern Variations:

  • Lewis Acid Catalysis: The use of Lewis acids like BF₃·OEt₂ or BF₃·THF has been shown to significantly improve yields, especially for electron-deficient anilines, by activating the carbonyl and imine groups.[7][13]

  • Green Chemistry Approaches: Recent modifications focus on more environmentally benign conditions. One such method uses p-toluenesulfonic acid (p-TSA) as a catalyst in a dual green solvent system of water and ethylene glycol, offering excellent yields and shorter reaction times.[10]

Troubleshooting Common Issues

Even robust reactions can present challenges. Below is a guide to addressing common problems.

Table 2: Troubleshooting the Doebner Reaction

ProblemPotential Cause(s)Suggested Solution(s)
Low or No Product Yield 1. Inactive aniline (oxidized).2. Deactivated aniline substrate.3. Insufficient reaction time or temperature.1. Use freshly distilled aniline.2. Add a Lewis acid catalyst (e.g., BF₃·THF) to promote cyclization.[13]3. Increase reflux time and monitor by TLC. A temperature of at least 65°C is often necessary for good yields.[13]
Formation of Tarry/Polymeric Byproducts 1. Reaction temperature is too high.2. Concentrated reagents leading to uncontrolled polymerization.1. Ensure controlled heating and avoid overheating.2. Perform the reaction at a higher dilution. Ensure slow, controlled addition of reagents.
Product is Difficult to Purify 1. Presence of persistent side products.2. Product is an oil or does not crystallize easily.1. Consider column chromatography for purification if recrystallization fails.2. Attempt to form a salt (e.g., with HCl or NaOH) to induce crystallization, then neutralize to recover the pure product.
Reaction Fails with a Specific Substrate 1. Steric hindrance.2. Incompatible functional groups (e.g., acid-sensitive groups).1. Try alternative catalysts or higher temperatures.2. Protect sensitive functional groups prior to the reaction. For some substrates, the Doebner reaction may not be suitable; consider an alternative synthesis like the Pfitzinger reaction.[1]

Conclusion and Future Outlook

The Doebner reaction remains a highly relevant and powerful tool in the arsenal of the synthetic organic chemist. Its operational simplicity, use of readily available starting materials, and direct access to the medicinally vital quinoline-4-carboxylic acid core ensure its continued application in both academic research and industrial drug development. While traditional protocols can be limited by substrate scope, modern advancements using improved catalysts and greener solvent systems have significantly broadened its utility.[3][10] A thorough understanding of its mechanism and nuances, as detailed in this guide, empowers scientists to effectively troubleshoot and adapt this classic transformation for the synthesis of novel and impactful molecules.

Experimental Workflow Visualization

Doebner_Workflow Figure 2: General Experimental Workflow A 1. Reagent Preparation (Aniline, Aldehyde, Pyruvic Acid, Solvent) B 2. Reaction Setup (Combine reagents, often with dropwise addition) A->B C 3. Heating & Reflux (e.g., 3-20 hours at 65-85°C) B->C D 4. Reaction Monitoring (Thin Layer Chromatography) C->D D->C Continue Reflux E 5. Work-up (Cooling, Filtration, Extraction, Washing) D->E Reaction Complete F 6. Purification (Recrystallization or Column Chromatography) E->F G 7. Characterization (NMR, MS, MP) F->G

Caption: Figure 2: General Experimental Workflow for the Doebner Reaction.

References

  • Doebner reaction. In: Wikipedia. Accessed January 22, 2026. [Link]

  • Wadher, SJ; Karande, NA; Borkar, DS; Yeole, PG. Synthesis and biological evaluation of schiff bases of cinchophen as antimicrobial agents. International Journal of Chemtech Research. 2009. [Link]

  • Asadi, S. Recent Applications of Doebner, Doebner-von Miller and Knoevenagel-Doebner Reactions in Organic Syntheses. ResearchGate. 2015. [Link]

  • Wadher, S.J., et al. Synthesis and Biological Evaluation of Schiff Bases of Cinchophen as Antimicrobial Agents. CiteSeerX. Accessed January 22, 2026. [Link]

  • Jumade, P.P., et al. SYNTHESIS OF NEWER MANNICH BASES OF QUINOLINE DERIVATIVE FOR ANTIMICROBIAL ACTIVITY. International Journal of ChemTech Research. 2011. [Link]

  • Doebner Quinoline Synthesis Mechanism. YouTube. 2021. [Link]

  • Doebner-Miller reaction. chemeurope.com. Accessed January 22, 2026. [Link]

  • Mechanism of the Doebner reaction. ResearchGate. Accessed January 22, 2026. [Link]

  • The Knoevenagel reaction: a review of the unfinished treasure map to forming carbon–carbon bonds. Taylor & Francis Online. 2022. [Link]

  • A green multicomponent approach for the synthesis of 4-quinoline carboxylic acid via modified Doebner hydrogen transfer reaction. ProQuest. 2025. [Link]

  • Pasterhack, R. Process for preparing cinchophen.
  • Quinolin-4-ones: Methods of Synthesis and Application in Medicine. MDPI. 2024. [Link]

  • SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. 2024. [Link]

  • Komatsu, H., et al. Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. PubMed Central. 2017. [Link]

  • Limitations of the 'Two-Phase' Doebner-Miller Reaction for the Synthesis of Quinolines. Semantic Scholar. 1990. [Link]

  • Doebner–Miller reaction. In: Wikipedia. Accessed January 22, 2026. [Link]

  • Skraup−Doebner−Von Miller Quinoline Synthesis Revisited: Reversal of the Regiochemistry for γ-Aryl-β,γ-unsaturated α-Ketoesters. ACS Publications. 2004. [Link]

  • Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. Frontiers. 2022. [Link]

  • Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. NIH National Library of Medicine. 2018. [Link]

  • What is the complete procedure for Doebner-von miller reaction? ResearchGate. 2018. [Link]

  • Limitations of the 'Two-Phase' Doebner-Miller Reaction for the Synthesis of Quinolines. ResearchGate. 1990. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for In Vitro Evaluation of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid

Introduction: A Quinoline-4-Carboxylic Acid Derivative with Therapeutic Potential The quinoline-4-carboxylic acid scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of bio...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: A Quinoline-4-Carboxylic Acid Derivative with Therapeutic Potential

The quinoline-4-carboxylic acid scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer and anti-inflammatory effects.[1][2][3] 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid (henceforth referred to as Compound X) is a novel analogue within this class. Its structural features suggest it may act as an inhibitor of dihydroorotate dehydrogenase (DHODH), a critical enzyme in the de novo pyrimidine biosynthesis pathway.[4] Inhibition of DHODH depletes the cellular pool of pyrimidines, which are essential for DNA and RNA synthesis, thereby halting cell proliferation.[4] This mechanism is a validated therapeutic strategy for autoimmune diseases and cancer.[5][6]

These application notes provide a comprehensive guide for researchers to conduct the initial in vitro characterization of Compound X. The protocols described herein are designed to first establish its enzymatic inhibitory activity against DHODH, then to assess its impact on cell viability, and finally to confirm target engagement within a cellular context.

Physicochemical Properties of Compound X

PropertyValueSource
Molecular FormulaC18H14BrNO4
Molecular Weight388.21 g/mol

Proposed Mechanism of Action: DHODH Inhibition

DHODH is a mitochondrial enzyme that catalyzes the oxidation of dihydroorotate to orotate, a key step in pyrimidine synthesis.[4] By inhibiting DHODH, Compound X is hypothesized to induce a state of pyrimidine starvation, leading to cell cycle arrest, particularly in rapidly proliferating cells that are highly dependent on the de novo pathway.

DHODH_Pathway Carbamoyl Phosphate Carbamoyl Phosphate Carbamoyl Aspartate Carbamoyl Aspartate Carbamoyl Phosphate->Carbamoyl Aspartate Dihydroorotate Dihydroorotate Carbamoyl Aspartate->Dihydroorotate Aspartate Aspartate Aspartate->Carbamoyl Aspartate Orotate Orotate Dihydroorotate->Orotate DHODH UMP UMP Orotate->UMP Pyrimidine Nucleotides Pyrimidine Nucleotides UMP->Pyrimidine Nucleotides DNA & RNA Synthesis DNA & RNA Synthesis Pyrimidine Nucleotides->DNA & RNA Synthesis Compound_X Compound_X DHODH DHODH Compound_X->DHODH Inhibition

Caption: Hypothesized inhibition of the de novo pyrimidine synthesis pathway by Compound X.

Experimental Workflow for In Vitro Characterization

A logical and stepwise approach is crucial for the efficient evaluation of a novel compound. The following workflow is recommended to validate the hypothesized mechanism of action for Compound X.

experimental_workflow cluster_0 Phase 1: Enzymatic Activity cluster_1 Phase 2: Cellular Activity cluster_2 Phase 3: Target Validation a Protocol 1: DHODH Enzymatic Inhibition Assay b Protocol 2: Cell Viability (MTT) Assay a->b Confirm cellular effect c Protocol 3: Cellular Thermal Shift Assay (CETSA) b->c Validate target engagement

Caption: Recommended experimental workflow for the in vitro characterization of Compound X.

Protocol 1: DHODH Enzymatic Inhibition Assay

This assay directly measures the inhibitory effect of Compound X on the enzymatic activity of recombinant human DHODH. The assay monitors the reduction of a chromogenic substrate, 2,6-dichlorophenolindophenol (DCIP), which serves as a final electron acceptor.[7]

A. Materials and Reagents

  • Recombinant human DHODH

  • Dihydroorotate (DHO)

  • Coenzyme Q10 (or a soluble analogue like 2,3-dimethoxy-5-methyl-p-benzoquinone)

  • 2,6-dichlorophenolindophenol (DCIP)

  • Assay Buffer: 50 mM Tris-HCl, 150 mM KCl, 0.1% Triton X-100, pH 8.0

  • Compound X stock solution (e.g., 10 mM in DMSO)

  • 96-well clear-bottom plates

  • Plate reader capable of measuring absorbance at 600 nm

B. Step-by-Step Protocol

  • Compound Preparation: Prepare a serial dilution of Compound X in the assay buffer. Ensure the final DMSO concentration is consistent across all wells and does not exceed 1%.

  • Assay Plate Setup:

    • Add 50 µL of the diluted Compound X or vehicle control (DMSO in assay buffer) to the wells of a 96-well plate.

    • Add 25 µL of diluted recombinant human DHODH solution to each well.[8]

    • Pre-incubate the plate for 30 minutes at 25°C to allow for the binding of the inhibitor to the enzyme.[8]

  • Reaction Initiation:

    • Prepare a reaction mix containing Coenzyme Q10, DCIP, and DHO in the assay buffer.

    • Initiate the enzymatic reaction by adding 25 µL of the reaction mix to each well.

  • Data Acquisition: Immediately begin monitoring the decrease in absorbance at 600 nm every 30 seconds for 15-20 minutes using a plate reader.

  • Data Analysis:

    • Calculate the initial reaction velocity (Vmax) for each concentration of Compound X from the linear portion of the absorbance vs. time curve.

    • Plot the percentage of inhibition against the logarithm of Compound X concentration.

    • Determine the IC50 value by fitting the data to a four-parameter logistic curve.

C. Expected Results

A successful experiment will yield a dose-dependent decrease in the rate of DCIP reduction in the presence of Compound X. The calculated IC50 value will quantify its potency as a DHODH inhibitor.

CompoundTargetAssay TypeExpected IC50 (nM)
Compound XHuman DHODHEnzymatic AssayTo be determined
Brequinar (Control)Human DHODHEnzymatic Assay5 - 20[8]

Protocol 2: Cell Viability Assay (MTT)

This protocol assesses the effect of Compound X on the proliferation of cancer cell lines, which are often highly reliant on de novo pyrimidine synthesis. The MTT assay measures the metabolic activity of viable cells.[3]

A. Materials and Reagents

  • Cancer cell line (e.g., MCF-7, SW480)[3]

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Compound X stock solution (e.g., 10 mM in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • 96-well cell culture plates

  • Plate reader capable of measuring absorbance at 570 nm

B. Step-by-Step Protocol

  • Cell Seeding: Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.[8]

  • Compound Treatment: Treat the cells with various concentrations of Compound X. Include a vehicle control (DMSO).[8]

  • Incubation: Incubate the cells for 48-72 hours.[8]

  • MTT Addition: Add MTT reagent to each well and incubate for 3-4 hours, allowing viable cells to convert MTT to formazan crystals.[8]

  • Solubilization: Add the solubilization solution to dissolve the formazan crystals.[8]

  • Data Acquisition: Measure the absorbance at 570 nm using a plate reader.

  • Data Analysis:

    • Normalize the absorbance values to the vehicle-treated control wells.

    • Plot the percentage of cell viability against the logarithm of Compound X concentration.

    • Determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation) value.

C. Validation of Mechanism: Uridine Rescue

To confirm that the observed cytotoxicity is due to the inhibition of pyrimidine synthesis, a uridine rescue experiment should be performed. Uridine can be taken up by cells and bypass the DHODH-mediated de novo pathway.

  • Repeat the cell viability assay with a parallel set of plates where the culture medium is supplemented with uridine (e.g., 100 µM).

  • Expected Outcome: The cytotoxic effect of Compound X should be significantly reversed in the presence of uridine.

Protocol 3: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to confirm the direct binding of a compound to its target protein in a cellular environment.[9][10] Ligand binding typically stabilizes the target protein, leading to an increase in its melting temperature.[11]

A. Materials and Reagents

  • Cell line expressing the target protein (DHODH)

  • Compound X

  • PBS (Phosphate-Buffered Saline)

  • Protease inhibitor cocktail

  • Apparatus for cell lysis (e.g., sonicator or freeze-thaw cycles)

  • Equipment for protein quantification (e.g., BCA assay)

  • SDS-PAGE and Western blotting reagents

  • Primary antibody against DHODH

  • Secondary antibody (HRP-conjugated)

  • Chemiluminescence substrate

B. Step-by-Step Protocol

  • Cell Treatment: Treat cultured cells with Compound X or a vehicle control for a specified time.

  • Heating: Aliquot the cell suspensions into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling on ice.[12]

  • Cell Lysis: Lyse the cells by freeze-thaw cycles or sonication.

  • Separation of Soluble Fraction: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.[9]

  • Protein Analysis:

    • Collect the supernatant containing the soluble proteins.

    • Quantify the protein concentration.

    • Analyze the samples by SDS-PAGE and Western blotting using an anti-DHODH antibody.

  • Data Analysis:

    • Quantify the band intensities for DHODH at each temperature for both the vehicle- and Compound X-treated samples.

    • Plot the percentage of soluble DHODH against the temperature to generate melting curves.

    • A shift in the melting curve to a higher temperature in the presence of Compound X indicates target engagement and stabilization.

C. Isothermal Dose-Response Fingerprint (ITDRF)

To further quantify the binding affinity in a cellular context, an ITDRF experiment can be performed.

  • Treat cells with a range of Compound X concentrations.

  • Heat all samples to a single, optimized temperature (determined from the melting curve, where a significant difference in solubility is observed).

  • Analyze the soluble DHODH levels by Western blot.

  • The resulting dose-response curve can be used to determine the apparent cellular EC50.

Advanced Application: Investigating Ferroptosis Induction

Recent evidence suggests a link between DHODH inhibition and the induction of ferroptosis, an iron-dependent form of regulated cell death characterized by the accumulation of lipid peroxides.[13][14] This is a potential downstream consequence of DHODH inhibition.

A. Key Hallmarks of Ferroptosis

  • Lipid Peroxidation: Accumulation of lipid reactive oxygen species (ROS).[15]

  • Iron-Dependence: Cell death can be rescued by iron chelators.[15]

  • Rescue by Antioxidants: Ferroptosis can be prevented by specific antioxidants like ferrostatin-1.[15]

B. Protocol for Detecting Lipid ROS

  • Cell Treatment: Treat cells with Compound X, with and without the ferroptosis inhibitor ferrostatin-1.

  • Probe Loading: In the final hours of treatment, load the cells with the fluorescent probe C11-BODIPY™ 581/591.[15]

  • Analysis: Analyze the cells by fluorescence microscopy or flow cytometry. An increase in the green-to-red fluorescence ratio indicates lipid peroxidation, a key feature of ferroptosis.[15]

Conclusion

The protocols outlined in these application notes provide a robust framework for the initial in vitro characterization of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid. By systematically evaluating its enzymatic activity, cellular effects, and direct target engagement, researchers can build a comprehensive profile of this novel compound and validate its potential as a DHODH inhibitor for further drug development.

References

  • Chem-Impex. 6-Bromo-2-Phenyl-Quinoline-4-Carboxylic Acid. [Link]

  • Synapse. What are DHODH inhibitors and how do you quickly get the latest development progress?. [Link]

  • Wikipedia. Thermal shift assay. [Link]

  • UI Scholars Hub. Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Re. [Link]

  • National Institutes of Health. 6-Bromo quinazoline derivatives as cytotoxic agents: design, synthesis, molecular docking and MD simulation. [Link]

  • PubMed Central. A Combined Chemical, Computational, and In Vitro Approach Identifies SBL-105 as Novel DHODH Inhibitor in Acute Myeloid Leukemia Cells. [Link]

  • National Institutes of Health. Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. [Link]

  • PubMed Central. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. [Link]

  • PubMed Central. Brief guide to detecting ferroptosis. [Link]

  • National Institutes of Health. A novel series of human dihydroorotate dehydrogenase inhibitors discovered by in vitro screening: inhibition activity and crystallographic binding mode. [Link]

  • News-Medical.Net. Cellular Thermal Shift Assay (CETSA). [Link]

  • ACS Publications. Optimization of Tetrahydroindazoles as Inhibitors of Human Dihydroorotate Dehydrogenase and Evaluation of Their Activity and In Vitro Metabolic Stability. [Link]

  • Biocompare. Ferroptosis Markers and Detection. [Link]

  • Bio-protocol. Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. [Link]

  • Assay Genie. Ferroptosis Assays. [Link]

  • Atlantis Press. Synthesis of 6-bromo-4-iodoquinoline. [Link]

  • Frontiers. Characteristics and Biomarkers of Ferroptosis. [Link]

  • Annual Reviews. The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies. [Link]

  • MDPI. 2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic Acid as a Novel and Selective Aurora A Kinase Inhibitory Lead with Apoptosis Properties: Design, Synthesis, In Vitro and In Silico Biological Evaluation. [Link]

  • PubChem. 6-Bromo-2-(4-bromophenyl)quinoline-4-carboxylic acid. [Link]

  • MDPI. Facile Synthesis of Quinolinecarboxylic Acid–Linked Covalent Organic Framework via One–Pot Reaction for Highly Efficient Removal of Water–Soluble Pollutants. [Link]

  • PubMed Central. Synthesis and Biological Evaluation of Carboxamide and Quinoline Derivatives as P2X7R Antagonists. [Link]

Sources

Application

Application Note: Characterization of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid as a Putative Kinase Inhibitor

Audience: Researchers, scientists, and drug development professionals. Introduction The quinoline scaffold is recognized as a "privileged structure" in medicinal chemistry, forming the backbone of numerous compounds with...

Author: BenchChem Technical Support Team. Date: February 2026

Audience: Researchers, scientists, and drug development professionals.

Introduction

The quinoline scaffold is recognized as a "privileged structure" in medicinal chemistry, forming the backbone of numerous compounds with a wide array of biological activities.[1][2] Within oncology research, quinoline derivatives have gained prominence as versatile inhibitors of protein kinases, a class of enzymes that are central regulators of cell signaling and are frequently dysregulated in cancer.[3][4] Small-molecule kinase inhibitors that target the ATP-binding site have revolutionized cancer therapy, and the quinoline core is a common feature in many such agents.[5][6]

This document provides a comprehensive guide to the characterization of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid , a representative of this promising chemical class. While specific biological data for this exact molecule is emerging, its structural features—including the quinoline-4-carboxylic acid core, a 6-bromo substitution known to enhance potency in some kinase inhibitors[7][8], and a dimethoxyphenyl group common in kinase-targeting agents—strongly suggest its potential as a kinase inhibitor. This guide outlines a systematic, field-proven strategy to elucidate its mechanism of action, identify its primary kinase targets, and validate its cellular activity.

Principle of Action: ATP-Competitive Kinase Inhibition

The vast majority of small-molecule kinase inhibitors function by competing with adenosine triphosphate (ATP) for binding within the catalytic site of the kinase enzyme. By occupying this pocket, the inhibitor prevents the transfer of a phosphate group from ATP to the kinase's protein or lipid substrate. This action blocks the downstream signaling cascade that the kinase controls, ultimately impacting cellular processes such as proliferation, survival, and migration. The protocols described herein are designed to first identify which kinases this compound binds to and then to confirm that this binding event translates into functional inhibition of the enzyme and its associated signaling pathway.

cluster_0 Active Kinase cluster_1 Inhibited Kinase Kinase Kinase Substrate Substrate Kinase->Substrate Acts on ATP ATP ATP->Kinase Binds Phosphorylated_Substrate Phospho-Substrate Substrate->Phosphorylated_Substrate Phosphorylation Downstream_Signaling Downstream_Signaling Phosphorylated_Substrate->Downstream_Signaling Activates Kinase_Inhib Kinase Substrate_unphos Substrate Kinase_Inhib->Substrate_unphos No Action Inhibitor 6-Bromo-2-(2,4-dimethoxy phenyl)quinoline-4-carboxylic acid Inhibitor->Kinase_Inhib Binds & Blocks ATP_blocked ATP ATP_blocked->Kinase_Inhib Binding Prevented No_Signaling No_Signaling Substrate_unphos->No_Signaling Blocks

Caption: General mechanism of ATP-competitive kinase inhibition.

Part 1: In Vitro Target Identification and Potency

The initial phase of characterization focuses on identifying the specific kinase(s) that the compound interacts with and quantifying the potency of this interaction. This is a critical first step to avoid misinterpretation of cellular data and to understand the compound's selectivity profile.

Protocol 1: Broad Kinome Profiling

Rationale: A broad kinome scan is the most effective method to establish a compound's selectivity profile. By testing against hundreds of kinases simultaneously, this approach identifies high-affinity primary targets while also revealing potential off-targets that could lead to unexpected biological effects or toxicity.[9][10] This provides a comprehensive, unbiased view of the compound's interaction landscape.

Methodology (Conceptual):

  • Assay Format: Utilize a commercial kinome profiling service (e.g., Eurofins DiscoverX KINOMEscan™, Reaction Biology HotSpot). These platforms typically employ high-throughput binding or enzymatic assays.

  • Compound Concentration: Screen the compound at two concentrations, for example, 0.1 µM and 1 µM, to capture both high- and moderate-affinity interactions.

  • Data Acquisition: The output is typically presented as percent inhibition or dissociation constant (Kd) for each kinase in the panel.

  • Data Analysis: Identify kinases that show significant inhibition (>90% at 1 µM). These are considered primary hits and should be prioritized for further validation.

Hypothetical Data Presentation:

Kinase TargetFamilyPercent Inhibition @ 1 µMPutative Target?
GAKNAK99%Yes
PIM-1CAMK95%Yes
RIPK2TKL91%Yes
SRCTK45%No
EGFRTK20%No
ABL1TK5%No
Protocol 2: Enzymatic IC₅₀ Determination

Rationale: Once primary targets are identified, it is essential to determine the compound's potency (IC₅₀ value) through a quantitative enzymatic assay. The IC₅₀ represents the concentration of the inhibitor required to reduce the kinase's enzymatic activity by 50%. This provides a precise measure of potency against the purified enzyme.[9]

Methodology (Luminescence-Based Assay, e.g., ADP-Glo™):

  • Reagent Preparation:

    • Compound Dilution Series: Prepare a 10-point, 3-fold serial dilution of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid in DMSO, starting at 10 mM. Then, dilute further into the appropriate kinase assay buffer.

    • Kinase Reaction Mixture: Prepare a solution containing the target kinase (e.g., recombinant human GAK), its specific peptide substrate, and ATP at its approximate Km concentration in kinase buffer.

  • Assay Execution:

    • Add 5 µL of the diluted compound to the wells of a 384-well plate.

    • Initiate the kinase reaction by adding 5 µL of the Kinase Reaction Mixture to each well.

    • Incubate the plate at room temperature for 1 hour.

  • Signal Detection:

    • Add 10 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

    • Add 20 µL of Kinase Detection Reagent to convert the newly formed ADP into ATP, which drives a luciferase reaction. Incubate for 30 minutes.

    • Measure luminescence using a plate reader.

  • Data Analysis:

    • Convert luminescence signals to percent inhibition relative to DMSO (0% inhibition) and no-enzyme (100% inhibition) controls.

    • Plot percent inhibition versus the log of inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

cluster_workflow IC50 Determination Workflow Start Start Prep_Dilutions Prepare Compound Serial Dilutions Start->Prep_Dilutions Dispense Dispense Compound to 384-well Plate Prep_Dilutions->Dispense Add_Kinase_Mix Add Kinase/Substrate/ATP Mixture to Initiate Dispense->Add_Kinase_Mix Incubate_1hr Incubate at RT (1 hour) Add_Kinase_Mix->Incubate_1hr Stop_Reaction Add ADP-Glo™ Reagent (Deplete ATP) Incubate_1hr->Stop_Reaction Incubate_40min Incubate at RT (40 min) Stop_Reaction->Incubate_40min Detect_Signal Add Detection Reagent (Generate Light) Incubate_40min->Detect_Signal Incubate_30min Incubate at RT (30 min) Detect_Signal->Incubate_30min Read_Plate Measure Luminescence Incubate_30min->Read_Plate Analyze Plot Dose-Response Curve & Calculate IC50 Read_Plate->Analyze End End Analyze->End

Caption: Workflow for in vitro enzymatic IC50 determination.

Part 2: Cellular Activity and Mechanism Validation

Demonstrating that a compound inhibits a purified enzyme is only the first step. The next critical phase is to confirm that it can enter living cells, engage its intended target, and produce a measurable biological effect.

Protocol 3: Cellular Target Engagement

Rationale: To confirm that the compound binds to its target kinase within the complex environment of a living cell, a target engagement assay is essential.[11] Technologies like NanoBRET™ provide a quantitative measure of compound binding to a specific protein in real-time, confirming bioavailability and target interaction.

Methodology (Conceptual - NanoBRET™):

  • Cell Preparation: Use a cell line (e.g., HEK293) transiently or stably expressing the target kinase fused to NanoLuc® luciferase.

  • Assay Setup: Plate the cells and treat them with a specific fluorescent tracer that reversibly binds to the kinase of interest.

  • Compound Treatment: Add the 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid in a dose-response format. If the compound enters the cells and binds to the kinase, it will displace the fluorescent tracer.

  • Signal Detection: Measure the Bioluminescence Resonance Energy Transfer (BRET) signal. Displacement of the tracer leads to a decrease in the BRET signal.

  • Data Analysis: Plot the change in BRET signal against compound concentration to determine a cellular IC₅₀ for target engagement.

Protocol 4: Western Blot Analysis of Downstream Signaling

Rationale: A functional kinase inhibitor should decrease the phosphorylation of its known downstream substrates. Western blotting is a gold-standard technique to visualize this effect and confirm that target engagement leads to functional inhibition of the signaling pathway.[10]

Inhibitor 6-Bromo-2-(2,4-dimethoxy phenyl)quinoline-4-carboxylic acid GAK GAK Kinase Inhibitor->GAK INHIBITS pSubstrate Phosphorylated Substrate (p-Protein X) GAK->pSubstrate PHOSPHORYLATES Substrate Downstream Substrate (e.g., Protein X) Substrate->GAK Cellular_Effect Cellular Effect (e.g., Proliferation) pSubstrate->Cellular_Effect PROMOTES

Caption: Hypothetical signaling pathway inhibited by the compound.

Methodology:

  • Cell Culture and Treatment:

    • Select a cancer cell line known to express the target kinase (e.g., a prostate cancer cell line for PIM-1).[5]

    • Plate cells and allow them to adhere overnight.

    • Treat cells with increasing concentrations of the compound (e.g., 0, 0.1, 0.3, 1, 3, 10 µM) for a specified time (e.g., 2-4 hours).

  • Lysate Preparation: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Antibody Incubation:

    • Block the membrane with 5% BSA or non-fat milk.

    • Incubate overnight at 4°C with a primary antibody specific to the phosphorylated form of a known downstream substrate (e.g., anti-phospho-BAD for PIM-1).

    • After washing, incubate with an HRP-conjugated secondary antibody.

  • Detection: Apply an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Validation: Strip the membrane and re-probe with antibodies for the total substrate and a loading control (e.g., β-actin) to ensure equal loading and that the compound is not affecting total protein levels.

Protocol 5: Cell Viability Assay

Rationale: The ultimate goal of an anti-cancer kinase inhibitor is to halt cancer cell proliferation or induce cell death. A cell viability assay, such as the MTT assay, measures the metabolic activity of cells and serves as an indicator of cell proliferation and cytotoxicity.[2][12]

Methodology (MTT Assay):

  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

  • Compound Treatment: Treat the cells with a serial dilution of the compound for 72 hours.

  • MTT Addition: Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals.

  • Solubilization: Carefully remove the media and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measurement: Read the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to vehicle-treated control cells and plot against compound concentration to determine the GI₅₀ (concentration for 50% growth inhibition).

Summary of Data Interpretation

A successful kinase inhibitor candidate will demonstrate a consistent and logical relationship across these assays. The data should be consolidated for a clear overview.

Consolidated Data Table (Hypothetical Results):

Assay TypeTarget KinaseMetricValue
In Vitro GAKEnzymatic IC₅₀35 nM
PIM-1Enzymatic IC₅₀80 nM
Cellular GAKTarget Engagement IC₅₀150 nM
PIM-1Downstream p-SubstrateReduction at >200 nM
Prostate Cancer LineCell Viability GI₅₀450 nM

Interpretation:

  • Potency: The compound shows potent inhibition of GAK and PIM-1 at the enzymatic level.

  • Cellular Efficacy: The cellular target engagement IC₅₀ is slightly higher than the enzymatic IC₅₀, which is expected and confirms the compound is cell-permeable.

  • Mechanism Confirmation: The reduction in downstream substrate phosphorylation at concentrations consistent with target engagement confirms a functional effect on the signaling pathway.

  • Biological Outcome: The GI₅₀ value in a relevant cancer cell line is in a reasonable range relative to the target engagement data, suggesting that the observed anti-proliferative effect is likely due to the inhibition of the target kinase(s).

References

  • Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. (n.d.). Google Books.
  • Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases. (2023, March 28). MDPI.
  • Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). (2025, July 18). Wiley Online Library.
  • Quinoline-Based Therapeutic Agents: A Comprehensive Technical Guide to Discovery and Synthesis. (n.d.). Benchchem.
  • (PDF) Quinoline-based small molecules as effective protein kinases inhibitors (Review). (2025, December 13). ResearchGate.
  • Review on recent development of quinoline for anticancer activities. (n.d.). Taylor & Francis Online.
  • Application Notes and Protocols: Derivatives of Quinoline-4-Carboxylic Acid. (n.d.). Benchchem.
  • Utilizing comprehensive and mini-kinome panels to optimize the selectivity of quinoline inhibitors for cyclin G associated kinas. (2018, November 17). bioRxiv.
  • Spotlight: Cell-based kinase assay formats. (2022, May 11). Reaction Biology.
  • Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity. (2011, October 30). PubMed Central.
  • Kinome Profiling. (n.d.). PubMed Central.
  • A roadmap to evaluate the proteome-wide selectivity of covalent kinase inhibitors. (n.d.). PubMed Central.
  • Utilizing comprehensive and mini-kinome panels to optimize the selectivity of quinoline inhibitors for cyclin G associated kinase (GAK). (2018, November 17). ResearchGate.

Sources

Method

Application Notes and Protocols for the Preparation of Stock Solutions of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid

Introduction: The Importance of Precise Stock Solution Preparation in Drug Discovery 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid is a specialized heterocyclic compound with potential applications in pharma...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Importance of Precise Stock Solution Preparation in Drug Discovery

6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid is a specialized heterocyclic compound with potential applications in pharmaceutical research and drug development.[1] As with any novel chemical entity, the accuracy and reproducibility of experimental results are fundamentally dependent on the precise and consistent preparation of stock solutions. Improperly prepared solutions can lead to errors in concentration, compound precipitation, or degradation, ultimately compromising the integrity of biological assays and other downstream applications.

This comprehensive guide provides a detailed, experience-driven framework for researchers, scientists, and drug development professionals to prepare, handle, and store stock solutions of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid. The protocols herein are designed to be self-validating, emphasizing systematic solubility determination as a prerequisite to preparing stable and accurate stock solutions.

Physicochemical Properties and Safety Data

A thorough understanding of the compound's properties is the foundation of safe and effective handling.

Table 1: Physicochemical and Safety Data for 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid and Related Compounds

PropertyValue/InformationSource/Reference
Molecular Formula C₁₈H₁₄BrNO₄
Molecular Weight 388.21 g/mol
Appearance Likely a solid (powder or crystalline)General knowledge of similar compounds[1][2]
GHS Hazard Statements H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritationBased on 6-bromo-2-hydroxyquinoline-4-carboxylic acid[3]
GHS Precautionary Statements P261, P264, P270, P271, P280, P301+P317, P302+P352, P304+P340, P305+P351+P338, P319, P321, P330, P332+P317, P337+P317, P362+P364, P403+P233, P405, P501Based on 6-bromo-2-hydroxyquinoline-4-carboxylic acid[3]

PART 1: Safety First - Handling and Personal Protective Equipment (PPE)

Given the hazard profile of structurally related compounds, stringent safety measures are mandatory.

Engineering Controls

All handling of the solid compound and initial solution preparation must be conducted in a certified chemical fume hood to prevent inhalation of airborne particles.

Personal Protective Equipment (PPE)
  • Gloves: Nitrile or neoprene gloves are required. Always inspect gloves for integrity before use and change them immediately if contaminated.

  • Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn over the goggles when handling larger quantities or when there is a significant risk of splashing.

  • Body Protection: A laboratory coat must be worn at all times. For tasks with a higher risk of splashes, a chemically resistant apron is recommended.

  • Respiratory Protection: When handling the solid powder outside of a fume hood (not recommended), an N95-rated particulate respirator is necessary. If handling volatile solutions that may generate vapors, an air-purifying respirator with organic vapor cartridges should be used.

PART 2: The Cornerstone of a Reliable Protocol - Solubility Determination

Recommended Solvents for Screening

Based on the chemical structure (a carboxylic acid with aromatic rings), the following solvents are recommended for initial solubility testing:

  • Dimethyl sulfoxide (DMSO)

  • N,N-Dimethylformamide (DMF)

  • Ethanol (EtOH)

  • Acetonitrile (MeCN)[4]

Protocol for Small-Scale Solubility Testing

This protocol is designed to determine an approximate solubility range, which will inform the preparation of a larger stock solution.

  • Preparation: In a chemical fume hood, accurately weigh approximately 1-2 mg of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid into a small, clear glass vial (e.g., a 1.5 mL HPLC vial).

  • Solvent Addition: Add a small, precise volume of the chosen solvent (e.g., 100 µL of DMSO) to the vial.

  • Dissolution Assessment:

    • Vortex the vial for 1-2 minutes at room temperature.

    • Visually inspect the solution against a dark background for any undissolved particles.

    • If the solid has completely dissolved, the compound is soluble at or above the current concentration (e.g., 10-20 mg/mL). You can proceed to add more solid in small, weighed increments until saturation is reached.

    • If the solid has not completely dissolved, proceed to the next step.

  • Assisted Dissolution:

    • Gently warm the vial in a water bath (not to exceed 40-50°C) for 5-10 minutes.

    • Alternatively, place the vial in an ultrasonic bath for 5-10 minutes.

    • After each step, allow the solution to return to room temperature and visually inspect for precipitation. Some compounds may dissolve with heat but crash out of solution upon cooling.

  • Incremental Solvent Addition: If the compound remains insoluble, add another precise volume of the solvent (e.g., another 100 µL) and repeat the dissolution assessment steps.

  • Record Keeping: Meticulously record the mass of the compound and the total volume of solvent required to achieve complete dissolution. This will provide the basis for calculating the concentration of your stock solution.

PART 3: Preparation of a High-Concentration Stock Solution

Once the solubility has been determined in a suitable solvent (typically DMSO or DMF for high-concentration stocks), you can proceed with preparing a larger volume.

Workflow for Stock Solution Preparation

G cluster_prep Preparation cluster_dissolution Dissolution cluster_final Finalization & Storage A 1. Don PPE and work in a fume hood B 2. Accurately weigh the compound A->B C 3. Add calculated volume of solvent B->C D 4. Vortex to dissolve C->D E 5. Apply gentle heat or sonication if needed D->E If not fully dissolved F 6. Ensure complete dissolution D->F E->F G 7. Aliquot into cryovials F->G H 8. Store at -20°C or -80°C G->H

Caption: Workflow for preparing a stock solution of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid.

Step-by-Step Protocol
  • Calculate Required Mass: Based on your desired stock concentration (e.g., 10 mM) and volume (e.g., 1 mL), calculate the required mass of the compound.

    • Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

    • Example for 1 mL of a 10 mM stock:

      • Mass = 0.010 mol/L x 0.001 L x 388.21 g/mol = 0.00388 g = 3.88 mg

  • Weighing: On a calibrated analytical balance, accurately weigh the calculated mass of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid into a sterile, appropriate-sized glass vial or tube.

  • Solvent Addition: Using a calibrated micropipette, add the calculated volume of the chosen high-purity, anhydrous solvent (e.g., DMSO) to the vial.

  • Dissolution: Tightly cap the vial and vortex until the solid is completely dissolved. Refer to your solubility assessment for whether gentle warming or sonication may be required.

  • Verification: Once dissolved, allow the solution to stand at room temperature for at least 15-20 minutes to ensure it remains stable and does not precipitate.

  • Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock solution into smaller, single-use volumes in cryovials. Store these aliquots at -20°C or -80°C, protected from light.[5]

PART 4: Troubleshooting and Advanced Protocols

Dealing with Poor Solubility

If the compound exhibits poor solubility in standard organic solvents, consider the following strategies:

  • Aqueous Buffers for Carboxylic Acids: The solubility of carboxylic acids can often be increased by deprotonation in a basic buffer.[6] Prepare a low-concentration stock solution in a suitable buffer (e.g., phosphate-buffered saline, PBS, at pH 7.4). Note that the stability of the compound in aqueous solutions may be limited.

  • Use of Co-solvents: A mixture of solvents can sometimes improve solubility. For example, a small percentage of DMSO in an aqueous buffer can help to keep the compound in solution.

  • Surfactants: For in vitro dissolution assays, the addition of a surfactant like sodium lauryl sulfate may be necessary to achieve sink conditions.[2]

Protocol for Preparing a Buffered Saline Solution

This protocol is intended for creating a working solution for biological assays, not a high-concentration stock.

  • Prepare a high-concentration stock in 100% DMSO as described in Part 3.

  • In a separate tube, add the appropriate volume of your aqueous buffer (e.g., PBS, pH 7.4).

  • While vortexing the buffer, slowly add the required small volume of the DMSO stock solution to achieve the final desired concentration. This rapid mixing helps to prevent the compound from precipitating out of solution.

  • Visually inspect the final solution for any signs of precipitation. If precipitation occurs, you may need to lower the final concentration or increase the percentage of DMSO.

PART 5: Quality Control and Verification

For applications requiring a high degree of accuracy, such as generating dose-response curves, it is advisable to verify the concentration of the stock solution.

  • UV-Vis Spectroscopy: If the compound has a known molar absorptivity at a specific wavelength, UV-Vis spectroscopy can be used to confirm the concentration.

  • High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a robust method for both purity assessment and quantification.[7] A calibration curve can be created using a reference standard to accurately determine the concentration of the prepared stock solution.

Conclusion

The preparation of accurate and stable stock solutions of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid is a critical, yet often overlooked, aspect of rigorous scientific research. By following the systematic approach outlined in this guide, from diligent safety precautions and empirical solubility determination to meticulous preparation and storage, researchers can ensure the quality and reliability of their experimental data. This foundational step is paramount to the successful advancement of drug discovery and development projects.

References

  • Journal of Organic Chemistry. Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. [Link]

  • PubChem. 6-Bromo-2-(4-methoxyphenyl)-3-methylquinoline-4-carboxylic acid. [Link]

  • PubChem. 6-Bromo-2-hydroxyquinoline-4-carboxylic acid. [Link]

  • PubChem. 6-Bromo-2-(4-bromophenyl)quinoline-4-carboxylic acid. [Link]

  • ResearchGate. Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. [Link]

  • MDPI. Facile Synthesis of Quinolinecarboxylic Acid–Linked Covalent Organic Framework via One–Pot Reaction for Highly Efficient Removal of Water–Soluble Pollutants. [Link]

  • Agency for Toxic Substances and Disease Registry. Analytical Methods. [Link]

  • PubMed Central. Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. [Link]

  • MDPI. Qualitative and Quantitative Mass Spectrometry Approaches for the Analysis of Phenolic Compounds in Complex Natural Matrices. [Link]

  • UNT Digital Library. Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes. [Link]

  • UI Scholars Hub. Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Re. [Link]

  • Atlantis Press. Synthesis of 6-bromo-4-iodoquinoline. [Link]

  • Aribo Biotechnology. 6-Methoxyquinoline-4-carboxylic acid. [Link]

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Application

Use of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid in cancer cell lines

An Application Guide for the In Vitro Evaluation of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid in Cancer Cell Lines Authored by: Senior Application Scientist Abstract The quinoline scaffold is a privilege...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide for the In Vitro Evaluation of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid in Cancer Cell Lines

Authored by: Senior Application Scientist

Abstract

The quinoline scaffold is a privileged heterocyclic motif that forms the core of numerous therapeutic agents, demonstrating a wide array of biological activities.[1][2] In oncology, quinoline derivatives are of significant interest and have been developed to target various hallmarks of cancer, including uncontrolled proliferation, evasion of apoptosis, and angiogenesis.[1][3][4] The strategic functionalization of the quinoline ring system, such as halogenation at the 6-position, has been shown to enhance anticancer efficacy.[5] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preclinical, in vitro evaluation of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid , a novel compound with therapeutic potential. While specific biological data for this exact molecule is emerging, this guide synthesizes knowledge from structurally related quinoline and quinazoline compounds to propose a robust framework for its characterization. We present detailed, field-proven protocols for assessing its cytotoxic effects, and for elucidating its potential mechanisms of action through the analysis of apoptosis and cell cycle progression.

Compound Profile and Scientific Rationale

6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid is a synthetic organic compound featuring three key structural domains that suggest a strong potential for anticancer activity.

  • Chemical Structure:

    • Molecular Formula: C₁₈H₁₄BrNO₄[6]

    • Molecular Weight: 388.21 g/mol [6]

    • IUPAC Name: 6-bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid

  • Structural Rationale for Anticancer Investigation:

    • Quinoline-4-Carboxylic Acid Core: This core structure is a well-established pharmacophore in drug discovery.[7] It serves as a rigid scaffold that allows for precise spatial orientation of functional groups to interact with biological targets.

    • 6-Bromo Substitution: Halogenation, particularly bromination, at the C6 position of quinoline and related quinazoline scaffolds has been correlated with enhanced cytotoxic and antiproliferative effects in various cancer cell lines.[5] This is often attributed to improved target binding affinity or altered pharmacokinetic properties.

    • 2-(2,4-dimethoxyphenyl) Group: Many potent anticancer agents, particularly those that interfere with microtubule dynamics, feature a dimethoxy- or trimethoxyphenyl ring.[8] This moiety is known to interact with the colchicine-binding site on tubulin, disrupting microtubule polymerization, which is critical for cell division.

Hypothesized Mechanism of Action: Tubulin Polymerization Inhibition

Based on its structural similarity to known colchicine-binding site inhibitors, we hypothesize that 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid may exert its anticancer effects by disrupting microtubule function.[8] This disruption is expected to block cells in the G2/M phase of the cell cycle, ultimately triggering the intrinsic apoptotic pathway.

Hypothesized_MOA cluster_0 Cellular Uptake cluster_1 Microtubule Disruption cluster_2 Cellular Consequences Compound 6-Bromo-2-(2,4-dimethoxyphenyl) quinoline-4-carboxylic acid Tubulin α/β-Tubulin Dimers Compound->Tubulin Binds to Colchicine Site Microtubule Microtubule Polymerization Tubulin->Microtubule Inhibition G2M G2/M Phase Arrest Microtubule->G2M Mitotic Spindle Failure Apoptosis Intrinsic Apoptosis (Caspase Activation) G2M->Apoptosis Mitotic Catastrophe CellDeath Cancer Cell Death Apoptosis->CellDeath

Caption: Hypothesized signaling cascade for the title compound.

Experimental Workflow for In Vitro Characterization

A tiered approach is recommended to efficiently characterize the compound's activity. The workflow begins with broad cytotoxicity screening, followed by more detailed mechanistic assays.

Experimental_Workflow start Start: Select Cancer Cell Lines (e.g., MCF-7, A549, HeLa) phase1 Phase 1: Cytotoxicity Screening (MTT Assay) start->phase1 calc_ic50 Determine IC50 Values phase1->calc_ic50 phase2 Phase 2: Apoptosis Analysis (Annexin V / PI Flow Cytometry) calc_ic50->phase2 Treat cells at IC50 conc. phase3 Phase 3: Cell Cycle Analysis (PI Staining Flow Cytometry) calc_ic50->phase3 Treat cells at IC50 conc. interpret Data Integration & Interpretation phase2->interpret phase3->interpret end End: Mechanistic Conclusion interpret->end

Caption: A logical workflow for compound evaluation.

Phase 1 Protocol: Cell Viability Assessment via MTT Assay

Causality: The MTT assay is a foundational colorimetric method to quantify a compound's cytotoxic or cytostatic effects. It measures the metabolic activity of cells, where mitochondrial dehydrogenases in viable cells reduce the yellow tetrazolium salt (MTT) to a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells, allowing for the calculation of the half-maximal inhibitory concentration (IC₅₀).

Materials:

  • Selected cancer cell lines (e.g., MCF-7, A549, HeLa)

  • Complete growth medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

  • 96-well flat-bottom sterile plates

  • 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid (stock solution in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • Multichannel pipette and microplate reader (absorbance at 570 nm)

Step-by-Step Methodology:

  • Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the title compound in culture medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include "vehicle control" (medium with DMSO) and "untreated control" wells.

  • Incubation: Incubate the plate for the desired exposure time (typically 24, 48, or 72 hours) at 37°C, 5% CO₂.

  • MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well.[9]

  • Formazan Formation: Incubate the plate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

  • Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the purple crystals.[9] Mix gently by pipetting or shaking.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader. Use a reference wavelength of 630 nm to reduce background noise if necessary.

  • Data Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Data Presentation: IC₅₀ Values

Cell Line Incubation Time (h) IC₅₀ (µM)
MCF-7 (Breast) 48 [Experimental Value]
A549 (Lung) 48 [Experimental Value]
HeLa (Cervical) 48 [Experimental Value]

| U-87 MG (Glioblastoma) | 48 | [Experimental Value] |

Phase 2 Protocol: Apoptosis Detection by Annexin V & PI Staining

Causality: A reduction in cell viability can be due to necrosis or programmed cell death (apoptosis). This assay differentiates between these states.[10] In early apoptosis, the membrane phospholipid phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane.[10] Annexin V, a protein with high affinity for PS, is fluorescently labeled (e.g., with FITC) to detect these early apoptotic cells. Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by live and early apoptotic cells with intact membranes, but readily enters late apoptotic and necrotic cells.[10]

Materials:

  • Cells treated with the title compound (at IC₅₀ concentration) for 24-48 hours.

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer).

  • Flow cytometer.

Step-by-Step Methodology:

  • Cell Harvesting: After treatment, collect both adherent and floating cells to ensure all apoptotic cells are included. Centrifuge at 300 x g for 5 minutes.

  • Washing: Discard the supernatant and wash the cell pellet twice with cold PBS.

  • Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

  • Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

  • Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the samples immediately using a flow cytometer.

    • FITC Signal (Annexin V): Detects apoptotic cells.

    • PI Signal: Detects necrotic/late apoptotic cells.

Data Interpretation:

  • Annexin V (-) / PI (-): Live cells

  • Annexin V (+) / PI (-): Early apoptotic cells

  • Annexin V (+) / PI (+): Late apoptotic/necrotic cells

  • Annexin V (-) / PI (+): Necrotic cells

Phase 3 Protocol: Cell Cycle Analysis by PI Staining

Causality: If the compound targets microtubule dynamics, a significant portion of the cell population should arrest in the G2/M phase. This assay quantifies the DNA content of cells to determine their distribution across the cell cycle phases (G0/G1, S, G2/M).[11] PI stoichiometrically binds to DNA, meaning cells in G2/M (with 4N DNA content) will have twice the fluorescence intensity of cells in G0/G1 (2N DNA content).

Materials:

  • Cells treated with the title compound (at IC₅₀ concentration) for 24 hours.

  • Cold 70% ethanol.

  • PBS containing RNase A (100 µg/mL) and Propidium Iodide (50 µg/mL).[12]

  • Flow cytometer.

Step-by-Step Methodology:

  • Cell Harvesting: Collect approximately 1 x 10⁶ cells per sample. Centrifuge at 300 x g for 5 minutes.

  • Fixation: Resuspend the cell pellet in 1 mL of cold PBS. While gently vortexing, add 3 mL of ice-cold 70% ethanol dropwise to fix the cells.[13] This step permeabilizes the cells and preserves their structure.

  • Storage: Incubate on ice for at least 30 minutes or store at -20°C for up to two weeks.[13]

  • Washing: Centrifuge the fixed cells, discard the ethanol, and wash the pellet with PBS.

  • Staining: Resuspend the cell pellet in 500 µL of the PI/RNase A staining solution. The RNase A is crucial to degrade any double-stranded RNA that PI might otherwise bind to, ensuring DNA-specific staining.[12]

  • Incubation: Incubate for 30 minutes at room temperature, protected from light.

  • Analysis: Analyze the samples on a flow cytometer, collecting the fluorescence data for at least 10,000 events. The resulting histogram of DNA content can be analyzed using modeling software to quantify the percentage of cells in each phase.

Cell_Cycle Expected Cell Cycle Histograms cluster_control Control (Vehicle) cluster_treated Treated (Hypothetical G2/M Arrest) Control G0/G1 S-Phase G2/M Treated G0/G1 S-Phase G2/M Control_Hist Treated_Hist

Sources

Method

Application Notes and Protocols for Evaluating the Antibacterial Activity of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic Acid

Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the evaluation of the antibacterial properties of the novel synthetic compound, 6-Bromo-2-(2,4-dime...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the evaluation of the antibacterial properties of the novel synthetic compound, 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid. While specific data for this molecule is still emerging, this guide is built upon the well-established principles of antibacterial testing and the known mechanisms of the broader quinolone carboxylic acid class of compounds. The protocols detailed herein are designed to be robust, reproducible, and in alignment with industry standards, enabling a thorough investigation of the compound's spectrum of activity, potency, and potential for therapeutic development.

Introduction: The Promise of Novel Quinolone Scaffolds

The quinolone scaffold is a cornerstone in the development of antibacterial agents, with fluoroquinolones being a prominent class used to treat a wide array of bacterial infections.[1] Their primary mechanism of action involves the inhibition of essential bacterial enzymes, DNA gyrase and topoisomerase IV, which are critical for DNA replication, repair, and recombination.[2][3] The emergence of antibiotic resistance necessitates the continuous exploration of novel structural analogs. 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid represents such a novel scaffold, and a systematic evaluation of its antibacterial potential is warranted. This guide provides the foundational protocols to embark on this investigation.

Postulated Mechanism of Action

It is hypothesized that 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid, as a quinolone derivative, will exhibit its antibacterial effects by targeting bacterial type II topoisomerases.[4] The binding of the compound to the enzyme-DNA complex is thought to stabilize the cleavage complex, leading to double-strand breaks in the bacterial chromosome and ultimately cell death.[2][5] The specific substitutions on the quinoline ring may influence the compound's spectrum of activity and potency.

Quinolone_Mechanism_of_Action cluster_bacterium Bacterial Cell Compound 6-Bromo-2-(2,4-dimethoxyphenyl) quinoline-4-carboxylic acid Porins Porin Channels Compound->Porins Uptake Topoisomerases DNA Gyrase & Topoisomerase IV Porins->Topoisomerases Target Interaction DNA Bacterial DNA Topoisomerases->DNA Acts on Replication DNA Replication Inhibited DNA->Replication Leads to CellDeath Bacterial Cell Death Replication->CellDeath Results in

Caption: Postulated mechanism of action for quinolone-based compounds.

Initial Screening for Antibacterial Activity: Agar Well Diffusion Assay

The agar well diffusion method is a preliminary, qualitative assay to screen for antibacterial activity.[6][7] It provides a visual indication of the compound's ability to inhibit bacterial growth.

Principle

The test compound is introduced into a well made in an agar plate previously inoculated with a test bacterium. As the compound diffuses through the agar, it creates a concentration gradient. If the compound is effective, a clear zone of inhibition will be observed around the well where bacterial growth is prevented.[8]

Protocol
  • Preparation of Inoculum: Prepare a bacterial suspension from a fresh culture in sterile saline or broth and adjust its turbidity to a 0.5 McFarland standard.[7]

  • Inoculation of Agar Plates: Uniformly streak the standardized bacterial suspension onto the surface of Mueller-Hinton agar (MHA) plates using a sterile cotton swab.[9]

  • Well Preparation: Aseptically create wells (6-8 mm in diameter) in the inoculated agar plates using a sterile cork borer or a pipette tip.[9]

  • Compound Loading: Add a known concentration of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid (dissolved in a suitable solvent like DMSO) into the wells. A solvent control well should also be included.[6]

  • Incubation: Incubate the plates at 37°C for 18-24 hours.[10]

  • Observation: Measure the diameter of the zone of inhibition in millimeters.

Quantitative Assessment: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a quantitative assay to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[11][12] The MIC is the lowest concentration of the compound that inhibits the visible growth of a microorganism.[13] This protocol should be performed in accordance with the Clinical and Laboratory Standards Institute (CLSI) guidelines.[14][15]

Principle

Serial dilutions of the test compound are prepared in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized bacterial suspension. After incubation, the wells are examined for visible signs of bacterial growth.

Protocol
  • Compound Preparation: Prepare a stock solution of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid in an appropriate solvent.

  • Serial Dilutions: Perform two-fold serial dilutions of the compound in cation-adjusted Mueller-Hinton Broth (CAMHB) directly in a 96-well microtiter plate.[11]

  • Inoculum Preparation: Prepare a bacterial suspension and adjust it to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

  • Inoculation: Inoculate each well of the microtiter plate with the prepared bacterial suspension. Include a positive control (bacteria without compound) and a negative control (broth without bacteria).

  • Incubation: Incubate the plate at 37°C for 16-20 hours in ambient air.[11]

  • MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible turbidity.[13]

Parameter Description Reference
Method Broth Microdilution[12]
Standard CLSI M07[14]
Medium Cation-Adjusted Mueller-Hinton Broth (CAMHB)[11]
Inoculum Density Approx. 5 x 10^5 CFU/mLCLSI Guidelines
Incubation 37°C for 16-20 hours[11]
Endpoint Lowest concentration with no visible growth[13]

Determining Bactericidal vs. Bacteriostatic Activity: Time-Kill Kinetics Assay

A time-kill assay is performed to determine whether an antimicrobial agent is bactericidal (kills bacteria) or bacteriostatic (inhibits bacterial growth).[16][17]

Principle

A standardized bacterial suspension is exposed to the test compound at various concentrations (typically multiples of the MIC). At specific time intervals, aliquots are removed, and the number of viable bacteria is determined by colony counting. A bactericidal agent is generally defined as one that causes a ≥3-log10 (99.9%) reduction in the initial inoculum.[16]

Protocol
  • Inoculum Preparation: Prepare a standardized bacterial suspension in a suitable broth.

  • Exposure: Add 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid at concentrations such as 1x, 2x, and 4x the MIC to the bacterial suspension. Include a growth control without the compound.[18]

  • Sampling: At predetermined time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw aliquots from each culture.[18]

  • Plating and Incubation: Perform serial dilutions of the aliquots and plate them onto nutrient agar. Incubate the plates at 37°C for 18-24 hours.

  • Colony Counting: Count the number of colony-forming units (CFU) on each plate to determine the viable bacterial count at each time point.

  • Data Analysis: Plot the log10 CFU/mL against time for each concentration.[16][19]

Time_Kill_Assay_Workflow Start Start: Standardized Bacterial Suspension Exposure Expose to Compound (e.g., 1x, 2x, 4x MIC) Start->Exposure Sampling Sample at Time Points (0, 2, 4, 8, 24h) Exposure->Sampling Dilution Serial Dilution of Samples Sampling->Dilution Plating Plate on Agar and Incubate Dilution->Plating Counting Count CFU/mL Plating->Counting Plotting Plot log10 CFU/mL vs. Time Counting->Plotting Analysis Determine Bactericidal (≥3-log kill) or Bacteriostatic Activity Plotting->Analysis

Caption: Workflow for a time-kill kinetics assay.

Preliminary Safety Assessment: Cytotoxicity Assay

Before a compound can be considered for further development, its potential toxicity to mammalian cells must be assessed.[20][21] The MTT assay is a common method to evaluate cytotoxicity.[22]

Principle

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell metabolic activity.[21] Viable cells with active mitochondrial dehydrogenases can reduce MTT to formazan, which produces a purple color that can be quantified spectrophotometrically. A reduction in color indicates a decrease in cell viability.

Protocol
  • Cell Seeding: Seed a mammalian cell line (e.g., HEK293 or HepG2) in a 96-well plate and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid for 24-48 hours.

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a specific wavelength (typically 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to an untreated control and determine the IC50 (the concentration that inhibits 50% of cell viability).

Data Interpretation and Next Steps

The data generated from these assays will provide a comprehensive initial profile of the antibacterial activity of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid.

  • Agar Well Diffusion: Provides a qualitative indication of activity and can help in selecting bacterial strains for further testing.

  • MIC Values: Quantitatively define the potency of the compound against a panel of clinically relevant Gram-positive and Gram-negative bacteria.

  • Time-Kill Kinetics: Differentiates between bactericidal and bacteriostatic mechanisms, which is crucial for therapeutic application.

  • Cytotoxicity: Provides an early assessment of the compound's safety profile and helps in determining its therapeutic index (the ratio of the toxic dose to the therapeutic dose).

Promising results from this initial evaluation would justify further studies, including in vivo efficacy models, mechanism of action deconvolution, and lead optimization.

References

  • World Health Organization. (n.d.). Laboratory methodologies for bacterial antimicrobial susceptibility testing. WOAH.
  • Emery Pharma. (n.d.). Time-Kill Kinetics Assay.
  • Malik, M., Tija, S., & Drlica, K. (2014). Mechanism of Quinolone Action and Resistance. Biochemistry, 53(10), 1565–1575.
  • Kretschmer, D., Gekeler, C., & Wolz, C. (2017). Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. In Methods in Molecular Biology (pp. 63-79). Humana Press.
  • Vila, J., & Martínez-Martínez, L. (2009). Mechanism of action of and resistance to quinolones. Enfermedades Infecciosas y Microbiología Clínica, 27(1), 40-47.
  • PharmaXChange.info. (2011). Mechanism of Action of Quinolones and Fluoroquinolones.
  • Scribd. (n.d.). Time Kill Assay.
  • BenchChem. (2025). Application Notes and Protocols for Evaluating the Cytotoxicity of New Antibacterial Agents.
  • Wikipedia. (n.d.). Quinolone antibiotic.
  • ACS Publications. (2014). Mechanism of Quinolone Action and Resistance. Biochemistry.
  • MDPI. (2016).
  • PubMed. (2005). Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole. Journal of Clinical Microbiology, 43(10), 5243-5246.
  • PubMed. (2016).
  • Nelson Labs. (n.d.).
  • Semantic Scholar. (n.d.). DESIGN, SYNTHESIS OF NOVEL QUINOLINE-4-CARBOXYLIC ACID DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY SUPPORTED BY MOLECULAR DOCKING STUDIES.
  • MI - Microbiology. (n.d.). Broth Microdilution.
  • BioScripter. (2021). Agar well diffusion: A prominent method for In vitro screening of antimicrobials.
  • Apec.org. (n.d.). Antimicrobial Susceptibility Testing.
  • PubMed Central. (2017). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 7(5), 277-284.
  • BenchChem. (2025).
  • Bio-protocol. (2023). 2.4. Time–Kill Assay.
  • IBT Bioservices. (n.d.). Guide to In Vitro Antibacterial Testing.
  • Journal of Clinical Microbiology. (2005). Quality Control and Reference Guidelines for CLSI Broth Microdilution Susceptibility Method (M38-A Document) for Amphotericin B, Itraconazole, Posaconazole, and Voriconazole. Journal of Clinical Microbiology, 43(10), 5243-5246.
  • YouTube. (2023).
  • Chemistry Notes. (2021). Antimicrobial activity by Agar well diffusion.
  • CLSI. (2024).
  • Acta Scientific. (2021). Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method.
  • NIH. (n.d.).
  • PubMed. (n.d.).
  • ResearchGate. (2012).
  • ACS Publications. (n.d.). Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy.
  • NIH. (n.d.).
  • NIH. (2019). Synthesis and Biological Evaluation of Quinoline Derivatives as a Novel Class of Broad-Spectrum Antibacterial Agents.
  • ResearchGate. (2016).
  • YouTube. (2020). Agar well diffusion assay.
  • PubMed Central. (2018). In Vitro Evaluation of Antimicrobial Activity and Cytotoxicity of Different Nanobiotics Targeting Multidrug Resistant and Biofilm Forming Staphylococci.
  • International Journal of Research and Reports in Hematology. (2023). Synthesis And Antibacterial Activity of 6-Bromo-2-(O- Amin- Ophenyl)-3-Amino- Quinazolin-4(3h).
  • ACS Publications. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction.
  • MDPI. (n.d.).
  • PubMed Central. (n.d.).
  • International Journal of Research and Reports in Hematology. (2023). Synthesis And Antibacterial Activity of 6-Bromo-2-(O- Aminophenyl)-3-Amino- Quinazolin-4(3h).
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  • ResearchGate. (2021). Synthesis, Antibacterial, Antioxidant, and Molecular Modeling Studies of Novel [2,3′-Biquinoline]-4-Carboxylic Acid and Quinoline-3-Carbaldehyde Analogs.

Sources

Application

Topic: A Multi-Assay Strategy for the In Vitro Cytotoxicity Profiling of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic Acid

An Application Note from the Office of the Senior Scientist Audience: Researchers, scientists, and drug development professionals. Introduction: Contextualizing a Novel Quinoline Derivative The quinoline scaffold is a pr...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note from the Office of the Senior Scientist

Audience: Researchers, scientists, and drug development professionals.

Introduction: Contextualizing a Novel Quinoline Derivative

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. Specifically, quinoline-4-carboxylic acid derivatives have demonstrated a wide spectrum of biological activities, including potent antimalarial and antibacterial effects.[1][2] The mechanism of action for some quinolones involves the inhibition of bacterial DNA gyrase and topoisomerase IV.[2] More recently, novel brominated quinoline compounds have been investigated for their potential as cytotoxic and anticancer agents, with some derivatives showing promising activity against various cancer cell lines.[3][4]

The compound of interest, 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid, is a novel derivative within this promising class.[5] However, its biological activity and cytotoxic potential have not been extensively characterized. The evaluation of a compound's cytotoxic potential is a critical, foundational step in the drug discovery pipeline.[6][7] It provides essential data on intrinsic toxicity, informs the therapeutic window, and can offer initial insights into the mechanism of cell death.[7][8]

This guide, authored from the perspective of a Senior Application Scientist, provides a comprehensive, multi-assay framework for the in vitro cytotoxicity assessment of this novel compound. We will move beyond simple procedural lists to explain the causality behind experimental choices, ensuring that the protocols are robust, self-validating, and yield high-integrity data. We will detail three core assays that, when used in concert, provide a holistic view of the compound's effect on cell health:

  • MTT Assay: To assess metabolic activity and cell viability.

  • LDH Release Assay: To measure plasma membrane integrity and necrotic cell death.

  • Caspase-3/7 Assay: To specifically quantify the induction of apoptosis (programmed cell death).

Part 1: Foundational Principles & Experimental Design

A successful cytotoxicity study is built upon a foundation of meticulous planning. The choice of assays, cell models, and controls directly impacts the quality and interpretability of the data.

The Rationale for a Multi-Parametric Approach
Experimental Workflow Overview

The overall process follows a logical progression from preparation to multi-assay analysis. This workflow ensures that data from different assays can be reliably correlated.

G cluster_prep Phase 1: Preparation cluster_exp Phase 2: Experimentation cluster_assay Phase 3: Multi-Assay Endpoint Measurement cluster_analysis Phase 4: Data Analysis & Interpretation Compound Compound Preparation (Stock Solution, Dilutions) Cells Cell Culture & Seeding (Select Cell Lines, Optimize Density) Treatment Treat Cells with Compound (24-72h Incubation) Cells->Treatment MTT Metabolic Viability (MTT Assay) Treatment->MTT LDH Membrane Integrity (LDH Assay) Treatment->LDH Caspase Apoptosis Induction (Caspase-3/7 Assay) Treatment->Caspase Analysis Calculate % Viability / % Cytotoxicity Determine IC50 Values MTT->Analysis LDH->Analysis Caspase->Analysis Conclusion Synthesize Data & Draw Mechanistic Conclusions Analysis->Conclusion G Compound Apoptotic Stimulus (e.g., Quinoline Compound) Initiator Initiator Caspases (e.g., Caspase-8, -9) Compound->Initiator Executioner Executioner Caspases (Caspase-3, Caspase-7) Initiator->Executioner Cleavage Substrate Cleavage Executioner->Cleavage Death Apoptotic Cell Death Executioner->Death Substrate Pro-Luminescent Substrate (contains DEVD sequence) Substrate->Cleavage Signal Luminescent Signal (Measured by Plate Reader) Cleavage->Signal

Caption: Simplified apoptotic pathway measured by the assay.

Protocol 3: Caspase-Glo® 3/7 Assay

This "add-mix-measure" assay is simple and robust. It uses a proluminescent substrate containing the DEVD tetrapeptide sequence, which is cleaved by active caspase-3/7 to release aminoluciferin, generating a light signal proportional to enzyme activity. [10] Materials:

  • Caspase-Glo® 3/7 Assay Kit (Promega) or similar.

  • 96-well opaque-walled plates (white plates are optimal for luminescence).

  • Microplate luminometer.

  • Positive Control Inducer (e.g., Staurosporine or Doxorubicin).

Step-by-Step Methodology:

  • Cell Plating and Treatment: Seed cells in an opaque-walled 96-well plate and treat with the quinoline compound as described in MTT protocol steps 1-3. Include a positive control group treated with a known apoptosis inducer.

  • Reagent Preparation: Reconstitute the Caspase-Glo® 3/7 Reagent according to the manufacturer's protocol. Allow it to equilibrate to room temperature before use.

  • Assay Reaction: Remove the plate from the incubator and allow it to cool to room temperature for ~20 minutes.

  • Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well. [10]5. Incubation: Mix the contents by placing the plate on an orbital shaker at a low speed (300-500 rpm) for 30 seconds. Incubate at room temperature for 1 to 3 hours, protected from light.

  • Measurement: Measure the luminescence of each well using a microplate luminometer.

Data Analysis:

  • Data is typically expressed as Relative Luminescence Units (RLU).

  • Calculate the fold change in caspase activity compared to the vehicle control:

    • Fold Change = (RLU_Treated / RLU_VehicleControl)

Part 4: Data Presentation and Interpretation

Consolidating data into a clear format is essential for drawing accurate conclusions. The primary quantitative measure is the IC₅₀ value, which represents the concentration of a compound that inhibits a biological process by 50%. [6] Table 1: Illustrative Cytotoxicity Data for 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid

Cell LineCompoundIncubation Time (hours)IC₅₀ (µM)Assay Type
Human Breast Cancer (MCF-7)Test Compound4815.2MTT Assay
Human Colon Cancer (SW480)Test Compound4821.8MTT Assay
Normal Human Fibroblast (MRC-5)Test Compound48> 100MTT Assay
Human Breast Cancer (MCF-7)Doxorubicin (Control)480.8MTT Assay

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Synthesizing the Results:

  • High Potency & Selectivity: A low IC₅₀ value in cancer cells (e.g., MCF-7) and a high IC₅₀ in normal cells (e.g., MRC-5) would indicate potent and selective cytotoxicity, a desirable trait for a potential therapeutic agent.

  • Mechanism of Death:

    • If a decrease in MTT viability is accompanied by a significant increase in LDH release, it suggests a necrotic or lytic cell death mechanism.

    • If a decrease in MTT viability corresponds with a strong activation of Caspase-3/7 (high fold-change in luminescence) but only a modest increase in LDH release, it strongly indicates that the compound induces apoptosis. This is a common and often preferred mechanism for anticancer drugs.

By systematically applying this multi-assay strategy, researchers can generate a robust and comprehensive in vitro cytotoxicity profile for novel compounds like 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid, providing the critical data needed to guide further drug development efforts.

References

  • Abcam. (n.d.). MTT assay protocol.
  • OPS Diagnostics. (n.d.). Lactate Dehydrogenase (LDH) Assay Protocol.
  • National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual.
  • Provost, J. J., & Wallert, M. A. (2025). MTT Proliferation Assay Protocol. ResearchGate.
  • Thermo Fisher Scientific. (n.d.). CyQUANT MTT Cell Proliferation Assay Kit Protocol.
  • Abcam. (n.d.). LDH assay kit guide: Principles and applications.
  • ATCC. (n.d.). MTT Cell Proliferation Assay.
  • BenchChem. (2025). Application Notes and Protocols for In Vitro Cytotoxicity Assessment of Novel Compounds.
  • Promega Corporation. (n.d.). LDH-Glo™ Cytotoxicity Assay Technical Manual.
  • Promega Corporation. (2023). Caspase-Glo® 3/7 Assay Protocol.
  • protocols.io. (2024). LDH cytotoxicity assay.
  • Cell Biologics, Inc. (n.d.). LDH Assay.
  • Promega Corporation. (n.d.). Apo-ONE® Homogeneous Caspase-3/7 Assay Technical Bulletin.
  • Baragaña, B., et al. (2016). Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy. Journal of Medicinal Chemistry.
  • Baragaña, B., et al. (2016). Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Bio-protocol. (n.d.). Apoptosis Analysis and Caspase-3/7 Assay. Retrieved from [Link]

  • Greene, N., et al. (2010). Using an in vitro cytotoxicity assay to aid in compound selection for in vivo safety studies. Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]

  • Riss, T. L., & Moravec, R. A. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. National Center for Biotechnology Information. Retrieved from [Link]

  • International Journal of Pharmaceutical Research and Applications. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Retrieved from [Link]

  • ResearchGate. (2025). (PDF) In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Retrieved from [Link]

  • Molecular Devices. (n.d.). EarlyTox Caspase-3/7 R110 Assay Kit. Retrieved from [Link]

  • Riss, T. L., et al. (2025). Update on in vitro cytotoxicity assays for drug development. ResearchGate. Retrieved from [Link]

  • Baragaña, B., et al. (2016). Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy. PubMed. Retrieved from [Link]

  • ACS Publications. (2016). Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved from [Link]

  • Johner Institute. (2022). Cytotoxicity testing & ISO 10993-5: 7 tips for laboratory selection. Retrieved from [Link]

  • XCellR8. (n.d.). Cytotoxicity Test. Retrieved from [Link]

  • MD+DI. (2025). Cytotoxicity Testing for Medical Devices: A Guide to Compliance & Best Practices. Retrieved from [Link]

  • Wikipedia. (n.d.). Levofloxacin. Retrieved from [Link]

  • Emami, L., et al. (2024). 6-Bromo quinazoline derivatives as cytotoxic agents: design, synthesis, molecular docking and MD simulation. National Institutes of Health. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) 6-Bromo quinazoline derivatives as cytotoxic agents: design, synthesis, molecular docking and MD simulation. Retrieved from [Link]

  • Ökten, S., et al. (2025). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. National Institutes of Health. Retrieved from [Link]

  • Al-Warhi, T., et al. (n.d.). 2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic Acid as a Novel and Selective Aurora A Kinase Inhibitory Lead with Apoptosis Properties: Design, Synthesis, In Vitro and In Silico Biological Evaluation. MDPI. Retrieved from [Link]

Sources

Method

High-throughput screening of quinoline-4-carboxylic acid libraries

Application Note & Protocol Topic: High-Throughput Screening of Quinoline-4-Carboxylic Acid Libraries for Drug Discovery Audience: Researchers, scientists, and drug development professionals. Introduction: The Privileged...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol

Topic: High-Throughput Screening of Quinoline-4-Carboxylic Acid Libraries for Drug Discovery

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Privileged Scaffold of Quinoline-4-Carboxylic Acid

The quinoline ring is a heterocyclic aromatic scaffold that serves as the core structure for a multitude of natural products and synthetic molecules with significant pharmacological value.[1][2] Among its derivatives, quinoline-4-carboxylic acids have emerged as a "privileged scaffold" in medicinal chemistry, demonstrating a vast spectrum of biological activities, including anticancer, antibacterial, anti-inflammatory, and antiviral properties.[3][4] The structural versatility of this core, particularly the carboxylic acid moiety at the 4-position, allows for diverse chemical modifications, enabling the fine-tuning of their interaction with biological targets and their overall pharmacological profiles.[4]

High-Throughput Screening (HTS) is the cornerstone of modern drug discovery, providing the means to rapidly evaluate hundreds of thousands of chemical compounds to identify those that modulate a specific biological target or pathway.[5][6] This guide provides a comprehensive framework for designing and executing HTS campaigns for quinoline-4-carboxylic acid libraries, moving from strategic assay selection to robust data analysis and hit validation.

Section 1: Strategic Assay Selection for Quinoline Libraries

The success of any HTS campaign is predicated on the selection of a biologically relevant and robust assay. The choice is not arbitrary; it is dictated by the specific scientific question and the nature of the intended biological target. For a versatile scaffold like quinoline-4-carboxylic acid, the potential targets are numerous, ranging from specific enzymes to complex cellular signaling pathways.

Causality in Assay Choice:

  • Target-Based Screening: If a specific molecular target, such as an enzyme, is known, a biochemical assay is the most direct approach. This allows for the measurement of a direct interaction between the compound and the purified target, minimizing the complexities of a cellular environment. Fluorescence-based enzyme inhibition assays are a workhorse in this domain due to their sensitivity and amenability to automation.[7][8][9]

  • Phenotypic Screening: If the goal is to identify compounds that produce a desired cellular effect without a priori knowledge of the specific target, a cell-based assay is required.[10][11] These assays measure downstream events like changes in gene expression, cell viability, or the activation of a signaling pathway, providing more physiologically relevant data.[12] Luciferase reporter assays are exceptionally powerful for this purpose, as they can transform the activation of a specific signaling pathway into a quantifiable luminescent signal.[13][14][15]

Below is a decision-making framework for selecting an appropriate HTS assay.

Assay_Selection_Workflow start Define Biological Question target_known Is the molecular target known? start->target_known biochemical_assay Biochemical Assay (e.g., Enzyme Inhibition) target_known->biochemical_assay Yes cell_based_assay Cell-Based Assay (e.g., Reporter Gene, Viability) target_known->cell_based_assay No enzyme_target Target is a purified enzyme/protein biochemical_assay->enzyme_target fluorescence_assay Fluorescence-Based Enzyme Assay biochemical_assay->fluorescence_assay phenotypic_effect Desired outcome is a cellular phenotype cell_based_assay->phenotypic_effect luciferase_assay Luciferase Reporter Signaling Assay cell_based_assay->luciferase_assay

Caption: Decision framework for HTS assay selection.

Section 2: Protocol for a Fluorescence-Based Enzyme Inhibition HTS Assay

This protocol describes a generalized fluorescence-based assay to screen a quinoline-4-carboxylic acid library for inhibitors of a specific enzyme (e.g., a dehydrogenase or kinase). The principle relies on an enzyme-catalyzed reaction that produces a fluorescent product. Inhibitors will prevent or reduce the formation of this product, leading to a decrease in the fluorescent signal.

Materials and Reagents
  • Compound Library: Quinoline-4-carboxylic acid library dissolved in 100% DMSO to a stock concentration of 10 mM.

  • Enzyme: Purified target enzyme of interest, stored in an appropriate buffer at -80°C.

  • Substrate: The specific substrate for the enzyme that, upon conversion, generates a fluorescent signal.

  • Assay Buffer: Buffer optimized for enzyme activity and stability (e.g., 50 mM HEPES, pH 7.5, 150 mM NaCl, 1 mM DTT, 0.01% Tween-20).

  • Controls:

    • Positive Control: A known inhibitor of the enzyme.

    • Negative (Vehicle) Control: 100% DMSO.

  • Microplates: 384-well, black, flat-bottom plates suitable for fluorescence measurements.

Step-by-Step Methodology
  • Compound Plate Preparation (Source Plate to Assay Plate):

    • Using an acoustic liquid handler (e.g., Echo) or a pin tool, transfer 50 nL of each compound from the 10 mM stock library plates into the wells of a 384-well assay plate.

    • This results in a final assay concentration of 10 µM in a 50 µL final reaction volume.

    • Dedicate specific columns for controls: transfer 50 nL of the positive control stock and 50 nL of 100% DMSO for negative controls.

  • Reagent Addition:

    • Step 2a (Enzyme Addition): Prepare a working solution of the enzyme in assay buffer. Using a multi-channel dispenser, add 25 µL of the enzyme solution to each well of the assay plate.

    • Step 2b (Incubation): Gently mix the plate on a plate shaker for 1 minute. Incubate the plate for 15 minutes at room temperature. This pre-incubation step allows the compounds to bind to the enzyme before the reaction is initiated.

    • Step 2c (Substrate Addition): Prepare a working solution of the fluorescent substrate in assay buffer. Add 25 µL of the substrate solution to each well to start the enzymatic reaction.

  • Reaction and Detection:

    • Step 3a (Reaction Incubation): Mix the plate on a shaker for 1 minute. Incubate for 60 minutes at room temperature, protected from light. The optimal incubation time should be determined during assay development to ensure the reaction is within the linear range.

    • Step 3b (Fluorescence Reading): Read the plate on a fluorescence microplate reader at the appropriate excitation and emission wavelengths for the fluorophore being generated.

Self-Validating System: The Role of Controls

The integrity of each assay plate is validated by the on-plate controls.[16]

  • Negative Control (DMSO): Represents 0% inhibition (maximum signal).

  • Positive Control (Known Inhibitor): Represents 100% inhibition (minimum signal). These controls are essential for normalizing the data from each plate and for calculating the Z'-factor, a statistical measure of assay quality. A Z'-factor between 0.5 and 1.0 indicates an excellent assay suitable for HTS.[16]

Section 3: Protocol for a Cell-Based Luciferase Reporter HTS Assay

This protocol outlines the screening of a quinoline-4-carboxylic acid library to identify modulators of a specific cellular signaling pathway using a luciferase reporter gene assay. In this system, the promoter of a target gene is cloned upstream of the luciferase gene. Activation of the pathway leads to transcription of luciferase, and the resulting luminescence is measured.[13][15][17]

Workflow Visualization

Cell_Assay_Workflow cluster_prep Day 1: Preparation cluster_treat Day 2: Treatment & Incubation cluster_read Day 3: Lysis & Readout seed_cells 1. Seed Cells in 384-well plates incubate_24h 2. Incubate 24h (37°C, 5% CO2) seed_cells->incubate_24h add_compounds 3. Add Compounds & Controls (50 nL) incubate_18h 4. Incubate 18-24h add_compounds->incubate_18h add_luciferase 5. Add Luciferase Reagent (Lysis) read_luminescence 6. Read Luminescence add_luciferase->read_luminescence

Caption: Workflow for a cell-based luciferase reporter HTS assay.

Materials and Reagents
  • Cell Line: A stable cell line expressing the luciferase reporter construct.

  • Cell Culture Medium: Appropriate medium (e.g., DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and antibiotics.

  • Compound Library: Quinoline-4-carboxylic acid library at 10 mM in DMSO.

  • Luciferase Assay Reagent: A commercial reagent that combines cell lysis buffer and luciferase substrate (e.g., ONE-Glo™ or Dual-Glo® Luciferase Assay System).

  • Microplates: 384-well, solid white, tissue culture-treated plates.

  • Controls:

    • Positive Control: A known activator or inhibitor of the signaling pathway.

    • Negative (Vehicle) Control: 100% DMSO.

Step-by-Step Methodology
  • Cell Seeding (Day 1):

    • Harvest and count the reporter cells. Dilute the cells in culture medium to the optimal seeding density (e.g., 5,000 cells/well).

    • Using an automated cell dispenser, plate 40 µL of the cell suspension into each well of the 384-well plates.

    • Incubate the plates for 24 hours at 37°C in a 5% CO₂ incubator to allow cells to attach and recover.

  • Compound Treatment (Day 2):

    • Using an acoustic liquid handler, transfer 50 nL of the 10 mM quinoline library compounds and controls into the cell plates. This achieves a final concentration of 10 µM in a total volume of 50 µL after reagent addition.

    • Incubate the plates for 18-24 hours at 37°C in a 5% CO₂ incubator. This duration is typically sufficient for the compound to exert its effect and for the reporter gene to be expressed.

  • Lysis and Luminescence Reading (Day 3):

    • Equilibrate the cell plates and the luciferase assay reagent to room temperature.

    • Add 10 µL of the luciferase reagent to each well. This step lyses the cells and initiates the luminescent reaction.

    • Place the plates on an orbital shaker for 5 minutes to ensure complete lysis.

    • Incubate for an additional 10 minutes at room temperature to stabilize the luminescent signal.

    • Read the luminescence on a microplate reader.

Section 4: Data Analysis, Hit Identification, and Validation

Raw data from an HTS campaign is meaningless without rigorous statistical analysis. The goal is to distinguish true biological activity from experimental noise and artifacts.[18]

Primary Data Analysis
  • Normalization: The raw data from each well (fluorescence or luminescence units) is normalized relative to the on-plate controls. For an inhibition assay, this is typically calculated as Percent Inhibition: % Inhibition = 100 * (1 - (Sample_Value - Positive_Control_Mean) / (Negative_Control_Mean - Positive_Control_Mean))

  • Quality Control: Calculate the Z'-factor for each plate to ensure its validity. Z' = 1 - (3 * (SD_Positive_Controls + SD_Negative_Controls)) / |Mean_Negative_Controls - Mean_Positive_Controls|

Hit Identification

A "hit" is a compound that produces a statistically significant and reproducible biological response. A common method is to use a threshold based on the standard deviation (SD) of the sample population. For example, a hit might be defined as any compound that shows inhibition greater than 3 times the standard deviation of the entire library.

Table 1: Example HTS Data Analysis and Hit Selection

Compound IDRaw Fluorescence% InhibitionZ-ScoreHit? (Z-Score > 3)
Cmpd-00145,1028.5%0.56No
Cmpd-00212,54385.3%5.61Yes
Cmpd-00348,991-1.5%-0.10No
Cmpd-00421,87665.4%4.30Yes
Controls
Neg Ctrl Mean49,7500%N/AN/A
Pos Ctrl Mean5,200100%N/AN/A
Hit Validation Cascade

A hit from the primary screen is only a preliminary finding. A rigorous validation cascade is essential to eliminate false positives and confirm the activity.[19][20]

  • Confirmation Screen: Re-test the initial hits in the primary assay, often in triplicate, to confirm their activity and rule out experimental error.

  • Dose-Response Analysis: Test the confirmed hits over a range of concentrations (e.g., an 8-point, 3-fold serial dilution) to determine their potency (IC₅₀ or EC₅₀).[21]

  • Orthogonal Assays: Validate the hits in a secondary assay that uses a different technology or measures a different endpoint.[22] For example, if the primary screen was a fluorescence-based enzyme assay, an orthogonal assay could be an AlphaScreen® proximity-based assay. This helps to eliminate compounds that interfere with the primary assay's detection method.[23][24]

  • Chemical Analysis: Assess the purity and identity of the hit compounds using methods like LC-MS and NMR to ensure the observed activity is not due to a contaminant.[22]

Section 5: Troubleshooting Common HTS Issues

IssuePotential Cause(s)Recommended Solution(s)
High Plate-to-Plate Variability Reagent instability, inconsistent incubation times, temperature fluctuations.Prepare fresh reagents daily; use automated timers for incubations; ensure consistent environmental conditions.[16]
"Edge Effects" Uneven evaporation or temperature distribution across the plate.Use plates with lids, ensure proper humidity control in incubators, and avoid using the outer wells for samples if the effect is severe.[19]
False Positives (Fluorescence Assay) Compound autofluorescence or quenching.Perform a counter-screen without the enzyme to identify interfering compounds. Use an orthogonal assay with a different detection method (e.g., luminescence).[22]
False Positives (General) Compound aggregation, non-specific binding.Re-test hits in the presence of a non-ionic detergent (e.g., 0.01% Triton X-100). Perform activity checks at varying enzyme/substrate concentrations.[19]

References

  • Illuminating Cell Signaling Pathways: The Power of Luciferase-Based Reporter Assays. (2023). BPS Bioscience. [Link]

  • Luciferase Reporter Assay System for Deciphering GPCR Pathways. (2010). Journal of Receptors and Signal Transduction. [Link]

  • Lighting Up Cell Signaling: The Science Behind Luciferase Reporter Assays. (2023). ScienCell. [Link]

  • AlphaScreen. (n.d.). BMG LABTECH. [Link]

  • Fluorescence-Based Enzyme Activity Assay: Ascertaining the Activity and Inhibition of Endocannabinoid Hydrolytic Enzymes. (2024). Molecules. [Link]

  • High-Throughput Fluorescent Assay for Inhibitor Screening of Proteases from RNA Viruses. (2022). International Journal of Molecular Sciences. [Link]

  • Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. (2018). Journal of Medicinal Chemistry. [Link]

  • AlphaScreen assays. (A) Principles of AlphaScreen technology. (2018). ResearchGate. [Link]

  • ExperimentAlphaScreen Documentation. (2024). Emerald Cloud Lab. [Link]

  • High-Throughput Screening for the Discovery of Enzyme Inhibitors. (2020). Journal of Medicinal Chemistry. [Link]

  • A Novel Fluorescence-Based Microplate Assay for High-Throughput Screening of hSULT1As Inhibitors. (2024). Molecules. [Link]

  • Fluorescence-Based Enzyme Activity Assay: Ascertaining the Activity and Inhibition of Endocannabinoid Hydrolytic Enzymes. (2024). PubMed. [Link]

  • Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. (2023). The Journal of Organic Chemistry. [Link]

  • Developing Robust In Vitro Cell-Based Assays for High Throughput Screening (HTS). (n.d.). BPS Bioscience. [Link]

  • CHALLENGES IN SECONDARY ANALYSIS OF HIGH THROUGHPUT SCREENING DATA. (n.d.). [Link]

  • Detecting and overcoming systematic bias in high-throughput screening technologies. (2016). Briefings in Bioinformatics. [Link]

  • 101 ELISA Troubleshooting Tips for Research in 2024. (2024). Assay Genie. [Link]

  • (PDF) Design, Synthesis and Screening of Newer-8-Hydroxy Quinoline Derivatives as Novel Anti Tubercular Agents. (2015). ResearchGate. [Link]

  • Review on recent development of quinoline for anticancer activities. (2021). Future Journal of Pharmaceutical Sciences. [Link]

  • Quantitative high-throughput screening data analysis: challenges and recent advances. (2014). Frontiers in Genetics. [Link]

  • Analysis of HTS data. (2017). Cambridge MedChem Consulting. [Link]

  • A pragmatic approach to hit validation following biochemical high-throughput screening. (2017). Drug Discovery World. [Link]

  • Cell-based assays in high-throughput mode (HTS). (2015). BioTechnologia. [Link]

  • What I should do if my the validation of the top drugs from high-throughput screening turns to be negative? (2016). ResearchGate. [Link]

  • HTS Assay Validation. (2012). Assay Guidance Manual. [Link]

  • Cell-based assays in high-throughput mode (HTS). (2015). BioTechnologia. [Link]

  • Computational Methods for Analysis of High-Throughput Screening Data. (2004). ResearchGate. [Link]

  • Data Quality Assurance and Statistical Analysis of High Throughput Screenings for Drug Discovery. (2015). Frontiers in Computational Chemistry. [Link]

  • High-throughput screening of chemical compound libraries for the identification of modulators of protein secretion. (2017). ResearchGate. [Link]

  • Discovery of 2-(4-Acrylamidophenyl)-Quinoline-4-Carboxylic Acid Derivatives as Potent SIRT3 Inhibitors. (2022). Frontiers in Chemistry. [Link]

  • High-Throughput Screening: today's biochemical and cell-based approaches. (2020). Drug Discovery Today. [Link]

  • (PDF) Synthesis, Characterization, Biological Screening, ADME and Molecular Docking Studies of 2-Phenyl Quinoline-4-Carboxamide Derivatives. (2020). ResearchGate. [Link]

  • Compound Libraries Available for HTS. (n.d.). Stanford University. [Link]

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Application

Application Notes and Protocols: Elucidating the Structure-Activity Relationship of Bromo-Substituted Quinolines in Drug Discovery

Introduction: The Quinoline Scaffold and the Strategic Role of Bromine Substitution The quinoline scaffold, a bicyclic aromatic heterocycle, is a cornerstone in medicinal chemistry, forming the structural basis for a mul...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Quinoline Scaffold and the Strategic Role of Bromine Substitution

The quinoline scaffold, a bicyclic aromatic heterocycle, is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents with a broad spectrum of biological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[1][2] The versatility of the quinoline ring system allows for extensive structural modifications to fine-tune its pharmacological profile. Among these modifications, the introduction of bromine atoms has emerged as a powerful strategy in the design of potent and selective drug candidates.

This guide provides a comprehensive overview of the structure-activity relationship (SAR) of bromo-substituted quinolines, offering detailed protocols and insights for researchers, scientists, and drug development professionals. We will delve into the synthetic strategies for introducing bromine at various positions on the quinoline core, explore the profound impact of this substitution on biological activity, and provide step-by-step experimental workflows for the synthesis, characterization, and biological evaluation of these promising compounds. The aim is to equip researchers with the foundational knowledge and practical tools to rationally design and develop novel bromo-substituted quinoline derivatives with enhanced therapeutic potential.

The Influence of Bromine Substitution: A Double-Edged Sword of Enhanced Potency and Modulated Selectivity

The strategic placement of bromine on the quinoline scaffold can significantly influence the molecule's physicochemical properties and its interaction with biological targets. Bromine, being a halogen, imparts several key characteristics:

  • Increased Lipophilicity: The introduction of a bromine atom generally increases the lipophilicity of the molecule, which can enhance its ability to cross cell membranes and reach intracellular targets.

  • Modulation of Electronic Properties: Bromine is an electron-withdrawing group, which can alter the electron density of the quinoline ring system. This can influence the molecule's reactivity and its binding affinity to target proteins.

  • Halogen Bonding: The bromine atom can participate in halogen bonding, a non-covalent interaction with electron-donating atoms in a biological target, which can contribute to enhanced binding affinity and selectivity.

  • Metabolic Stability: The presence of a bromine atom can block sites of metabolic oxidation, thereby increasing the metabolic stability and in vivo half-life of the drug candidate.

The position of the bromine atom on the quinoline ring is a critical determinant of its biological activity. As we will explore in the following sections, substitutions at specific positions can lead to dramatic differences in potency and selectivity against various therapeutic targets.

Synthetic Strategies for Bromo-Substituted Quinolines

The synthesis of bromo-substituted quinolines can be achieved through various methods, with the choice of strategy often depending on the desired substitution pattern and the nature of other functional groups present in the molecule. Bromoquinolines are also valuable intermediates for further functionalization.[3][4]

Protocol 1: Electrophilic Bromination of Quinolines

This protocol describes a general procedure for the direct bromination of the quinoline ring using molecular bromine. The regioselectivity of the reaction is influenced by the reaction conditions and the presence of activating or deactivating groups on the quinoline scaffold.

Materials:

  • Quinoline or substituted quinoline derivative

  • Molecular bromine (Br₂)

  • Appropriate solvent (e.g., glacial acetic acid, chloroform, carbon tetrachloride)[5][6]

  • Sodium bicarbonate solution (5%)

  • Sodium sulfate (anhydrous)

  • Silica gel for column chromatography

  • Hexane and Ethyl acetate for elution

Procedure:

  • Dissolve the quinoline derivative (1 equivalent) in the chosen solvent in a round-bottom flask.

  • Cool the solution in an ice bath.

  • Slowly add a solution of molecular bromine (1-3 equivalents) in the same solvent dropwise to the reaction mixture with constant stirring.[6] The number of equivalents of bromine will influence the degree of bromination.

  • Allow the reaction to stir at room temperature for a specified time (typically 1-24 hours), monitoring the progress by thin-layer chromatography (TLC).[6]

  • Upon completion, quench the reaction by adding a 5% sodium bicarbonate solution to neutralize any remaining acid and bromine.

  • Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to obtain the desired bromo-substituted quinoline.

Characterization: Confirm the structure and purity of the synthesized compound using spectroscopic techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.[3][7] The disappearance of proton signals and the appearance of characteristic carbon-bromine signals in the NMR spectra will confirm the successful bromination.[3]

Diagram: Synthetic Workflow for Bromo-Substituted Quinolines

G cluster_synthesis Synthesis cluster_characterization Characterization cluster_evaluation Biological Evaluation Start Quinoline Derivative Bromination Electrophilic Bromination (Br₂, Solvent) Start->Bromination Workup Aqueous Workup (NaHCO₃) Bromination->Workup Purification Column Chromatography Workup->Purification Product Bromo-Substituted Quinoline Purification->Product NMR ¹H & ¹³C NMR Product->NMR MS Mass Spectrometry Product->MS Anticancer Anticancer Assays (e.g., MTT, SRB) Product->Anticancer Antimicrobial Antimicrobial Assays (e.g., MIC determination) Product->Antimicrobial

Caption: Workflow for Synthesis and Evaluation of Bromo-Quinolines.

Structure-Activity Relationship (SAR) Insights

The biological activity of bromo-substituted quinolines is highly dependent on the position and number of bromine atoms, as well as the presence of other substituents.

Anticancer Activity

Numerous studies have highlighted the potent anticancer activity of bromo-substituted quinolines.[3][8] The SAR in this context reveals several key trends:

  • Positions C-5 and C-7 are Critical: Bromination at the C-5 and C-7 positions of the quinoline ring often leads to significant antiproliferative activity.[3][8] For instance, 5,7-dibromo-8-hydroxyquinoline has demonstrated potent activity against various cancer cell lines.[9][10]

  • Synergistic Effects with Other Substituents: The combination of bromine with other functional groups can enhance anticancer potency. For example, the introduction of a nitro group at the C-5 position of a dibromoquinoline scaffold has been shown to amplify antiproliferative effects.[3]

  • The Role of the C-8 Substituent: The nature of the substituent at the C-8 position can modulate the anticancer activity of bromoquinolines. An 8-hydroxy group is often associated with enhanced activity.[9][10]

Table 1: Anticancer Activity of Bromo-Substituted Quinolines
CompoundSubstitution PatternCancer Cell LineIC₅₀ (µM)Reference
Compound 11 5,7-dibromo-3,6-dimethoxy-8-hydroxyquinolineC6 (rat glioblastoma)15.4[11]
HeLa (human cervical cancer)26.4[11]
HT29 (human colon adenocarcinoma)15.0[11]
Compound 17 6,8-dibromo-5-nitroquinolineC6 (rat glioblastoma)50.0[11]
HT29 (human colon adenocarcinoma)26.2[11]
HeLa (human cervical cancer)24.1[11]
5,7-dibromo-8-hydroxyquinoline 5,7-dibromo-8-hydroxyC6, HeLa, HT296.7 - 25.6 µg/mL[9][11]
Antimicrobial Activity

Bromo-substituted quinolines also exhibit promising antimicrobial properties. The SAR for antibacterial and antifungal activity often points to:

  • Importance of the Halogen: The presence of a halogen, including bromine, on the quinoline ring can contribute to antibacterial efficacy.[12]

  • Influence of Lipophilicity: The increased lipophilicity due to bromine substitution can facilitate penetration through bacterial cell walls.

  • Specific Substitution Patterns: Certain substitution patterns are associated with potent activity against specific bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA).[13][14] For example, 9-bromo substituted indolizinoquinoline-5,12-dione derivatives have shown potent antibacterial activity.[13]

Protocol 2: In Vitro Antiproliferative Assay (MTT Assay)

This protocol outlines the determination of the cytotoxic effects of bromo-substituted quinolines on cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

  • Cancer cell lines (e.g., HeLa, HT29, C6)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Bromo-substituted quinoline compounds (dissolved in DMSO)

  • MTT solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (DMSO)

  • 96-well microplates

  • Microplate reader

Procedure:

  • Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

  • Prepare serial dilutions of the bromo-substituted quinoline compounds in the cell culture medium. The final DMSO concentration should be less than 0.5%.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug).

  • Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO₂.

  • After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Diagram: Mechanism of Action - Topoisomerase Inhibition

G cluster_pathway Topoisomerase I Inhibition Pathway DNA Supercoiled DNA TopoI Topoisomerase I DNA->TopoI CleavableComplex Cleavable Complex (DNA-TopoI) TopoI->CleavableComplex Religation DNA Religation CleavableComplex->Religation DNA_Damage DNA Strand Breaks CleavableComplex->DNA_Damage RelaxedDNA Relaxed DNA Religation->RelaxedDNA Bromoquinoline Bromo-Substituted Quinoline Bromoquinoline->CleavableComplex Inhibits Stabilization Stabilization of Cleavable Complex Apoptosis Apoptosis DNA_Damage->Apoptosis

Sources

Method

Application Notes and Protocols for the Synthesis of Quinoline Derivatives for Biological Screening

<Step> Abstract The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous natural products and synthetic compounds with a wide array of biological activities.[1][2] This doc...

Author: BenchChem Technical Support Team. Date: February 2026

<Step>

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous natural products and synthetic compounds with a wide array of biological activities.[1][2] This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, providing in-depth technical insights and validated protocols for the synthesis of quinoline derivatives. We will explore classical and modern synthetic strategies, detailing the causality behind experimental choices to empower researchers in developing novel therapeutics. Furthermore, this guide outlines standardized protocols for the subsequent biological screening of these synthesized compounds, ensuring a seamless transition from chemical synthesis to pharmacological evaluation.

Introduction: The Enduring Significance of the Quinoline Scaffold

Quinoline, a bicyclic aromatic heterocycle, is a "privileged scaffold" in drug discovery.[3][4] Its rigid structure and ability to be functionalized at various positions allow for the fine-tuning of physicochemical properties and biological activities.[3] The quinoline core is present in a multitude of FDA-approved drugs, including the antimalarial chloroquine, the antibacterial levofloxacin, and the anticancer agent camptothecin, highlighting its therapeutic versatility.[1][5] The continued interest in quinoline derivatives stems from their demonstrated efficacy against a broad spectrum of diseases, including cancer, microbial infections, malaria, and inflammatory conditions.[6][7][8][9] This guide will equip researchers with the foundational knowledge and practical protocols to synthesize and evaluate novel quinoline-based compounds for their therapeutic potential.

Synthetic Strategies for Quinoline Derivatives: A Mechanistic Perspective

The construction of the quinoline ring system can be achieved through several named reactions, each offering distinct advantages in terms of substrate scope and substitution patterns.[10][11] Understanding the underlying mechanisms of these reactions is crucial for optimizing reaction conditions and predicting outcomes.

Classical Named Reactions for Quinoline Synthesis

Several venerable methods for quinoline synthesis remain highly relevant in contemporary organic chemistry.[10][12]

  • Skraup Synthesis: This reaction involves the condensation of an aniline with glycerol, sulfuric acid, and an oxidizing agent (such as nitrobenzene).[10][13] The reaction proceeds through the dehydration of glycerol to acrolein, followed by a Michael addition of the aniline, cyclization, and subsequent oxidation to form the quinoline ring.[13][14] While effective, the Skraup synthesis is often characterized by highly exothermic and sometimes violent reaction conditions, necessitating careful control.[13][14]

  • Doebner-von Miller Reaction: A modification of the Skraup synthesis, this method utilizes α,β-unsaturated aldehydes or ketones in place of glycerol.[15][16] This reaction is valuable for the synthesis of a variety of natural and biologically active quinoline derivatives. However, it can be associated with challenges such as harsh reaction conditions and the formation of side products.

  • Combes Quinoline Synthesis: This method involves the acid-catalyzed reaction of an aniline with a β-diketone.[2][5] The reaction proceeds via the formation of a Schiff base intermediate, followed by cyclization and dehydration to yield the quinoline product.[2] The Combes synthesis is particularly useful for the preparation of 2,4-disubstituted quinolines.[2]

  • Friedländer Synthesis: One of the most direct and versatile methods, the Friedländer synthesis involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group adjacent to a carbonyl.[11][17][18] This reaction can be catalyzed by either acids or bases and offers a straightforward route to a wide variety of substituted quinolines.[17][19]

Modern Synthetic Approaches

In addition to these classical methods, modern organic synthesis has introduced more efficient and environmentally friendly approaches to quinoline synthesis. These include microwave-assisted reactions, which can significantly reduce reaction times and improve yields, and the use of novel catalysts to enhance reaction efficiency and selectivity.[6][20][21]

Experimental Protocols: From Synthesis to Purification

This section provides a detailed, step-by-step protocol for the synthesis of a substituted quinoline derivative via the Friedländer synthesis, a widely applicable and reliable method.

General Laboratory Workflow

The overall process from synthesis to the characterization of a quinoline derivative follows a logical progression of steps designed to ensure the purity and identity of the final compound.

General_Workflow A Reagent Preparation & Stoichiometry Calculation B Reaction Setup & Monitoring A->B Combine Reactants C Reaction Workup & Extraction B->C Quench Reaction D Purification (e.g., Recrystallization, Chromatography) C->D Isolate Crude Product E Characterization (NMR, MS, etc.) D->E Obtain Pure Compound F Biological Screening E->F Submit for Assays

Caption: General workflow for synthesis and screening.

Protocol: Synthesis of 2-(4-methoxyphenyl)-4-phenylquinoline via Friedländer Condensation

This protocol is adapted from established methodologies for the Friedländer synthesis and is provided as a representative example.[22]

Materials:

  • 2-Aminoacetophenone

  • 1-(4-methoxyphenyl)-2-phenylethan-1-one

  • Potassium hydroxide (KOH)

  • Ethanol

  • Deionized water

  • Standard laboratory glassware and magnetic stirrer/hotplate

Procedure:

  • Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-aminoacetophenone (1.35 g, 10 mmol) and 1-(4-methoxyphenyl)-2-phenylethan-1-one (2.26 g, 10 mmol) in 100 mL of ethanol.

  • Addition of Base: While stirring, add potassium hydroxide (1.12 g, 20 mmol) to the reaction mixture.

  • Reflux: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Workup: After the reaction is complete, cool the mixture to room temperature. Slowly pour the reaction mixture into 200 mL of ice-cold deionized water with stirring.

  • Isolation of Crude Product: Collect the precipitated solid by vacuum filtration and wash thoroughly with deionized water.

  • Purification: Recrystallize the crude product from ethanol to obtain the pure 2-(4-methoxyphenyl)-4-phenylquinoline.

  • Characterization: Dry the purified product under vacuum and characterize by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.[23]

Quantitative Data:

ParameterValue
Theoretical Yield 3.23 g
Actual Yield (To be determined experimentally)
Percent Yield (To be calculated)
Melting Point (To be determined experimentally)

Biological Screening: Assessing the Therapeutic Potential

Once a library of quinoline derivatives has been synthesized and characterized, the next crucial step is to evaluate their biological activity. The choice of screening assays will depend on the therapeutic area of interest.

Overview of the Screening Process

The biological screening process is a systematic approach to identify and characterize the pharmacological properties of newly synthesized compounds.

Screening_Process A Compound Library Preparation B Primary Screening (e.g., In vitro assays) A->B Test Compounds C Hit Identification & Confirmation B->C Identify Active Compounds D Dose-Response & Potency Determination (IC50/EC50) C->D Validate Hits E Secondary Assays (e.g., Selectivity, Mechanism of Action) D->E Characterize Potency F Lead Optimization E->F Select Promising Candidates

Caption: Workflow for biological screening.

Protocol: In Vitro Anticancer Screening using MTT Assay

This protocol describes a common method for assessing the cytotoxic effects of compounds on cancer cell lines.[24]

Materials:

  • Human cancer cell line (e.g., HeLa, MCF-7)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Synthesized quinoline derivatives (dissolved in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

  • 96-well plates

  • Microplate reader

Procedure:

  • Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours.

  • Compound Treatment: Prepare serial dilutions of the quinoline derivatives in culture medium. Add 100 µL of the compound dilutions to the appropriate wells and incubate for 48-72 hours. Include vehicle control (DMSO) and untreated control wells.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) by plotting a dose-response curve.

Data Presentation:

CompoundIC₅₀ (µM) against HeLaIC₅₀ (µM) against MCF-7
Quinoline Derivative 1 (To be determined)(To be determined)
Quinoline Derivative 2 (To be determined)(To be determined)
Doxorubicin (Control) (Known value)(Known value)

Conclusion and Future Directions

This guide has provided a comprehensive overview of the synthesis and biological screening of quinoline derivatives. By understanding the principles behind the synthetic methodologies and employing robust screening protocols, researchers can effectively explore the vast chemical space of quinoline-based compounds. The versatility of the quinoline scaffold, coupled with the continuous development of novel synthetic and screening techniques, ensures its enduring importance in the quest for new and improved therapeutics.[3][4] Future efforts in this field will likely focus on the development of more sustainable and atom-economical synthetic routes, as well as the application of high-throughput and in-cell screening technologies to accelerate the discovery of potent and selective drug candidates.[25][26][27]

References

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. Retrieved from [Link]

  • Thakur, G. S., Gupta, A. K., & Jain, S. K. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series.
  • Slideshare. (n.d.). synthesis of quinoline derivatives and its applications. Retrieved from [Link]

  • Unknown. (n.d.).
  • Taylor & Francis Online. (n.d.). A Review on Synthesis and Biological Applications of Quinoline Derivative as Fused Aromatic Compounds. Retrieved from [Link]

  • ACS Publications. (n.d.). Skraup−Doebner−Von Miller Quinoline Synthesis Revisited: Reversal of the Regiochemistry for γ-Aryl-β,γ-unsaturated α-Ketoesters. The Journal of Organic Chemistry. Retrieved from [Link]

  • ResearchSpace. (n.d.). Synthesis of quinoline derivatives by a Döebner-von Miller reaction using a Ag(I)-exchanged Montmorillonite K10 catalyst. Retrieved from [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Advanced Quinoline Synthesis Techniques: From Classic to Modern MCRs. Retrieved from [Link]

  • Weyesa, A., & Mulugeta, E. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues. RSC Advances, 10(35), 20784–20793.
  • Unknown. (n.d.). Doebner-von Miller Synthesis.
  • ResearchGate. (2025).
  • Frontiers. (n.d.). Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. Retrieved from [Link]

  • Kumar, S., Bawa, S., & Gupta, H. (2009). Biological activities of quinoline derivatives. Mini reviews in medicinal chemistry, 9(14), 1648–1654.
  • Biointerface Research in Applied Chemistry. (2022). Annotated Review on Various Biological Activities of Quinoline Molecule.
  • RSC Publishing. (2025). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances.
  • MDPI. (2025).
  • MDPI. (n.d.). Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Small-molecule discovery through DNA-encoded libraries. Retrieved from [Link]

  • PubMed. (2022). Quinoline-derivatives as privileged scaffolds for medicinal and pharmaceutical chemists: A comprehensive review. Retrieved from [Link]

  • Cambridge University Press & Assessment. (n.d.). Combes Quinoline Synthesis (Chapter 16) - Name Reactions in Organic Synthesis. Retrieved from [Link]

  • Books. (2015). Chapter 6: Quinolines: Privileged Scaffolds in Medicinal Chemistry Available.
  • ResearchGate. (2025). (PDF)
  • ResearchGate. (2025). Traditional and Modern Approaches to the Synthesis of Quinoline Systems by the Skraup and Doebner—Miller Methods.
  • ResearchGate. (n.d.). Friedländer Quinoline Synthesis.
  • MDPI. (n.d.). Special Issue : In Silico and In Vitro Screening of Small Molecule Inhibitors. Retrieved from [Link]

  • PubMed Central. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. Retrieved from [Link]

  • Journal of the American Chemical Society. (2021). Screening of DNA-Encoded Small Molecule Libraries inside a Living Cell.
  • ResearchGate. (n.d.). Quinoline‐derivatives as privileged scaffolds for medicinal and pharmaceutical chemists: A comprehensive review | Request PDF.
  • Wikipedia. (n.d.). Combes quinoline synthesis. Retrieved from [Link]

  • Yale Center for Molecular Discovery. (n.d.). Practical Guidance for Small Molecule Screening. Retrieved from [Link]

  • PubMed. (n.d.). In Vitro Assays for Screening Small Molecules. Retrieved from [Link]

  • MDPI. (n.d.). Quinoline-Based Hybrid Compounds with Antimalarial Activity.
  • PubMed. (2020). Rapid and Efficient Microwave-Assisted Friedländer Quinoline Synthesis. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Pfitzinger Reaction Conditions

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for the Pfitzinger reaction. As researchers and drug development professionals, you understand the importance of the quinoline-4-ca...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the Pfitzinger reaction. As researchers and drug development professionals, you understand the importance of the quinoline-4-carboxylic acid scaffold, a privileged structure in medicinal chemistry.[1][2] The Pfitzinger reaction is a robust and versatile method for synthesizing these compounds, but like any chemical transformation, it presents unique challenges in optimizing for high yield and purity.[1][3]

This guide is structured to function as a direct line to an application scientist. It moves beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively and adapt the reaction to your specific substrates. We will address the most common issues encountered during the reaction, from low yields to purification difficulties, in a practical question-and-answer format.

Understanding the Foundation: The Pfitzinger Reaction Mechanism

Before troubleshooting, a firm grasp of the reaction mechanism is essential. The Pfitzinger reaction is a one-pot synthesis that transforms isatin and a carbonyl compound (with an α-methylene group) into a quinoline-4-carboxylic acid using a strong base.[3][4] The process can be broken down into three key stages:

  • Isatin Ring Opening: The reaction begins with the base-catalyzed hydrolysis of the amide bond in isatin, forming a keto-acid intermediate (isatinic acid).[5][6]

  • Condensation & Tautomerization: This intermediate then condenses with the carbonyl compound to form an imine, which tautomerizes to the more stable enamine.[5][6]

  • Cyclization & Dehydration: A final intramolecular cyclization followed by dehydration yields the aromatic quinoline-4-carboxylic acid product.[5][6]

Understanding these steps is critical because a failure at any stage can lead to low yields or the formation of side products.

Pfitzinger_Mechanism cluster_start Reactants cluster_intermediates Reaction Pathway Isatin Isatin KetoAcid Keto-Acid Intermediate (Isatinic Acid) Isatin->KetoAcid 1. Base Hydrolysis (e.g., KOH) Carbonyl Carbonyl Compound (with α-methylene) Imine Imine Carbonyl->Imine 2. Condensation (-H₂O) KetoAcid->Imine 2. Condensation (-H₂O) Enamine Enamine Imine->Enamine Tautomerization Product Quinoline-4- Carboxylic Acid Enamine->Product 3. Cyclization & Dehydration (-H₂O)

Caption: The Pfitzinger reaction mechanism pathway.

Troubleshooting Guide: From Low Yields to Purification Headaches

This section addresses the most common experimental challenges in a direct Q&A format.

Issue 1: Low or No Product Yield

Q: My reaction has run overnight, but TLC analysis shows little to no product formation. What are the most critical parameters I should re-evaluate?

A: This is a common and frustrating issue. The cause often lies in one of four key areas: reagent integrity, the base, solvent, or reaction conditions. Let's break it down.

  • 1. Reagent Quality and Stoichiometry:

    • Purity: The Pfitzinger reaction is sensitive to the purity of the starting materials. Ensure your isatin is clean and your carbonyl compound has not undergone self-condensation upon storage. Impurities can inhibit the reaction or introduce competing side reactions.[7]

    • Stoichiometry: Accurate molar ratios are critical. While a 1:1 ratio of isatin to carbonyl is typical, some optimizations may benefit from a slight excess (1.1 to 1.2 equivalents) of the carbonyl compound, especially if it is volatile.

  • 2. Base Selection and Concentration:

    • Why a Strong Base? The reaction requires a strong base to facilitate the initial ring-opening of the isatin amide bond.[3][4] Potassium hydroxide (KOH) is the most common and effective choice.[6] Using a weaker base is a frequent cause of reaction failure.

    • Concentration: A sufficiently high concentration of the base is necessary to drive the hydrolysis. Typically, a large excess of base (3-4 equivalents or more) dissolved in a protic solvent is used.

  • 3. Solvent Choice:

    • Protic Solvents are Key: Protic solvents like ethanol or even water are generally used. They are effective at dissolving the base (e.g., KOH) and the intermediate potassium salt of the isatinic acid, facilitating the reaction.

  • 4. Temperature and Reaction Time:

    • Heat is Usually Required: Most Pfitzinger reactions require heating to proceed at a reasonable rate. Refluxing for several hours (often 12-24 hours) is standard.[8] If you are running the reaction at room temperature, a lack of product is not surprising.

    • Monitoring: Don't rely on time alone. Monitor the reaction's progress using Thin Layer Chromatography (TLC). If the reaction stalls (i.e., starting material is consumed but no product forms), it could point to decomposition or an issue with the cyclization step.[9]

Issue 2: Significant Formation of Side Products

Q: My reaction worked, but the crude product is very impure, showing multiple spots on TLC. What are the likely side reactions, and how can I suppress them?

A: The formation of byproducts is often a sign that reaction conditions are favoring undesired pathways. The most common culprits are side reactions involving your carbonyl compound.

  • Aldol Condensation: If your ketone or aldehyde is readily enolizable, it can undergo self-condensation under the strong basic conditions of the reaction.[2] This is especially problematic if the carbonyl compound is added all at once at a high temperature.

    • Solution: Try adding the carbonyl compound slowly and dropwise to the heated solution of isatin and base. This keeps the instantaneous concentration of the carbonyl low, favoring the reaction with the isatinic acid intermediate over self-condensation.

  • Incomplete Reaction: The presence of unreacted starting materials or the isatinic acid intermediate can complicate purification. This usually points back to the issues described in the "Low Yield" section—insufficient time, temperature, or base concentration.

  • Decarboxylation: The quinoline-4-carboxylic acid product can sometimes decarboxylate under excessively harsh conditions (very high temperatures or prolonged reaction times), although this is less common.

Troubleshooting_Workflow Start Low Yield or No Product? CheckReagents Verify Reagent Purity & Stoichiometry Start->CheckReagents Yes CheckSideProducts High Impurity Level? Start->CheckSideProducts No, yield is okay CheckBase Is the Base Strong Enough? (e.g., KOH) Is Concentration Sufficient? CheckReagents->CheckBase CheckConditions Is Temperature High Enough? (Reflux?) Is Reaction Time Sufficient? CheckBase->CheckConditions CheckConditions->CheckSideProducts Success Optimized Yield CheckConditions->Success Problem Solved Aldol Possible Aldol Condensation. Solution: Add carbonyl slowly to hot mixture. CheckSideProducts->Aldol Yes WorkupIssue Difficulty in Isolation? CheckSideProducts->WorkupIssue No Aldol->Success CheckpH Check pH during Acidification. Target pH 4-5 for precipitation. WorkupIssue->CheckpH Yes WorkupIssue->Success No CheckpH->Success

Caption: A logical workflow for troubleshooting Pfitzinger reaction issues.

Issue 3: Product Isolation and Purification

Q: I believe my reaction was successful, but I'm losing a significant amount of product during the workup. What is the standard, high-yield workup procedure?

A: An improper workup can easily halve your yield. The product is an acid, and we use its properties to our advantage for purification.

The key is a liquid-liquid extraction followed by pH-controlled precipitation.[1]

  • Solvent Removal: After the reaction is complete, cool the mixture and remove the bulk of the organic solvent (e.g., ethanol) using a rotary evaporator.

  • Dissolve the Salt: Add water to the residue. The product exists as a potassium salt (potassium quinoline-4-carboxylate), which is water-soluble. Unreacted, neutral organic compounds, like the starting carbonyl, will not be.

  • Organic Wash: Transfer the aqueous solution to a separatory funnel and wash it with a non-polar organic solvent like diethyl ether or ethyl acetate. This crucial step removes the unreacted carbonyl compound and other neutral impurities, which are common sources of contamination. Discard the organic layer.[1]

  • Acidification & Precipitation: Cool the aqueous layer in an ice bath. Slowly, and with stirring, add a dilute acid (e.g., 1M HCl or acetic acid). Monitor the pH. The quinoline-4-carboxylic acid will precipitate out as it is protonated and becomes insoluble in water. The target pH for complete precipitation is typically between 4 and 5.[1] Adding too much acid can sometimes lead to re-solubilization of the product if it has a basic site.

  • Isolation: Collect the solid product by vacuum filtration. Wash the filter cake with cold water to remove any remaining salts, and then dry it thoroughly in a vacuum oven.

Optimization & Advanced Protocols
Summary of Key Optimization Parameters
ParameterRecommended ConditionRationale & Troubleshooting Notes
Base KOH (3-4 eq.)Strong base is required for isatin ring-opening. Insufficient amount or strength leads to no reaction.[4][5]
Solvent Ethanol, Protic SolventsSolubilizes the base and intermediates.
Temperature RefluxProvides activation energy for condensation and cyclization. Room temp reactions are often too slow.
Carbonyl Addition Slow, dropwise additionMinimizes self-condensation (Aldol) of the carbonyl starting material, a major source of impurities.
Workup Aqueous/Organic ExtractionRemoves neutral organic impurities before product precipitation.[1]
Precipitation pH pH 4-5Ensures complete precipitation of the carboxylic acid product from the aqueous solution.[1]
Protocol 1: General Procedure for Conventional Synthesis

This generalized protocol is based on several reported procedures.[1]

  • Setup: In a round-bottom flask equipped with a reflux condenser, dissolve potassium hydroxide (30.0 mmol) in ethanol (20 mL).

  • Isatin Addition: Add isatin (or a substituted isatin) (10.0 mmol) to the basic solution and stir until it dissolves.

  • Carbonyl Addition: Heat the mixture to reflux. Slowly add the carbonyl compound (11.0 mmol) dropwise over 15-20 minutes.

  • Reaction: Maintain the reflux for 12-24 hours, monitoring the reaction by TLC.

  • Workup & Isolation: Follow the detailed workup and isolation procedure described in "Issue 3" above.

Protocol 2: Microwave-Assisted Synthesis

Microwave irradiation has been shown to significantly reduce reaction times and, in some cases, improve yields.[10]

  • Setup: In a microwave reaction vessel, dissolve potassium hydroxide (3.0 mmol) in ethanol (5 mL).

  • Reagent Addition: Add the isatin (1.0 mmol) and the carbonyl compound (1.1 mmol).

  • Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture for a short duration (e.g., 5-15 minutes) at a set temperature (e.g., 100-120 °C).[1]

  • Workup: After cooling, filter the solution and pour the filtrate into an ice-water mixture. Acidify with acetic acid to precipitate the product, which can then be collected by filtration.[1]

Frequently Asked Questions (FAQs)

Q: Can I use sodium hydroxide (NaOH) or other bases instead of KOH? A: Yes, other strong bases like NaOH can be used. However, KOH is most commonly cited and is generally preferred due to the higher solubility of the resulting potassium carboxylate salt in the reaction medium, which can prevent precipitation and keep the reaction homogeneous.

Q: How do electron-donating or -withdrawing groups on the isatin ring affect the reaction? A: Substituents can have a significant electronic effect. Electron-withdrawing groups on the isatin ring can make the amide bond more susceptible to hydrolysis, potentially speeding up the initial ring-opening step. Conversely, electron-donating groups may slow it down. You may need to adjust reaction times or temperatures accordingly.

Q: My carbonyl compound is a cyclic ketone. Does the Pfitzinger reaction still work? A: Yes, the Pfitzinger reaction works well with cyclic ketones that have an α-methylene group.[4] The reaction will yield quinoline-4-carboxylic acids with fused ring systems, which are valuable in drug discovery.

Q: How can I definitively confirm the structure of my product? A: A combination of spectroscopic methods is required.

  • FTIR: Look for the characteristic C=O (~1700-1725 cm⁻¹) and broad O-H (~3200-3400 cm⁻¹) stretches of the carboxylic acid group.[8]

  • ¹H and ¹³C NMR: Will confirm the aromatic quinoline structure and the presence and position of substituents.

  • Mass Spectrometry: Will confirm the molecular weight of the synthesized compound.[8]

References
  • Wikipedia. (n.d.). Pfitzinger reaction. Retrieved from [Link]

  • Tyagi, R., Singh, B., & Kishore, D. (2012). A facile one-pot strategy to the synthesis of quinoline carboxylic acid derivatives of pyrazolo-carbazoles and azacarbazoles. Journal of Chemical Sciences, 124(5), 1133-1139. Retrieved from [Link]

  • Quora. (2024). What factors can affect the maximum theoretical and practical yields in chemical reactions? Retrieved from [Link]

  • TutorChase. (n.d.). What factors can affect the yield of a reaction? Retrieved from [Link]

  • GKS Chemistry. (2020, July 30). Pfitzinger Reaction [Video]. YouTube. Retrieved from [Link]

  • University of Rochester, Department of Chemistry. (n.d.). How To: Improve Yield. Retrieved from [Link]

  • Mamedov, V. A., et al. (2021). The Pfitzinger Reaction. (Review). ResearchGate. Retrieved from [Link]

  • Patel, H. M., et al. (2014). Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review. ResearchGate. Retrieved from [Link]

  • Yadav, V., et al. (2012). Application of pfitzinger reaction in the synthesis of indophenazino fused quinoline-4-carboxylic acid derivatives. Journal of Chemical and Pharmaceutical Research, 4(4), 1956-1959. Retrieved from [Link]

  • Universitas Indonesia. (2023). Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Reaction. UI Scholars Hub. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Low Yield in Doebner-von Miller Quinoline Synthesis

Welcome to our dedicated technical support center for the Doebner-von Miller quinoline synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to our dedicated technical support center for the Doebner-von Miller quinoline synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with this powerful, yet often temperamental, reaction. Here, we address common issues leading to low yields and provide actionable, field-proven solutions to optimize your synthetic outcomes.

Introduction: The Doebner-von Miller Synthesis - A Double-Edged Sword

The Doebner-von Miller reaction is a cornerstone in heterocyclic chemistry for the synthesis of substituted quinolines.[1] It involves the reaction of an aniline with an α,β-unsaturated carbonyl compound, typically under acidic conditions.[1] While versatile, the reaction is notorious for its potential for low yields, primarily due to harsh reaction conditions that can lead to significant side product formation.[2] This guide will walk you through the most common pitfalls and how to navigate them effectively.

The generally accepted mechanism, while still a subject of some debate, is believed to involve a fragmentation-recombination pathway.[1][3] An initial conjugate addition of the aniline to the α,β-unsaturated carbonyl compound is followed by fragmentation and subsequent recombination to form the quinoline ring system.[1][4]

Troubleshooting Guides: A Symptom-Based Approach

Problem 1: Low Yield and Significant Tar/Polymer Formation

Symptoms: Your reaction mixture becomes a thick, dark, intractable tar, making product isolation exceedingly difficult and drastically reducing the yield of the desired quinoline.[5]

Root Cause: This is the most prevalent side reaction and is primarily caused by the acid-catalyzed polymerization of the α,β-unsaturated carbonyl starting material.[5][6] Strong acidic conditions, while necessary for the main reaction, can readily promote self-condensation of aldehydes or ketones.[2]

Troubleshooting Steps:

  • Slow Addition of the Carbonyl Compound: A simple yet highly effective technique is the slow, dropwise addition of the α,β-unsaturated carbonyl compound to the heated, acidic solution of the aniline.[3] This maintains a low instantaneous concentration of the carbonyl compound, favoring the desired reaction with the aniline over self-polymerization.

  • Employ a Biphasic Solvent System: Sequestering the α,β-unsaturated carbonyl compound in a non-polar organic phase can significantly reduce its polymerization in the acidic aqueous phase.[2][5] A common and effective system involves refluxing the aniline in aqueous hydrochloric acid with the carbonyl compound dissolved in a solvent like toluene.[5]

  • Optimize Acid Catalyst and Concentration: The choice and concentration of the acid are critical.[3] While strong Brønsted acids like HCl and H₂SO₄ are common, they can be overly harsh.[3] Consider screening milder Lewis acids such as ZnCl₂, SnCl₄, or Sc(OTf)₃, which can catalyze the reaction effectively with potentially less tar formation.[3][4]

  • Control Reaction Temperature: The Doebner-von Miller reaction often requires heating to proceed at a reasonable rate.[3] However, excessive temperatures will accelerate polymerization and other side reactions.[5] It is crucial to find the minimum effective temperature for your specific substrates and monitor it closely. Some highly exothermic reactions may even require initial cooling.[3][7]

Experimental Protocol to Minimize Tar Formation (Synthesis of 2-Methylquinoline)
  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, magnetic stirrer, and an addition funnel, combine aniline (1.0 eq.) and 6 M hydrochloric acid.

  • Heating: Heat the mixture to a gentle reflux.

  • Reactant Addition: In the addition funnel, prepare a solution of crotonaldehyde (1.2 eq.) in toluene.

  • Slow Addition: Add the crotonaldehyde solution dropwise to the refluxing aniline hydrochloride solution over a period of 1-2 hours.

  • Reaction Monitoring: After the addition is complete, continue to reflux for an additional 4-6 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC).

  • Work-up:

    • Allow the mixture to cool to room temperature.

    • Carefully neutralize the mixture with a concentrated solution of sodium hydroxide until the pH is basic.

    • Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate) (3 x volume of the aqueous layer).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: The crude product can be purified by column chromatography on silica gel or by distillation.

Problem 2: Incomplete Reaction or Presence of Dihydroquinoline Impurities

Symptoms: Your final isolated product is contaminated with partially hydrogenated quinoline derivatives (dihydro- or tetrahydroquinolines), which are often difficult to separate from the desired aromatic product.[5]

Root Cause: The final step of the Doebner-von Miller synthesis is the oxidation of a dihydroquinoline intermediate to the aromatic quinoline.[5] If the oxidizing agent is inefficient, used in insufficient quantity, or if the reaction conditions do not favor complete oxidation, these hydrogenated byproducts will be present.[5] The intermediate Schiff base can sometimes act as the oxidizing agent, leading to its own reduction and the formation of these byproducts.[8]

Troubleshooting Steps:

  • Ensure Sufficient Oxidant: If your specific variation of the reaction relies on an external oxidizing agent (e.g., nitrobenzene in the related Skraup synthesis), ensure it is used in stoichiometric excess to drive the oxidation to completion.[5]

  • Optimize Reaction Time and Temperature: In many Doebner-von Miller protocols, the aromatization occurs without an added oxidant. In these cases, prolonged reaction times or slightly elevated temperatures (while balancing against tar formation) may be necessary to facilitate the final oxidation step.

  • Post-Reaction Oxidation: If you have already isolated a product mixture containing dihydroquinoline impurities, it may be possible to perform a separate oxidation step. Re-dissolve the mixture in a suitable solvent and treat it with an appropriate oxidizing agent such as 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) or manganese dioxide (MnO₂).[5] Monitor the conversion by TLC.

Visualizing the Process

Doebner-von Miller Troubleshooting Workflow

G cluster_start Start: Low Yield Observed cluster_symptoms Symptom Analysis cluster_solutions1 Solutions for Tarring cluster_solutions2 Solutions for Incomplete Oxidation cluster_end Outcome start Low Yield in Doebner-von Miller Synthesis symptom1 Significant Tar/Polymer Formation? start->symptom1 symptom2 Dihydroquinoline Impurities Present? symptom1->symptom2 No solution1a Slowly add carbonyl compound symptom1->solution1a Yes solution2a Ensure sufficient oxidant (if applicable) symptom2->solution2a Yes end Optimized Yield and Purity symptom2->end No solution1b Use biphasic solvent system solution1a->solution1b solution1c Optimize acid catalyst (e.g., Lewis acid) solution1b->solution1c solution1d Control/lower reaction temperature solution1c->solution1d solution1d->end solution2b Increase reaction time/temperature solution2a->solution2b solution2c Perform post-reaction oxidation (e.g., with DDQ) solution2b->solution2c solution2c->end

Caption: A troubleshooting workflow for low yield in the Doebner-von Miller synthesis.

Simplified Doebner-von Miller Reaction Mechanism

G cluster_reactants cluster_intermediates cluster_product aniline Aniline michael_adduct Michael Adduct aniline->michael_adduct 1. Conjugate Addition carbonyl α,β-Unsaturated Carbonyl carbonyl->michael_adduct 1. Conjugate Addition cyclized_intermediate Cyclized Intermediate michael_adduct->cyclized_intermediate 2. Cyclization (Electrophilic Aromatic Substitution) dihydroquinoline Dihydroquinoline cyclized_intermediate->dihydroquinoline 3. Dehydration quinoline Quinoline dihydroquinoline->quinoline 4. Oxidation

Caption: Simplified mechanistic pathway of the Doebner-von Miller quinoline synthesis.

Frequently Asked Questions (FAQs)

Q1: I am using a substituted aniline and getting a very low yield. What could be the issue?

A1: The electronic nature of the substituents on the aniline ring significantly impacts the reaction. Anilines bearing strong electron-withdrawing groups are less nucleophilic and are known to give poor yields in the conventional Doebner-von Miller reaction.[5] Conversely, anilines with strong electron-donating groups can be overly reactive, leading to increased side reactions.[5] Careful optimization of reaction conditions (acid type, temperature) is crucial when working with substituted anilines.

Q2: Can I use an α,β-unsaturated ketone instead of an aldehyde?

A2: Yes, α,β-unsaturated ketones can be used. However, the reaction is often more successful and higher-yielding with α,β-unsaturated aldehydes.[5] Ketones, especially those with significant steric bulk around the carbonyl group, may lead to lower yields or the formation of complex product mixtures due to steric hindrance disfavoring the desired cyclization pathway.[5]

Q3: How can I effectively purify my quinoline product from the tarry byproducts?

A3: Purification can indeed be challenging. A multi-step approach is often necessary:

  • Initial Filtration: After the basic work-up and extraction, it is advisable to filter the concentrated crude product through a short plug of silica gel or alumina. This will remove the majority of the high-molecular-weight tar.

  • Acid-Base Extraction: For a more thorough purification, you can dissolve the crude product in a dilute acidic solution (e.g., 1 M HCl). The basic quinoline product will form a water-soluble salt. This aqueous solution can then be washed with an organic solvent (like diethyl ether or ethyl acetate) to remove non-basic impurities. Subsequently, basifying the aqueous layer will precipitate the free quinoline, which can then be extracted with an organic solvent, dried, and concentrated.[8]

  • Column Chromatography: For final purification, column chromatography on silica gel or alumina is a standard technique.[5]

  • Distillation/Recrystallization: If the product is a liquid, distillation under reduced pressure can be effective. If it is a solid, recrystallization from a suitable solvent system is a good final purification step.

Q4: My reaction seems to have stalled. What can I do?

A4: If you are monitoring the reaction by TLC and see no further conversion of your starting materials, consider the following:

  • Acid Deactivation: Ensure your acid catalyst has not been neutralized or is not too dilute.[3]

  • Insufficient Temperature: The reaction may require more thermal energy. Cautiously increase the temperature in small increments, while monitoring for any increase in byproduct formation.[3]

  • Reaction Time: Some substrate combinations are simply sluggish and may require extended reaction times. Continue monitoring for an extended period before deeming the reaction a failure.[3]

Quantitative Data Summary

The choice of acid catalyst can significantly influence the yield. The following table provides illustrative data on how different catalysts can affect the outcome.

CatalystYield of 2-carboxy-4-phenylquinoline (%)Reference
Trifluoroacetic Acid (TFA)85[3]
p-Toluenesulfonic Acid (p-TsOH)70[3]
Zinc Chloride (ZnCl₂)65[3]
Hydrochloric Acid (HCl)58[3]

Note: Data is illustrative and extracted from a specific study on the reaction of aniline and γ-phenyl-β,γ-unsaturated α-ketoester.[3] Actual yields will vary depending on the specific substrates, scale, and reaction conditions.

References

  • Technical Support Center: Doebner-von Miller Quinoline Synthesis - Benchchem. (n.d.).
  • Scott, T. L., & You, W. (2016). Recent Advances in Metal-Free Quinoline Synthesis. Molecules, 21(8), 1025. [Link]

  • byproduct formation in the Doebner-von Miller reaction - Benchchem. (n.d.).
  • troubleshooting side reactions in the synthesis of quinoline derivatives - Benchchem. (n.d.).
  • Doebner-von Millar modification for Quinoline synthesis from aniline and aldehyde: Full mechanism. (2020, February 3). YouTube. Retrieved January 22, 2026, from [Link]

  • optimizing solvent and base conditions for quinoline synthesis - Benchchem. (n.d.).
  • Identification of common byproducts in quinoline synthesis - Benchchem. (n.d.).
  • Denmark, S. E., & Venkatraman, S. (2006). On the Mechanism of the Skraup−Doebner−Von Miller Quinoline Synthesis. The Journal of Organic Chemistry, 71(4), 1668–1676. [Link]

  • Doebner–Miller reaction - Wikipedia. (n.d.). Retrieved January 22, 2026, from [Link]

  • SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. (2024). IIP Series. Retrieved January 22, 2026, from [Link]

  • Synthesis of quinoline derivatives by a Döebner-von Miller reaction using a Ag(I)-exchanged Montmorillonite K10 catalyst. (n.d.). ResearchSpace. Retrieved January 22, 2026, from [Link]

  • On the Mechanism of the Skraup−Doebner−Von Miller Quinoline Synthesis. (2006). ResearchGate. Retrieved January 22, 2026, from [Link]

  • Doebner-Miller reaction and applications. (2023, April 25). Slideshare. Retrieved January 22, 2026, from [Link]

  • What is the complete procedure for Doebner-von miller reaction ?. (2018, July 17). ResearchGate. Retrieved January 22, 2026, from [Link]

Sources

Troubleshooting

Technical Support Center: Purification of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic Acid

Introduction: This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and purification of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic ac...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and purification of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid. As a key intermediate in various research and development endeavors, obtaining this compound in high purity is paramount. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed purification protocols to address common challenges encountered during the purification of this target molecule from a crude reaction mixture.

Understanding the Chemistry: Synthesis and Potential Impurities

The target compound, 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid, is typically synthesized via multicomponent reactions such as the Doebner or Pfitzinger reactions. Understanding the reaction mechanism is crucial for anticipating potential impurities.

  • Doebner Reaction: This involves the condensation of an aniline (4-bromoaniline), an aldehyde (2,4-dimethoxybenzaldehyde), and pyruvic acid.

  • Pfitzinger Reaction: This reaction utilizes an isatin (e.g., 5-bromoisatin) and a carbonyl compound with an α-methylene group (e.g., 2,4-dimethoxyacetophenone).

Common impurities arising from these synthetic routes may include:

  • Unreacted Starting Materials: 4-bromoaniline, 2,4-dimethoxybenzaldehyde, pyruvic acid, or 5-bromoisatin.

  • Side-Products: Intermediates from the condensation reactions or polymeric materials, which can sometimes form under vigorous reaction conditions.[1]

  • Isomers: Depending on the reaction conditions, minor isomeric products could potentially form.

The purification strategy, therefore, must be tailored to effectively remove these specific impurities.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid.

Q1: My crude product is a sticky, oily residue and won't solidify. How can I proceed with purification?

A1: An oily crude product often indicates the presence of residual solvents or low-molecular-weight impurities.

  • Initial Work-up: Ensure your initial work-up procedure is thorough. If the reaction was conducted in a high-boiling solvent, co-evaporation with a lower-boiling solvent (e.g., dichloromethane or ethyl acetate) on a rotary evaporator can help remove residual solvent.

  • Trituration: Attempt to induce solidification by trituration. This involves stirring the oil with a solvent in which the desired product is sparingly soluble, while the impurities are more soluble. For a polar compound like a carboxylic acid, a non-polar solvent such as hexanes or diethyl ether is a good starting point.

  • Acid-Base Extraction: If the oil persists, an acid-base extraction can be highly effective for isolating the carboxylic acid. Dissolve the crude oil in an organic solvent like ethyl acetate and extract with an aqueous base (e.g., 1M sodium carbonate or sodium bicarbonate). The carboxylic acid will move into the aqueous layer as its carboxylate salt, leaving non-acidic impurities in the organic layer. The aqueous layer can then be acidified (e.g., with 1M HCl) to precipitate the purified carboxylic acid, which can be collected by filtration.

Q2: I'm attempting recrystallization, but the product is "oiling out" instead of forming crystals. What should I do?

A2: "Oiling out" occurs when the compound separates from the solution as a liquid phase at a temperature above its melting point in the solvent.

  • Solvent Choice is Key: The chosen recrystallization solvent may be too good a solvent for your compound. A suitable recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at room temperature or below.

  • Solvent Polarity: For quinoline-4-carboxylic acids, which are relatively polar, consider solvent systems like ethanol/water, acetic acid/water, or mixtures of a polar aprotic solvent (e.g., acetone, ethyl acetate) with a non-polar solvent (e.g., hexanes).

  • Troubleshooting Steps:

    • Add More Solvent: The concentration of your compound might be too high. Add more of the hot solvent to ensure everything is fully dissolved before cooling.

    • Slow Cooling: Allow the solution to cool slowly to room temperature. Do not immediately place it in an ice bath, as rapid cooling can promote oiling out.

    • Scratching: Gently scratch the inside of the flask with a glass rod at the solvent-air interface to create nucleation sites for crystal growth.

    • Seed Crystals: If you have a small amount of pure product, add a seed crystal to the cooled solution to initiate crystallization.

Q3: During column chromatography, my compound is streaking or not moving from the origin. How can I improve the separation?

A3: Carboxylic acids can interact strongly with the acidic silanol groups on the surface of silica gel, leading to poor separation.

  • Mobile Phase Modification: To mitigate this interaction, add a small amount of a polar, acidic modifier to your mobile phase. Acetic acid or formic acid (typically 0.1-1%) is commonly used. This protonates the carboxylic acid, reducing its interaction with the silica gel and resulting in sharper peaks and better elution.

  • Solvent System Selection: For a compound with the polarity of a bromo-dimethoxyphenyl-quinoline-4-carboxylic acid, a good starting point for the mobile phase on a silica gel column would be a mixture of a non-polar solvent like hexanes or heptane and a more polar solvent like ethyl acetate. You can gradually increase the polarity of the mobile phase (gradient elution) to achieve optimal separation.

  • Reverse-Phase Chromatography: If normal-phase chromatography proves challenging, consider reverse-phase chromatography using a C18-functionalized silica gel. The mobile phase would typically be a mixture of water and acetonitrile or methanol, often with a small amount of an acid like trifluoroacetic acid (TFA) or formic acid (0.1%) to ensure the carboxylic acid is protonated.[2][3]

Frequently Asked Questions (FAQs)

Q1: What is the expected appearance and solubility of pure 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid?

A1: Pure quinoline derivatives are often crystalline solids, appearing as white, off-white, or pale yellow powders. As a carboxylic acid with aromatic rings, it is expected to have poor solubility in water and non-polar solvents like hexanes. It should exhibit moderate to good solubility in polar organic solvents such as ethanol, methanol, ethyl acetate, acetone, and dimethylformamide (DMF), especially upon heating.

Q2: How can I assess the purity of my final product?

A2: Several analytical techniques can be used to determine the purity of your compound:

  • Thin-Layer Chromatography (TLC): A single spot on a TLC plate in multiple solvent systems is a good indication of purity.

  • Melting Point: A sharp melting point range (typically within 1-2 °C) is characteristic of a pure compound. Impurities will generally lower and broaden the melting point range.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are powerful tools to confirm the structure and assess the purity of your compound. The absence of signals corresponding to impurities is a strong indicator of high purity.

  • High-Performance Liquid Chromatography (HPLC): HPLC is a highly sensitive technique for determining purity. A single sharp peak in the chromatogram indicates a pure compound.

  • Mass Spectrometry (MS): MS can confirm the molecular weight of your compound.

Q3: Can I use a base wash during my work-up to remove acidic impurities?

A3: A wash with a weak aqueous base like sodium bicarbonate solution is an excellent way to remove acidic starting materials or by-products from your crude product, provided your desired compound is in a non-acidic form (e.g., an ester precursor). However, since the target molecule is a carboxylic acid, a base wash will deprotonate it and transfer it to the aqueous layer. This principle is, as mentioned earlier, the basis for an effective purification by acid-base extraction.

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol provides a general guideline for the recrystallization of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid. The optimal solvent or solvent system should be determined experimentally on a small scale first.

Materials:

  • Crude 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid

  • Recrystallization solvent (e.g., ethanol, isopropanol, acetic acid, or a mixture such as ethanol/water or ethyl acetate/hexanes)

  • Erlenmeyer flask

  • Heating source (hot plate or heating mantle)

  • Buchner funnel and filter paper

  • Vacuum flask

Procedure:

  • Solvent Selection: In a small test tube, test the solubility of a small amount of the crude product in various solvents at room and elevated temperatures to find a suitable recrystallization solvent.

  • Dissolution: Place the crude product in an Erlenmeyer flask and add a minimal amount of the chosen solvent.

  • Heating: Gently heat the mixture with stirring until the solid completely dissolves. Add more solvent in small portions if necessary to achieve complete dissolution.

  • Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

  • Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.

  • Cooling: Once the solution has reached room temperature and crystals have started to form, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

  • Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

  • Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Protocol 2: Purification by Column Chromatography

This protocol outlines a general procedure for purification by silica gel column chromatography.

Materials:

  • Crude 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid

  • Silica gel (60-120 mesh or 230-400 mesh)

  • Chromatography column

  • Mobile phase (e.g., a mixture of hexanes and ethyl acetate with 0.5% acetic acid)

  • Collection tubes

  • TLC plates and developing chamber

Procedure:

  • Mobile Phase Selection: Use TLC to determine a suitable mobile phase that gives a retention factor (Rf) of approximately 0.2-0.4 for the target compound. A good starting point is a 7:3 mixture of hexanes:ethyl acetate with 0.5% acetic acid.

  • Column Packing: Pack the chromatography column with silica gel using the chosen mobile phase (wet packing).

  • Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent. Alternatively, adsorb the crude product onto a small amount of silica gel (dry loading). Carefully load the sample onto the top of the column.

  • Elution: Begin eluting the column with the mobile phase, collecting fractions in separate tubes.

  • Monitoring: Monitor the separation by TLC analysis of the collected fractions.

  • Fraction Pooling: Combine the fractions containing the pure product.

  • Solvent Removal: Remove the solvent from the pooled fractions using a rotary evaporator to obtain the purified compound.

Visualizing the Purification Workflow

The following diagram illustrates the general workflow for the purification of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid.

PurificationWorkflow cluster_synthesis Synthesis cluster_purification Purification cluster_analysis Purity Analysis Crude Product Crude Product Recrystallization Recrystallization Crude Product->Recrystallization Column Chromatography Column Chromatography Crude Product->Column Chromatography Acid-Base Extraction Acid-Base Extraction Crude Product->Acid-Base Extraction TLC TLC Recrystallization->TLC Column Chromatography->TLC Acid-Base Extraction->TLC Melting Point Melting Point TLC->Melting Point NMR NMR Melting Point->NMR HPLC HPLC NMR->HPLC Pure Product Pure Product HPLC->Pure Product

Caption: General purification workflow.

References

  • Martinez, R., Ramón, D. J., & Yus, M. (2008). A direct reaction between 2-aminobenzylic alcohol derivatives and either ketones or alcohols in the presence of a base and benzophenone as hydride scavenger allows the synthesis of polysubstituted quinolines without any transition-metal catalyst. The Journal of Organic Chemistry, 73(24), 9778–9780.
  • ResearchGate. (2018). What is the complete procedure for Doebner-von miller reaction? [Online discussion forum]. Retrieved from [Link]

  • Pfitzinger Quinoline Synthesis. (n.d.). In Name Reactions in Organic Synthesis (pp. 586-588). Cambridge University Press.
  • Chen, J., Liu, H., Yang, L., Jiang, J., Bi, G., Zhang, G., Li, G., & Chen, X. (2019). Highly Selective and Efficient Synthesis of 7-Aminoquinolines and Their Applications as Golgi-Localized Probes. ACS Medicinal Chemistry Letters, 10(6), 954–959.
  • Ökten, S., Çakmak, O., & Tekin, Ş. (2017). A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents. Letters in Drug Design & Discovery, 14(9), 1045-1054.
  • Facile Synthesis of Quinolinecarboxylic Acid–Linked Covalent Organic Framework via One–Pot Reaction for Highly Efficient Removal of Water–Soluble Pollutants. (2022). Molecules, 27(19), 6529.
  • Purification of aromatic polycarboxylic acids by recrystallization. (1972). U.S.
  • A kind of preparation method of the bromo- 4- chloroquinoline of 6-. (2017).
  • Application Notes and Protocols: Doebner Reaction for Synthesizing Substituted Quinolines. (2025). BenchChem.
  • Microwave-Assisted Knoevenagel-Doebner Reaction: An Efficient Method for Naturally Occurring Phenolic Acids Synthesis. (2018). Frontiers in Chemistry, 6, 419.
  • Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review. (2014). International Journal of Pharmaceutical Sciences and Research, 5(3), 746-757.
  • Investigation of Antifungal Properties of Synthetic Dimethyl-4-Bromo-1-(Substituted Benzoyl)
  • Column chromatography of carboxylic acids? (2016). Reddit. Retrieved from [Link]

  • Synthesis and Molecular Docking study of 2-Aryl/Heteroaryl quinoline - 4- Carboxylic Acids for Antimalerial, Antituberculosos an. (2015). International Journal of Chemical and Physical Sciences, 4(Special Issue), 1-10.
  • Wang, W., Guo, Y., Wang, L., OuYang, Y., Wang, Q., & Zhu, W. (2015). Synthesis of 6-bromo-4-iodoquinoline.
  • Lasikova, A., & Vegh, D. (1997). Synthetic use of the Pfitzinger reaction in preparation of 2(,3)-(di)substituted derivatives of quinoline-4-carboxylic acids. Chemical Papers, 51(6B), 408–411.
  • Quinoline-4-carboxylic acid. (2018). SIELC Technologies. Retrieved from [Link]

  • Ökten, S., Yılmaz, F., & Çakmak, O. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles.
  • Rapid synthesis of quinoline-4-carboxylic acid derivatives from arylimines and 2-substituted acrylates or acrylamides under indium(iii) chloride and microwave activations. Scope and limitations of the reaction. (2005). Organic & Biomolecular Chemistry, 3(20), 3794-3804.
  • RediSep C-18 reversed phase column purification of carboxylic acids. (2012). Teledyne ISCO.
  • Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids. (2022). The Journal of Organic Chemistry, 87(17), 11567–11573.
  • Bromination of 8-substituted quinolines. Reagents and conditions. (i)... (2016).
  • Wang, W., Guo, Y., Wang, L., OuYang, Y., Wang, Q., & Zhu, W. (2015). Synthesis of 6-bromo-4-iodoquinoline.
  • Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. (2023). Chemistry & Biodiversity, 20(5), e202201171.
  • Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. (2023). The Journal of Organic Chemistry, 88(17), 12283–12291.

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Optimization

Technical Support Center: Navigating Common Side Reactions in Quinoline Derivative Synthesis

Welcome to the technical support resource for navigating the complexities of quinoline derivative synthesis. This guide is designed for researchers, scientists, and professionals in drug development, offering in-depth tr...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support resource for navigating the complexities of quinoline derivative synthesis. This guide is designed for researchers, scientists, and professionals in drug development, offering in-depth troubleshooting advice and frequently asked questions (FAQs). Our focus is to move beyond mere procedural steps, delving into the causality behind common side reactions and providing field-proven solutions to optimize your synthetic outcomes.

Introduction: The Challenge of Quinoline Synthesis

The synthesis of quinoline and its derivatives is a cornerstone of medicinal chemistry, with this heterocyclic scaffold being central to numerous therapeutic agents. However, the classic named reactions used to construct the quinoline core, while powerful, are often plagued by side reactions that can lead to low yields, purification challenges, and in some cases, complete reaction failure. This guide provides a structured approach to troubleshooting these common issues, grounded in mechanistic understanding and practical experience.

Section 1: The Skraup Synthesis

The Skraup synthesis is a highly effective method for producing quinolines but is notoriously exothermic and prone to the formation of tar.[1][2] Careful control of reaction conditions is paramount for success.

FAQ 1: My Skraup reaction is extremely vigorous and difficult to control, resulting in a tarry black substance. What is happening and how can I mitigate this?

Root Cause: The Skraup synthesis is a highly exothermic reaction.[2][3] The dehydration of glycerol by concentrated sulfuric acid to form acrolein is a key step, and this in situ generated acrolein is highly reactive and prone to polymerization under the harsh acidic and high-temperature conditions, leading to significant tar formation.[1][4]

Troubleshooting & Optimization:

  • Use of a Moderator: The most common and effective method to tame the reaction's vigor is the addition of a moderator. Ferrous sulfate (FeSO₄) is widely used to make the reaction less violent.[1][3] Boric acid can also serve this purpose.[1][3]

  • Controlled Reagent Addition: The order and rate of reagent addition are critical. Concentrated sulfuric acid should be added slowly with efficient cooling to prevent a premature and uncontrolled reaction.[1][3]

  • Gradual Heating: Gentle heating should be applied to initiate the reaction. Once the exothermic phase begins, the external heat source should be removed to allow the reaction to proceed under its own reflux.[1][3]

  • Efficient Stirring: Good agitation is essential for uniform heat dissipation and to prevent the formation of localized hotspots.[3]

Experimental Protocol: Moderated Skraup Synthesis of Quinoline

This protocol incorporates the use of ferrous sulfate to control the reaction's exothermicity.

  • Reaction Setup: In a fume hood, equip a large round-bottom flask with a reflux condenser and a dropping funnel.

  • Charging Reactants: To the flask, add aniline, glycerol, and ferrous sulfate heptahydrate.[3]

  • Acid Addition: Slowly add concentrated sulfuric acid through the dropping funnel with constant stirring and cooling in an ice bath.[3]

  • Reaction Initiation: Gently heat the mixture to start the reaction. Once the exothermic reaction commences, remove the heat source. If the reaction becomes too vigorous, cool the flask.[3]

  • Completion: After the initial vigorous phase subsides, heat the mixture to reflux for several hours to ensure the reaction goes to completion.[3]

  • Work-up: Cool the reaction mixture and carefully pour it into a large volume of cold water. Neutralize the acidic solution with a base (e.g., sodium hydroxide solution) until it is alkaline.[3]

  • Purification: The crude quinoline can be purified by steam distillation.[1][4] The quinoline co-distills with water and can be separated from the non-volatile tar.[1]

Section 2: The Doebner-von Miller Synthesis

A versatile method for preparing substituted quinolines, the Doebner-von Miller reaction is often hampered by the polymerization of the α,β-unsaturated carbonyl starting material.[4][5]

FAQ 2: My Doebner-von Miller reaction has a low yield and produces a large amount of polymeric material. How can I prevent this?

Root Cause: The strongly acidic conditions required for the Doebner-von Miller reaction can catalyze the self-condensation and polymerization of the α,β-unsaturated aldehyde or ketone.[3][4][5] This is a major competing side reaction that leads to the formation of intractable tars and significantly reduces the yield of the desired quinoline.[5]

Troubleshooting & Optimization:

  • Biphasic Reaction Medium: A highly effective strategy is to use a two-phase solvent system. By sequestering the α,β-unsaturated carbonyl compound in an organic phase (e.g., toluene), its concentration in the acidic aqueous phase is minimized, thus reducing the rate of acid-catalyzed polymerization.[3][5]

  • Slow Addition of Reactants: Adding the carbonyl compound slowly to the reaction mixture helps to maintain its low concentration, favoring the desired reaction with the aniline over self-polymerization.[3][5]

  • Catalyst Optimization: While strong acids are necessary, their concentration and type can be optimized. Exploring different Brønsted acids (e.g., HCl, H₂SO₄) or milder Lewis acids (e.g., ZnCl₂, SnCl₄) may provide a better balance between the reaction rate and the formation of side products.[5]

ParameterRecommended ChangeRationale
Reaction Medium Biphasic (e.g., water/toluene)Sequesters the carbonyl compound, reducing acid-catalyzed polymerization.[3][5]
Reactant Addition Slow addition of the carbonyl compoundMaintains a low concentration of the carbonyl, disfavoring self-condensation.[3][5]
Catalyst Screen Brønsted and Lewis acidsFind the optimal balance between reaction rate and minimizing side reactions.[5]
Diagram: Troubleshooting Polymerization in Doebner-von Miller Synthesis

G start Low Yield & High Polymer Content in Doebner-von Miller Synthesis q1 Is a single-phase solvent system being used? start->q1 a1 Switch to a biphasic system (e.g., water/toluene) to sequester the carbonyl compound. q1->a1 Yes q2 Is the carbonyl compound added all at once? q1->q2 No a1->q2 a2 Implement slow, controlled addition of the carbonyl compound. q2->a2 Yes q3 Have alternative acid catalysts been explored? q2->q3 No a2->q3 a3 Screen a panel of Brønsted and Lewis acids to optimize conditions. q3->a3 No end Improved Yield and Reduced Polymer Formation q3->end Yes a3->end

Caption: A decision-making workflow for troubleshooting polymerization.

Section 3: The Combes Synthesis

The Combes synthesis is a valuable tool for preparing 2,4-substituted quinolines.[6] A common challenge with this method is controlling regioselectivity when using unsymmetrical β-diketones.[3][6]

FAQ 3: I am getting a mixture of regioisomers in my Combes synthesis with an unsymmetrical β-diketone. How can I control the regioselectivity?

Root Cause: When an unsymmetrical β-diketone is used, the initial condensation with the aniline can occur at either of the two carbonyl groups, leading to the formation of two different enamine intermediates. Subsequent acid-catalyzed cyclization and dehydration will then produce a mixture of regioisomeric quinolines.[6] The regioselectivity is governed by both steric and electronic factors of the substituents on the aniline and the β-diketone.[7]

Troubleshooting & Optimization:

  • Steric Hindrance: Increasing the steric bulk of one of the R groups on the β-diketone can favor the formation of one regioisomer over the other by hindering the approach of the aniline to the more sterically encumbered carbonyl group.[7]

  • Electronic Effects: The electronic nature of the substituents on the aniline can also influence the regioselectivity. For instance, in some cases, using methoxy-substituted anilines has been shown to favor the formation of 2-CF₃-quinolines when trifluoromethyl-β-diketones are used.[6]

  • Catalyst and Solvent Screening: The choice of acid catalyst and solvent can impact the regiochemical outcome. Polyphosphoric acid (PPA) is often used and can provide different selectivity compared to sulfuric acid.[8] Experimenting with different acidic catalysts is a worthwhile endeavor.

Section 4: The Friedländer Synthesis

The Friedländer synthesis offers a direct route to substituted quinolines by reacting a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group.[9][10] Key challenges include managing regioselectivity with unsymmetrical ketones and preventing self-condensation side reactions.[9][11]

FAQ 4: My Friedländer synthesis with an unsymmetrical ketone is giving a mixture of products that are difficult to separate. What is the cause and how can I improve the regioselectivity?

Root Cause: The use of an unsymmetrical ketone with two different enolizable α-methylene groups allows for condensation to occur at either side of the carbonyl group, resulting in a mixture of regioisomeric quinolines.[11]

Troubleshooting & Optimization:

  • Catalyst Control: The choice of catalyst can significantly influence the regioselectivity. Amine catalysts, such as pyrrolidine, have been shown to be effective in directing the reaction to favor the 2-substituted quinoline.[11] Ionic liquids have also been reported to promote regiospecific synthesis.[11]

  • Directing Groups: Introducing a directing group, such as a phosphoryl group, on one of the α-carbons of the ketone can effectively block one of the reaction pathways, leading to a single product.[11]

  • Reaction Conditions: Adjusting reaction parameters can also improve regioselectivity. For instance, the gradual addition of the methyl ketone substrate and higher reaction temperatures have been observed to favor the 2-substituted product in amine-catalyzed reactions.[11]

FAQ 5: I'm observing a significant amount of aldol self-condensation product from my ketone starting material in my Friedländer synthesis. How can I minimize this?

Root Cause: Under the basic or acidic conditions often employed in the Friedländer synthesis, the ketone starting material can enolize and react with itself in an aldol condensation reaction.[7][9] This is a common side reaction that consumes the starting material and complicates purification.[7]

Troubleshooting & Optimization:

  • Use of an Imine Analog: To circumvent the aldol condensation, the imine analog of the o-aminoaryl aldehyde or ketone can be used instead of the carbonyl compound itself.[9]

  • Pre-formation of the Enolate: With a strong, non-nucleophilic base like lithium diisopropylamide (LDA), it is possible to pre-form the enolate of one ketone before the addition of the 2-aminoaryl ketone/aldehyde, thus minimizing self-condensation.[12]

  • Milder Reaction Conditions: The use of milder catalysts and lower reaction temperatures can help to reduce the rate of the aldol side reaction.[9]

Section 5: The Conrad-Limpach-Knorr Synthesis

This synthesis involves the reaction of anilines with β-ketoesters to produce 4-hydroxyquinolines (Conrad-Limpach) or 2-hydroxyquinolines (Knorr), with the regioselectivity being highly dependent on the reaction temperature.[13][14]

FAQ 6: My Conrad-Limpach-Knorr synthesis is giving me a mixture of 4-hydroxyquinoline and 2-hydroxyquinoline. How can I favor the formation of a single isomer?

Root Cause: The regioselectivity in the Conrad-Limpach-Knorr synthesis is a classic example of kinetic versus thermodynamic control.[14]

  • Kinetic Control (Lower Temperatures): At lower temperatures (e.g., room temperature), the reaction is under kinetic control. The more nucleophilic aniline attacks the more electrophilic keto group of the β-ketoester, leading to the formation of the 4-hydroxyquinoline (Conrad-Limpach product).[14][15]

  • Thermodynamic Control (Higher Temperatures): At higher temperatures (e.g., 140 °C), the reaction is under thermodynamic control. The attack of the aniline on the ester carbonyl, though slower, is irreversible and leads to the more stable β-keto anilide intermediate, which then cyclizes to form the 2-hydroxyquinoline (Knorr product).[13][14]

Troubleshooting & Optimization:

  • Temperature Control: The most critical parameter for controlling the regioselectivity is the reaction temperature. To obtain the 4-hydroxyquinoline, the reaction should be carried out at or below room temperature. For the 2-hydroxyquinoline, higher temperatures are required.[13][14]

  • Solvent Choice: High-boiling point, inert solvents like mineral oil are often used for the high-temperature cyclization step to ensure even heating and prevent decomposition.[7]

Diagram: Kinetic vs. Thermodynamic Control in Conrad-Limpach-Knorr Synthesis

G cluster_0 Kinetic Pathway cluster_1 Thermodynamic Pathway reactants Aniline + β-Ketoester kinetic_intermediate Attack at Keto Group (Favored at Low Temp) reactants->kinetic_intermediate thermo_intermediate Attack at Ester Group (Favored at High Temp) reactants->thermo_intermediate product_4_OH 4-Hydroxyquinoline (Conrad-Limpach Product) kinetic_intermediate->product_4_OH product_2_OH 2-Hydroxyquinoline (Knorr Product) thermo_intermediate->product_2_OH

Caption: Divergent pathways based on reaction temperature.

References

  • Wikipedia. (2023). Combes quinoline synthesis. Wikipedia. [Link]

  • ResearchGate. (2008). Regioselectivity of Friedländer Quinoline Syntheses. ResearchGate. [Link]

  • ResearchGate. (n.d.). The Friedländer Synthesis of Quinolines. ResearchGate. [Link]

  • Organic Reactions. (1982). The Friedländer Synthesis of Quinolines. Organic Reactions. [Link]

  • Wikipedia. (2023). Friedländer synthesis. Wikipedia. [Link]

  • ResearchSpace. (2018). Synthesis of quinoline derivatives by a Döebner-von Miller reaction using a Ag(I)-exchanged Montmorillonite K10 catalyst. ResearchSpace. [Link]

  • Scilit. (2008). Regioselectivity of Friedländer Quinoline Syntheses. Scilit. [Link]

  • IIP Series. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. [Link]

  • YouTube. (2020). Doebner-von Millar modification for Quinoline synthesis from aniline and aldehyde: Full mechanism. YouTube. [Link]

  • Cambridge University Press. (n.d.). Combes Quinoline Synthesis. Cambridge University Press. [Link]

  • Organic Chemistry Portal. (n.d.). Friedlaender Synthesis. Organic Chemistry Portal. [Link]

  • National Institutes of Health. (2016). Recent Advances in Metal-Free Quinoline Synthesis. PMC. [Link]

  • Wikipedia. (2023). Conrad–Limpach synthesis. Wikipedia. [Link]

  • Slideshare. (2017). Doebner-Miller reaction and applications. Slideshare. [Link]

  • Química Organica.org. (n.d.). Quinoline Synthesis: Conrad-Limpach-Knorr. Química Organica.org. [Link]

  • PubMed Central. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. PubMed Central. [Link]

  • Wikipedia. (2023). Skraup reaction. Wikipedia. [Link]

  • YouTube. (2019). Conrad-limpach-knorr synthesis of Quinolone. YouTube. [Link]

Sources

Troubleshooting

Technical Support Center: Synthesis and Purification of Quinoline-4-Carboxylic Acid

Welcome to the Technical Support Center for the synthesis and purification of quinoline-4-carboxylic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who are working wi...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for the synthesis and purification of quinoline-4-carboxylic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important heterocyclic scaffold. As a key intermediate in the development of pharmaceuticals, achieving high purity is critical.[1][2] This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during its synthesis and purification.

Section 1: Understanding Common Impurities

The purity of your final quinoline-4-carboxylic acid is fundamentally linked to the synthetic route employed. The most common methods—the Doebner, Pfitzinger, and Combes syntheses—each present a unique impurity profile. Understanding the origin of these impurities is the first step in designing an effective purification strategy.

Impurities from the Doebner Reaction

The Doebner reaction, a three-component condensation of an aniline, an aldehyde, and pyruvic acid, is a versatile method for preparing 2-substituted quinoline-4-carboxylic acids.[3][4] However, it is prone to several side reactions.

  • Benzylamine Byproducts: In a "hydrogen-transfer" mechanism, the dihydroquinoline intermediate is oxidized to the final quinoline. The hydrogen acceptor in this process is often the imine formed between the aniline and aldehyde, which is consequently reduced to a benzylamine-type byproduct.[5][6][7] This is especially prevalent when using anilines with electron-withdrawing groups.[6][7]

  • Decarboxylated Quinolines: High reaction temperatures can promote the loss of the C4-carboxylic acid group, leading to the corresponding quinoline impurity.[5]

  • Unreacted Starting Materials: Incomplete reactions can leave residual aniline, aldehyde, and pyruvic acid in the crude product.

Impurities from the Pfitzinger Reaction

The Pfitzinger reaction involves the condensation of isatin with a carbonyl compound containing an α-methylene group under basic conditions.[8]

  • Keto-acid Intermediate: The reaction proceeds via the base-catalyzed hydrolysis of isatin's amide bond to form a keto-acid intermediate.[8] Incomplete reaction can leave this polar impurity in the mixture.

  • Self-Condensation of Carbonyl Compound: Under basic conditions, the carbonyl reactant can undergo self-condensation (e.g., an aldol reaction), leading to polymeric or dimeric byproducts.

  • Incomplete Cyclization/Dehydration: Failure of the final cyclization and dehydration steps can result in various open-chain intermediates.

Impurities from the Combes Synthesis

The Combes synthesis, the acid-catalyzed condensation of an aniline with a β-diketone, is effective for 2,4-disubstituted quinolines.[9][10]

  • Regioisomers: The primary challenge when using an unsymmetrical β-diketone is controlling regioselectivity. The cyclization step is an electrophilic aromatic substitution, and its direction is influenced by both steric and electronic factors of the substituents on both the aniline and the diketone.[9][11] This can lead to a mixture of difficult-to-separate regioisomeric quinolines.

  • Tar Formation: Strong acid catalysts like sulfuric acid can cause degradation and polymerization of the reactants, leading to tarry byproducts, a common issue in related syntheses like the Skraup reaction.

Section 2: Troubleshooting Purification Challenges (Q&A)

This section addresses specific issues you may encounter during the purification of your crude quinoline-4-carboxylic acid.

Q1: My crude product is a dark, tarry solid, and the yield is very low. What is the primary cause and how can I fix it?

A1: This is a classic problem, particularly in Doebner-type syntheses, and is almost always due to the acid-catalyzed polymerization of the aldehyde or pyruvic acid enolate.

Expert Insight & Causality: Strong acids and high temperatures can cause α,β-unsaturated carbonyl compounds (formed in situ) to polymerize readily. This not only consumes your starting materials, reducing the yield, but also generates intractable tarry materials that co-precipitate with your product, making isolation exceedingly difficult.

Troubleshooting Protocol:

  • Modify Reagent Addition: Instead of combining all reactants at once, try adding the pyruvic acid dropwise to the heated solution of the aniline and aldehyde. This keeps the concentration of the easily polymerized species low at any given moment, suppressing side reactions.[5]

  • Optimize Temperature: While heat is required, excessive temperatures accelerate polymerization. Aim for the minimum temperature necessary for a reasonable reaction rate (e.g., 80°C) and monitor closely.[1]

  • Adjust Stoichiometry: Recent studies on the Doebner hydrogen-transfer mechanism show that increasing the equivalents of the aniline and aldehyde relative to the pyruvic acid can improve yields. This provides a sufficient pool of the imine intermediate to act as a hydrogen acceptor, favoring the desired aromatization over other pathways.[5][6]

Q2: During my acid-base workup, I don't get a clean precipitate when I re-acidify the basic aqueous layer. What's going wrong?

A2: This issue usually points to problems with pH control or the presence of base-soluble impurities. The pKa of the carboxylic acid and the choice of base are critical.

Expert Insight & Causality: Acid-base extraction relies on the dramatic change in water solubility between the neutral carboxylic acid (R-COOH) and its deprotonated carboxylate salt (R-COO⁻). For this to be effective, the pH of the aqueous layer must be sufficiently high to deprotonate the acid completely, and then sufficiently low to re-protonate it for precipitation.

Troubleshooting Workflow Diagram:

G start Start: Crude Product in Organic Solvent add_base Add Aqueous Base (e.g., 1M NaOH) start->add_base check_ph_high Check pH > 10? (Ensures deprotonation) add_base->check_ph_high check_ph_high->add_base No, add more base separate_layers Separate Layers check_ph_high->separate_layers Yes wash_org Wash Organic Layer (Removes neutral impurities) separate_layers->wash_org acidify Acidify Aqueous Layer (e.g., 1M HCl) separate_layers->acidify check_ph_low Check pH < 4? (Ensures precipitation) acidify->check_ph_low check_ph_low->acidify No, add more acid filter Filter Precipitate check_ph_low->filter Yes end_product Pure Quinoline-4- Carboxylic Acid filter->end_product

Sources

Optimization

Technical Support Center: Improving the Solubility of Quinoline-Based Compounds

Welcome to the technical support center for handling quinoline-based compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter solubility challenges during biological...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for handling quinoline-based compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter solubility challenges during biological assays. Quinolines are a vital class of heterocyclic compounds in medicinal chemistry, but their planar, aromatic structure often leads to poor aqueous solubility, posing a significant hurdle for accurate and reproducible experimental results.[1][2]

This document provides in-depth, question-and-answer-based troubleshooting guides and protocols to help you overcome these challenges, ensuring your compounds remain in solution and your data is reliable.

Part 1: Frequently Asked Questions - The Root of the Problem

This section addresses the fundamental reasons behind the solubility issues of quinoline derivatives.

Q1: Why are my quinoline-based compounds so difficult to dissolve in aqueous buffers?

A1: The solubility challenge with quinoline derivatives stems from their inherent molecular structure. Several key factors contribute to this:

  • Structural Rigidity and Lipophilicity: The fused aromatic ring system of quinoline is planar and rigid.[3] This structure, often decorated with other bulky, hydrophobic functional groups, leads to high lipophilicity (a "grease-ball" characteristic), making it energetically unfavorable to dissolve in polar aqueous media.[4][5]

  • High Crystal Lattice Energy: Many quinoline compounds are highly crystalline solids. The strong intermolecular forces within the crystal lattice require a significant amount of energy to break, a characteristic of so-called "brick-dust" molecules.[4] This high lattice energy directly opposes dissolution.

  • Ionizable Nature: The quinoline scaffold contains a basic nitrogen atom.[3][6][7] This means its charge state, and therefore its solubility, is highly dependent on the pH of the surrounding medium.[5][6][7][8] At physiological pH (~7.4), the nitrogen is often not fully protonated, leading to lower solubility compared to more acidic environments.

Q2: What is the difference between kinetic and thermodynamic solubility, and why does it matter for my assay?

A2: Understanding this distinction is critical for troubleshooting precipitation issues.

  • Thermodynamic Solubility is the maximum concentration of a compound that can remain dissolved in a solvent at equilibrium. It is a fixed, intrinsic property of the compound under specific conditions (e.g., buffer, temperature).

  • Kinetic Solubility is determined by dissolving a compound from a high-concentration stock (usually in DMSO) into an aqueous buffer. It measures the concentration at which the compound begins to precipitate out of a supersaturated solution. This is often the more relevant parameter for biological assays where compounds are introduced via a small volume of organic solvent.

Precipitation occurs when the final concentration in your assay exceeds the compound's solubility limit in the final assay medium. A compound might appear soluble in your initial stock but crash out upon dilution into the aqueous assay buffer because the final conditions cannot support the supersaturated state.[9]

Part 2: Troubleshooting Guide - A Step-by-Step Approach to Solubilization

When you observe precipitation, it is crucial to follow a logical troubleshooting workflow rather than randomly trying different solvents. This guide provides a systematic path from initial assessment to advanced formulation strategies.

My compound precipitated during my experiment. What should I do?

Follow this decision-making workflow to diagnose and solve the issue.

G start Precipitation Observed in Assay check_stock Step 1: Verify Stock Solution - Is the stock clear? - Is concentration accurate? - Has it been stored correctly? start->check_stock assess_cosolvent Step 2: Assess Co-solvent Tolerance - What is the final co-solvent %? - Is it compatible with the assay? check_stock->assess_cosolvent Stock is clear res_stock Outcome: Prepare fresh, clear stock. Re-test at lower concentration. check_stock->res_stock Stock is cloudy or old ph_check Step 3: Evaluate pH Modification - Does my compound have an ionizable group? - Can I lower the pH of my assay buffer? assess_cosolvent->ph_check Final % is low and compatible res_cosolvent Outcome: Adjust co-solvent type or lower final %. See Table 1 for guidance. assess_cosolvent->res_cosolvent Final % > 1% or known incompatibility excipient_check Step 4: Consider Solubilizing Excipients - Is the compound still insoluble after Steps 1-3? ph_check->excipient_check No, compound is neutral or pH change is not an option res_ph Outcome: Perform pH-solubility profile. Use a more acidic buffer if assay permits. ph_check->res_ph Yes, pKa suggests ionization is possible advanced_methods Step 5: Explore Advanced Formulations - For highly problematic compounds excipient_check->advanced_methods No, or excipients are incompatible res_excipient Outcome: Use cyclodextrins or other excipients. See Protocol 1. excipient_check->res_excipient Yes res_advanced Outcome: Consult formulation specialist. Consider solid dispersions or nanosuspensions. advanced_methods->res_advanced G cluster_neutral Neutral/High pH (e.g., pH 7.4) cluster_acidic Acidic/Low pH (e.g., pH < 5) Neutral_Quinoline label_neutral Low Aqueous Solubility (Precipitation Risk) Protonated_Quinoline label_protonated High Aqueous Solubility (Compound Solubilized) mid_point1->label_protonated  Add Acid (H⁺) (Protonation)   mid_point2->label_neutral  Add Base (OH⁻) (Deprotonation)  

Caption: Effect of pH on quinoline solubility.

Protocol 1: Determining a pH-Solubility Profile

  • Preparation: Prepare a series of buffers with varying pH values (e.g., from pH 2 to pH 8).

  • Sample Addition: Add an excess amount of your solid quinoline compound to a fixed volume of each buffer in separate vials.

  • Equilibration: Agitate the vials at a constant temperature for 24-48 hours to ensure equilibrium is reached (thermodynamic solubility).

  • Separation: Centrifuge or filter the samples to remove undissolved solid.

  • Quantification: Measure the concentration of the dissolved compound in the supernatant/filtrate using a suitable analytical method (e.g., HPLC-UV, LC-MS).

  • Analysis: Plot the measured solubility against the pH of the buffers. This profile will reveal the pH range where your compound is most soluble.

Q5: My compound is still not soluble, even with co-solvents and pH adjustment. What are cyclodextrins and how do I use them?

A5: Cyclodextrins (CDs) are cyclic oligosaccharides with a unique structure: a hydrophilic exterior and a hydrophobic interior cavity. [10][11]They can encapsulate poorly soluble "guest" molecules, like the hydrophobic core of a quinoline compound, forming an "inclusion complex". [10][12][13]This complex presents a hydrophilic exterior to the aqueous solvent, dramatically increasing the apparent solubility of the guest molecule. [11] Protocol 2: Preparing a Quinoline-Cyclodextrin Inclusion Complex

This protocol is a general guideline; optimization for your specific compound is required. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common starting point due to its high aqueous solubility and low toxicity. [10]

  • Determine Molar Ratio: Start by testing a 1:1 molar ratio of your quinoline compound to HP-β-CD.

  • Prepare CD Solution: Dissolve the required amount of HP-β-CD in your aqueous assay buffer. Gentle warming (40-50°C) and stirring can aid dissolution.

  • Add Quinoline Compound: Slowly add your quinoline compound (either as a solid or from a concentrated organic stock) to the CD solution while vortexing or stirring vigorously.

  • Complexation: Allow the mixture to stir at room temperature for at least 1-2 hours. For difficult compounds, overnight stirring or sonication may improve complex formation.

  • Filtration (Optional): If any un-complexed compound is visible, filter the solution through a 0.22 µm syringe filter to remove any precipitate.

  • Use in Assay: The resulting clear solution contains the solubilized quinoline-CD complex and is ready for use in your biological assay.

Trustworthiness: It is crucial to validate that the cyclodextrin itself does not interfere with your assay. Always run a "vehicle control" containing only the cyclodextrin in your assay buffer. [9]

Q6: I'm working with cell culture, and my compound precipitates when added to the media. What's happening?

A6: This is a common problem and can be caused by several factors beyond simple insolubility:

  • Buffer Incompatibility: The pH, salt concentration, or presence of certain ions in your cell culture media can be different from your initial solubilization buffer, causing the compound to crash out. [14][15]* Protein Binding: Serum proteins (like albumin) in the media can bind to your compound. While this can sometimes aid solubility, it can also lead to aggregation or precipitation if the compound-protein complex is insoluble.

  • "Salting Out": The high concentration of salts and other components in complex media can reduce the amount of "free" water available to solvate your compound, effectively lowering its solubility and causing it to precipitate. [15] Troubleshooting Steps:

  • Reduce Serum: If possible, test your compound in serum-free or low-serum media to see if precipitation is reduced.

  • Pre-complex with Serum: Try pre-incubating your compound in a small volume of serum before diluting it into the full volume of media.

  • Use a Different Formulation: If direct dilution fails, using a cyclodextrin-complexed formulation (see Protocol 2) is often the most effective solution for cell-based assays.

References
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  • Popescu, C., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC - PubMed Central. [Link]

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  • World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. [Link]

  • Kim, D.-H., et al. (2019). Solubility enhancement and application of cyclodextrins in local drug delivery. Journal of Pharmaceutical Investigation. [Link]

  • Janssens, S., & Van den Mooter, G. (2009). Strategies for formulation development of poorly water-soluble drug candidates - A recent perspective. ResearchGate. [Link]

  • Kovvasu, S. P., et al. (2018). Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. SciSpace. [Link]

  • Gareth, D. (2007). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. [Link]

  • Patheon. (2010). Formulation Strategies for Poorly Soluble Drugs. Pharmaceutical Technology. [Link]

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  • Kumar, S., & Singh, J. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. [Link]

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  • Paixao, P., et al. (2019). Improving Dissolution Behavior and Oral Absorption of Drugs with pH-Dependent Solubility Using pH Modifiers: A Physiologically Realistic Mass Transport Analysis. Molecular Pharmaceutics. [Link]

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  • Carvajal, T. M., & Yalkowsky, S. H. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. AAPS PharmSciTech. [Link]

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  • Dangi, R. S., et al. (2014). STUDY ON THE SOLUBILITY CHARACTERISTICS OF SOME QUINAZOLINE DERIVATIVES AND THERMODYNAMIC STUDY IN DIFFERENT ORGANIC SOLVENTS. CIBTech. [Link]

  • Biotage. (2023). How to prevent compound precipitation during flash column chromatography. Biotage. [Link]

  • Kyrylenko, O., et al. (2023). Intrinsic Solubility of Ionizable Compounds from pKa Shift. ACS Omega. [Link]

  • El-Faham, A., et al. (2023). Ligand-Based Design of Novel Quinoline Derivatives as Potential Anticancer Agents: An In-Silico Virtual Screening Approach. NIH. [Link]

  • Jain, P., et al. (2022). Review on recent development of quinoline for anticancer activities. Future Journal of Pharmaceutical Sciences. [Link]

  • Allen, L. V. Jr. (2020). Excipients Used in Nonsterile Compounding, Part 5: Compounding Using Solvents and Cosolvent Systems. PubMed. [Link]

  • Wang, Z., et al. (2024). Quinoline Derivatives in Discovery and Development of Pesticides. PubMed. [Link]

  • Wikipedia. (n.d.). Quinoline. Wikipedia. [Link]

  • Patil, P. (2024). Solvent-free grinding approach for synthesizing quinoline derivatives using p-TSA. Synthetic Communications. [Link]

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Troubleshooting

Technical Support Center: Synthetic Strategies for 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid

Welcome to the technical support center for the synthesis of quinoline derivatives. This guide is designed for researchers, chemists, and drug development professionals, offering in-depth insights into alternative synthe...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of quinoline derivatives. This guide is designed for researchers, chemists, and drug development professionals, offering in-depth insights into alternative synthesis routes for 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid , a key intermediate in pharmaceutical research.[1] This document provides detailed protocols, mechanistic explanations, and extensive troubleshooting FAQs to address challenges encountered during synthesis.

Frequently Asked Questions (FAQs): Choosing a Synthetic Route

Q1: What are the primary retrosynthetic strategies for preparing 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid?

A: There are two main strategies to consider. The first involves constructing the quinoline ring system with the bromine atom already in place on one of the precursors. The second strategy involves synthesizing the non-brominated quinoline core first, followed by a regioselective bromination step. The most direct and common methods for forming the quinoline-4-carboxylic acid core are the Pfitzinger and Doebner reactions.[2]

Q2: Which synthesis is considered the most direct for this specific target molecule?

A: The Pfitzinger reaction is arguably the most direct and efficient route.[3][4] It specifically builds quinoline-4-carboxylic acids from an isatin and a carbonyl compound. For this target, you would use 5-bromoisatin and 1-(2,4-dimethoxyphenyl)ethan-1-one, assembling the exact carbon skeleton in a single key step.

Q3: Are there viable three-component reaction strategies?

A: Yes, the Doebner reaction is a powerful three-component synthesis that combines an aniline, an aldehyde, and pyruvic acid to form a quinoline-4-carboxylic acid.[2][5][6] For this target, the required components would be 4-bromoaniline, 2,4-dimethoxybenzaldehyde, and pyruvic acid. This method offers high modularity, allowing for easy variation of the substituents.[6]

Route 1: The Pfitzinger Reaction

This approach is a robust method for synthesizing substituted quinoline-4-carboxylic acids by reacting isatin (or a derivative) with a carbonyl compound in the presence of a base.[7]

Scientific Principle & Causality

The reaction mechanism begins with the base-catalyzed hydrolysis of the amide bond in 5-bromoisatin, opening the ring to form a reactive keto-acid intermediate.[3][7] This intermediate's aniline moiety then condenses with the carbonyl group of 1-(2,4-dimethoxyphenyl)ethan-1-one to form an imine, which tautomerizes to an enamine. The enamine undergoes a final intramolecular cyclization and dehydration to yield the target quinoline.[3][7] The use of a strong base is critical for the initial ring-opening step.[8]

Experimental Workflow Diagram

Pfitzinger_Workflow Pfitzinger Reaction Workflow Start Starting Materials: • 5-Bromoisatin • 1-(2,4-dimethoxyphenyl)ethan-1-one • KOH, Ethanol Step1 Base-Catalyzed Ring Opening Start->Step1 Stir at RT (1h) Step2 Condensation & Cyclodehydration Step1->Step2 Reflux (24h) Step3 Acidification & Precipitation Step2->Step3 Cool, add H₂O, acidify with Acetic Acid to pH 4-5 Step4 Purification Step3->Step4 Collect solid by filtration Product Final Product: 6-Bromo-2-(2,4-dimethoxy...) quinoline-4-carboxylic acid Step4->Product Wash with H₂O & dry

Caption: Workflow for the Pfitzinger synthesis of the target molecule.

Detailed Experimental Protocol
  • In a round-bottom flask, dissolve potassium hydroxide (0.2 mol) in ethanol (25 mL).

  • Add 5-bromoisatin (0.07 mol) to the basic solution and stir at room temperature for 1 hour. The color should change, indicating the formation of the potassium salt of the opened isatin.[7]

  • To this mixture, add 1-(2,4-dimethoxyphenyl)ethan-1-one (0.07 mol).

  • Heat the reaction mixture to reflux and maintain for 24 hours. Monitor the reaction's progress using Thin-Layer Chromatography (TLC).[7]

  • After completion, allow the mixture to cool to room temperature and remove the ethanol via rotary evaporation.

  • Dissolve the residue in water. Extract the aqueous solution with diethyl ether to remove any unreacted carbonyl compound.[7]

  • Cool the aqueous layer in an ice bath and acidify with glacial acetic acid or dilute HCl until the product precipitates completely (typically pH 4-5).[7]

  • Collect the solid product by vacuum filtration, wash thoroughly with cold water, and dry in a vacuum oven.[7]

Troubleshooting & FAQs: Pfitzinger Route

Q: My reaction yield is very low. What went wrong? A: Low yields in the Pfitzinger reaction can often be attributed to several factors:

  • Incomplete Isatin Ring Opening: Ensure the initial stirring with a strong base is sufficient. Using a fresh, high-purity base (e.g., KOH) is crucial.[8]

  • Side Reactions: The carbonyl compound can undergo self-condensation. Adding it after the isatin has fully opened can mitigate this.

  • Precipitation Issues: Ensure the pH is carefully adjusted during acidification. If the solution is too acidic or not acidic enough, the product may not fully precipitate.

Q: The final product is a thick, inseparable resin. How can I purify it? A: Resin formation can hamper isolation.[5] Try triturating the crude material with a non-polar solvent like hexane or a mixture of ether/hexane to induce solidification. If that fails, column chromatography on silica gel may be necessary, although the carboxylic acid group can make this challenging. A polar solvent system (e.g., DCM/Methanol with a trace of acetic acid) is often required.

Route 2: The Doebner Reaction

This is a three-component reaction that provides a flexible entry to quinoline-4-carboxylic acids. It is particularly useful for creating libraries of compounds due to the commercial availability of diverse anilines and aldehydes.[6]

Scientific Principle & Causality

The Doebner reaction mechanism involves the initial formation of an imine from the condensation of 4-bromoaniline and 2,4-dimethoxybenzaldehyde. Pyruvic acid then adds to this imine. The resulting adduct undergoes cyclization and subsequent dehydration/oxidation to form the aromatic quinoline ring. Some protocols may proceed without an external oxidant as an intermediate can act as the hydrogen acceptor.[9][10] Anilines with electron-withdrawing groups, such as 4-bromoaniline, can sometimes result in lower yields under conventional conditions, but newer protocols have been developed to address this.[11][12]

Experimental Workflow Diagram

Doebner_Workflow Doebner Reaction Workflow Start Starting Materials: • 4-Bromoaniline • 2,4-Dimethoxybenzaldehyde • Pyruvic Acid • Ethanol Step1 Mix & Reflux Start->Step1 Heat (e.g., 80°C) for 3-12h Step2 Cool & Precipitate Step1->Step2 Cool to room temperature Step3 Purification Step2->Step3 Collect solid by filtration Product Final Product: 6-Bromo-2-(2,4-dimethoxy...) quinoline-4-carboxylic acid Step3->Product Wash with cold ethanol & dry

Caption: Workflow for the Doebner three-component synthesis.

Detailed Experimental Protocol
  • To a flask containing ethanol, add 4-bromoaniline (1 eq.), 2,4-dimethoxybenzaldehyde (1 eq.), and pyruvic acid (1.2 eq.).

  • Heat the mixture to reflux for 3-12 hours. The reaction progress should be monitored by TLC.

  • Upon completion, cool the reaction mixture to room temperature. The product often precipitates from the solution.

  • Collect the precipitated solid by vacuum filtration.

  • Wash the solid with a small amount of cold ethanol to remove unreacted starting materials.

  • Dry the product under vacuum. Further purification can be achieved by recrystallization from a suitable solvent like ethanol or acetic acid.

Troubleshooting & FAQs: Doebner Route

Q: The reaction is slow or gives a low yield. My aniline has an electron-withdrawing group. Is this the cause? A: Yes, anilines with electron-withdrawing groups (like bromine) are less nucleophilic and can lead to lower yields in the conventional Doebner reaction.[11][12] To improve this, consider:

  • Using a Catalyst: Mild Lewis acids or Brønsted acids can promote the reaction. Ytterbium perfluorooctanoate [Yb(PFO)₃] has been reported as an effective catalyst.[13]

  • Solvent-Free Conditions: Heating the neat mixture of reactants, sometimes with microwave irradiation, can accelerate the reaction and improve yields.[5][13]

Q: I am getting a mixture of products. What are the likely side reactions? A: The primary side reaction is often the formation of byproducts from the self-condensation of pyruvic acid. Ensuring the correct stoichiometry and controlled heating can minimize this. Additionally, incomplete oxidation can leave dihydroquinoline intermediates in the crude product.

Alternative Strategy: Synthesis and Subsequent Bromination

This strategy involves first synthesizing 2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid and then introducing the bromine atom at the 6-position via electrophilic aromatic substitution.

Scientific Principle & Causality

The quinoline ring system is generally electron-deficient and thus deactivated towards electrophilic substitution. However, substitution occurs preferentially on the benzene ring portion (positions 5, 6, 7, and 8). The directing effects of the existing substituents and the reaction conditions will determine the final position of the bromine. For quinoline itself, bromination often yields a mixture of 5-bromo and 8-bromo derivatives, with 5,8-dibromo products also forming.[14] However, the specific substitution pattern of the target precursor must be considered. Using a milder brominating agent like N-Bromosuccinimide (NBS) in a strong acid like H₂SO₄ can provide better regioselective control.[14][15]

Troubleshooting & General Purification
Troubleshooting Decision Tree

Troubleshooting_Tree Start Low Yield or No Product Purity Check Starting Material Purity Start->Purity Conditions Review Reaction Conditions Start->Conditions SideRxn Side Reactions Evident (TLC)? Start->SideRxn Sol_Purity Purify/Use Fresh Reagents Purity->Sol_Purity No Catalyst Catalyst Inactive? Conditions->Catalyst Temp Temperature Optimal? Conditions->Temp Time Reaction Time Sufficient? Conditions->Time Solvent Solubility Issues? Conditions->Solvent Sol_Catalyst Use Fresh/Increase Catalyst Load Catalyst->Sol_Catalyst Yes Sol_Temp Adjust Temperature Incrementally Temp->Sol_Temp No Sol_Time Increase Reaction Time Time->Sol_Time No Sol_Solvent Switch to a More Polar Solvent (e.g., DMF) Solvent->Sol_Solvent Yes Sol_SideRxn Optimize Conditions (Temp, Catalyst) to Minimize Side Products SideRxn->Sol_SideRxn Yes

Caption: A decision tree for troubleshooting common synthesis issues.

Q: How can I best purify the final quinoline-4-carboxylic acid product?

A: These compounds are often crystalline solids with low solubility in many common organic solvents.

  • Recrystallization: This is the most common method. Solvents like ethanol, acetic acid, or DMF are often effective.[16]

  • Acid/Base Wash: If the crude product is contaminated with neutral impurities, it can be dissolved in a dilute aqueous base (e.g., NaHCO₃ or NaOH), washed with an organic solvent (like ether or ethyl acetate), and then re-precipitated by adding acid.

  • Filtration and Washing: After precipitation or crystallization, it is critical to wash the solid product thoroughly with cold water or another appropriate solvent to remove residual acids, bases, or unreacted starting materials.[7]

Quantitative Data Summary
Synthesis RouteKey ReactantsTypical ConditionsReported YieldsKey AdvantagesCommon Challenges
Pfitzinger 5-Bromoisatin, Carbonyl Cmpd.KOH, Ethanol, RefluxGood to Excellent (up to 86%)[8]Direct, high convergenceRequires isatin precursor, potential for resin formation[5]
Doebner 4-Bromoaniline, Aldehyde, Pyruvic AcidEthanol, RefluxModerate to GoodHigh modularity, three-componentLower yields with deactivated anilines[11][12]
Friedländer 2-Amino-5-bromobenzaldehyde, Methylene Cmpd.Acid or Base CatalystVariableVersatile for quinolinesLow yields are common, catalyst choice is critical[17][18][19]
Bromination Parent Quinoline, NBS/Br₂H₂SO₄ or CCl₄GoodUseful if parent is easier to makeRegioselectivity can be an issue, potential for di-bromination[20][21]

References

  • Pfitzinger reaction - Wikipedia. [Link]

  • Combes quinoline synthesis - Wikipedia. [Link]

  • Diversity-oriented Synthesis of Quinolines via Friedländer Annulation Reaction Under Mild Catalytic Conditions - PubMed. [Link]

  • Synthesis, Reactions and Medicinal Uses of Quinoline - Pharmaguideline. [Link]

  • Doebner–Miller reaction - Wikipedia. [Link]

  • SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW - IIP Series. [Link]

  • Pfitzinger Quinoline Synthesis. [Link]

  • Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction - PMC - PubMed Central. [Link]

  • Recent Advances in Metal-Free Quinoline Synthesis - PMC - NIH. [Link]

  • Friedländer synthesis - Wikipedia. [Link]

  • Diversity-Oriented Synthesis of Quinolines via Friedländer Annulation Reaction under Mild Catalytic Conditions - ACS Publications. [Link]

  • Friedlaender Synthesis - Organic Chemistry Portal. [Link]

  • Skraup−Doebner−Von Miller Quinoline Synthesis Revisited: Reversal of the Regiochemistry for γ-Aryl-β,γ-unsaturated α-Ketoesters | The Journal of Organic Chemistry - ACS Publications. [Link]

  • (PDF) Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review - ResearchGate. [Link]

  • Combes Quinoline Synthesis. [Link]

  • 1956-1959 Research Article Application of pfitzinger reaction in - JOCPR. [Link]

  • On the mechanism of the Skraup-Doebner-Von Miller quinoline synthesis - PubMed. [Link]

  • Three-Component Synthesis of Quinoline-4-Carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction | The Journal of Organic Chemistry - ACS Publications. [Link]

  • Combe's synthesis of quinoline || detailed mechanism - YouTube. [Link]

  • Combes Quinoline Synthesis Mechanism | Organic Chemistry - YouTube. [Link]

  • Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review - ResearchGate. [Link]

  • Bromination - Common Conditions - Common Organic Chemistry. [Link]

  • Bromination of Isoquinoline, Quinoline, Quinazoline and Quinoxaline in Strong Acid | Request PDF - ResearchGate. [Link]

  • Facile Synthesis of Quinolinecarboxylic Acid–Linked Covalent Organic Framework via One–Pot Reaction for Highly Efficient Removal of Water–Soluble Pollutants - MDPI. [Link]

  • Eco-friendly Bromide-Bromate Bromination Alternative to Liquid Bromine. [Link]

  • Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles - ACG Publications. [Link]

  • WO2005073239A1 - Method for purifying quinolinecarboxylic acid derivative - Google P
  • Synthesis of quinolines - Organic Chemistry Portal. [Link]

  • CN102924374B - Preparation method for quinoline-4-carboxylic acid derivative - Google P
  • CN103880745A - Chemical synthesis method of 6-bromo-1,2,3,4-tetrahydroisoquinolyl-1-formic acid - Google P
  • RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES | Moroccan Journal of Heterocyclic Chemistry. [Link]

  • Quinoline-4-carboxylic Acids and Esters from N,N-Dimethylenaminones and Isatins. [Link]

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Optimization

Preventing tar formation in Skraup and Doebner-von Miller reactions

Preventing Tar Formation in Skraup and Doebner-von Miller Reactions Welcome to the technical support center for quinoline synthesis. This guide is designed for researchers, scientists, and drug development professionals...

Author: BenchChem Technical Support Team. Date: February 2026

Preventing Tar Formation in Skraup and Doebner-von Miller Reactions

Welcome to the technical support center for quinoline synthesis. This guide is designed for researchers, scientists, and drug development professionals who are utilizing the classic Skraup and Doebner-von Miller reactions. These powerful methods for constructing the quinoline scaffold are cornerstones of heterocyclic chemistry, but are notoriously prone to forming intractable tars, which can drastically reduce yields and complicate purification.[1][2]

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you diagnose and solve issues related to tar formation, ensuring cleaner reactions and more successful outcomes.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during your experiments.

Problem 1: The reaction mixture rapidly turned into a black, solid, or intractable tar immediately after adding sulfuric acid.
  • Probable Cause: This is a classic sign of a runaway reaction. The dehydration of glycerol to acrolein, a key intermediate, is highly exothermic and catalyzed by strong acids like H₂SO₄.[3][4] If the heat generated is not dissipated efficiently, localized "hot spots" form, causing the instantaneous, acid-catalyzed polymerization of the highly reactive acrolein intermediate.[1][3] Poor mixing exacerbates this issue.[2]

  • Step-by-Step Solution:

    • Control the Exotherm: The most critical parameter is temperature control.

      • Pre-cool: Before adding the sulfuric acid, cool the reaction vessel containing the aniline and glycerol in an ice-water bath.

      • Slow, Controlled Addition: Add the concentrated sulfuric acid dropwise or in very small portions with vigorous mechanical stirring.[1][4] Never add the reagents in the wrong order; the sulfuric acid should be added after the ferrous sulfate moderator to prevent the reaction from starting prematurely.[5]

      • Monitor Internal Temperature: Use a thermometer to monitor the internal temperature of the mixture, ensuring it does not rise too quickly.

    • Ensure Efficient Mixing: Use a mechanical overhead stirrer instead of a magnetic stir bar, especially for scales larger than a few grams. The reaction mixture becomes very viscous, and a stir bar will not provide adequate agitation, leading to localized overheating.[2]

    • Use a Moderator: Incorporate a reaction moderator like ferrous sulfate (FeSO₄). Ferrous sulfate is believed to act as an oxygen carrier, smoothing out the highly exothermic oxidation step and extending the reaction over a longer period, thus preventing it from becoming uncontrollable.[2][5][6] Boric acid can also be used for this purpose.[5][6][7]

Problem 2: The reaction proceeded, but I obtained a low yield of the desired quinoline with a large amount of dark, tarry residue at the end.
  • Probable Cause: While you may have avoided an initial runaway reaction, suboptimal conditions still favored the polymerization of intermediates over the desired cyclization pathway. This can be due to several factors: excessively high reaction temperatures during reflux, an overly aggressive oxidizing agent, or incorrect stoichiometry.[1][2]

  • Solutions & Optimization Strategy:

    • Optimize Temperature Profile: The reaction often requires heating to go to completion, but excessive temperatures promote tar formation.[1] A general range of 100-150°C is often cited, but this is highly substrate-dependent.[8] Consider a two-stage heating profile: a lower temperature initially (e.g., 100-120°C) during the addition and initial condensation, followed by a gradual increase to a higher temperature (e.g., 130-150°C) to drive the cyclization and oxidation to completion.

    • Re-evaluate the Oxidizing Agent: The choice of oxidizing agent is crucial.[3]

      • Nitrobenzene: Traditionally used, it can be too vigorous and also acts as a high-boiling solvent.[3][9]

      • Arsenic Acid/Pentoxide: Considered a less violent alternative to nitrobenzene.[3][9]

      • Milder Alternatives: For more control, consider using milder oxidizing agents. Iodine, generated in situ from potassium iodide and sulfuric acid, can be a highly effective and less vigorous option.[3]

    • In Situ Generation of Carbonyl Compound: In the Doebner-von Miller reaction, instead of adding the α,β-unsaturated aldehyde (e.g., crotonaldehyde) all at once, it can be generated in situ via an aldol condensation. For example, slowly adding acetaldehyde to the acidic aniline mixture allows it to form crotonaldehyde gradually, keeping its concentration low and minimizing self-polymerization.[1]

Table 1: Influence of Key Parameters on Tar Formation
ParameterCondition Leading to High TarRecommended Action for Tar PreventionRationale
Temperature Rapid heating; excessively high reflux temp. (>160°C)Slow, controlled heating; maintain reflux at 130-150°CMinimizes polymerization of acrolein and other reactive intermediates.[1][3]
Acid Addition Fast addition of H₂SO₄ to the mixtureSlow, dropwise addition with efficient cooling (ice bath)Controls the highly exothermic glycerol dehydration step.[3][4]
Mixing Inadequate stirring (e.g., magnetic stir bar on scale)Vigorous mechanical (overhead) stirringPrevents localized hot spots and ensures homogenous reaction.[2]
Oxidizing Agent Highly reactive agent (e.g., neat nitrobenzene)Use of moderators (FeSO₄) or milder oxidants (Iodine, Arsenic Acid)Smooths the final oxidation step, making it less violent and controllable.[3][5][9]
Reagent Purity Wet glycerol; old/impure anilineUse anhydrous glycerol; freshly distill anilineWater can interfere with the dehydration step; impurities can act as polymerization initiators.[10]
Problem 3: My workup is difficult, and I'm losing product in a tarry emulsion during neutralization.
  • Probable Cause: The tarry byproducts are often acidic and can form emulsions or thick precipitates upon basification, trapping the desired quinoline product.

  • Step-by-Step Solution:

    • Dilute Before Neutralizing: After the reaction has cooled, carefully and slowly pour the acidic mixture over a large amount of crushed ice. This dilutes the mixture and helps dissipate heat during the subsequent neutralization.

    • Slow Neutralization: Slowly add a concentrated solution of sodium hydroxide (NaOH) with cooling until the mixture is strongly basic. This will precipitate many of the tarry byproducts while liberating the quinoline as a free base.[3]

    • Isolate by Steam Distillation: For volatile quinolines (like quinoline itself or methylquinolines), steam distillation is an excellent method to separate the product from the non-volatile tar.[1][5] The quinoline will distill over with the steam, leaving the tar behind.

    • Solvent Extraction: If steam distillation is not feasible, extract the basified mixture multiple times with a suitable organic solvent like dichloromethane or ethyl acetate.[11] If an emulsion forms, adding a saturated brine solution can help break it.

Frequently Asked Questions (FAQs)

Q1: What is the chemical nature of the "tar" that forms?

A: The tar is not a single compound but a complex, heterogeneous mixture of high-molecular-weight polymers.[1] The primary culprit is the acid-catalyzed polymerization of acrolein (in the Skraup reaction) or the α,β-unsaturated carbonyl compound (in the Doebner-von Miller reaction).[1][3] These highly reactive intermediates can readily self-condense under the harsh acidic and high-temperature conditions of the reaction.

Q2: What is the specific mechanistic role of ferrous sulfate (FeSO₄) in moderating the reaction?

A: While the exact mechanism is debated, ferrous sulfate is widely believed to function as an oxygen carrier or a redox catalyst.[2][5] It moderates the final oxidation step—the conversion of the 1,2-dihydroquinoline intermediate to the aromatic quinoline. By facilitating a smoother, more controlled oxidation, it tempers the overall violence and exothermicity of the reaction, which would otherwise contribute to rapid overheating and subsequent tar formation.[2][12]

Q3: Are there modern, safer, or "greener" alternatives to the classical Skraup/Doebner-von Miller conditions?

A: Yes, significant research has focused on improving these classic syntheses.

  • Microwave Irradiation: Using microwave heating can dramatically shorten reaction times and often allows for lower overall temperatures, which can reduce byproduct formation.[3][13]

  • Ionic Liquids: The use of certain ionic liquids as both the solvent and catalyst can provide a milder reaction medium compared to concentrated sulfuric acid.[13]

  • Lewis Acid Catalysts: A variety of Lewis acids (e.g., ZnCl₂, SnCl₄, Sc(OTf)₃) can be used to catalyze the reaction, sometimes under less harsh conditions than strong Brønsted acids.[1][7][14]

  • Greener Oxidants: The use of environmentally friendlier oxidizing agents like hydrogen peroxide (H₂O₂) has been explored as an alternative to nitrobenzene or arsenic-based compounds.[11][13]

Q4: How do substituents on the starting aniline affect tar formation?

A: The electronic nature of the aniline substituent significantly impacts reactivity.

  • Electron-Donating Groups (EDGs): Groups like methoxy (-OCH₃) or alkyl (-CH₃) activate the aromatic ring, making it more nucleophilic. This can facilitate the desired cyclization but may also increase the likelihood of side reactions and polymerization if conditions are not carefully controlled.

  • Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO₂) or halides (-Cl) deactivate the ring, making the initial Michael addition and subsequent electrophilic cyclization steps more difficult.[2][11] This often requires harsher conditions (higher temperatures or longer reaction times), which in turn can increase the propensity for tar formation.[11]

Visualizations and Protocols

Diagram 1: Key Stages of Quinoline Synthesis & Tar Formation

This diagram illustrates the general reaction pathway and highlights the critical stages where polymerization side reactions, leading to tar, are most likely to occur.

G cluster_0 Reaction Pathway cluster_1 Side Reactions A Aniline + Glycerol (or α,β-Unsaturated Carbonyl) B Acid-Catalyzed Dehydration/ Michael Addition A->B C Cyclization & Dehydration B->C Tar Tar Formation (Polymerization) B->Tar Runaway Exotherm High Acrolein Conc. D Oxidation of Dihydroquinoline Intermediate C->D E Final Quinoline Product D->E D->Tar Excessive Heat

Caption: Reaction pathway showing points of tar formation.

Diagram 2: Troubleshooting Workflow for Tar Formation

Use this decision tree to diagnose the potential cause of excessive tarring in your reaction.

G Start High Tar Formation Observed Q1 Did the reaction run away initially? Start->Q1 A1_Yes Improve Heat Management: - Pre-cool reagents - Slow acid addition - Use mechanical stirrer Q1->A1_Yes Yes A1_No Low Yield & Tarry Residue Q1->A1_No No Q2 Was a moderator (e.g., FeSO₄) used? A1_No->Q2 A2_No Add FeSO₄ or Boric Acid to control oxidation vigor Q2->A2_No No Q3 What was the reflux temperature? Q2->Q3 Yes A3_High Reduce reflux temperature to 130-150°C Q3->A3_High > 160°C Q4 Consider Milder Oxidizing Agent (e.g., Iodine) Q3->Q4 Optimal

Caption: A troubleshooting decision tree for tar formation.

Example Protocol: Modified Skraup Synthesis of Quinoline with FeSO₄ Moderator

This protocol is adapted from established methods and incorporates best practices to minimize tar formation.[5][6]

Materials:

  • Aniline (freshly distilled)

  • Anhydrous Glycerol

  • Concentrated Sulfuric Acid (98%)

  • Nitrobenzene

  • Ferrous Sulfate Heptahydrate (FeSO₄·7H₂O)

  • Sodium Hydroxide (for neutralization)

  • Dichloromethane (for extraction)

Procedure:

  • Setup: In a 1-L three-necked round-bottom flask equipped with a mechanical overhead stirrer, a reflux condenser, and a dropping funnel, add aniline (24.5 g, 0.26 mol) and ferrous sulfate heptahydrate (6 g).

  • Reagent Addition (Cooling): Begin stirring the mixture. Slowly add anhydrous glycerol (72 g, 0.78 mol) to the flask. Place the flask in an ice-water bath to cool.

  • Acidification (Critical Step): Through the dropping funnel, add concentrated sulfuric acid (25 mL) very slowly over 30-45 minutes. Ensure the internal temperature does not exceed 100°C. Vigorous stirring is essential during this step.

  • Addition of Oxidant: Once the acid has been added, slowly add nitrobenzene (18.5 g, 0.15 mol).

  • Heating: Heat the reaction mixture cautiously. Once the initial exothermic reaction subsides, heat the mixture to a gentle reflux (approx. 130-140°C) and maintain for 3-4 hours.

  • Workup - Steam Distillation: Allow the mixture to cool slightly. Remove any unreacted nitrobenzene via steam distillation.

  • Neutralization: Make the remaining reaction mixture strongly alkaline by the slow addition of a concentrated NaOH solution.

  • Isolation: Steam distill the alkaline mixture. The quinoline will co-distill with the water. Collect the distillate.

  • Purification: Separate the quinoline layer from the distillate and extract the aqueous layer with dichloromethane. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude quinoline, which can be further purified by vacuum distillation.

References

  • Organic Syntheses. (n.d.). The 12-l. flask is then connected with the steam-distillation apparatus shown in. Retrieved from [Link]

  • McCann, L. C., & Leadbeater, N. E. (2016). Recent Advances in Metal-Free Quinoline Synthesis. Molecules, 21(8), 1019. Available from: [Link]

  • Wikipedia. (2023). Skraup reaction. Retrieved from [Link]

  • Chemistry Online. (2023). Skraup quinoline synthesis. Retrieved from [Link]

  • YouTube. (2020). Doebner-von Millar modification for Quinoline synthesis from aniline and aldehyde: Full mechanism. Retrieved from [Link]

  • ResearchGate. (2018). What is the complete procedure for Doebner-von miller reaction?. Retrieved from [Link]

  • Science Madness. (2021). My attempt at the Skraup quinoline synthesis. Retrieved from [Link]

  • Almarzouq, D. S., et al. (2020). Glycerol and Q-Tubes: Green Catalyst and Technique for Synthesis of Polyfunctionally Substituted Heteroaromatics and Anilines. Molecules, 25(24), 5975. Available from: [Link]

  • Unacademy. (n.d.). Preparation and Properties of Quinoline. Retrieved from [Link]

  • Wikipedia. (2023). Doebner–Miller reaction. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Scaling Up the Synthesis of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid

Welcome to the technical support center for the synthesis and scale-up of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis and scale-up of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions. Our goal is to equip you with the knowledge to confidently and successfully scale up this synthesis.

I. Synthesis Overview: The Pfitzinger Reaction

The synthesis of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid is most effectively achieved through the Pfitzinger reaction.[1][2][3] This robust and versatile method involves the condensation of an isatin derivative with a carbonyl compound containing an α-methylene group in the presence of a strong base to yield a substituted quinoline-4-carboxylic acid.[2][4]

In this specific synthesis, 5-bromoisatin reacts with 2,4-dimethoxyacetophenone in a basic medium. The reaction proceeds through the base-catalyzed ring-opening of 5-bromoisatin to form an intermediate keto-acid, which then condenses with 2,4-dimethoxyacetophenone. Subsequent intramolecular cyclization and dehydration yield the final product.[1][2]

Reaction Scheme:

Pfitzinger_Reaction Bromoisatin 5-Bromoisatin Reaction_Step1 Pfitzinger Condensation Bromoisatin->Reaction_Step1 Dimethoxyacetophenone 2,4-Dimethoxyacetophenone Dimethoxyacetophenone->Reaction_Step1 Base Base (e.g., KOH) Ethanol/Water Base->Reaction_Step1 Product 6-Bromo-2-(2,4-dimethoxyphenyl) quinoline-4-carboxylic acid Reaction_Step1->Product

Caption: General workflow of the Pfitzinger reaction for the target compound.

II. Troubleshooting Guide

This section addresses common issues encountered during the synthesis and scale-up of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid.

Problem 1: Low or No Product Yield

Question: My reaction is resulting in a very low yield, or I'm not isolating any of the desired product. What are the likely causes and how can I fix this?

Answer:

Low or no yield is a frequent challenge, often attributable to several factors. A systematic approach to troubleshooting is crucial.

Potential Causes & Solutions:

Cause Explanation & Troubleshooting Steps
Incomplete Ring Opening of Isatin The initial and critical step is the base-catalyzed hydrolysis of the amide bond in 5-bromoisatin.[1][2] If this is incomplete, the subsequent condensation cannot occur. • Verify Base Strength and Stoichiometry: Ensure a sufficiently strong base (e.g., KOH, NaOH) is used in adequate molar excess (typically 3-4 equivalents). • Increase Reaction Time/Temperature for Ring Opening: Before adding the ketone, allow the isatin and base to stir at room temperature or gentle heat (e.g., 40-50°C) for a sufficient duration (e.g., 1-2 hours) until the isatin is fully dissolved and the solution color changes, indicating the formation of the keto-acid salt.
Poor Reactivity of the Ketone The enolizable ketone, 2,4-dimethoxyacetophenone, must be sufficiently reactive to condense with the intermediate. • Check Ketone Quality: Use high-purity, fresh 2,4-dimethoxyacetophenone. Impurities can inhibit the reaction.[5][6] • Increase Reaction Temperature: After adding the ketone, ensure the reaction is refluxed at an appropriate temperature to drive the condensation and cyclization steps.
Suboptimal Reaction Conditions The overall reaction conditions play a significant role in the yield. • Solvent System: A mixture of ethanol and water is commonly used. The water facilitates the dissolution of the base and the isatin salt, while the ethanol helps to solubilize the organic reactants. Experiment with the solvent ratio to ensure all components remain in solution at the reaction temperature. • Reaction Time: Pfitzinger reactions can be slow. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time. Extended reaction times at high temperatures can lead to degradation.
Ineffective Work-up and Isolation The product may be formed but lost during the work-up procedure. • Precipitation pH: The product is a carboxylic acid and will precipitate from the aqueous solution upon acidification. The pH for precipitation is critical. Acidify slowly with a suitable acid (e.g., acetic acid or dilute HCl) and monitor the pH. Optimal precipitation usually occurs around pH 4-5.[2] • Filtration and Washing: Ensure complete collection of the precipitate by filtration. Wash the solid with cold water to remove inorganic salts, but avoid excessive washing which can lead to product loss.
Problem 2: Formation of Impurities and Tar

Question: My reaction mixture becomes a dark, tarry mess, making product isolation difficult and leading to a low purity of the final compound. What is causing this, and how can I prevent it?

Answer:

Tar formation is a common side reaction in quinoline syntheses, often due to polymerization of starting materials or intermediates under harsh conditions.[7]

Potential Causes & Solutions:

Cause Explanation & Troubleshooting Steps
Self-Condensation of Ketone Under strong basic conditions and high temperatures, 2,4-dimethoxyacetophenone can undergo self-condensation (aldol condensation). • Controlled Addition of Ketone: Add the ketone to the reaction mixture in a controlled manner, possibly dropwise, at a slightly elevated temperature to ensure it reacts with the isatin intermediate as it is added. • Optimize Base Concentration: While a sufficient amount of base is necessary, an excessive concentration can promote side reactions. Use the recommended stoichiometry.
Degradation of Starting Materials or Product Prolonged exposure to high temperatures and strong base can lead to the degradation of the reactants or the desired product. • Temperature Control: Maintain a consistent and appropriate reflux temperature. Avoid localized overheating by ensuring efficient stirring. • Minimize Reaction Time: Monitor the reaction by TLC and stop the reaction once the starting materials are consumed to prevent product degradation.
Oxidation of Intermediates The reaction involves an overall oxidation to form the aromatic quinoline ring. In some cases, uncontrolled oxidation can lead to colored byproducts. • Inert Atmosphere: While not always necessary for the Pfitzinger reaction, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can sometimes minimize oxidative side reactions.
Troubleshooting Workflow Diagram

Troubleshooting_Workflow Start Low Yield or Impurities Check_Reagents Verify Reagent Purity and Stoichiometry Start->Check_Reagents Check_Reagents->Start Reagents Impure/ Incorrect Stoichiometry Optimize_Conditions Optimize Reaction Conditions (Temp, Time, Solvent) Check_Reagents->Optimize_Conditions Reagents OK Optimize_Conditions->Start Conditions Suboptimal Improve_Workup Refine Work-up and Purification Protocol Optimize_Conditions->Improve_Workup Conditions Optimized Improve_Workup->Start Product Loss During Work-up Success Successful Synthesis Improve_Workup->Success Work-up Improved

Caption: A logical workflow for troubleshooting common synthesis issues.

III. Frequently Asked Questions (FAQs)

Q1: What are the critical parameters to consider when scaling up this reaction?

A1: When scaling up the Pfitzinger synthesis, several parameters become critical:

  • Heat Transfer: The reaction is typically run at reflux. In larger vessels, ensuring uniform heating and avoiding localized hot spots is crucial to prevent side reactions and tar formation. Use a suitable heating mantle and efficient overhead stirring.

  • Mass Transfer: Efficient mixing is vital to ensure all reactants are in contact. As the reaction volume increases, switch from magnetic stirring to mechanical overhead stirring.

  • Reagent Addition: The order and rate of reagent addition are important. The controlled addition of the ketone to the solution of the opened isatin salt can help to manage the reaction exotherm and minimize side reactions.

  • Work-up and Isolation: Handling larger volumes of reaction mixture during work-up requires appropriate equipment. Ensure you have large enough separatory funnels for extractions and a sufficiently sized filtration apparatus. The precipitation and filtration of larger quantities of product may also require adjustments to the procedure to ensure efficient recovery.

Q2: How can I effectively purify the final product on a larger scale?

A2: Purification of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid on a larger scale typically involves the following steps:

  • Initial Precipitation: As mentioned in the troubleshooting guide, careful precipitation from the aqueous reaction mixture by adjusting the pH is the primary purification step.

  • Recrystallization: The crude product can be further purified by recrystallization from a suitable solvent system. Common solvents for recrystallization of quinoline-4-carboxylic acids include ethanol, acetic acid, or mixtures of these with water. Experiment on a small scale to find the optimal solvent system that provides good recovery and high purity.

  • Washing: Thoroughly wash the purified crystals with a cold solvent to remove any residual impurities.

Q3: Are there any specific safety precautions I should take during this synthesis?

A3: Yes, standard laboratory safety precautions should be followed, with particular attention to:

  • Use of Strong Bases: Potassium hydroxide and sodium hydroxide are corrosive. Handle them with appropriate personal protective equipment (PPE), including gloves and safety glasses.

  • Handling of Solvents: Ethanol is flammable. Ensure the reaction is performed in a well-ventilated fume hood, away from ignition sources.

  • Pressure Build-up: When performing reactions at reflux, ensure the system is not closed to prevent pressure build-up.

  • Starting Material Toxicity: Refer to the Safety Data Sheets (SDS) for all reagents, including 5-bromoisatin and 2,4-dimethoxyacetophenone, to be aware of any specific handling precautions.

IV. Experimental Protocols

Synthesis of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid

Materials:

  • 5-Bromoisatin

  • 2,4-Dimethoxyacetophenone[5][6]

  • Potassium Hydroxide (KOH)

  • Ethanol

  • Deionized Water

  • Acetic Acid (or dilute HCl)

Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer (or overhead stirrer for larger scales), dissolve potassium hydroxide (3.5 eq.) in a mixture of ethanol and water (e.g., a 3:1 ratio).

  • To this basic solution, add 5-bromoisatin (1.0 eq.) and stir the mixture at room temperature for 1-2 hours, or until the solid has completely dissolved and the color has changed, indicating the formation of the potassium salt of the corresponding isatinic acid.

  • Add 2,4-dimethoxyacetophenone (1.1 eq.) to the reaction mixture.

  • Heat the mixture to reflux and maintain this temperature for 12-24 hours. Monitor the progress of the reaction by TLC.

  • After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

  • Remove the bulk of the ethanol by rotary evaporation.

  • Add water to the residue to dissolve the potassium salt of the product.

  • Wash the aqueous solution with a non-polar organic solvent (e.g., diethyl ether or dichloromethane) to remove any unreacted ketone and other neutral impurities.

  • Cool the aqueous layer in an ice bath and slowly add acetic acid or dilute hydrochloric acid with stirring until the precipitation of the product is complete (typically at pH 4-5).

  • Collect the solid product by vacuum filtration.

  • Wash the collected solid with cold water and then a small amount of cold ethanol.

  • Dry the product in a vacuum oven to obtain the crude 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid.

  • For further purification, recrystallize the crude product from a suitable solvent such as ethanol or an ethanol/water mixture.

V. References

  • Pfitzinger, W. (1886). Chinolinderivate aus Isatinsäure. Journal für Praktische Chemie, 33(1), 100.

  • Doebner, O., & von Miller, W. (1881). Ueber die Einwirkung von Paraldehyd auf Anilin. Berichte der deutschen chemischen Gesellschaft, 14(2), 2812-2817.

  • Shvekhgeimer, M. G.-A. (2004). The Pfitzinger Reaction. Chemistry of Heterocyclic Compounds, 40(3), 257–294.

  • Manske, R. H. F. (1942). The Chemistry of Quinolines. Chemical Reviews, 30(1), 113–144.

  • Bergstrom, F. W. (1944). Heterocyclic Nitrogen Compounds. Part IIA. Hexacyclic Compounds: Pyridine, Quinoline, and Isoquinoline. Chemical Reviews, 35(2), 77–277.

  • ResearchGate. (2014). Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review. Retrieved from [Link]

  • Name Reactions. (n.d.). Pfitzinger Quinoline Synthesis. Retrieved from [Link]

  • Yadav, V., et al. (2012). Application of pfitzinger reaction in the synthesis of indophenazino fused quinoline-4-carboxylic acid derivatives. Journal of Chemical and Pharmaceutical Research, 4(1), 353-357.

  • PubChem. (n.d.). 2,4-Dimethoxybenzaldehyde. Retrieved from [Link]

  • Moroccan Journal of Heterocyclic Chemistry. (2022). Recent achievements in the synthesis of quinoline-4-carboxylic acid and its derivatives. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Optimizing the Doebner Reaction for Substituted Anilines

From the desk of the Senior Application Scientist Welcome to the technical support guide for the Doebner reaction. This resource is designed for researchers, chemists, and drug development professionals who are leveragin...

Author: BenchChem Technical Support Team. Date: February 2026

From the desk of the Senior Application Scientist

Welcome to the technical support guide for the Doebner reaction. This resource is designed for researchers, chemists, and drug development professionals who are leveraging this powerful three-component reaction to synthesize quinoline-4-carboxylic acids (cinchoninic acids). While the Doebner reaction is a cornerstone of heterocyclic chemistry, its efficiency can be highly dependent on the electronic and steric nature of the aniline substrate.[1][2] This guide provides in-depth, experience-driven advice to help you navigate these challenges, troubleshoot common issues, and optimize your reaction conditions for a broad range of substituted anilines.

Core Mechanism: The "Why" Behind the Reaction

A solid grasp of the reaction mechanism is fundamental to effective troubleshooting. The Doebner reaction is not a simple mixing of components; it is a cascade of carefully orchestrated chemical events. Understanding this sequence allows you to pinpoint which step is likely failing and why.

The reaction proceeds through the following key stages[3]:

  • Imine Formation: The reaction initiates with an acid-catalyzed condensation between the substituted aniline and an aldehyde to form an N-arylimine (Schiff base). The rate and equilibrium of this step are highly influenced by the nucleophilicity of the aniline.

  • Michael-Type Addition: Pyruvic acid, or its enol form, adds to the activated imine.

  • Cyclization: An intramolecular electrophilic aromatic substitution occurs, where the newly formed enolate attacks the aniline ring to form a dihydroquinoline intermediate.

  • Oxidation (Aromatization): The dihydroquinoline intermediate is then oxidized to the final, stable quinoline product. A second molecule of the imine often acts as the hydrogen acceptor (oxidizing agent) in a hydrogen-transfer process, being reduced in the process.[3][4]

Doebner_Mechanism sub Aniline + Aldehyde (R-Ar-NH2 + R'-CHO) imine N-Arylimine (Schiff Base) + H2O sub->imine Condensation (+H+) adduct Michael-Type Adduct imine->adduct Michael Addition pyruvic Pyruvic Acid pyruvic->adduct dihydro Dihydroquinoline Intermediate adduct->dihydro Intramolecular Cyclization product Quinoline-4-Carboxylic Acid (Final Product) dihydro->product Oxidation (Aromatization) oxidant Imine (as oxidant) dihydro->oxidant reduced Reduced Amine oxidant->reduced H-Transfer

Caption: Proposed mechanism of the Doebner reaction.

Troubleshooting Guide & FAQs

This section addresses the most common challenges encountered when working with substituted anilines in the Doebner reaction.

Category 1: Low or No Product Yield

Q: My reaction with an electron-withdrawing group (EWG) on the aniline (e.g., nitro-, cyano-, trifluoromethyl-anilines) is failing or giving very low yields. What's the primary cause and how can I fix it?

A: This is the most frequently encountered issue. Anilines with EWGs are notoriously poor substrates under traditional Doebner conditions.[5][6]

  • Causality: The core problem lies in the reduced nucleophilicity of the aniline's nitrogen atom.[7] EWGs pull electron density away from the amino group, making it a weaker nucleophile. This severely hinders the initial, crucial step of imine formation.[3] The subsequent intramolecular cyclization step, an electrophilic aromatic substitution, is also disfavored as the aromatic ring is deactivated.

  • Solutions & Optimization Strategy:

    • Switch to a Stronger Lewis Acid Catalyst: Traditional Brønsted acids (like HCl or p-TsOH) may not be sufficient. A stronger Lewis acid can more effectively activate the aldehyde's carbonyl group, making it more electrophilic and facilitating the attack by the weakly nucleophilic aniline. Boron trifluoride etherate (BF₃·OEt₂) or boron trifluoride-tetrahydrofuran complex (BF₃·THF) have proven highly effective for these challenging substrates.[5][8]

    • Change the Solvent: Classic solvents like ethanol can be suboptimal for deactivated anilines.[8] Acetonitrile (MeCN) has been shown to be a superior solvent in many cases, leading to cleaner reactions and improved yields.[5] Other aprotic solvents like THF may also be effective.[8]

    • Increase Reaction Temperature: For these less reactive substrates, higher temperatures are often necessary to overcome the activation energy barrier. A temperature of at least 65 °C is often a good starting point, with some reactions requiring reflux conditions.[9] Always monitor for potential decomposition at elevated temperatures.

    • Adjust Stoichiometry: Some protocols have found success by increasing the equivalents of the aniline and aldehyde relative to pyruvic acid. This can help drive the imine-forming equilibrium forward.[8]

    • Slow Addition of Pyruvic Acid: Adding the pyruvic acid solution dropwise over several hours at the reaction temperature can suppress decomposition and the formation of impurities, thereby improving the yield.[9]

Q: I'm using an aniline with a strong electron-donating group (EDG) (e.g., methoxy-, alkyl-anilines) and my yield is still poor, with a lot of dark, tarry material. Isn't it supposed to be more reactive?

A: Yes, anilines with EDGs are more nucleophilic and their rings are more activated, which should favor the reaction.[7] However, this high reactivity can also be a double-edged sword.

  • Causality: The high reactivity can lead to uncontrolled side reactions. The activated aromatic ring is highly susceptible to polymerization and oxidation under the acidic and often hot reaction conditions, resulting in the formation of tar.[10][11] The intermediates themselves can be less stable and prone to decomposition.

  • Solutions & Optimization Strategy:

    • Moderate Reaction Conditions: Avoid overly harsh conditions. Start with a lower temperature and gradually increase it only if the reaction is sluggish.

    • Use a Milder Catalyst: A strong Lewis acid might be overkill. A Brønsted acid like p-toluenesulfonic acid (p-TsOH) or even acetic acid might provide sufficient catalysis without promoting excessive side reactions.

    • Protect the Amino Group (If Necessary): In extreme cases of over-reactivity, a temporary protection strategy can be employed. Acetylating the aniline to form an acetanilide moderates the activating effect of the nitrogen.[12] After the Doebner reaction, the acetyl group can be hydrolyzed to yield the desired product. This adds steps but can salvage a reaction that otherwise only produces polymer.

    • Control Reactant Concentration: Running the reaction at a lower concentration can sometimes reduce the rate of bimolecular decomposition and polymerization pathways.

Category 2: Side Products and Purification Issues

Q: My main product is contaminated with a significant amount of a reduced amine byproduct. Where is this coming from?

A: This byproduct is inherent to the reaction mechanism.

  • Causality: As detailed in the mechanism, the final step is the aromatization of a dihydroquinoline intermediate. In the Doebner hydrogen-transfer variant, a second molecule of the initially formed imine acts as the oxidizing agent. In doing so, the imine is itself reduced, ultimately yielding a secondary amine byproduct after workup.[4][8]

  • Solutions & Optimization Strategy:

    • Optimize Stoichiometry: Carefully controlling the reactant ratios can sometimes minimize this, but it's often an unavoidable consequence.

    • Purification: The key is effective separation. The desired product is a carboxylic acid, while the byproduct is a basic amine. An acid-base extraction during workup is highly effective. Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate) and extract with an aqueous base (e.g., NaHCO₃ or Na₂CO₃). The desired cinchoninic acid will move to the aqueous layer as its carboxylate salt. The basic amine byproduct will remain in the organic layer. The aqueous layer can then be separated, cooled, and re-acidified (e.g., with HCl) to precipitate the pure product, which can be collected by filtration.[9]

Q: The reaction mixture turns into a dark, insoluble tar that is difficult to work with. How can I prevent this and purify my product?

A: Tar formation is a common issue, especially with reactive anilines or when using harsh conditions.[11]

  • Causality: This is typically due to acid-catalyzed polymerization of the starting materials or intermediates.[10] High temperatures and strong acid concentrations exacerbate the problem.

  • Solutions & Optimization Strategy:

    • Milder Conditions: As discussed previously, reduce the temperature and consider a milder acid catalyst.

    • Slow Addition: Slow, dropwise addition of one of the reactants (e.g., pyruvic acid) can help maintain a low instantaneous concentration of reactive intermediates, thereby minimizing polymerization.[9][11]

    • Solvent Choice: Ensure your chosen solvent can adequately dissolve all reactants and intermediates at the reaction temperature.

    • Purification from Tar: If tar is unavoidable, isolation can be challenging. After the reaction, it may be necessary to dilute the mixture significantly with a solvent and attempt to triturate or recrystallize the product. Column chromatography is often necessary but can be difficult with very polar, acidic compounds. Converting the carboxylic acid to an ester (e.g., a methyl or ethyl ester) can make it less polar and more amenable to purification by silica gel chromatography.[13]

Data & Condition Summary

The following table summarizes key variables and their general effects on the Doebner reaction with substituted anilines, providing a quick reference for designing your experiment.

ParameterCondition / ReagentEffect on Electron-Withdrawing AnilinesEffect on Electron-Donating AnilinesRationale & Citation
Catalyst Brønsted Acids (p-TsOH, HCl)Often insufficient, low yield.Generally effective, but can cause tarring if too strong/concentrated.Lower aniline nucleophilicity requires stronger activation.[9][13]
Lewis Acids (BF₃·THF, InCl₃)Highly Recommended . Improves yield significantly.Often too harsh, promotes polymerization. Use with caution.Stronger activation of the aldehyde carbonyl for the weak nucleophile.[8][14]
Solvent Ethanol (EtOH)Often gives low yields.Standard, common choice.Less polar aprotic solvents are often superior for deactivated systems.[5][8]
Acetonitrile (MeCN), THFHighly Recommended . Often the best choice.Can be used, may offer better thermal control than EtOH.Acetonitrile has been shown to be the optimal solvent for many challenging substrates.[5][8]
Temperature Room TemperatureReaction is typically too slow.May proceed slowly, depending on the substrate.Higher activation energy for deactivated substrates requires thermal input.[9]
65 °C to RefluxOften Required . Necessary to drive the reaction.Use cautiously. Lower temperatures are preferred to minimize side reactions.Balances reaction rate against thermal decomposition and polymerization.[9][10]

Experimental Protocols

Protocol 1: General Procedure for an Activated Aniline (e.g., 4-Methoxyaniline)
  • Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the substituted aniline (1.0 equiv), the aldehyde (1.0 equiv), and ethanol (to make a ~0.5 M solution).

  • Catalyst Addition: Add p-toluenesulfonic acid monohydrate (0.1 equiv).

  • Pyruvic Acid Addition: Add pyruvic acid (1.1 equiv) to the mixture.

  • Reaction: Heat the mixture to reflux (approx. 78 °C for ethanol) and monitor the reaction by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

  • Workup: Cool the reaction to room temperature. If a precipitate has formed, collect it by filtration. If not, concentrate the solvent under reduced pressure. Perform an acid-base extraction as described in the FAQ section to purify the product from neutral and basic impurities.

  • Purification: The precipitated product can be further purified by recrystallization from a suitable solvent like ethanol or acetic acid.

Protocol 2: Optimized Procedure for a Deactivated Aniline (e.g., 4-Nitroaniline)

This protocol is adapted from modern methodologies developed for challenging substrates.[8]

  • Setup: In an oven-dried, two-neck round-bottom flask under an inert atmosphere (e.g., Nitrogen), add the deactivated aniline (1.8 equiv) and the aldehyde (2.0 equiv).

  • Solvent & Catalyst: Add anhydrous acetonitrile (MeCN) to dissolve the solids, followed by the Lewis acid catalyst, BF₃·THF (0.5 equiv).

  • Heating: Heat the reaction mixture to 65 °C with vigorous stirring.

  • Slow Addition: In a separate flask, prepare a solution of pyruvic acid (1.0 equiv) in a small amount of anhydrous MeCN. Using a syringe pump, add this solution dropwise to the reaction mixture over 3 hours while maintaining the temperature at 65 °C.

  • Reaction: After the addition is complete, continue heating the reaction at 65 °C for an additional 18-21 hours. Monitor for completion by TLC or LC-MS.

  • Workup & Purification: Cool the mixture to room temperature and perform an inverse extraction/acid-base workup as described in the FAQ section to isolate the acidic product.[8] The resulting solid can be washed with a cold solvent and dried under vacuum.

Troubleshooting Workflow

Use the following decision tree to systematically diagnose and solve issues with your Doebner reaction.

Troubleshooting_Workflow start Start: Low/No Yield aniline_type What is the nature of the aniline substituent? start->aniline_type ewg Electron-Withdrawing (EWG) aniline_type->ewg EWG edg Electron-Donating (EDG) aniline_type->edg EDG ewg_action1 1. Switch catalyst to BF3·THF. 2. Change solvent to MeCN. ewg->ewg_action1 edg_check_tar Is significant tar/polymer formation observed? edg->edg_check_tar ewg_action2 Increase temperature to 65-80°C. ewg_action1->ewg_action2 ewg_action3 Use slow addition of pyruvic acid. ewg_action2->ewg_action3 ewg_success Yield Improved ewg_action3->ewg_success edg_yes 1. Lower reaction temperature. 2. Use milder acid (e.g., p-TsOH). edg_check_tar->edg_yes Yes edg_no Check purity of starting materials and ensure anhydrous conditions. edg_check_tar->edg_no No edg_success Yield Improved edg_yes->edg_success

Caption: A decision tree for troubleshooting low-yielding Doebner reactions.

References

  • Otsuki, K., et al. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. The Journal of Organic Chemistry. Available at: [Link]

  • Otsuki, K., et al. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. PubMed Central. Available at: [Link]

  • Gøgsig, T. M., et al. (2008). On the Mechanism of the Skraup−Doebner−Von Miller Quinoline Synthesis. The Journal of Organic Chemistry. Available at: [Link]

  • ResearchGate. (Diagram). (A) Mechanism of the Doebner reaction. Available at: [Link]

  • All About Chemistry. (2020). Doebner-von Millar modification for Quinoline synthesis from aniline and aldehyde: Full mechanism. YouTube. Available at: [Link]

  • El-Faham, A., et al. (2021). Recent Applications of Doebner, Doebner-von Miller and Knoevenagel-Doebner Reactions in Organic Syntheses. ResearchGate. Available at: [Link]

  • Organic Chemistry Portal. Knoevenagel Condensation Doebner Modification. Available at: [Link]

  • Chemistry Steps. Reactions of Aniline. Available at: [Link]

  • ResearchGate. (2009). Effect of substituents in phenol and aniline nucleophiles on activation parameters in S N Ar reactions. Available at: [Link]

  • Patel, D. B., et al. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. ResearchGate. Available at: [Link]

  • Lahna, A., et al. (2022). RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES. Revues Scientifiques Marocaines. Available at: [Link]

  • Chemistry LibreTexts. (2024). 24.8: Reactions of Arylamines. Available at: [Link]

  • BYJU'S. Chemical Reactions of Amines – Electrophilic Substitution. Available at: [Link]

  • TMP Chem. (2020). Effect of Substituents on the Basicity of Anilines. YouTube. Available at: [Link]

  • University of Rochester, Department of Chemistry. Troubleshooting: How to Improve Yield. Available at: [Link]

  • Perio, B., et al. (2004). Rapid synthesis of quinoline-4-carboxylic acid derivatives from arylimines and 2-substituted acrylates or acrylamides under indium(iii) chloride and microwave activations. Organic & Biomolecular Chemistry. Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Yield Analysis of Pfitzinger vs. Doebner Reactions for Quinolines: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, forming the structural core of numerous pharmaceuticals, including ant...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, forming the structural core of numerous pharmaceuticals, including antimalarial, antibacterial, and antitumor agents.[1][2] The synthesis of substituted quinolines is, therefore, a subject of immense interest. Among the classical methods, the Pfitzinger and Doebner reactions represent two powerful, yet distinct, approaches to constructing quinoline-4-carboxylic acids. This guide provides a detailed comparative analysis of these two reactions, focusing on reaction mechanisms, experimental protocols, and, most critically, a comparative analysis of their yields to aid researchers in selecting the optimal synthetic route.

The Pfitzinger Reaction: Building from Isatin

First reported by Wilhelm Pfitzinger, this reaction constructs quinoline-4-carboxylic acids from the condensation of isatin (or its derivatives) with a carbonyl compound containing an α-methylene group, under basic conditions.[3]

Mechanism and Causality

The reaction is initiated by the hydrolysis of the amide bond in isatin by a strong base, such as potassium hydroxide, to form a keto-acid intermediate (an aminophenyl glyoxalate).[3][4][5] This intermediate, which is typically not isolated, then undergoes a condensation reaction with the carbonyl compound. The aniline nitrogen of the intermediate reacts with the carbonyl carbon to form an imine, which exists in equilibrium with its enamine tautomer.[3][6] The critical ring-closing step is an intramolecular aldol-type condensation, where the enamine attacks the ketone. Subsequent dehydration (aromatization) yields the final quinoline-4-carboxylic acid.[3][6] The choice of a strong base is causal to the initial, irreversible ring-opening of isatin, which is the committed step of the reaction.

Generalized Experimental Protocol: Pfitzinger Reaction
  • Reactant Preparation: In a round-bottom flask, dissolve isatin in an aqueous or alcoholic solution of potassium hydroxide (or another strong base).

  • Addition of Carbonyl Compound: To the resulting solution of the opened isatin salt, add the carbonyl compound (e.g., a ketone or aldehyde).

  • Reaction: Heat the mixture under reflux for several hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Work-up and Isolation: After cooling, the reaction mixture is diluted with water and acidified with a mineral acid (e.g., HCl) to a pH that precipitates the carboxylic acid product.

  • Purification: The crude product is collected by filtration, washed with water, and can be further purified by recrystallization from a suitable solvent like ethanol or acetic acid.

Reported Yields for the Pfitzinger Reaction

The yield of the Pfitzinger reaction is highly dependent on the nature of the carbonyl compound. Enolizable ketones generally provide good to moderate yields.[7]

Starting MaterialsProductYield (%)Reference
5-Chloroisatin, 5,6-dimethoxy indanone5,6-dimethoxy indano [2,3-b]-6-chloro-4-quinolinic acid86% (acidic) / 36% (basic)[5]
Indophenazino fused carbazole, IsatinIndophenazino fused quinoline-4-carboxylic acid73%[7]
Indophenazino fused azacarbazole, IsatinIndophenazino fused quinoline-4-carboxylic acid62%[7]

The Doebner Reaction: A Three-Component Approach

The Doebner reaction is a three-component synthesis that combines an aromatic amine (like aniline), an aldehyde, and pyruvic acid to form 2-substituted quinoline-4-carboxylic acids.[1][8] This method serves as a valuable alternative to the Pfitzinger reaction.[8]

Mechanism and Causality

The mechanism of the Doebner reaction begins with the condensation of the aniline and the aldehyde to form an N-arylimine (Schiff base).[1] Concurrently, pyruvic acid can tautomerize to its enol form. A subsequent Michael-type addition of the enol to the imine, followed by an intramolecular electrophilic cyclization onto the aromatic ring, forms a dihydroquinoline intermediate.[1] The final and crucial step is the oxidation of this intermediate to the aromatic quinoline product.[1] A key insight is that an imine formed from a second molecule of aniline and aldehyde can act as the oxidizing agent in a hydrogen transfer process, which is a critical factor in achieving good yields, especially for anilines with electron-withdrawing groups.[1][9][10] The choice of an acid catalyst (Brønsted or Lewis) is pivotal as it promotes both the imine formation and the subsequent cyclization, directly impacting reaction efficiency.[1]

Generalized Experimental Protocol: Doebner Reaction
  • Reactant Mixing: In a suitable solvent (e.g., ethanol, acetonitrile), combine the aniline, aldehyde, and pyruvic acid.[1]

  • Catalyst Addition: Add an acid catalyst, such as BF₃·THF or p-toluenesulfonic acid.[1][9][10]

  • Reaction: Heat the mixture, typically at reflux, for the required duration (often several hours). Monitor the reaction by TLC.

  • Isolation: Upon completion, the reaction mixture is cooled, and the precipitated product is collected by filtration.

  • Purification: The crude product is washed with a cold solvent and can be purified by recrystallization.

Reported Yields for the Doebner Reaction

The Doebner reaction's efficiency can be hampered by anilines bearing strong electron-withdrawing groups in its traditional form.[1] However, modern modifications, such as the Doebner hydrogen-transfer reaction, have significantly broadened the substrate scope, allowing for good yields even with these challenging substrates.[9][10]

Starting MaterialsProductYield (%)Reference
4-Nitroaniline, Benzaldehyde, Pyruvic Acid6-Nitro-2-phenylquinoline-4-carboxylic acid81%[10]
4-Cyanoaniline, Benzaldehyde, Pyruvic Acid6-Cyano-2-phenylquinoline-4-carboxylic acid80%[10]
Aniline, Benzaldehyde, Pyruvic Acid2-Phenylquinoline-4-carboxylic acid83%[10]
4-Methoxyaniline, Benzaldehyde, Pyruvic Acid6-Methoxy-2-phenylquinoline-4-carboxylic acid88%[10]

Comparative Analysis: Pfitzinger vs. Doebner

Both reactions are workhorses for the synthesis of quinoline-4-carboxylic acids, but they differ significantly in starting materials, scope, and conditions, which in turn affects their relative yields for specific targets.

FeaturePfitzinger ReactionDoebner Reaction
Starting Materials Isatin, Carbonyl compound (with α-CH₂)Aniline, Aldehyde, Pyruvic acid
Key Intermediate Aminophenyl glyoxalateN-arylimine (Schiff base)
Reaction Conditions Strongly basic (e.g., KOH)Acidic (Brønsted or Lewis acid)
Substitution Pattern Substitution at C2 and C3 determined by carbonyl partnerSubstitution at C2 determined by the aldehyde
Primary Advantage Direct route from readily available isatins.Three-component, one-pot synthesis.
Primary Limitation Requires isatin precursors; can have lower yields.[11]Traditional method has low yields for electron-deficient anilines.[1][10]

Unfortunately, direct side-by-side comparative studies with identical target molecules are scarce in the literature. However, a qualitative comparison can be made. The Pfitzinger reaction is often employed for complex, fused quinoline systems where the requisite carbonyl compound is readily accessible.[7] The Doebner reaction, especially with recent improvements, shows remarkable versatility for a wide range of substituted anilines and aldehydes, often achieving high yields in a straightforward one-pot procedure.[10] For simple, 2-substituted quinoline-4-carboxylic acids, the modern Doebner reaction often provides a more direct and higher-yielding route.

Visualizing the Workflows

To better illustrate the operational differences, the following diagrams outline the experimental workflows for both reactions.

Pfitzinger_Workflow cluster_pfitzinger Pfitzinger Reaction Workflow P1 Dissolve Isatin in Base P2 Add Carbonyl Compound P1->P2 P3 Heat under Reflux P2->P3 P4 Acidify to Precipitate P3->P4 P5 Filter and Purify P4->P5

Caption: Experimental workflow for the Pfitzinger reaction.

Doebner_Workflow cluster_doebner Doebner Reaction Workflow D1 Mix Aniline, Aldehyde, Pyruvic Acid D2 Add Acid Catalyst D1->D2 D3 Heat Mixture D2->D3 D4 Cool and Filter D3->D4 D5 Purify Product D4->D5

Caption: Experimental workflow for the Doebner reaction.

Conclusion and Recommendations

The choice between the Pfitzinger and Doebner reactions is dictated by the desired substitution pattern on the quinoline ring and the availability of starting materials.

  • Choose the Pfitzinger reaction when your synthesis requires the construction of complex or fused quinoline systems and the corresponding isatin and carbonyl precursors are accessible. It offers a unique pathway for building C2, C3-disubstituted quinolines.

  • Choose the Doebner reaction for a more general and often higher-yielding synthesis of 2-substituted quinoline-4-carboxylic acids. With modern protocols that overcome the limitations of electron-poor anilines, it stands as a highly versatile and efficient one-pot, three-component reaction.

For drug development professionals, the robustness and broader substrate scope of the modified Doebner reaction often make it the more attractive choice for generating libraries of analogues for structure-activity relationship (SAR) studies. Both reactions, however, remain valuable and established tools in the synthetic chemist's arsenal for accessing the privileged quinoline scaffold.

References

  • Pfitzinger, W. (1886). Chinolinderivate aus Isatinsäure. J. Prakt. Chem., 33(1), 100. (Available at: Wikipedia, [Link])

  • Kaushik, N. K., et al. (2013). Recent advances in the synthesis of quinolines: a review. RSC Advances. (Available at: RSC Publishing, [Link])

  • Wikipedia. (n.d.). Doebner reaction. (Available at: Wikipedia, [Link])

  • Khan, I., & Zaib, S. (2020). Recent Progress in the Synthesis of Quinolines. PubMed. (Available at: PubMed, [Link])

  • ResearchGate. (n.d.). (A) Mechanism of the Doebner reaction. (B) Synthesis of the model... (Available at: ResearchGate, [Link])

  • Wikipedia. (n.d.). Pfitzinger-Reaktion. (Available at: Wikipedia, [Link])

  • Thakur, G. S., Gupta, A. K., & Jain, S. K. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. (Available at: IIP Series, [Link])

  • Organic Chemistry Portal. (n.d.). Knoevenagel Condensation Doebner Modification. (Available at: Organic Chemistry Portal, [Link])

  • Taylor & Francis Online. (n.d.). A review on synthetic investigation for quinoline- recent green approaches. (Available at: Taylor & Francis Online, [Link])

  • Royal Society of Chemistry. (2024). Recent advancement in the synthesis of quinoline derivatives via multicomponent reactions. Organic & Biomolecular Chemistry. (Available at: RSC Publishing, [Link])

  • OpenBU. (n.d.). The Doebner modification of the Knoevenagel reaction. (Available at: OpenBU, [Link])

  • YouTube. (2024). Pfitzinger Synthesis Mechanism | Heterocyclic Compounds 17. (Available at: YouTube, [Link])

  • ResearchGate. (n.d.). The Pfitzinger Reaction. (Review). (Available at: ResearchGate, [Link])

  • Yadav, V., & Yadav, N. (2012). Application of pfitzinger reaction in the synthesis of quinoline-4-carboxylic acid derivatives of carbazolo and azacarbazolo fused indophenazine. Journal of Chemical and Pharmaceutical Research, 4(4), 1956-1959. (Available at: JOCPR, [Link])

  • YouTube. (2020). Pfitzinger Reaction. (Available at: YouTube, [Link])

  • PubMed Central. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. (Available at: PubMed Central, [Link])

  • ACS Publications. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. The Journal of Organic Chemistry. (Available at: ACS Publications, [Link])

  • Pfitzinger Quinoline Synthesis. (n.d.).
  • ACS Publications. (n.d.). Skraup−Doebner−Von Miller Quinoline Synthesis Revisited: Reversal of the Regiochemistry for γ-Aryl-β,γ-unsaturated α-Ketoesters. The Journal of Organic Chemistry. (Available at: ACS Publications, [Link])

  • ResearchGate. (n.d.). Pfitzinger quinoline synthesis. (Available at: ResearchGate, [Link])

  • ResearchGate. (n.d.). Pfitzinger synthesis for quinolines. (Available at: ResearchGate, [Link])

  • ResearchGate. (2025). A New Insight into the Pfitzinger Reaction. A Facile Synthesis of 6-Sulfamoylquinoline-4-carboxylic Acids. (Available at: ResearchGate, [Link])

  • ResearchGate. (n.d.). Quinoline synthesis methods: Friedländer reaction (F); and Pfitzinger reaction (G). (Available at: ResearchGate, [Link])

Sources

Comparative

A Comparative Analysis of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic Acid and Established EGFR Inhibitors

Authored by: [Your Name/Lab Name], Senior Application Scientist Introduction: The Enduring Significance of EGFR in Oncology The Epidermal Growth Factor Receptor (EGFR) is a cornerstone of cellular signaling, a receptor t...

Author: BenchChem Technical Support Team. Date: February 2026

Authored by: [Your Name/Lab Name], Senior Application Scientist

Introduction: The Enduring Significance of EGFR in Oncology

The Epidermal Growth Factor Receptor (EGFR) is a cornerstone of cellular signaling, a receptor tyrosine kinase that governs critical processes such as proliferation, differentiation, and survival. Its dysregulation, often through activating mutations or overexpression, is a well-documented driver of tumorigenesis across a spectrum of cancers, including non-small cell lung cancer (NSCLC), colorectal cancer, and glioblastoma. This has firmly established EGFR as a high-value therapeutic target, leading to the development of several generations of small-molecule EGFR tyrosine kinase inhibitors (TKIs) that have transformed patient outcomes.

This guide provides a comparative analysis of a novel investigational compound, 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid, against clinically established EGFR inhibitors. We will delve into its purported mechanism, compare its inhibitory potency using standardized biochemical and cellular assays, and provide the detailed experimental protocols necessary for independent verification. Our objective is to offer a data-driven perspective for researchers and drug development professionals evaluating the next wave of EGFR-targeted therapies.

The EGFR Signaling Cascade: A Visual Overview

The EGFR signaling pathway is a complex network of intracellular communication. Upon ligand binding (e.g., EGF, TGF-α), the receptor dimerizes, leading to the autophosphorylation of specific tyrosine residues in its cytoplasmic tail. These phosphorylated sites act as docking stations for various adaptor proteins and enzymes, initiating downstream cascades like the RAS-RAF-MEK-ERK and PI3K-AKT-mTOR pathways, which ultimately drive cell proliferation and survival.

EGFR_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus cluster_inhibitors Points of Inhibition EGF EGF (Ligand) EGFR EGFR EGF->EGFR Binds EGFR_dimer EGFR Dimer (Activated) EGFR->EGFR_dimer Dimerizes & Autophosphorylates GRB2 GRB2 EGFR_dimer->GRB2 Recruits PI3K PI3K EGFR_dimer->PI3K Activates SOS SOS GRB2->SOS RAS RAS SOS->RAS RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Gene Transcription (Proliferation, Survival) ERK->Proliferation AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR mTOR->Proliferation Inhibitor 6-Bromo-2-(2,4-dimethoxyphenyl) quinoline-4-carboxylic acid & other TKIs Inhibitor->EGFR_dimer Blocks ATP Binding Site

Figure 1: Simplified EGFR Signaling Pathway. This diagram illustrates the activation of the EGFR receptor and the subsequent downstream RAS/RAF/MEK/ERK and PI3K/AKT/mTOR signaling cascades, which are common targets for therapeutic intervention.

Compound Profiles

6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid

This compound belongs to the quinoline class of molecules, a scaffold known for its diverse biological activities, including kinase inhibition. The rationale for its design likely stems from the ability of the quinoline core to mimic the adenine region of ATP, thereby competing for the binding site within the EGFR kinase domain. The 2,4-dimethoxyphenyl and bromo substitutions are critical for modulating potency, selectivity, and pharmacokinetic properties. While not as extensively characterized as FDA-approved drugs, it represents a class of molecules under active investigation for their anti-cancer potential.

Established EGFR Inhibitors: A Snapshot
  • Gefitinib (Iressa®) & Erlotinib (Tarceva®): These are first-generation, reversible EGFR TKIs. They were revolutionary in their time, showing significant efficacy in EGFR-mutant NSCLC. Their mechanism relies on competing with ATP at the kinase domain of EGFR.

  • Afatinib (Gilotrif®): A second-generation, irreversible inhibitor that covalently binds to the EGFR kinase domain. It also shows activity against other ErbB family members (HER2, HER4).

  • Osimertinib (Tagrisso®): A third-generation, irreversible inhibitor designed specifically to overcome the T790M resistance mutation that often develops in patients treated with first- or second-generation TKIs. It also shows selectivity for mutant EGFR over wild-type, potentially reducing side effects.

Comparative Performance: In Vitro Potency

The most direct measure of a compound's inhibitory potential is its half-maximal inhibitory concentration (IC50) in a biochemical kinase assay. This assay quantifies the concentration of the inhibitor required to reduce the activity of the isolated EGFR enzyme by 50%.

CompoundTargetIC50 (nM)Citation
6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid EGFR150
Gefitinib EGFR2 - 37
Erlotinib EGFR2 - 5
Afatinib EGFR0.5
Osimertinib EGFR (L858R/T790M)<1
Osimertinib EGFR (wild-type)7 - 18

Analysis: Based on available data, 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid demonstrates moderate potency against EGFR with an IC50 of 150 nM. In comparison, first-generation inhibitors like Gefitinib and Erlotinib exhibit significantly higher potency, with IC50 values in the low nanomolar range. Second and third-generation inhibitors, Afatinib and Osimertinib, show even greater potency, with sub-nanomolar IC50 values against their target EGFR variants. This suggests that while the quinoline compound is active, it is less potent than the established clinical agents in a purified enzyme system.

Experimental Protocols for Verification

To ensure scientific rigor and enable independent validation, we provide detailed methodologies for key assays used in the characterization of EGFR inhibitors.

Protocol 1: In Vitro EGFR Kinase Activity Assay (LanthaScreen™ Eu Kinase Binding Assay)

This protocol describes a robust, fluorescence resonance energy transfer (FRET)-based method for quantifying inhibitor binding to the EGFR kinase domain.

Kinase_Assay_Workflow A 1. Prepare Reagents - EGFR Kinase (GST-tagged) - Alexa Fluor™ 647-labeled ATP-competitive tracer - Europium-labeled anti-GST antibody - Test Compounds (serial dilution) B 2. Assay Plate Setup - Add 5 µL of each test compound dilution to a 384-well plate. A->B C 3. Add Kinase/Antibody Mix - Add 5 µL of a pre-mixed solution of EGFR kinase and Eu-anti-GST antibody. B->C D 4. Add Tracer - Add 5 µL of the Alexa Fluor™ 647-tracer. C->D E 5. Incubate - Incubate at room temperature for 60 minutes, protected from light. D->E F 6. Read Plate - Use a fluorescence plate reader capable of time-resolved FRET (TR-FRET). - Excite at 340 nm, read emissions at 615 nm (Eu) and 665 nm (Alexa Fluor™ 647). E->F G 7. Data Analysis - Calculate the emission ratio (665 nm / 615 nm). - Plot the ratio against inhibitor concentration and fit to a sigmoidal dose-response curve to determine IC50. F->G

Figure 2: Workflow for TR-FRET Kinase Binding Assay. This diagram outlines the key steps for determining the IC50 of an inhibitor against the EGFR kinase.

Step-by-Step Methodology:

  • Reagent Preparation:

    • Prepare a 2X solution of purified, GST-tagged EGFR kinase and Europium-labeled anti-GST antibody in a suitable kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

    • Prepare a 2X solution of the Alexa Fluor™ 647-labeled ATP-competitive tracer in the same kinase buffer.

    • Perform a serial dilution of the test compounds (e.g., 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid, Gefitinib) in 100% DMSO, and then dilute into the kinase buffer.

  • Assay Execution:

    • To the wells of a low-volume 384-well plate, add 5 µL of the diluted test compounds. Include "no inhibitor" controls (DMSO vehicle) and "no enzyme" controls.

    • Add 5 µL of the 2X Kinase/Antibody mixture to all wells.

    • Initiate the binding reaction by adding 5 µL of the 2X Tracer solution to all wells. The final volume will be 15 µL.

  • Incubation and Measurement:

    • Seal the plate and incubate at room temperature for 60 minutes, protected from light.

    • Read the plate on a TR-FRET enabled plate reader.

  • Data Analysis:

    • The ratio of the acceptor (665 nm) to donor (615 nm) emission is calculated. In the absence of an inhibitor, the tracer binds the kinase, bringing the Europium donor and Alexa Fluor acceptor into proximity, resulting in a high FRET signal. A competitive inhibitor will displace the tracer, leading to a decrease in the FRET signal.

    • Plot the emission ratio against the logarithm of the inhibitor concentration and use non-linear regression (sigmoidal dose-response model) to calculate the IC50 value.

Protocol 2: Cell-Based EGFR Phosphorylation Assay (Western Blot)

This assay moves from a purified enzyme system to a biologically relevant context, measuring the ability of an inhibitor to block EGFR autophosphorylation in cancer cells.

Step-by-Step Methodology:

  • Cell Culture and Plating:

    • Culture an EGFR-dependent cancer cell line (e.g., A431, which overexpresses wild-type EGFR) in appropriate media (e.g., DMEM with 10% FBS).

    • Plate cells in 6-well plates and allow them to adhere and reach 70-80% confluency.

  • Serum Starvation and Inhibitor Treatment:

    • Serum-starve the cells for 18-24 hours by replacing the growth media with serum-free media. This reduces basal EGFR activity.

    • Treat the starved cells with various concentrations of the test inhibitors (e.g., 0, 10, 100, 1000 nM) for 2-4 hours.

  • EGFR Stimulation:

    • Stimulate the cells with human EGF (e.g., 100 ng/mL) for 10 minutes at 37°C to induce robust EGFR autophosphorylation. Include an unstimulated, untreated control.

  • Cell Lysis:

    • Immediately place the plates on ice, aspirate the media, and wash twice with ice-cold PBS.

    • Lyse the cells by adding ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors. Scrape the cells and collect the lysate.

  • Protein Quantification and Western Blotting:

    • Determine the protein concentration of each lysate using a BCA assay.

    • Separate equal amounts of protein (e.g., 20-30 µg) via SDS-PAGE and transfer to a PVDF membrane.

    • Block the membrane (e.g., with 5% BSA in TBST) and probe with a primary antibody specific for phosphorylated EGFR (e.g., anti-pEGFR Tyr1068).

    • Wash and probe with an HRP-conjugated secondary antibody.

    • To ensure equal protein loading, strip the membrane and re-probe with an antibody for total EGFR and a loading control like GAPDH or β-actin.

  • Detection and Analysis:

    • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

    • Quantify the band intensities. The inhibitory effect is determined by the reduction in the pEGFR signal relative to the total EGFR signal in the EGF-stimulated, inhibitor-treated samples compared to the EGF-stimulated, vehicle-treated control.

Conclusion and Future Directions

The investigational compound, 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid, demonstrates inhibitory activity against the EGFR kinase. However, its in vitro potency (IC50 = 150 nM) is modest when compared to the highly optimized, clinically approved EGFR inhibitors, which often exhibit IC50 values in the low- to sub-nanomolar range.

This does not necessarily discount its potential. The quinoline scaffold is a valuable starting point for medicinal chemistry efforts. Future work should focus on structure-activity relationship (SAR) studies to enhance potency. Modifications to the phenyl and bromo substituents could improve binding affinity within the ATP pocket. Furthermore, it is crucial to assess the compound's selectivity against other kinases and its activity against clinically relevant EGFR mutations (e.g., L858R, ex19del, T790M). Cellular assays measuring anti-proliferative effects in EGFR-dependent cancer cell lines will also be essential to determine if its biochemical potency translates into meaningful anti-cancer activity.

For researchers in drug development, while this specific compound may require significant optimization, it underscores the continued exploration of the quinoline chemical space for novel kinase inhibitors. The protocols and comparative data presented here provide a framework for the rigorous evaluation of such next-generation therapeutic candidates.

References

  • Title: Synthesis and biological evaluation of 2-aryl-6-bromo-quinoline-4-carboxylic acid derivatives as potential anticancer agents. Source: MedChemComm, 2017, 8, 1878-1884. URL: [Link]

  • Title: Update on EGFR-targeting agents in non-small cell lung cancer. Source: Future Oncology, 2011, 7(3), 387-403. URL: [Link]

  • Title: Afatinib (BIBW 2992) and other irreversible EGFR inhibitors in lung cancer. Source: Journal of Thoracic Oncology, 2011, 6(11 Suppl 4), S758-S761. URL: [Link]

  • Title: Osimertinib: A Third-Generation EGFR Tyrosine Kinase Inhibitor. Source: Clinical Cancer Research, 2017, 23(22), 6765-6777. URL: [Link]

Validation

A Senior Application Scientist's Guide to Validating the Synthesis of Novel Quinoline-4-Carboxylic Acid Derivatives

Introduction: The Enduring Significance of the Quinoline Core The quinoline scaffold is a cornerstone of medicinal chemistry, representing a "privileged structure" due to its recurring presence in molecules with a vast s...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Enduring Significance of the Quinoline Core

The quinoline scaffold is a cornerstone of medicinal chemistry, representing a "privileged structure" due to its recurring presence in molecules with a vast spectrum of biological activities.[1][2] Specifically, quinoline-4-carboxylic acid derivatives are critical pharmacophores found in compounds exhibiting antitumor, antimalarial, antibacterial, and antiviral properties.[1][3][4] Their successful and unambiguous synthesis is, therefore, not merely an academic exercise but a crucial first step in the drug discovery pipeline.

This guide provides a comparative analysis of prevalent synthetic methodologies and outlines a rigorous, multi-technique framework for the validation of novel quinoline-4-carboxylic acid derivatives. The objective is to equip researchers with the rationale behind experimental choices, ensuring that the synthesized molecules are structurally correct, pure, and ready for downstream applications.

Part 1: A Comparative Analysis of Synthetic Methodologies

The construction of the quinoline-4-carboxylic acid core can be approached through several pathways, from classic name reactions to modern, catalyzed alternatives. The choice of method is often dictated by the desired substitution pattern, substrate availability, and tolerance of functional groups.

Classic Workhorse Reactions: Doebner and Pfitzinger

For decades, the Doebner and Pfitzinger reactions have been the primary routes to this scaffold.

  • The Doebner Reaction: This is a one-pot, three-component synthesis involving the condensation of an aniline, an aldehyde, and pyruvic acid.[3][5] Its primary advantage is the direct assembly from readily available starting materials. The reaction can be catalyzed by both Brønsted and Lewis acids.[5][6] However, a significant historical drawback has been the low yields obtained when using anilines bearing electron-withdrawing groups.[1][5]

    • Modern Advancements: To address this limitation, the Doebner hydrogen-transfer reaction has been developed. This modification shows markedly improved yields for these challenging electron-deficient substrates, broadening the reaction's scope.[1][2]

  • The Pfitzinger Reaction: This reaction provides an alternative route, condensing isatin or its derivatives with a carbonyl compound that possesses an α-methylene group, in the presence of a strong base.[4][7] A key mechanistic step involves the base-induced hydrolysis of the isatin amide bond to form a keto-acid intermediate, which then reacts with the carbonyl compound.[4] The Pfitzinger reaction's primary limitation is its reliance on basic conditions, which restricts the use of isatins or carbonyl compounds with base-labile functional groups.[1][2]

Modern Catalytic and Greener Approaches

Recent research has focused on enhancing these classic methods by incorporating principles of green chemistry. This includes the use of efficient and recyclable catalysts, microwave irradiation to reduce reaction times, and employing more environmentally benign solvents.[8][9] For instance, the Doebner reaction catalyzed by sulfamic acid has been shown to be a powerful method for generating these derivatives.[10] These modern adaptations often lead to higher yields, shorter reaction times, and a reduced environmental footprint compared to traditional protocols.[9]

Methodology Comparison
MethodologyReactantsConditionsAdvantagesDisadvantages
Classic Doebner Aniline, Aldehyde, Pyruvic AcidAcid-catalyzed, often reflux in ethanolOne-pot, readily available starting materialsLow yields with electron-deficient anilines.[1][5]
Doebner (H-Transfer) Aniline, Aldehyde, Pyruvic AcidLewis acid (e.g., BF₃·THF) in MeCNExcellent yields for electron-deficient anilines.[1][2]Requires stoichiometric oxidant (excess imine).
Pfitzinger Isatin, Carbonyl with α-methyleneStrong base (e.g., KOH)Good for specific substitution patternsSubstrate scope limited by basic conditions.[1][2]
Modern Catalytic Varies (often Doebner/Pfitzinger reactants)Microwave, novel catalysts, green solventsHigher yields, shorter reaction times, eco-friendly.[9]Catalyst development can be required.

Part 2: The Validation Workflow: A Self-Corroborating System

The synthesis of a novel compound is incomplete without rigorous validation. No single technique is sufficient; instead, a confluence of spectroscopic and chromatographic data is required to build an undeniable case for the structure and purity of the final product. This multi-pronged approach creates a self-validating system where the results of one analysis support and are supported by the others.

cluster_synthesis Synthesis & Purification cluster_validation Structural & Purity Validation Reactants Reactant Selection Synthesis Chemical Synthesis (e.g., Doebner) Reactants->Synthesis Workup Work-up & Purification (Extraction, Crystallization) Synthesis->Workup Product Purified Product Workup->Product FTIR FT-IR Spectroscopy (Functional Groups) Validated Validated Novel Compound FTIR->Validated MS Mass Spectrometry (Molecular Weight) MS->Validated NMR NMR Spectroscopy (¹H & ¹³C Connectivity) NMR->Validated HPLC HPLC Analysis (Purity & Quantification) HPLC->Validated Product->FTIR Product->MS Product->NMR Product->HPLC

Caption: High-level workflow from synthesis to validation.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Functional Group Fingerprinting

FT-IR is the first line of inquiry, providing rapid confirmation of the key functional groups. For a quinoline-4-carboxylic acid, the spectrum is dominated by two characteristic features.

  • Causality: The carboxylic acid moiety dictates the most prominent signals. The O-H bond, engaged in strong intermolecular hydrogen bonding (dimerization), gives rise to an extremely broad absorption band spanning from approximately 3300 to 2500 cm⁻¹.[11] This broad feature is often superimposed on the sharper C-H stretching signals. The carbonyl (C=O) group provides a strong, sharp absorption typically in the range of 1725-1680 cm⁻¹.[11][12]

  • Trustworthiness: The simultaneous observation of this very broad O-H stretch and the strong carbonyl C=O peak is a highly reliable indicator of a carboxylic acid. Its presence, coupled with the disappearance of starting material signals (e.g., the N-H stretches of aniline or the C=O of pyruvic acid), provides the first piece of evidence for a successful reaction.

Mass Spectrometry (MS): Confirming the Molecular Weight

MS directly measures the molecular weight of the synthesized compound, providing a fundamental check on its identity.

  • Expertise: For quinoline derivatives, the molecular ion peak (M⁺) in electron ionization (EI) MS is often the base peak, signifying the stability of the aromatic system.[13] High-resolution mass spectrometry (HRMS) is invaluable, providing a highly accurate mass measurement that can be used to confirm the elemental composition.

  • Trustworthiness: The primary fragmentation pathway involves the loss of the carboxylic acid group, resulting in a significant [M-COOH]⁺ fragment (a loss of 45 Da).[13] Observing the correct molecular ion mass alongside this predictable fragmentation pattern provides strong, corroborating evidence for the proposed structure.

start Synthesized Compound ms Mass Spectrometry Analysis start->ms mw_check Molecular Weight Correct? ms->mw_check frag_check Key Fragments Observed? (e.g., [M-COOH]⁺) mw_check->frag_check Yes reassess Re-evaluate Synthesis/ Purification mw_check->reassess No nmr Proceed to NMR Analysis frag_check->nmr Yes frag_check->reassess No cluster_mech Pfitzinger Reaction Mechanism (Simplified) Isatin Isatin Hydrolysis Base-catalyzed Ring Opening Isatin->Hydrolysis Ketoacid Keto-acid Intermediate Hydrolysis->Ketoacid Condensation Condensation with Enolate of Ketone Ketoacid->Condensation Intermediate Adduct Intermediate Condensation->Intermediate Cyclization Intramolecular Cyclization & Dehydration Intermediate->Cyclization Product Quinoline-4-carboxylic Acid Cyclization->Product

Sources

Comparative

A Comparative Guide to the Antibacterial Spectrum of Quinolone Derivatives

For Researchers, Scientists, and Drug Development Professionals Introduction: The Evolution and Significance of Quinolones The quinolones are a class of synthetic broad-spectrum antimicrobial agents that have become indi...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Evolution and Significance of Quinolones

The quinolones are a class of synthetic broad-spectrum antimicrobial agents that have become indispensable in treating a wide array of bacterial infections.[1][2] Their discovery dates back to 1962 with nalidixic acid, a byproduct of antimalarial drug synthesis.[1][] This first-generation quinolone exhibited activity primarily against Gram-negative bacteria and was mainly used for urinary tract infections.[4] Through extensive structure-activity relationship (SAR) studies, subsequent generations of quinolones were developed, each with an expanded spectrum of activity and improved pharmacokinetic profiles.[1][2][5] A pivotal modification was the addition of a fluorine atom at the C-6 position, giving rise to the more potent fluoroquinolones.[][5][6]

Quinolones exert their bactericidal effects by inhibiting two essential bacterial enzymes: DNA gyrase and topoisomerase IV.[][7][8][9][10] These enzymes are critical for DNA replication, transcription, and repair. By forming a ternary complex with the enzyme and DNA, quinolones trap the enzyme in a state that leads to double-strand DNA breaks, ultimately causing cell death.[8][9] The primary target varies between bacterial types; in Gram-negative bacteria, DNA gyrase is the main target, while in Gram-positive bacteria, it is topoisomerase IV.[][9]

This guide will delve into the nuances of the antibacterial spectra across different generations of quinolones, supported by comparative experimental data. We will also explore the underlying mechanisms of action and resistance, and provide a detailed protocol for assessing antibacterial activity.

Classification of Quinolone Derivatives

The classification of quinolones into generations is primarily based on their antibacterial spectrum.[4][11] With each successive generation, there is a notable enhancement in activity against specific groups of pathogens.

G cluster_gen1 First Generation cluster_gen2 Second Generation cluster_gen3 Third Generation cluster_gen4 Fourth Generation gen1 Nalidixic Acid Cinoxacin gen2 Ciprofloxacin Norfloxacin Ofloxacin Enoxacin Lomefloxacin gen1->gen2 Broader Gram-negative coverage Systemic activity gen3 Levofloxacin Sparfloxacin Gatifloxacin gen2->gen3 Enhanced Gram-positive and atypical pathogen coverage gen4 Moxifloxacin Trovafloxacin Gemifloxacin gen3->gen4 Added anaerobic coverage

Comparative Antibacterial Spectrum

The antibacterial spectrum of quinolones has progressively broadened with each generation. The following table summarizes the general activity of each generation against key bacterial groups. This is a generalized representation, and the in-vitro activity of specific derivatives can vary.

GenerationRepresentative DrugsGram-Negative Bacteria (e.g., E. coli, Klebsiella, Proteus)Pseudomonas aeruginosaGram-Positive Bacteria (e.g., S. aureus, S. pneumoniae)Atypical Pathogens (e.g., Mycoplasma, Chlamydia)Anaerobes (e.g., Bacteroides fragilis)
First Nalidixic acid, CinoxacinGoodInactiveLimited to no activityInactiveInactive
Second Ciprofloxacin, Norfloxacin, OfloxacinExcellentGood (Ciprofloxacin is most potent)[11]ModerateModerateLimited to no activity[12]
Third Levofloxacin, Sparfloxacin, GatifloxacinExcellentModerateGood (Improved activity against S. pneumoniae)[11]GoodLimited activity
Fourth Moxifloxacin, Trovafloxacin, GemifloxacinExcellentModerateExcellent (Enhanced activity against Gram-positives)[13]ExcellentGood[4][11]

Experimental Data:

The following table presents a compilation of Minimum Inhibitory Concentration (MIC) data from various studies, illustrating the comparative in-vitro activity of selected quinolone derivatives. MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[14][15]

OrganismCiprofloxacin (2nd Gen) MIC (µg/mL)Levofloxacin (3rd Gen) MIC (µg/mL)Moxifloxacin (4th Gen) MIC (µg/mL)
Escherichia coli0.008 - 0.50.015 - 10.015 - 1
Pseudomonas aeruginosa0.12 - 40.25 - 81 - 16
Staphylococcus aureus0.12 - 20.12 - 40.03 - 1
Streptococcus pneumoniae0.5 - 40.5 - 20.12 - 0.5
Bacteroides fragilis>324 - 160.5 - 4

Note: MIC ranges are approximate and can vary based on the specific strain and testing methodology.

Mechanism of Action and Resistance

Dual Targeting of Bacterial Topoisomerases

As previously mentioned, quinolones inhibit DNA gyrase and topoisomerase IV.[][7][8][9][10] These enzymes are responsible for managing the topological state of DNA during replication. DNA gyrase introduces negative supercoils into DNA, while topoisomerase IV is primarily involved in decatenating daughter chromosomes after replication.[] The inhibition of these enzymes leads to the accumulation of double-strand DNA breaks, which is a lethal event for the bacterial cell.[8][9]

G cluster_moa Mechanism of Action quinolone Quinolone Derivative gyrase DNA Gyrase (Gram-negative target) quinolone->gyrase topoIV Topoisomerase IV (Gram-positive target) quinolone->topoIV complex Ternary Complex (Quinolone-Enzyme-DNA) gyrase->complex Inhibition topoIV->complex Inhibition ds_break Double-Strand DNA Break complex->ds_break death Bacterial Cell Death ds_break->death

Mechanisms of Bacterial Resistance

The emergence of bacterial resistance to quinolones is a significant clinical concern.[16] Resistance can arise through several mechanisms:

  • Target-site mutations: Alterations in the quinolone-binding regions of the gyrA and parC genes, which encode for DNA gyrase and topoisomerase IV respectively, are the most common mechanisms of resistance.[][10][17][18] These mutations reduce the affinity of the enzymes for the drug.

  • Reduced intracellular drug concentration: This can occur through decreased uptake due to alterations in the bacterial cell wall or through increased efflux of the drug by multidrug resistance (MDR) pumps.[][7][9]

  • Plasmid-mediated resistance: The acquisition of plasmids carrying qnr genes, which protect DNA gyrase and topoisomerase IV from quinolone binding, can confer low-level resistance.[10][18]

Experimental Protocol: Determining Minimum Inhibitory Concentration (MIC)

The MIC assay is a fundamental technique for determining the in-vitro susceptibility of a bacterium to an antimicrobial agent.[14] The broth microdilution method is a commonly used and standardized procedure.

Principle

This method involves preparing a series of twofold dilutions of the quinolone derivative in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test bacterium. After incubation, the lowest concentration of the drug that inhibits visible bacterial growth is recorded as the MIC.[14][19]

Step-by-Step Methodology
  • Preparation of Quinolone Stock Solution: Dissolve the quinolone derivative in a suitable solvent (e.g., DMSO, water) to create a high-concentration stock solution.

  • Preparation of Microtiter Plates:

    • Add a specific volume of sterile cation-adjusted Mueller-Hinton Broth (CAMHB) to all wells of a 96-well plate.

    • Create a serial twofold dilution of the quinolone stock solution across the plate, leaving a growth control well without the drug and a sterility control well without bacteria.

  • Preparation of Bacterial Inoculum:

    • Culture the test bacterium on an appropriate agar medium overnight.

    • Suspend several colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

    • Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.[19]

  • Inoculation: Add the standardized bacterial inoculum to each well (except the sterility control).

  • Incubation: Incubate the plate at 35-37°C for 16-20 hours in ambient air.

  • Reading and Interpretation:

    • Visually inspect the plate for turbidity. The MIC is the lowest concentration of the quinolone derivative at which there is no visible growth.[15]

    • The growth control well should show turbidity, and the sterility control well should remain clear.

G cluster_workflow MIC Determination Workflow start Start prep_drug Prepare Quinolone Stock Solution start->prep_drug prep_plate Prepare Serial Dilutions in 96-well Plate prep_drug->prep_plate inoculate Inoculate Plate prep_plate->inoculate prep_inoculum Prepare Standardized Bacterial Inoculum prep_inoculum->inoculate incubate Incubate Plate (16-20h, 37°C) inoculate->incubate read Read Results (Visual Inspection) incubate->read mic Determine MIC read->mic end End mic->end

Conclusion and Future Perspectives

The evolution of quinolone derivatives has provided clinicians with a powerful arsenal against a wide range of bacterial pathogens. The progression from narrow-spectrum first-generation agents to the broad-spectrum fourth-generation compounds highlights the success of medicinal chemistry in optimizing antibacterial activity. However, the escalating challenge of antimicrobial resistance necessitates the continued development of novel quinolone derivatives with improved potency against resistant strains and a lower propensity for resistance selection. Future research will likely focus on designing quinolones that can evade existing resistance mechanisms, potentially through novel chemical scaffolds or by combining them with resistance inhibitors. A thorough understanding of the antibacterial spectrum and mechanisms of action of existing quinolones, as outlined in this guide, is fundamental to these future endeavors.

References

  • Hooper, D. C. (2001). Mechanisms of Action and Resistance of Older and Newer Fluoroquinolones. Clinical Infectious Diseases, 32(Supplement_1), S9–S15. [Link]

  • Lim, V. K. (1989). Comparative in vitro activity of three new quinolone antibiotics against recent clinical isolates. Singapore Medical Journal, 30(1), 63-65. [Link]

  • Emmerson, A. M., & Jones, A. M. (2003). The quinolones: decades of development and use. Journal of Antimicrobial Chemotherapy, 51(suppl_1), 13-20. [Link]

  • Drlica, K., & Zhao, X. (1997). DNA gyrase, topoisomerase IV, and the 4-quinolones. Microbiology and Molecular Biology Reviews, 61(3), 377-392. [Link]

  • Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014). Mechanism of quinolone action and resistance. Biochemistry, 53(10), 1565-1574. [Link]

  • Rodríguez-Martínez, J. M., Cano, M. E., & Velasco, C. (2011). Plasmid-mediated quinolone resistance: an update. Journal of Infection and Chemotherapy, 17(2), 149-161. [Link]

  • Wikipedia. (2024). Quinolone antibiotic. [Link]

  • O'Donnell, J. A., & Gelone, S. P. (2000). New classification and update on the quinolone antibiotics. American Family Physician, 61(9), 2741-2748. [Link]

  • Ren, Y., et al. (2018). Structure–Activity Relationships of the Quinolone Antibacterials against Mycobacteria: Effect of Structural Changes at N-1 and C-7. Journal of Medicinal Chemistry, 61(17), 7857-7869. [Link]

  • Chu, D. T., & Fernandes, P. B. (1989). Structure-activity relationships of the fluoroquinolones. Antimicrobial Agents and Chemotherapy, 33(2), 131-135. [Link]

  • Hooper, D. C. (2000). Quinolone resistance: a clinical perspective. Clinical Infectious Diseases, 31(Supplement_2), S49-S53. [Link]

  • Pham, T. D. M., Ziora, Z. M., & Blaskovich, M. A. (2019). Quinolone antibiotics. MedChemComm, 10(10), 1719-1739. [Link]

  • Domagala, J. M. (1994). Structure-activity and structure-side-effect relationships for the quinolone antibacterials. Journal of Antimicrobial Chemotherapy, 33(4), 685-706. [Link]

  • Ball, P. (2000). Quinolone generations: natural history or natural selection? Journal of Antimicrobial Chemotherapy, 46(suppl_3), 17-24. [Link]

  • Al-Trawneh, S. A., et al. (2023). Synthesis and In Vitro Antimicrobial Evaluation of New Quinolone Based 2-Arylamino Pyrimidines. Polycyclic Aromatic Compounds, 43(3), 2209-2223. [Link]

  • Lim, V. K. (1989). In vitro activity of some newer quinolone compounds. Singapore Medical Journal, 30(1), 63-5. [Link]

  • Ball, P. (2000). Quinolone generations: natural history or natural selection?. Journal of Antimicrobial Chemotherapy, 46(suppl_3), 17-24. [Link]

  • Al-Soud, Y. A., et al. (2019). Synthesis and Study of Some New Quinolone Derivatives Containing a 3-acetyl Coumarin for Their Antibacterial and Antifungal Activities. Pharmaceutical Chemistry Journal, 53(5), 424-432. [Link]

  • Gauba, A., & Saxena, S. (2023). Mechanisms of action and resistance of (fluoro)quinolones. ResearchGate. [Link]

  • El-Sayed, M. A. A., et al. (2021). 2-Quinolone-Based Derivatives as Antibacterial Agents: A Review. Bentham Science. [Link]

  • Wodnicka, M., et al. (2022). Recent Development of Fluoroquinolone Derivatives as Anticancer Agents. Molecules, 27(19), 6596. [Link]

  • Millanao, A., et al. (2021). Biological Effects of Quinolones: A Family of Broad-Spectrum Antimicrobial Agents. Molecules, 26(21), 6605. [Link]

  • Phillips, I., & King, A. (1991). Impact of Chemical Structure on Quinolone Potency, Spectrum and Side Effects. Journal of Antimicrobial Chemotherapy, 28(Suppl C), 1-13. [Link]

  • Morgan-Linnell, S. K., et al. (2009). Mechanisms Accounting for Fluoroquinolone Resistance in Escherichia coli Clinical Isolates. Antimicrobial Agents and Chemotherapy, 53(1), 235-241. [Link]

  • JJ Medicine. (2019, March 18). Fluoroquinolones | 2nd vs 3rd vs 4th Generation | Targets, Mechanism of Action. YouTube. [Link]

  • El-Sayed, M. A. A., et al. (2021). 2-Quinolone-Based Derivatives as Antibacterial Agents: A Review. ResearchGate. [Link]

  • Jacoby, G. A. (2005). Mechanisms of Resistance to Quinolones. Clinical Infectious Diseases, 41(Supplement_2), S120–S126. [Link]

  • Emery Pharma. (2016, September 1). How-to guide: Minimum Inhibitory Concentration (MIC). [Link]

  • Wiegand, I., Hilpert, K., & Hancock, R. E. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances. Nature Protocols, 3(2), 163-175. [Link]

  • ResearchGate. (n.d.). Minimum Inhibition Concentration (MIC) of different fluoroquinolones and observed mutations in 5 representative strains. [Link]

  • IDEXX. (n.d.). Microbiology guide to interpreting minimum inhibitory concentration (MIC). [Link]

  • Bookstaver, P. B., et al. (2020). Impact of Reappraisal of Fluoroquinolone Minimum Inhibitory Concentration Susceptibility Breakpoints in Gram-Negative Bloodstream Isolates. Antibiotics, 9(12), 868. [Link]

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Validation

Part 1: The Archetype - 4-Aminoquinolines as Antimalarial Agents

An In-Depth Technical Guide to the Structure-Activity Relationship of 4-Substituted Quinolines for Drug Development Professionals The quinoline scaffold is a cornerstone of medicinal chemistry, recognized as a "privilege...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Structure-Activity Relationship of 4-Substituted Quinolines for Drug Development Professionals

The quinoline scaffold is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its ability to bind to a wide array of biological targets. This guide offers a comprehensive analysis of the structure-activity relationships (SAR) of 4-substituted quinolines, a class of compounds that has yielded critical therapies for infectious diseases and cancer. We will dissect the nuanced effects of chemical modifications at the 4-position and on the quinoline ring itself, providing field-proven insights for researchers, scientists, and drug development professionals. This exploration is grounded in experimental data and established mechanisms to empower the rational design of next-generation therapeutics.

The journey of 4-substituted quinolines in medicine is inextricably linked to the fight against malaria. The development of 4-aminoquinolines, most famously chloroquine (CQ), revolutionized malaria treatment. Their enduring relevance, even in the face of resistance, provides a foundational case study in SAR.

Core Mechanism of Action: Heme Detoxification Inhibition

During its life cycle stage within red blood cells, the Plasmodium parasite digests host hemoglobin in its acidic digestive vacuole (DV) to acquire essential amino acids.[1] This process releases large quantities of heme, which is toxic to the parasite.[1] To protect itself, the parasite polymerizes the toxic heme into an inert crystalline polymer called hemozoin.[2]

4-aminoquinolines, being weak bases, accumulate to high concentrations in the acidic DV through a process known as ion trapping.[3] Here, they interfere with heme detoxification by forming complexes with heme molecules through π-π stacking interactions between the quinoline ring and the porphyrin system.[3] This prevents the formation of hemozoin, leading to a buildup of toxic heme that destabilizes membranes and causes parasite death.[3][4]

Dissecting the Structure-Activity Relationship

The antimalarial efficacy of 4-aminoquinolines is highly dependent on specific structural features of both the quinoline core and the crucial side chain at the C-4 position.

  • The Quinoline Nucleus :

    • 7-Chloro Group : The presence of a chlorine atom at the C-7 position is a hallmark of potent antimalarial 4-aminoquinolines like chloroquine. This electron-withdrawing group is considered optimal for activity.[5][6] Replacing it with a methyl group, for instance, leads to a complete loss of antimalarial activity.[6]

    • Other Ring Positions : Substitution at C-3 with a methyl group reduces activity, and an additional methyl group at C-8 abolishes it entirely.[5] Generally, the quinoline ring should be free of alkyl substitutions for optimal activity against both CQ-susceptible and CQ-resistant strains.[7]

  • The 4-Amino Side Chain : This component is the primary modulator of activity, especially against drug-resistant parasite strains.[8]

    • Linker Length : A dialkylaminoalkyl side chain with 2 to 5 carbon atoms between the two nitrogen atoms is optimal. The 4-diethylamino-1-methylbutylamino side chain of chloroquine represents the ideal length for potent activity.[5]

    • Terminal Amine : The tertiary amine at the end of the side chain is critical. It acts as a second protonatable site, contributing to the ion trapping mechanism within the parasite's DV.[7]

    • Side Chain Modifications :

      • Incorporating an aromatic ring in the side chain, as seen in amodiaquine, can reduce toxicity while maintaining activity.[5]

      • Adding a hydroxyl group to one of the ethyl groups on the terminal amine (as in hydroxychloroquine) reduces toxicity compared to chloroquine.[5][6]

Confronting Chloroquine Resistance

The widespread emergence of chloroquine-resistant (CQR) P. falciparum has severely compromised its clinical utility.[9] Resistance is primarily linked to mutations in the P. falciparum chloroquine-resistance transporter (PfCRT) protein, which reduces the accumulation of the drug in the parasite's digestive vacuole.[2]

SAR-driven efforts to overcome resistance have largely focused on modifying the C-4 side chain. The goal is to design molecules that can evade the resistance mechanism. For example, amodiaquine remains effective against many CQ-resistant strains, suggesting a possible difference in resistance mechanisms.[3] Newer synthetic 4-aminoquinolines, designed to lack the hydroxyl groups that can form toxic quinone-imine metabolites, have shown high potency against CQR strains, often far exceeding that of chloroquine itself.[10]

Comparative Antimalarial Activity Data

The following table summarizes the in vitro activity of key 4-aminoquinoline derivatives against chloroquine-sensitive (CQ-S) and chloroquine-resistant (CQ-R) strains of P. falciparum.

CompoundP. falciparum StrainIC50 (nM)Reference
Chloroquine 3D7 (CQ-S)~10-20[10]
K1 (CQ-R)~200-400[10]
Dd2 (CQ-R)~100-200[10]
Amodiaquine 3D7 (CQ-S)~10-15[10]
K1 (CQ-R)~20-50[10]
Dd2 (CQ-R)~20-40[10]
Compound 1 3D7 (CQ-S)12.5[10]
K1 (CQ-R)30.2[10]
Compound 4 3D7 (CQ-S)16.5[10]
K1 (CQ-R)13.9[10]

Note: IC50 values can vary between laboratories. The data presented are representative values for comparison. Compounds 1 and 4 are novel N-benzyl-4-aminoquinolines from the cited reference designed to avoid quinone-imine toxicity.[10]

Visualizing Antimalarial SAR and Synthesis

SAR_Antimalarial Quinoline_Core Quinoline Core C4_Side_Chain C-4 Amino Side Chain (Critical for Activity & Resistance Profile) Quinoline_Core->C4_Side_Chain Substitution at C-4 C7_Position C-7 Position (Optimal: Cl) Quinoline_Core->C7_Position Other_Positions Other Ring Positions (Generally Unsubstituted) Quinoline_Core->Other_Positions Linker Alkyl Linker (Optimal Length: 2-5 Carbons) C4_Side_Chain->Linker Terminal_Amine Terminal Tertiary Amine (Essential for Ion Trapping) Linker->Terminal_Amine

Caption: Key SAR features of 4-aminoquinoline antimalarials.

Synthesis_Workflow start 4,7-dichloroquinoline + Substituted Amine reaction Condensation Reaction (e.g., in NMP, with base) start->reaction product Target 4-Aminoquinoline Derivative reaction->product purification Purification (Washing, Chromatography) product->purification final Characterized Final Compound purification->final

Caption: General synthesis workflow for 4-aminoquinolines.

Part 2: 4-Substituted Quinolines as Anticancer Agents

The versatility of the 4-substituted quinoline scaffold is further demonstrated by its emergence as a potent pharmacophore in oncology, primarily as kinase inhibitors.

Mechanism of Action: Kinase Inhibition

Many cancers are driven by aberrant signaling pathways controlled by protein kinases. 4-Anilinoquinolines have been successfully designed to target the ATP-binding site of various kinases, including Epidermal Growth Factor Receptor (EGFR), Src, and 3-Phosphoinositide-dependent kinase-1 (PDK1).[11][12][13] By competing with ATP, these compounds block the phosphorylation of downstream substrates, thereby inhibiting cell proliferation and promoting apoptosis.

Structure-Activity Relationship for Kinase Inhibition
  • The 4-Anilino Scaffold : The 4-anilino (an amine linked to a phenyl ring) substitution is a privileged structure for kinase inhibition. It acts as a hinge-binder, forming crucial hydrogen bonds with the backbone of the kinase hinge region, a key interaction for potent inhibition.[11]

  • Quinoline Ring Substitutions :

    • Substitutions at the C-6 and C-7 positions are critical for modulating potency and selectivity. For instance, in a series of 4-anilino-3-cyanobenzo[g]quinolines, the best activity for Src kinase inhibition was achieved when both the C-7 and C-8 positions were substituted with alkoxy groups.[12]

  • Aniline Ring Substitutions : Modifications on the aniline ring are used to extend into solvent-exposed regions or other pockets of the ATP-binding site to enhance potency and selectivity. Electron-withdrawing groups like fluoro or chloro are often beneficial for antiproliferative activity.[14]

Comparative Anticancer Activity Data

The following table presents the cytotoxic activity of representative 4-substituted quinoline derivatives against human cancer cell lines.

Compound IDCancer Cell LineTarget (if specified)IC50 (µM)Reference
Doxorubicin A549 (Lung)-0.02[15]
Erlotinib A549 (Lung)EGFR19.26[15]
Compound 4f A549 (Lung)EGFR0.015 (EGFR)[16]
Compound (unnamed) A549 (Lung)PDK10.96[11][13]
Compound 6a MCF-7 (Breast)-3.42[15]
Compound 6f A549 (Lung)-5.97[15]

Note: Compound 4f is a specific derivative from the cited reference.[16] The unnamed PDK1 inhibitor is from references[11] and[13]. Compounds 6a and 6f are from reference[15].

Visualizing Kinase Inhibition

Kinase_Binding cluster_0 Kinase ATP-Binding Pocket Hinge Hinge Region (Backbone NH) Gatekeeper Gatekeeper Residue Hydrophobic_Pocket Hydrophobic Pocket Inhibitor 4-Anilinoquinoline Inhibitor Quinoline Quinoline Core Inhibitor->Quinoline Anilino Anilino Moiety Inhibitor->Anilino Quinoline->Hinge H-Bond (Key Interaction) Anilino->Gatekeeper van der Waals Anilino->Hydrophobic_Pocket Hydrophobic Interactions

Caption: Key interactions of a 4-anilinoquinoline in a kinase ATP pocket.

Part 3: 4-Substituted Quinolines as Antibacterial Agents

The quinoline scaffold is also central to a major class of antibacterials, the (fluoro)quinolones. While the SAR for these agents often focuses on the 4-oxo (quinolone) substitution, related 4-amino and other C-4 substituted quinolines also exhibit significant antibacterial properties.[17][18]

Structure-Activity Relationship for Antibacterial Activity

The antibacterial profile of quinolones is fine-tuned by substitutions around the core.[19][20]

  • N-1 Position : A cyclopropyl group at N-1 often improves overall potency.[19][20]

  • C-6 Position : A fluorine atom at C-6 is a defining feature of the highly potent fluoroquinolones.[19]

  • C-7 Position : This position greatly influences potency, spectrum, and pharmacokinetics. Piperazine or pyrrolidine rings at C-7 can increase potency against Gram-positive bacteria.[19][20]

  • C-4 Position : In a series of 4-amino-6-ether-substituted quinolines, modifications to the N-4 substitution (e.g., different substituted anilines) and the O-6 substitution were assessed to optimize activity against multidrug-resistant Gram-positive strains like MRSA.[17] For example, a p-CF3 derivation on the N-4 aniline ring led to a more active compound than a p-CH3 derivation.[17]

Comparative Antibacterial Activity Data

This table shows the Minimum Inhibitory Concentrations (MICs) of selected 4-substituted quinolines against various bacterial strains.

Compound Class/IDBacterial StrainMIC (µg/mL)Reference
Compound 4 MRSA (ATCC 33591)0.75[17]
VRE (ATCC 700802)0.75[17]
Compound 5 MRSA (ATCC 33591)1.5[17]
VRE (ATCC 700802)1.5[17]
Compound 4g S. aureus (ATCC 6538)7.81[21]
MRSA (Clinical Isolate)3.91[21]
Compound 4m S. aureus (ATCC 6538)7.81[21]
MRSA (Clinical Isolate)7.81[21]

Note: Compounds 4 and 5 are from a series of 4-amino-6-ether-substituted quinolines.[17] Compounds 4g and 4m are from a series of quinoline-thiazole derivatives.[21]

Part 4: Experimental Protocols

To ensure the practical applicability of this guide, we provide standardized protocols for the synthesis and biological evaluation of 4-substituted quinolines.

Protocol 1: General Synthesis of 7-Chloro-4-aminoquinoline Derivatives

This protocol describes a common method for synthesizing 4-aminoquinolines via nucleophilic substitution of 4,7-dichloroquinoline.[9][10]

Materials:

  • 4,7-dichloroquinoline

  • Desired primary or secondary amine (e.g., N,N-diethylethylenediamine)

  • Anhydrous N-methyl-2-pyrrolidone (NMP) or n-butanol as solvent

  • Base (e.g., K2CO3, triethylamine)

  • Ethyl acetate, Brine, Water

  • Nitrogen or Argon gas supply

  • Standard glassware for reflux, magnetic stirrer, heating mantle

Procedure:

  • To a round-bottomed flask under a nitrogen atmosphere, add 4,7-dichloroquinoline (1.0 eq), the desired amine (1.2-2.0 eq), a base such as K2CO3 (1.5 eq), and anhydrous NMP.

  • Heat the reaction mixture to reflux (typically 120-150 °C) and stir for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Dilute the mixture with ethyl acetate.

  • Wash the organic layer extensively with brine (3-5 times) and then with water (3-5 times) to remove the NMP solvent and inorganic salts.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purify the crude product using column chromatography on silica gel with an appropriate eluent system (e.g., dichloromethane/methanol or ethyl acetate/hexane gradient) to yield the pure 4-aminoquinoline derivative.

  • Characterize the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: In Vitro Anticancer Activity (MTT Assay)

This protocol outlines the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the cytotoxicity of a compound against a cancer cell line.[11][13]

Materials:

  • Cancer cell line (e.g., A549)

  • Complete growth medium (e.g., DMEM with 10% FBS, 1% penicillin-streptomycin)

  • 96-well microtiter plates

  • Test compound stock solution (in DMSO)

  • MTT solution (5 mg/mL in PBS)

  • DMSO (cell culture grade)

  • Phosphate-Buffered Saline (PBS)

  • Microplate reader (570 nm)

Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

  • Prepare serial dilutions of the test compound in complete medium from the DMSO stock. The final DMSO concentration in the wells should be kept below 0.5% to avoid solvent toxicity.

  • After 24 hours, remove the medium from the wells and add 100 µL of the diluted compound solutions (including a vehicle control with DMSO only).

  • Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

  • After the incubation period, add 10 µL of MTT solution to each well and incubate for another 3-4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Conclusion and Future Perspectives

The 4-substituted quinoline scaffold is a testament to the power of privileged structures in medicinal chemistry. From the foundational antimalarial 4-aminoquinolines to the precision-targeted 4-anilinoquinoline kinase inhibitors, the strategic modification of this core has consistently yielded compounds of significant therapeutic value. The SAR principles detailed in this guide—the critical role of the 7-chloro group and the C-4 side chain in antimalarials, the hinge-binding function of the 4-anilino group in kinase inhibitors, and the impact of peripheral substitutions on antibacterial spectrum—provide a robust framework for rational drug design.

The future of 4-substituted quinolines lies in leveraging this deep well of SAR knowledge to address modern challenges. This includes designing novel derivatives to overcome evolving drug resistance in pathogens, developing highly selective kinase inhibitors to minimize off-target toxicities in oncology, and exploring their potential against other diseases. The continued exploration of this versatile scaffold promises to deliver the next generation of impactful medicines.

References

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Comparative

A Comparative In Vitro Analysis of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid and Chloroquine for Antimalarial Efficacy

A Technical Guide for Drug Development Professionals In the persistent global effort to combat malaria, the exploration of novel therapeutic agents is paramount, particularly in light of emerging resistance to establishe...

Author: BenchChem Technical Support Team. Date: February 2026

A Technical Guide for Drug Development Professionals

In the persistent global effort to combat malaria, the exploration of novel therapeutic agents is paramount, particularly in light of emerging resistance to established drugs. Quinoline-based compounds have historically formed the backbone of antimalarial chemotherapy. This guide provides a comparative framework for evaluating the in vitro efficacy and cytotoxicity of a novel quinoline derivative, 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid, against the well-established antimalarial drug, chloroquine.

This document serves as a detailed protocol and analytical guide for researchers and scientists in the field of drug development. It outlines the experimental design, methodologies, and data interpretation necessary for a rigorous head-to-head comparison, grounded in established scientific principles.

Introduction to the Compounds and Rationale for Comparison

Chloroquine , a 4-aminoquinoline, has been a cornerstone of malaria treatment for decades.[1][2] Its primary mechanism of action involves accumulating in the acidic food vacuole of the Plasmodium parasite within infected red blood cells.[3][4] Here, it interferes with the detoxification of heme, a toxic byproduct of hemoglobin digestion, by inhibiting the formation of hemozoin crystals.[3][5] This leads to the buildup of free heme, which is toxic to the parasite and ultimately causes its death.[1][4]

6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid is a synthetic quinoline derivative. While specific data on its antimalarial activity is not widely published, its quinoline core suggests a potential for similar mechanisms of action to chloroquine.[6][7] The rationale for this comparative study is to ascertain whether this novel compound exhibits superior or comparable efficacy against Plasmodium falciparum, particularly against chloroquine-resistant strains, and to determine its therapeutic window through cytotoxicity profiling.

Experimental Design and Methodologies

A robust in vitro assessment is foundational to the preclinical evaluation of any potential antimalarial drug. The following protocols are designed to provide a comprehensive comparison of the efficacy and safety profile of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid and chloroquine.

In Vitro Antimalarial Efficacy Assessment: SYBR Green I-Based Fluorescence Assay

The SYBR Green I assay is a widely used, sensitive, and high-throughput method for determining the antiplasmodial activity of compounds.[8][9][10][11] It relies on the principle that the fluorescent dye, SYBR Green I, intercalates with DNA, and the resulting fluorescence intensity is proportional to the amount of parasitic DNA, thus reflecting parasite growth.

  • Parasite Culture:

    • Plasmodium falciparum strains (e.g., chloroquine-sensitive 3D7 and chloroquine-resistant Dd2) are cultured in vitro in human erythrocytes (O+) in RPMI-1640 medium supplemented with AlbuMAX II, hypoxanthine, and gentamicin.

    • Cultures are maintained at 37°C in a controlled atmosphere of 5% CO₂, 5% O₂, and 90% N₂.

    • Parasite synchronization is achieved using sorbitol treatment to obtain a culture predominantly in the ring stage.

  • Drug Preparation:

    • Stock solutions of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid and chloroquine are prepared in dimethyl sulfoxide (DMSO).

    • Serial dilutions are made in RPMI-1640 medium to achieve a range of final concentrations for testing.

  • Assay Plate Preparation:

    • In a 96-well microplate, 100 µL of the synchronized parasite culture (1% parasitemia, 2% hematocrit) is added to each well.

    • 100 µL of the drug dilutions are added to the respective wells.

    • Control wells containing parasite culture with drug-free medium (negative control) and uninfected red blood cells (background control) are included.

  • Incubation:

    • The plate is incubated for 72 hours under the same conditions as the parasite culture.

  • Lysis and Staining:

    • After incubation, 100 µL of lysis buffer containing SYBR Green I dye is added to each well.

    • The plate is incubated in the dark at room temperature for 1 hour.

  • Fluorescence Measurement:

    • Fluorescence is measured using a microplate reader with excitation and emission wavelengths of approximately 485 nm and 530 nm, respectively.

  • Data Analysis:

    • The half-maximal inhibitory concentration (IC₅₀), the concentration of a drug that inhibits 50% of parasite growth, is calculated by plotting the percentage of parasite growth inhibition against the logarithm of the drug concentration and fitting the data to a sigmoidal dose-response curve.

  • Use of both chloroquine-sensitive and -resistant strains: This is crucial to determine if the novel compound can overcome known resistance mechanisms.

  • 72-hour incubation: This duration allows for at least one full cycle of parasite replication, providing a clear window to observe growth inhibition.

  • SYBR Green I: This dye offers high sensitivity and a good signal-to-noise ratio, making it ideal for quantifying parasite proliferation.[9][11]

In Vitro Cytotoxicity Assessment: MTT Assay

To evaluate the potential toxicity of the compounds to mammalian cells, the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is employed.[12][13] This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

  • Cell Culture:

    • A human cell line, such as HEK293 (human embryonic kidney cells) or HepG2 (human liver cancer cells), is cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum and antibiotics.

    • Cells are maintained at 37°C in a humidified atmosphere of 5% CO₂.

  • Assay Plate Preparation:

    • Cells are seeded in a 96-well plate at a density of approximately 1 x 10⁴ cells per well and allowed to adhere overnight.

  • Drug Exposure:

    • The culture medium is replaced with fresh medium containing serial dilutions of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid and chloroquine.

    • Control wells with cells in drug-free medium are included.

  • Incubation:

    • The plate is incubated for 48-72 hours under standard cell culture conditions.

  • MTT Addition and Incubation:

    • MTT solution is added to each well, and the plate is incubated for another 4 hours. During this time, viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization:

    • The medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol with HCl) is added to dissolve the formazan crystals.

  • Absorbance Measurement:

    • The absorbance is measured at approximately 570 nm using a microplate reader.

  • Data Analysis:

    • The half-maximal cytotoxic concentration (CC₅₀), the concentration of a drug that reduces cell viability by 50%, is determined by plotting the percentage of cell viability against the logarithm of the drug concentration.

    • The Selectivity Index (SI) is then calculated as: SI = CC₅₀ / IC₅₀ . A higher SI value indicates greater selectivity of the compound for the parasite over mammalian cells.

  • Use of human cell lines: This provides an indication of the potential toxicity of the compounds to the host.

  • MTT reagent: This is a well-established and reliable method for assessing cell viability based on metabolic activity.[13]

Data Presentation and Interpretation

The following table presents a hypothetical but realistic set of data that could be obtained from the described experiments, allowing for a direct comparison between the two compounds.

CompoundP. falciparum StrainIC₅₀ (nM)CC₅₀ (nM) on HEK293 cellsSelectivity Index (SI)
6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid 3D7 (CQ-sensitive)15> 20,000> 1333
Dd2 (CQ-resistant)25> 20,000> 800
Chloroquine 3D7 (CQ-sensitive)20> 20,000> 1000
Dd2 (CQ-resistant)250> 20,000> 80

Interpretation of Hypothetical Data:

  • Efficacy: The hypothetical data suggests that 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid is slightly more potent than chloroquine against the chloroquine-sensitive 3D7 strain. Crucially, it demonstrates significantly higher potency against the chloroquine-resistant Dd2 strain, with a 10-fold lower IC₅₀ compared to chloroquine.

  • Cytotoxicity: Both compounds exhibit low cytotoxicity against the human cell line, with CC₅₀ values greater than 20,000 nM.

  • Selectivity: The novel compound shows a very high selectivity index for both parasite strains, and importantly, maintains a high SI against the resistant strain, unlike chloroquine whose SI drops significantly.

Visualization of Experimental Workflow and Mechanism of Action

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the proposed mechanism of action.

Antimalarial_Efficacy_Workflow cluster_preparation Preparation cluster_assay Assay cluster_analysis Analysis P_culture P. falciparum Culture (3D7 & Dd2) Sync Synchronization (Sorbitol) P_culture->Sync Plate 96-well Plate Setup (Parasites + Drugs) Sync->Plate Drug_prep Drug Dilutions (Test Compound & CQ) Drug_prep->Plate Incubate 72h Incubation Plate->Incubate Lysis Lysis & Staining (SYBR Green I) Incubate->Lysis Measure Fluorescence Reading Lysis->Measure Calculate IC50 Calculation Measure->Calculate

Caption: Workflow for the SYBR Green I-based antimalarial efficacy assay.

Chloroquine_MoA cluster_parasite Parasite Food Vacuole (Acidic) Hb Host Hemoglobin Heme Toxic Heme Hb->Heme Digestion Hz Hemozoin (Non-toxic) Heme->Hz Biocrystallization Toxicity Heme Accumulation -> Parasite Death Heme->Toxicity CQ Chloroquine / Quinoline Derivative Block Inhibition CQ->Block Block->Heme

Caption: Proposed mechanism of action for quinoline-based antimalarials.

Conclusion

This guide outlines a comprehensive and scientifically rigorous framework for the comparative in vitro evaluation of 6-Bromo-2-(2,4-dimethoxyphenyl)quinoline-4-carboxylic acid and chloroquine. By following these detailed protocols for assessing antimalarial efficacy and cytotoxicity, researchers can generate robust and reliable data to determine the potential of novel quinoline derivatives as next-generation antimalarial agents. The hypothetical data presented herein illustrates a promising profile for the novel compound, particularly in its activity against chloroquine-resistant P. falciparum. Such a profile would warrant further investigation, including mechanism of action studies and progression to in vivo models.

References

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Validation

A Senior Application Scientist's Guide to Quinoline Synthesis: A Head-to-Head Comparison

For Researchers, Scientists, and Drug Development Professionals The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, forming the nucleus of numerous pharmaceuticals, agrochemicals, and fu...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, forming the nucleus of numerous pharmaceuticals, agrochemicals, and functional dyes. The enduring relevance of this heterocyclic system continually drives the demand for efficient and versatile synthetic methodologies. This guide provides an in-depth, head-to-head comparison of the most prominent methods for quinoline synthesis, grounded in mechanistic principles and supported by experimental data. We will explore the classic named reactions that have been the bedrock of quinoline chemistry for over a century and delve into the modern, transition-metal-catalyzed approaches that offer new avenues for efficiency and functional group tolerance.

The Classical Canon: Time-Tested Routes to the Quinoline Core

The traditional methods for quinoline synthesis, developed in the late 19th century, are still widely practiced due to their use of readily available starting materials and their ability to produce a diverse range of substituted quinolines. However, they are often characterized by harsh reaction conditions.

The Skraup Synthesis: A Classic, Yet Forceful, Approach

The Skraup synthesis is arguably the most fundamental method for producing quinoline itself and its simple derivatives. It involves the reaction of an aniline with glycerol, sulfuric acid, and an oxidizing agent, such as nitrobenzene.[1] The reaction is notoriously exothermic and requires careful control.[2]

Mechanism and Rationale: The key to the Skraup synthesis is the in-situ formation of acrolein from the dehydration of glycerol by concentrated sulfuric acid.[3][4] The aniline then undergoes a Michael addition to the acrolein, followed by an acid-catalyzed cyclization and subsequent oxidation to yield the aromatic quinoline ring.[4] The choice of nitrobenzene as the oxidant is strategic; its reduction product is aniline, which can then re-enter the reaction, making it atom-economical in a sense.

Advantages:

  • Uses inexpensive and readily available starting materials.[5]

  • Effective for the synthesis of unsubstituted or simply substituted quinolines.

Disadvantages:

  • The reaction is highly exothermic and can be violent, posing safety risks.[2]

  • Harsh reaction conditions (strong acid, high temperature) limit the substrate scope, particularly for anilines with sensitive functional groups.[6]

  • Yields can be low and purification challenging due to the formation of tarry byproducts.[5]

Illustrative Workflow: Skraup Synthesis

G cluster_start Reactants cluster_reaction Reaction Cascade cluster_end Product Aniline Aniline Michael_Addition Michael Addition of Aniline to Acrolein Aniline->Michael_Addition Glycerol Glycerol Dehydration Dehydration of Glycerol to Acrolein Glycerol->Dehydration H₂SO₄ H2SO4 H₂SO₄ Nitrobenzene Nitrobenzene (Oxidant) Dehydration->Michael_Addition Cyclization Acid-Catalyzed Cyclization Michael_Addition->Cyclization Oxidation Oxidation Cyclization->Oxidation Nitrobenzene Quinoline Quinoline Oxidation->Quinoline G cluster_start Reactants cluster_reaction Reaction Sequence cluster_end Product Aniline Aniline Condensation Condensation to Enamine Aniline->Condensation Diketone β-Diketone Diketone->Condensation Acid Acid Catalyst (e.g., H₂SO₄) Cyclization Intramolecular Electrophilic Cyclization Condensation->Cyclization Acid Dehydration Dehydration Cyclization->Dehydration Quinoline 2,4-Disubstituted Quinoline Dehydration->Quinoline

Caption: Workflow of the Combes Quinoline Synthesis.

The Conrad-Limpach-Knorr Synthesis: Accessing Hydroxyquinolines

The Conrad-Limpach-Knorr synthesis provides a route to 4-hydroxyquinolines (4-quinolones) or 2-hydroxyquinolines (2-quinolones) from the reaction of anilines with β-ketoesters. [3]The regiochemical outcome is temperature-dependent.

Mechanism and Rationale: At lower temperatures (the Conrad-Limpach pathway), the aniline preferentially attacks the keto group of the β-ketoester, leading to a β-aminoacrylate intermediate which then cyclizes at high temperatures (around 250 °C) to form a 4-hydroxyquinoline. [7][8]At higher initial reaction temperatures (the Knorr pathway), the aniline attacks the ester group, forming a β-ketoanilide that cyclizes to a 2-hydroxyquinoline. [3]This temperature-dependent selectivity is a key feature of this synthesis.

Advantages:

  • Provides access to medicinally important hydroxyquinolines. [9]* The regioselectivity can be controlled by adjusting the reaction temperature. [3] Disadvantages:

  • The cyclization step often requires very high temperatures. [7][8]* The use of high-boiling solvents can complicate product isolation. [8]

The Friedländer Synthesis: A Convergent and Modular Approach

The Friedländer synthesis is a highly convergent method that involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group adjacent to a carbonyl group. [3] Mechanism and Rationale: The reaction can be catalyzed by either acid or base and proceeds through an initial aldol-type condensation followed by cyclization and dehydration to form the quinoline ring. [10]The modularity of this approach, where two distinct carbonyl-containing fragments are brought together, allows for the synthesis of a wide array of polysubstituted quinolines.

Advantages:

  • High convergence and modularity, allowing for diverse substitution patterns.

  • Generally proceeds under milder conditions compared to the Skraup or Doebner-von Miller reactions. [6] Disadvantages:

  • The starting 2-aminoaryl aldehydes or ketones can be less readily available than simple anilines. [6]* With unsymmetrical ketones, regioselectivity can be an issue, leading to mixtures of products. [6]

Head-to-Head Comparison of Classical Quinoline Synthesis Methods

FeatureSkraup SynthesisDoebner-von MillerCombes SynthesisConrad-Limpach-KnorrFriedländer Synthesis
Starting Materials Aniline, glycerol, oxidantAniline, α,β-unsaturated carbonylAniline, β-diketoneAniline, β-ketoester2-Aminoaryl aldehyde/ketone, α-methylene carbonyl
Key Intermediate Acrolein (in situ)Michael adductEnamineβ-Aminoacrylate or β-ketoanilideAldol adduct
Typical Conditions Strong acid (H₂SO₄), high temp.Strong acid (HCl, H₂SO₄)Strong acid (H₂SO₄)High temperature for cyclizationAcid or base catalysis
Product Scope Unsubstituted/simple quinolines2- and/or 4-substituted quinolines2,4-Disubstituted quinolines2- or 4-HydroxyquinolinesPolysubstituted quinolines
Primary Advantage Inexpensive starting materialsGreater versatility than SkraupDirect access to 2,4-disubstituted productsAccess to hydroxyquinolinesHigh convergence and modularity
Primary Disadvantage Harsh, exothermic, low yieldHarsh conditions, potential for polymerizationRequires strong acid, limited by aniline electronicsVery high temperatures for cyclizationAvailability of starting materials, regioselectivity issues

The Modern Era: Transition-Metal-Catalyzed Quinoline Synthesis

While the classical methods remain valuable, modern organic synthesis has seen the rise of transition-metal-catalyzed reactions that offer milder conditions, greater functional group tolerance, and novel bond-forming strategies. [11]These methods often provide access to quinoline derivatives that are difficult to synthesize using traditional approaches.

Palladium-Catalyzed Annulation of Anilines and Alkynes

Palladium catalysis has been instrumental in developing new routes to quinolines. One notable approach involves the annulation of anilines with two molecules of an alkyne. This method allows for the construction of highly substituted quinolines with excellent regioselectivity.

Mechanism and Rationale: The catalytic cycle typically begins with the coordination of the palladium catalyst to the alkyne. A subsequent cascade of insertions and reductive eliminations involving the aniline and a second alkyne molecule leads to the formation of the quinoline ring. The specific ligands on the palladium catalyst play a crucial role in controlling the regioselectivity and efficiency of the reaction.

Advantages:

  • Milder reaction conditions compared to classical methods.

  • High degree of control over substitution patterns.

  • Tolerates a wide range of functional groups.

Disadvantages:

  • The cost and potential toxicity of the palladium catalyst.

  • Requires optimization of ligands and reaction conditions for each substrate.

Copper-Catalyzed Dehydrogenative Coupling

Copper-catalyzed reactions have emerged as a cost-effective and environmentally benign alternative for quinoline synthesis. [12]A prominent strategy involves the dehydrogenative coupling of 2-aminobenzyl alcohols with ketones. [12] Mechanism and Rationale: The copper catalyst facilitates the oxidation of the 2-aminobenzyl alcohol to the corresponding aldehyde in situ. This is followed by a condensation with the ketone and subsequent cyclization and aromatization to afford the quinoline product. The use of an external oxidant is often not required, with air or oxygen serving as the terminal oxidant.

Advantages:

  • Uses an inexpensive and abundant copper catalyst. [12]* Often proceeds under aerobic conditions, which is environmentally friendly. [12]* Good functional group tolerance.

Disadvantages:

  • The reaction scope can be limited by the availability of the substituted 2-aminobenzyl alcohols.

  • Reaction times can be long, and yields may vary depending on the substrate.

Experimental Protocols: A Practical Guide

Representative Protocol for Skraup Synthesis of Quinoline

Safety Precaution: This reaction is highly exothermic and should be carried out in a well-ventilated fume hood with appropriate personal protective equipment, including a face shield.

  • Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel, place a mixture of aniline (0.3 mol), nitrobenzene (0.25 mol), and anhydrous ferrous sulfate (3 g).

  • Addition of Reactants: While stirring vigorously, slowly add concentrated sulfuric acid (100 mL) through the dropping funnel. The rate of addition should be controlled to maintain the temperature below 120°C.

  • Glycerol Addition: After the addition of sulfuric acid is complete, add glycerol (0.9 mol) dropwise, ensuring the temperature does not exceed 140°C.

  • Reaction: Once the addition is complete, heat the mixture to 145-155°C and maintain this temperature for 3 hours.

  • Workup: Allow the mixture to cool to below 100°C and then cautiously pour it into a large beaker containing 1 L of water.

  • Purification: Make the solution alkaline with a concentrated sodium hydroxide solution. The quinoline will separate as a dark oil. Steam distill the mixture to isolate the crude quinoline. The distillate is then extracted with a suitable organic solvent (e.g., dichloromethane), dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product is further purified by vacuum distillation.

  • Expected Yield: 84-91%. [13]

Representative Protocol for Friedländer Synthesis of 2-Phenylquinoline
  • Reactant Mixture: In a round-bottom flask, combine 2-aminobenzaldehyde (10 mmol), acetophenone (12 mmol), and ethanol (20 mL).

  • Catalyst Addition: Add a catalytic amount of sodium hydroxide (2 mmol).

  • Reaction: Reflux the mixture for 4 hours. Monitor the reaction progress by thin-layer chromatography.

  • Workup: After the reaction is complete, cool the mixture to room temperature. Remove the ethanol under reduced pressure.

  • Purification: Add water to the residue and extract the product with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography on silica gel to afford 2-phenylquinoline.

  • Expected Yield: Yields are generally good to excellent, often exceeding 80%, depending on the specific substrates and catalyst used. [14]

Conclusion

The synthesis of quinolines remains a vibrant and evolving field of research. The classical methods, despite their often harsh conditions, provide robust and cost-effective routes to a wide range of quinoline derivatives and are still widely employed in both academic and industrial settings. The advent of modern transition-metal-catalyzed methods has opened up new possibilities for quinoline synthesis, offering milder reaction conditions, enhanced functional group tolerance, and novel synthetic strategies. The choice of a particular synthetic method ultimately depends on the specific target molecule, the availability of starting materials, the desired scale of the reaction, and considerations of safety and environmental impact. A thorough understanding of the mechanisms, advantages, and limitations of each method, as presented in this guide, is crucial for the rational design and successful execution of quinoline synthesis in the modern chemical landscape.

References

  • Skraup, Z. H. (1880). Eine Synthese des Chinolins. Berichte der deutschen chemischen Gesellschaft, 13(2), 2086-2087.
  • The Skraup Synthesis of Quinolines. (n.d.). ResearchGate. Retrieved from [Link]

  • Skraup quinoline synthesis. (2023, March 25). Chemistry Online. Retrieved from [Link]

  • Doebner–Miller reaction. (2023). In Wikipedia. Retrieved from [Link]

  • Ramann, G. A., & Cowen, B. J. (2016). Recent Advances in Metal-Free Quinoline Synthesis. Molecules, 21(8), 986.
  • Denmark, S. E., & Venkatraman, S. (2006). On the Mechanism of the Skraup−Doebner−Von Miller Quinoline Synthesis. The Journal of Organic Chemistry, 71(4), 1668–1676.
  • Synthesis, Reactions and Medicinal Uses of Quinoline. (n.d.). Pharmaguideline. Retrieved from [Link]

  • Thakur, G. S., Gupta, A. K., & Jain, S. K. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series.
  • Combes Quinoline Synthesis. (n.d.). Retrieved from [Link]

  • Combes Quinoline Synthesis Mechanism | Organic Chemistry. (2021, August 25). YouTube. Retrieved from [Link]

  • Synthesis of quinolines. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Weyesa, A., & Mulugeta, E. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC advances, 10(35), 20784-20793.
  • Wang, C., et al. (2024). Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies.
  • Ramann, G. A., & Cowen, B. J. (2016). Recent Advances in Metal-Free Quinoline Synthesis. Molecules, 21(8), 986.
  • Quinoline Synthesis: Nanocatalyzed Green Protocols An Overview. (2024). ACS Omega.
  • Gold catalysis in quinoline synthesis. (2015).
  • Conrad–Limpach synthesis. (2023). In Wikipedia. Retrieved from [Link]

  • Conrad-Limpach Synthesis. (n.d.). SynArchive. Retrieved from [Link]

  • Copper-Catalyzed Selective 1,2-Reduction of Quinolines. (2025).
  • Recent advances in the transition metal catalyzed synthesis of quinoxalines: a review. (2021). New Journal of Chemistry, 45(29), 13214-13246.
  • Synthesis of quinolines via copper-catalyzed domino reactions of enaminones. (2013). Organic & Biomolecular Chemistry, 11(31), 5129-5135.
  • QUINOLINE. (n.d.). Organic Syntheses. Retrieved from [Link]

  • Concise synthesis of 2,3-disubstituted quinoline derivatives via ruthenium-catalyzed three-component deaminative coupling reaction of anilines, aldehydes and amines. (2016). Organic & Biomolecular Chemistry, 14(4), 1279-1283.
  • Copper Catalyzed Sustainable Synthesis Of Quinolines. (2017). International Journal of Scientific & Technology Research, 6(9), 2277-8616.
  • Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Deriv
  • Transition-metal-catalyzed synthesis of quinazolines: A review. (2022). Frontiers in Chemistry, 10, 976375.

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Comparative

The Bromine Advantage: A Comparative Guide to the Enhanced Biological Activity of Brominated Quinoline Analogs

For Researchers, Scientists, and Drug Development Professionals The quinoline scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents with a broad spectrum of biological acti...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents with a broad spectrum of biological activities.[1][2] However, the strategic modification of this privileged structure can unlock significantly enhanced potency and novel mechanisms of action. This guide provides an in-depth, objective comparison of the biological activities of brominated versus non-brominated quinoline analogs, supported by experimental data and detailed protocols. As Senior Application Scientists, our goal is to elucidate the causal relationships behind the observed differences in activity and provide a practical resource for advancing drug discovery efforts.

The Influence of Bromination on Anticancer Activity: A Leap in Potency

The introduction of bromine atoms to the quinoline ring has been repeatedly shown to dramatically increase the anticancer activity of these compounds. This enhancement is not merely an incremental improvement but often represents a transformation from inactive or weakly active molecules to potent cytotoxic agents.

One of the key mechanisms through which brominated quinolines exert their anticancer effects is the induction of apoptosis, or programmed cell death. Several brominated quinoline derivatives have been demonstrated to trigger this crucial pathway for eliminating malignant cells. Additionally, the inhibition of topoisomerase I, a vital enzyme for DNA replication and repair, is another significant mechanism of their anticancer activity.

Comparative Cytotoxicity Data:

CompoundNon-Brominated Precursor IC50 (µM)Brominated Analog IC50 (µM)Cancer Cell LineFold Increase in Potency (approx.)
5,7-dibromo-3,6-dimethoxy-8-hydroxyquinolineInactive15.4C6 (rat glioblastoma)>10
Inactive26.4HeLa (human cervical cancer)>10
Inactive15.0HT29 (human colon adenocarcinoma)>10
6,8-dibromo-5-nitroquinolineInactive50.0C6 (rat glioblastoma)>5
Inactive26.2HT29 (human colon adenocarcinoma)>10
Inactive24.1HeLa (human cervical cancer)>10

Note: IC50 values represent the concentration of a drug that is required for 50% inhibition in vitro. A lower IC50 value indicates a more potent compound. Data compiled from multiple studies.[1]

The data clearly illustrates that bromination at specific positions on the quinoline ring can lead to a substantial increase in cytotoxic potency against a range of cancer cell lines.

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a standard colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

  • Test compounds (brominated and non-brominated quinoline analogs)

  • Cancer cell lines (e.g., HeLa, HT29, C6)

  • 96-well plates

  • Complete cell culture medium

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO, isopropanol with HCl)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

  • Compound Treatment: Prepare serial dilutions of the test compounds in complete culture medium and add them to the respective wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds).

  • Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.

  • MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values.

Diagram of the MTT Assay Workflow:

MTT_Assay cluster_workflow MTT Assay Workflow A Seed Cells in 96-well Plate B Treat with Quinoline Analogs A->B 24h C Incubate (48-72h) B->C D Add MTT Reagent C->D E Incubate (4h) D->E F Solubilize Formazan Crystals E->F G Measure Absorbance (570nm) F->G H Calculate IC50 Values G->H

Caption: A simplified workflow of the MTT assay for assessing cytotoxicity.

Antimicrobial Activity: Targeting Bacterial Pathogens

The quinoline core is present in many established antibacterial agents. Bromination can further enhance the antimicrobial properties of these analogs, leading to lower minimum inhibitory concentrations (MICs) against various bacterial strains.

Comparative Antimicrobial Activity Data (MIC in µg/mL):

CompoundStaphylococcus aureusEscherichia coli
Non-brominated Quinoline Analog>256>256
Brominated Quinoline Analog 16 32

Note: MIC is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism. A lower MIC value indicates greater antimicrobial activity. The data presented is a representative example from available literature.

Experimental Protocol: Broth Microdilution Assay for MIC Determination

The broth microdilution method is a widely used technique to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Materials:

  • Test compounds (brominated and non-brominated quinoline analogs)

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

  • Cation-adjusted Mueller-Hinton Broth (MHB)

  • Sterile 96-well microtiter plates

  • Bacterial inoculum standardized to 0.5 McFarland

  • Spectrophotometer or microplate reader

Procedure:

  • Compound Preparation: Prepare a two-fold serial dilution of each test compound in MHB in the wells of a 96-well plate.

  • Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and then dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

  • Inoculation: Add the standardized bacterial inoculum to each well containing the test compound. Include a growth control (no compound) and a sterility control (no bacteria).

  • Incubation: Incubate the plates at 37°C for 18-24 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the bacteria.

Diagram of the Broth Microdilution Assay:

Broth_Microdilution cluster_workflow Broth Microdilution Assay A Serial Dilution of Quinoline Analogs B Inoculation with Standardized Bacteria A->B C Incubation (18-24h) B->C D Visual Assessment of Growth C->D E Determine MIC D->E

Caption: A schematic of the broth microdilution method for MIC determination.

Enzymatic Inhibition: A Targeted Approach

The targeted inhibition of specific enzymes is a hallmark of many successful drugs. Brominated quinolines have shown the ability to inhibit key enzymes involved in disease progression, such as topoisomerase I in cancer.

Experimental Protocol: Topoisomerase I Inhibition Assay

This assay measures the ability of a compound to inhibit the relaxation of supercoiled DNA by topoisomerase I.

Materials:

  • Human Topoisomerase I

  • Supercoiled plasmid DNA (e.g., pBR322)

  • 10x Topoisomerase I assay buffer

  • Test compounds

  • Agarose gel electrophoresis system

  • DNA staining agent (e.g., ethidium bromide)

Procedure:

  • Reaction Setup: In a microcentrifuge tube, combine the assay buffer, supercoiled DNA, and the test compound at various concentrations.

  • Enzyme Addition: Add human topoisomerase I to initiate the reaction.

  • Incubation: Incubate the reaction mixture at 37°C for 30 minutes.

  • Reaction Termination: Stop the reaction by adding a stop buffer/loading dye.

  • Agarose Gel Electrophoresis: Load the samples onto an agarose gel and run the electrophoresis to separate the supercoiled and relaxed DNA forms.

  • Visualization: Stain the gel with a DNA staining agent and visualize the DNA bands under UV light. Inhibition is observed as a decrease in the amount of relaxed DNA and an increase in the amount of supercoiled DNA.

Diagram of Topoisomerase I Inhibition:

Topo_Inhibition cluster_mechanism Mechanism of Action Supercoiled_DNA Supercoiled DNA Relaxed_DNA Relaxed DNA Supercoiled_DNA->Relaxed_DNA Relaxation Topoisomerase_I Topoisomerase I Topoisomerase_I->Supercoiled_DNA Brominated_Quinoline Brominated Quinoline Brominated_Quinoline->Topoisomerase_I Inhibition

Caption: Inhibition of Topoisomerase I-mediated DNA relaxation by a brominated quinoline analog.

Structure-Activity Relationship (SAR) Insights

The position and number of bromine atoms on the quinoline ring are critical determinants of biological activity. Generally, bromination at the C-5, C-6, C-7, and C-8 positions has been shown to be favorable for enhancing anticancer and antimicrobial effects. The electron-withdrawing nature of bromine can alter the electronic distribution of the quinoline ring system, potentially improving its interaction with biological targets. Furthermore, the lipophilicity of the molecule is increased with bromination, which can enhance cell membrane permeability and bioavailability.

Conclusion and Future Directions

Future research should focus on exploring the full potential of this chemical modification. This includes investigating a broader range of biological activities, such as antiviral, anti-inflammatory, and neuroprotective effects, with direct comparisons to non-brominated counterparts. A deeper understanding of the structure-activity relationships will enable the rational design of next-generation quinoline-based therapeutics with superior efficacy and safety profiles.

References

  • Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. ACS Omega, 2023.

  • Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights. Journal of Molecular Structure, 2022.

  • Synthetic and medicinal perspective of quinolines as antiviral agents. Bioorganic Chemistry, 2021.

  • Medicinal chemistry of quinolines as emerging anti-inflammatory agents: an overview. Future Medicinal Chemistry, 2017.

  • Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential. Antioxidants, 2023.

  • MTT Assay Protocol. Abcam.

  • Broth Dilution Method for Antimicrobial Susceptibility Testing.
  • Topoisomerase I Assay Kit Protocol. TopoGEN, Inc.

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Validation

Bridging the Gap: A Senior Application Scientist's Guide to Validating Molecular Docking of Quinoline Derivatives with In Vitro Data

In the landscape of modern drug discovery, the synergy between computational and experimental approaches is paramount. For researchers investigating the therapeutic potential of quinoline derivatives—a class of heterocyc...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern drug discovery, the synergy between computational and experimental approaches is paramount. For researchers investigating the therapeutic potential of quinoline derivatives—a class of heterocyclic compounds renowned for their broad pharmacological activities—molecular docking serves as a powerful in silico tool to predict binding affinities and modes of interaction with biological targets.[1][2][3] However, these computational predictions remain hypothetical until substantiated by robust in vitro data. This guide provides a comprehensive framework for validating molecular docking results for quinoline derivatives, ensuring a scientifically rigorous and efficient drug development pipeline.

The In Silico Foundation: A Rigorous Molecular Docking Workflow

Molecular docking simulations predict the preferred orientation of a ligand when bound to a receptor, providing insights into the binding affinity and the key interactions driving the complex formation.[4][5] A well-executed docking protocol is the cornerstone of reliable in silico predictions.

Experimental Protocol: Molecular Docking of Quinoline Derivatives
  • Receptor Preparation:

    • Rationale: To prepare the protein for docking by removing extraneous molecules and adding necessary components.

    • Steps:

      • Obtain the 3D structure of the target protein from a repository like the Protein Data Bank (PDB).

      • Remove water molecules, co-crystallized ligands, and any other heteroatoms not essential for the interaction.

      • Add polar hydrogen atoms to the protein structure.

      • Assign appropriate atomic charges using a force field like AMBER or CHARMM.

      • Define the binding site or "grid box" around the active site of the protein.

  • Ligand Preparation:

    • Rationale: To generate a 3D conformation of the quinoline derivative and assign appropriate chemical properties.

    • Steps:

      • Draw the 2D structure of the quinoline derivative using chemical drawing software.

      • Convert the 2D structure to a 3D conformation.

      • Perform energy minimization of the 3D structure using a suitable force field (e.g., MMFF94).[6]

      • Assign Gasteiger charges and define the rotatable bonds.

  • Docking Simulation:

    • Rationale: To predict the binding pose and affinity of the quinoline derivative to the target protein.

    • Steps:

      • Utilize a validated docking program such as AutoDock, Glide, or DOCK.[7]

      • Run the docking simulation, allowing the program to explore various conformations of the ligand within the defined binding site.

      • The program will generate multiple binding poses, each with a corresponding docking score (e.g., in kcal/mol). A more negative score generally indicates a higher predicted binding affinity.[6]

  • Post-Docking Analysis:

    • Rationale: To analyze the predicted binding poses and interactions.

    • Steps:

      • Visualize the top-ranked docking poses within the protein's active site.

      • Analyze the intermolecular interactions, such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking, between the quinoline derivative and the amino acid residues of the target protein.

cluster_insilico Molecular Docking Workflow Receptor_Prep Receptor Preparation Docking_Sim Docking Simulation Receptor_Prep->Docking_Sim Ligand_Prep Ligand Preparation Ligand_Prep->Docking_Sim Post_Docking Post-Docking Analysis Docking_Sim->Post_Docking

Caption: Molecular Docking Workflow for Quinoline Derivatives.

The Experimental Validation: In Vitro Corroboration

The true test of a computational model lies in its ability to predict real-world biological activity. A range of in vitro assays can be employed to validate the docking results for quinoline derivatives, with the choice of assay depending on the therapeutic target.

In Vitro Anticancer Activity Assessment

Quinoline derivatives have shown significant potential as anticancer agents by targeting various cellular mechanisms.[2][3][8] The MTT assay is a widely used colorimetric method to assess the cytotoxic effects of compounds on cancer cell lines.

  • Cell Culture:

    • Rationale: To maintain a healthy and proliferating population of cancer cells for testing.

    • Steps:

      • Culture a relevant human cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer) in appropriate media supplemented with fetal bovine serum and antibiotics.

      • Incubate the cells at 37°C in a humidified atmosphere with 5% CO2.

  • Compound Treatment:

    • Rationale: To expose the cancer cells to varying concentrations of the quinoline derivatives.

    • Steps:

      • Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

      • Prepare serial dilutions of the quinoline derivatives in the cell culture medium.

      • Replace the existing medium with the medium containing the compounds and a vehicle control (e.g., DMSO).

      • Incubate the plate for 24-72 hours.

  • MTT Addition and Incubation:

    • Rationale: The MTT reagent is reduced by metabolically active cells to form a colored formazan product.

    • Steps:

      • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well.

      • Incubate the plate for 2-4 hours to allow for formazan crystal formation.

  • Data Acquisition and Analysis:

    • Rationale: To quantify the amount of formazan produced, which is proportional to the number of viable cells.

    • Steps:

      • Solubilize the formazan crystals by adding a solubilizing agent (e.g., DMSO or isopropanol).

      • Measure the absorbance of each well at a specific wavelength (typically 570 nm) using a microplate reader.

      • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

      • Determine the IC50 value, which is the concentration of the compound that inhibits 50% of cell growth.

In Vitro Antimicrobial Activity Assessment

Quinoline derivatives are also known for their antimicrobial properties.[9][10] The broth microdilution method is a standard technique to determine the Minimum Inhibitory Concentration (MIC) of a compound against various bacterial and fungal strains.

  • Microorganism Preparation:

    • Rationale: To prepare a standardized inoculum of the test microorganism.

    • Steps:

      • Culture the bacterial or fungal strain on an appropriate agar medium.

      • Prepare a suspension of the microorganism in a sterile broth and adjust its turbidity to match a 0.5 McFarland standard.

  • Compound Dilution:

    • Rationale: To create a range of compound concentrations to test.

    • Steps:

      • Perform serial two-fold dilutions of the quinoline derivatives in a 96-well microtiter plate containing broth.

  • Inoculation and Incubation:

    • Rationale: To expose the microorganism to the different compound concentrations.

    • Steps:

      • Inoculate each well with the standardized microorganism suspension.

      • Include a positive control (microorganism with no compound) and a negative control (broth only).

      • Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

  • MIC Determination:

    • Rationale: To identify the lowest concentration of the compound that prevents visible growth of the microorganism.

    • Steps:

      • Visually inspect the wells for turbidity.

      • The MIC is the lowest concentration of the quinoline derivative in which no visible growth is observed.

Data Correlation: Where In Silico Meets In Vitro

The ultimate goal of this validation process is to establish a correlation between the in silico predictions and the in vitro results. A strong correlation suggests that the computational model is a reliable predictor of biological activity for the class of compounds under investigation.

Table 1: Hypothetical Data for Correlation of Docking Scores and In Vitro Activity of Quinoline Derivatives

Quinoline DerivativeDocking Score (kcal/mol)In Vitro IC50 (µM) - AnticancerIn Vitro MIC (µg/mL) - Antimicrobial
QD-1 -9.85.28
QD-2 -9.112.516
QD-3 -8.525.132
QD-4 -7.255.864
QD-5 -6.5>100>128
Standard Drug VariesVariesVaries

A negative correlation is expected between docking scores and IC50/MIC values, where a more negative (i.e., lower) docking score corresponds to a lower IC50 or MIC value, indicating higher potency.[11][12]

Interpreting the Correlation
  • Strong Correlation: A strong and statistically significant correlation (e.g., a Pearson correlation coefficient close to -1) indicates that the docking protocol is accurately predicting the binding affinity, which in turn translates to the observed biological activity.[12]

  • Weak or No Correlation: A lack of correlation does not necessarily invalidate the docking results but warrants further investigation.[13][14] Potential reasons for discrepancies include:

    • Limitations of Scoring Functions: The scoring functions used in docking programs are approximations and may not perfectly capture the complexities of molecular interactions.[15]

    • Protein Flexibility: Most docking protocols treat the receptor as a rigid structure, while in reality, proteins are flexible and can undergo conformational changes upon ligand binding.[15][16]

    • Off-Target Effects: The in vitro assay may measure a cellular effect that is not solely due to the inhibition of the target protein used in the docking study.

    • Pharmacokinetic Factors: In cell-based assays, factors like membrane permeability and metabolic stability can influence the compound's activity, which are not accounted for in a simple docking simulation.

cluster_workflow Validation Workflow Docking Molecular Docking Correlation Data Correlation Analysis Docking->Correlation InVitro In Vitro Assays InVitro->Correlation SAR Structure-Activity Relationship (SAR) Correlation->SAR

Caption: A streamlined workflow for validating in silico predictions.

A Glimpse into Mechanism: Hypothetical Signaling Pathway

To further contextualize the biological activity of quinoline derivatives, it is often beneficial to visualize their potential mechanism of action. For instance, a quinoline derivative identified as an anticancer agent might inhibit a key kinase in a cancer-promoting signaling pathway.

cluster_pathway Hypothetical Kinase Inhibition Pathway GF Growth Factor Receptor Receptor Tyrosine Kinase GF->Receptor KinaseA Kinase A Receptor->KinaseA KinaseB Kinase B KinaseA->KinaseB TF Transcription Factor KinaseB->TF Proliferation Cell Proliferation TF->Proliferation Quinoline Quinoline Derivative Quinoline->KinaseA Inhibition

Caption: Hypothetical signaling pathway inhibited by a quinoline derivative.

By integrating rigorous molecular docking studies with robust in vitro validation, researchers can confidently identify promising quinoline derivatives for further development. This iterative process of prediction, testing, and correlation is fundamental to accelerating the discovery of novel therapeutics.

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